2,3-Difluoro-4-methylbenzylamine

• CAS: 261763-41-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3-Difluoro-4-methylbenzylamine for Advanced Research

Introduction: Strategic Importance of Fluorinated Benzylamines in Modern Drug Discovery

2,3-Difluoro-4-methylbenzylamine, identified by its CAS number 261763-41-1 , is a fluorinated aromatic amine that serves as a crucial building block in medicinal chemistry.[1] The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern drug design, offering a powerful tool to modulate a wide array of physicochemical and pharmacological properties. The presence of fluorine can significantly alter a molecule's lipophilicity, metabolic stability, binding affinity, and membrane permeability.[2] These modifications often lead to enhanced pharmacokinetic profiles, improved target selectivity, and greater resistance to metabolic degradation, ultimately contributing to the development of more effective and safer therapeutic agents.[2]

This technical guide provides an in-depth exploration of 2,3-Difluoro-4-methylbenzylamine, tailored for researchers, scientists, and professionals in drug development. We will delve into its physicochemical characteristics, plausible synthetic routes with detailed protocols, potential applications grounded in the principles of medicinal chemistry, and essential safety and handling information.

Physicochemical Properties of 2,3-Difluoro-4-methylbenzylamine

A comprehensive understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The following table summarizes the key physicochemical data for 2,3-Difluoro-4-methylbenzylamine.

Property	Value	Source
CAS Number	261763-41-1	[1]
Molecular Formula	C₈H₉F₂N	[1]
Molecular Weight	157.16 g/mol	[1]
Appearance	Not specified; likely a liquid	Inferred
Boiling Point	42°C @ 1 mmHg	[1]
Refractive Index	1.497	[1]
Sensitivity	Air Sensitive	[1]
UN Number	2735	[1][3]

Synthetic Pathways and Methodologies

While specific, detailed synthetic protocols for 2,3-Difluoro-4-methylbenzylamine are not extensively documented in readily available literature, its synthesis can be logically approached through established methods for the preparation of benzylamines. The most probable synthetic precursors are 2,3-difluoro-4-methylbenzaldehyde or 2,3-difluoro-4-methylbenzonitrile.

Plausible Synthetic Workflow

The following diagram illustrates the two primary, logical pathways for the synthesis of the target compound.

Caption: Plausible synthetic routes to 2,3-Difluoro-4-methylbenzylamine.

Experimental Protocol: Route A - Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde

Reductive amination is a widely used and versatile method for the synthesis of amines from carbonyl compounds.[4][5] This process typically involves the formation of an imine or iminium ion intermediate, which is then reduced in situ to the desired amine. Sodium cyanoborohydride (NaBH₃CN) is a common reducing agent for this transformation as it selectively reduces the iminium ion in the presence of the aldehyde.[4]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,3-difluoro-4-methylbenzaldehyde (1 equivalent) in a suitable solvent such as methanol or ethanol.

• Ammonia Addition: To the solution, add a source of ammonia. This can be in the form of ammonium acetate or a solution of ammonia in methanol (typically a 7 N solution). An excess of the ammonia source is generally used.

• pH Adjustment: Adjust the pH of the reaction mixture to approximately 6-7 using glacial acetic acid. This pH range is optimal for the formation of the iminium ion.

• Reducing Agent Addition: Slowly add sodium cyanoborohydride (NaBH₃CN) (approximately 1.5 equivalents) to the reaction mixture. The addition should be done portion-wise to control any potential effervescence.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aldehyde is consumed.

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of water. Concentrate the mixture under reduced pressure to remove the organic solvent.

• Extraction: Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield pure 2,3-Difluoro-4-methylbenzylamine.

Experimental Protocol: Route B - Reduction of 2,3-Difluoro-4-methylbenzonitrile

The reduction of a nitrile to a primary amine is a fundamental transformation in organic synthesis. This can be achieved through various methods, including catalytic hydrogenation or the use of chemical reducing agents like lithium aluminum hydride (LiAlH₄).

Step-by-Step Methodology (Catalytic Hydrogenation):

• Catalyst and Substrate: In a hydrogenation vessel, combine 2,3-difluoro-4-methylbenzonitrile (1 equivalent) (CAS: 508203-48-3)[6] with a suitable catalyst, such as Raney nickel or palladium on carbon (Pd/C), in a solvent like ethanol or methanol.

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (this can range from atmospheric pressure to higher pressures depending on the catalyst and substrate).

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating. The reaction progress should be monitored by the uptake of hydrogen or by analytical techniques like GC-MS or LC-MS.

• Work-up: Upon completion, carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Further purification, if necessary, can be performed by distillation under reduced pressure or column chromatography.

Applications in Drug Discovery and Medicinal Chemistry

The unique substitution pattern of 2,3-Difluoro-4-methylbenzylamine makes it a valuable synthon for the development of novel therapeutic agents. The presence and positioning of the two fluorine atoms can profoundly influence the biological activity of a parent molecule.

The Role of Fluorine in Modulating Pharmacological Properties

The incorporation of fluorine atoms into a drug candidate can lead to several beneficial effects:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Introducing fluorine at a metabolically vulnerable position can block this degradation pathway, thereby increasing the drug's half-life and bioavailability.

• Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions with biological targets. It can participate in hydrogen bonding and other non-covalent interactions within the active site of a protein, potentially increasing the binding affinity and potency of the drug.

• Lipophilicity and Permeability: The substitution of hydrogen with fluorine generally increases the lipophilicity of a molecule. This can enhance its ability to cross cell membranes and the blood-brain barrier, which is crucial for drugs targeting the central nervous system.

• pKa Modulation: The electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as the amine in 2,3-Difluoro-4-methylbenzylamine. This can influence the ionization state of the molecule at physiological pH, affecting its solubility, receptor binding, and pharmacokinetic properties.

Potential Therapeutic Areas

While specific drugs derived from 2,3-Difluoro-4-methylbenzylamine are not prominently featured in the literature, its structural motifs are relevant to several therapeutic areas. For instance, fluorinated benzylamines are key intermediates in the synthesis of various active pharmaceutical ingredients, including antiviral agents like the anti-AIDS drug Dolutegravir (which utilizes a 2,4-difluorobenzylamine moiety).[7][8] Derivatives of fluorinated benzylamines could be explored for their potential as:

• Enzyme inhibitors

• Receptor agonists or antagonists

• Antimicrobial agents

• Anticancer agents

The following diagram illustrates a conceptual workflow for utilizing 2,3-Difluoro-4-methylbenzylamine in a drug discovery program.

Caption: Drug discovery workflow utilizing 2,3-Difluoro-4-methylbenzylamine.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling and storage of 2,3-Difluoro-4-methylbenzylamine are imperative to ensure laboratory safety. The following information is based on data for structurally similar benzylamines and should be followed diligently.

Hazard Identification:

• Corrosive: Causes severe skin burns and eye damage.[7][9]

• Harmful: May be harmful if swallowed or in contact with skin.[7]

• Air Sensitive: The compound is sensitive to air and should be handled under an inert atmosphere.[1]

Handling and Personal Protective Equipment (PPE):

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Avoid breathing vapors or mist.

• Prevent contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][9]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[7][9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][9]

• Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek immediate medical attention.[7][9]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[9]

• Due to its air sensitivity, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Conclusion

2,3-Difluoro-4-methylbenzylamine is a valuable and strategically important building block for medicinal chemistry and drug discovery. Its unique fluorine substitution pattern offers a powerful means to fine-tune the pharmacological properties of lead compounds. While detailed synthetic procedures and specific applications are not yet widespread in the literature, its synthesis is achievable through standard organic chemistry transformations. A thorough understanding of its physicochemical properties, coupled with stringent adherence to safety protocols, will enable researchers to effectively utilize this compound in the development of next-generation therapeutics.

References

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• ResearchGate. (2012). Synthesis, Characterization and Crystal Structure of (2Z)-3-[(4-Methylphenyl)amino]-1-phenylbut-2-en-1-one. [Link]

• MDPI. (n.d.). 4,4′-Difluoro-[3,3′-bi(1,2,5-oxadiazole)] 2,2′-Dioxide. [Link]

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An In-depth Technical Guide to (2,3-Difluoro-4-methylphenyl)methanamine

Abstract

This technical guide provides a comprehensive overview of (2,3-Difluoro-4-methylphenyl)methanamine, a fluorinated benzylamine derivative of increasing interest in medicinal chemistry and drug discovery. The strategic incorporation of fluorine atoms onto aromatic scaffolds significantly influences a molecule's physicochemical and pharmacokinetic properties, such as metabolic stability, lipophilicity, and binding affinity.[1][2] This document details the key chemical and physical properties of (2,3-Difluoro-4-methylphenyl)methanamine, outlines a robust synthetic pathway, and explores its characteristic reactivity. Furthermore, it delves into the potential applications of this compound in drug development, supported by an understanding of the role of fluorinated aromatic moieties in bioactive molecules. Safety and handling protocols are also provided to ensure its proper use in a research setting. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a detailed understanding of this valuable chemical entity.

Introduction and Significance

(2,3-Difluoro-4-methylphenyl)methanamine (CAS No. 261763-41-1) is a substituted benzylamine that holds considerable promise as a building block in the synthesis of novel pharmaceutical agents. The presence of two fluorine atoms on the phenyl ring, ortho and meta to the aminomethyl group, imparts unique electronic properties that can profoundly impact molecular interactions. Fluorine's high electronegativity can alter the pKa of the amine group, influence metabolic pathways by blocking potential sites of oxidation, and enhance binding to target proteins through favorable electrostatic interactions.[3] The methyl group at the para position further modulates the electronic and steric profile of the molecule.

The strategic placement of fluorine atoms is a well-established strategy in medicinal chemistry to enhance drug-like properties.[1][2] By providing a metabolically stable and lipophilic moiety, fluorinated benzylamines serve as key intermediates in the development of therapeutics across various disease areas.[4] This guide aims to provide a detailed technical resource for researchers working with or considering the use of (2,3-Difluoro-4-methylphenyl)methanamine.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of (2,3-Difluoro-4-methylphenyl)methanamine is essential for its effective application in synthesis and drug design.

Physicochemical Properties

The following table summarizes the key physicochemical properties of (2,3-Difluoro-4-methylphenyl)methanamine.

Property	Value	Source
CAS Number	261763-41-1	[1]
Molecular Formula	C₈H₉F₂N	[1]
Molecular Weight	157.16 g/mol	[1]
Appearance	Liquid	Commercial Supplier Data
Purity	≥98%	[1]
Boiling Point	Not available	-
Melting Point	Not applicable (liquid at STP)	-
Density	Not available	-
pKa (predicted)	~8.5 - 9.0	Estimated based on similar benzylamines

Spectroscopic Characterization (Predicted)

While experimental spectra for (2,3-Difluoro-4-methylphenyl)methanamine are not widely published, the following tables provide predicted ¹H, ¹³C, and ¹⁹F NMR chemical shifts, as well as expected key IR and mass spectrometry fragments. These predictions are based on established spectroscopic principles and data from structurally analogous compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.0-7.2	m	2H	Ar-H
~ 3.8	s	2H	-CH₂-NH₂
~ 2.2	s	3H	Ar-CH₃
~ 1.5	br s	2H	-NH₂

• ¹³C NMR (101 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 150-155 (dd)	C -F
~ 145-150 (dd)	C -F
~ 135-140 (d)	Ar-C -CH₂
~ 125-130	Ar-C
~ 120-125	Ar-C
~ 115-120 (d)	Ar-C -CH₃
~ 40-45	-C H₂-NH₂
~ 15-20	-C H₃

• ¹⁹F NMR (376 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ -130 to -140	Ar-F
~ -140 to -150	Ar-F

2.2.2. Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-3400	Medium, broad	N-H stretch (amine)
2850-2950	Medium	C-H stretch (aliphatic and aromatic)
1600-1620	Medium	C=C stretch (aromatic)
1450-1500	Strong	C=C stretch (aromatic)
1200-1300	Strong	C-F stretch
1000-1100	Strong	C-N stretch

2.2.3. Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
157	High	[M]⁺ (Molecular ion)
142	Moderate	[M - NH]⁺
140	High	[M - NH₃]⁺
128	Moderate	[M - CH₂NH₂]⁺

Synthesis Methodology

A robust and efficient synthesis of (2,3-Difluoro-4-methylphenyl)methanamine is crucial for its accessibility in research and development. A highly plausible and practical approach involves the reductive amination of the corresponding aldehyde, 2,3-difluoro-4-methylbenzaldehyde. This method is widely used for the preparation of amines due to its operational simplicity and the availability of various reducing agents.

Proposed Synthetic Pathway

Caption: Proposed synthesis of (2,3-Difluoro-4-methylphenyl)methanamine.

Detailed Experimental Protocol: Reductive Amination

This protocol describes the synthesis of (2,3-Difluoro-4-methylphenyl)methanamine from 2,3-difluoro-4-methylbenzaldehyde via a one-pot reductive amination procedure.

Materials:

• 2,3-Difluoro-4-methylbenzaldehyde

• Ammonium acetate (NH₄OAc)

• Methanol (MeOH), anhydrous

• Sodium cyanoborohydride (NaBH₃CN) or Palladium on Carbon (Pd/C) and a hydrogen source

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH), aqueous solution

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2,3-difluoro-4-methylbenzaldehyde (1.0 eq) in anhydrous methanol.

• Imine Formation: To the stirred solution, add ammonium acetate (5-10 eq). The large excess of the ammonia source drives the equilibrium towards the formation of the imine intermediate. Stir the mixture at room temperature for 1-2 hours.

• Reduction:

  • Using Sodium Cyanoborohydride: Cool the reaction mixture in an ice bath. Slowly add sodium cyanoborohydride (1.5-2.0 eq) portion-wise. Caution: NaBH₃CN is toxic and can release hydrogen cyanide gas upon acidification. Handle in a well-ventilated fume hood. Allow the reaction to warm to room temperature and stir overnight.

  • Using Catalytic Hydrogenation: Alternatively, transfer the methanolic solution of the imine to a hydrogenation vessel containing 10% Pd/C (5-10 mol%). Pressurize the vessel with hydrogen gas (typically 50 psi) and shake or stir vigorously at room temperature until hydrogen uptake ceases.

• Work-up:

  • Carefully quench the reaction by the slow addition of water.

  • Acidify the mixture with concentrated HCl to a pH of ~1-2. This protonates the product amine, making it water-soluble, and helps to hydrolyze any remaining imine.

  • Wash the aqueous layer with dichloromethane or ethyl acetate to remove any unreacted aldehyde and other non-basic impurities.

  • Basify the aqueous layer with a cold aqueous NaOH solution to a pH of >12 to deprotonate the amine and cause it to separate from the aqueous phase.

  • Extract the product into dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude (2,3-Difluoro-4-methylphenyl)methanamine.

• Purification: The crude product can be purified by vacuum distillation or by column chromatography on silica gel if necessary.

Reactivity and Potential Metabolic Pathways

The reactivity of (2,3-Difluoro-4-methylphenyl)methanamine is primarily governed by the nucleophilic character of the primary amine and the electronic effects of the substituents on the aromatic ring.

Characteristic Reactions

• Acylation and Sulfonylation: The primary amine readily reacts with acyl halides, anhydrides, and sulfonyl chlorides to form the corresponding amides and sulfonamides. These reactions are fundamental in the derivatization of the molecule for structure-activity relationship (SAR) studies.

• Alkylation: The amine can undergo N-alkylation with alkyl halides. However, over-alkylation to form secondary and tertiary amines is a common side reaction and requires careful control of stoichiometry and reaction conditions. Reductive amination with aldehydes or ketones is a more controlled method for preparing N-alkylated derivatives.

• Formation of Schiff Bases: Reaction with aldehydes and ketones yields imines (Schiff bases), which can be further reduced to secondary amines.

Influence of Fluorine on Reactivity and Metabolism

The two fluorine atoms exert a strong electron-withdrawing inductive effect (-I effect), which decreases the electron density on the aromatic ring and, to a lesser extent, on the benzylic carbon and the nitrogen atom.[5] This can slightly reduce the basicity and nucleophilicity of the amine compared to its non-fluorinated counterpart.

From a metabolic standpoint, the carbon-fluorine bond is exceptionally strong, making it resistant to enzymatic cleavage. The fluorine atoms at the 2- and 3-positions can sterically hinder and electronically deactivate the aromatic ring, thereby blocking potential sites of cytochrome P450-mediated oxidative metabolism.[6] This enhanced metabolic stability is a key reason for incorporating fluorine into drug candidates.

Applications in Drug Discovery and Medicinal Chemistry

While specific biological activities for (2,3-Difluoro-4-methylphenyl)methanamine are not extensively reported in the public domain, its structural features make it a valuable scaffold for the synthesis of a wide range of potential therapeutic agents. The difluorinated benzylamine motif is present in numerous bioactive molecules.

The introduction of fluorine can lead to:

• Enhanced Metabolic Stability: As discussed, the C-F bond is highly resistant to metabolic cleavage, which can increase the half-life of a drug.[6]

• Increased Lipophilicity: Fluorine substitution can increase the lipophilicity of a molecule, which may improve its ability to cross cell membranes and the blood-brain barrier.[2]

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of the amine, which can affect the ionization state of the molecule at physiological pH and influence its absorption, distribution, and target binding.[1]

• Improved Binding Affinity: The fluorine atoms can participate in favorable interactions with protein targets, such as hydrogen bonds and dipole-dipole interactions, leading to enhanced binding affinity and selectivity.[1]

Given these properties, (2,3-Difluoro-4-methylphenyl)methanamine is an attractive starting material for the synthesis of inhibitors of enzymes such as monoamine oxidase or for the development of ligands for various receptors in the central nervous system.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling (2,3-Difluoro-4-methylphenyl)methanamine. While a specific Safety Data Sheet (SDS) is not widely available, the following guidelines are based on the general properties of substituted benzylamines and fluorinated aromatic compounds.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors. Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.

• Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.

Conclusion

(2,3-Difluoro-4-methylphenyl)methanamine is a valuable and versatile building block for medicinal chemistry and drug discovery. Its unique substitution pattern, featuring two fluorine atoms and a methyl group on the aromatic ring, offers a powerful tool for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. This technical guide has provided a detailed overview of its properties, a robust synthetic protocol, and an exploration of its reactivity and potential applications. As the demand for more effective and safer therapeutics continues to grow, the strategic use of fluorinated intermediates like (2,3-Difluoro-4-methylphenyl)methanamine will undoubtedly play an increasingly important role in the future of drug development.

References

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• (2,3-Difluoro-4-methylphenyl)methanamine, 98% Purity, C8H9F2N, 10 grams. (URL: )

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2,3-Difluoro-4-methylbenzylamine molecular weight

An In-Depth Technical Guide to 2,3-Difluoro-4-methylbenzylamine

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development focused on the synthesis, properties, and potential applications of 2,3-Difluoro-4-methylbenzylamine. As a distinct isomer within the fluorinated benzylamine class, this compound presents unique opportunities for creating novel chemical entities with tailored pharmacological profiles.

Core Compound Identification and Overview

2,3-Difluoro-4-methylbenzylamine is a substituted aromatic amine. The strategic placement of two fluorine atoms and a methyl group on the benzene ring, combined with the reactive primary amine on the benzylic carbon, makes it a valuable building block in medicinal chemistry. The incorporation of fluorine is a well-established strategy to modulate key drug-like properties, including metabolic stability, lipophilicity, and binding affinity. While extensive literature on this specific isomer is not widely available, its structural similarity to other key pharmaceutical intermediates allows for a robust understanding of its potential.

Identifier	Data	Source
IUPAC Name	(2,3-Difluoro-4-methylphenyl)methanamine	N/A
CAS Number	261763-41-1	[1]
Molecular Formula	C₈H₉F₂N	Calculated
Molecular Weight	157.16 g/mol	Calculated

Physicochemical and Spectroscopic Properties

Direct experimental data for 2,3-Difluoro-4-methylbenzylamine is limited. However, we can infer its likely properties based on closely related analogs. The data presented below is a combination of calculated values and experimental data from analogous compounds to provide a reliable profile for experimental planning.

Property	Value	Notes / Analog Source
Appearance	Colorless to light yellow liquid	Inferred from analogs like 2,4-Difluorobenzylamine.[2]
Boiling Point	Not available	---
Density	~1.1-1.2 g/mL at 25 °C	Inferred from 2,4-Difluorobenzylamine (1.204 g/mL).[2]
Refractive Index	~1.49-1.50	Inferred from 2,4-Difluorobenzylamine (~1.49).[2]
pKa	~8.5	Predicted based on similar benzylamines.[2]
Solubility	Sparingly soluble in water; soluble in organic solvents.	General property of benzylamines.

Synthesis and Mechanistic Rationale

The synthesis of fluorinated benzylamines often involves multi-step pathways. A plausible and efficient route to 2,3-Difluoro-4-methylbenzylamine is via the reductive amination of the corresponding aldehyde, 2,3-Difluoro-4-methylbenzaldehyde. This method is widely used for its high yields and operational simplicity.

Proposed Synthetic Workflow

A logical synthesis begins with a suitable starting material, such as 1,2-difluoro-3-methylbenzene, and proceeds through formylation to create the key aldehyde intermediate, which is then converted to the target benzylamine.

Caption: Proposed synthesis of 2,3-Difluoro-4-methylbenzylamine.

Experimental Protocol: Reductive Amination

This protocol is adapted from established procedures for similar substrates.

• Reaction Setup: To a solution of 2,3-Difluoro-4-methylbenzaldehyde (1 equivalent) in an appropriate alcohol solvent (e.g., methanol or ethanol), add a source of ammonia such as ammonium acetate or a solution of ammonia in methanol (1.5-2.5 equivalents).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. Progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent, such as sodium borohydride (NaBH₄), portion-wise (1.5 equivalents). Alternatively, for catalytic hydrogenation, the imine solution can be subjected to a hydrogen atmosphere in the presence of a catalyst like Raney Nickel or Palladium on carbon (Pd/C).[3]

• Work-up: Once the reaction is complete, quench any remaining reducing agent with water. Adjust the pH to be basic (pH > 10) using an aqueous solution of sodium hydroxide.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield the final 2,3-Difluoro-4-methylbenzylamine.

Causality and Expertise: The choice of reductive amination is based on its high efficiency and functional group tolerance. The initial formation of an imine, followed by its immediate reduction, is a robust method for converting aldehydes to primary amines. Using a catalyst like Pd/C is common in industrial settings for its scalability and safety compared to some metal hydrides.[3]

Applications in Research and Drug Development

The true value of 2,3-Difluoro-4-methylbenzylamine lies in its potential as a scaffold or intermediate in the synthesis of complex, biologically active molecules.

• Pharmaceutical Intermediates: Fluorinated benzylamines are crucial components in modern pharmaceuticals. For instance, the related compound 2,4-difluorobenzylamine is a key intermediate in the synthesis of the HIV integrase inhibitor, Dolutegravir. This underscores the importance of this class of compounds in developing antiviral agents.

• Modulation of Pharmacokinetics: The fluorine atoms at the 2 and 3 positions can significantly alter the electronic properties of the aromatic ring. This can block sites of metabolic oxidation, thereby increasing the half-life of a drug candidate.

• Enhancing Binding Affinity: The C-F bond can participate in favorable interactions with biological targets, such as hydrogen bonding or dipole-dipole interactions, potentially enhancing the potency of a therapeutic agent.[4]

Caption: Impact of structural features on pharmacological properties.

Safety, Handling, and Storage

Hazard Identification: Based on data from structurally similar fluorinated benzylamines, 2,3-Difluoro-4-methylbenzylamine should be handled as a corrosive and hazardous substance. The primary hazards are severe skin burns and serious eye damage.

• GHS Classification (Inferred):

  • Skin Corrosion/Irritation, Category 1B (H314: Causes severe skin burns and eye damage).

  • Serious Eye Damage/Eye Irritation, Category 1 (H318: Causes serious eye damage).

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Work in a well-ventilated chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes.

• Respiratory Protection: If working outside a fume hood or with aerosols, use a respirator with an appropriate cartridge for organic vapors and ammonia.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.

• For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) at 2–8 °C is recommended, as amines can be sensitive to air and carbon dioxide.[2]

Conclusion

2,3-Difluoro-4-methylbenzylamine is a promising, yet under-characterized, chemical entity. Its calculated molecular weight of 157.16 g/mol and its specific substitution pattern position it as a valuable building block for the synthesis of novel compounds in the pharmaceutical and agrochemical industries. While direct experimental data remains sparse, a robust understanding of its likely physicochemical properties, synthesis, and handling requirements can be confidently derived from well-documented structural analogs. This guide provides the foundational knowledge necessary for researchers to begin exploring the synthetic utility and potential applications of this compound.

References

• Chachignon, H., et al. (2022). Mechanochemical Synthesis of Fluorinated Imines. Molecules, 27(14), 4563. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11820531, N,N-Diethyl-alpha,alpha-difluoro-3-methylbenzylamine. Retrieved from [Link]

• Huckabee, B. K., et al. (2000). Process for the preparation of N-benzylamines. Google Patents (EP1247799A2).

• Tlusty, M., & Togni, A. (2018). Synthesis of Fluorinated Amines: A Personal Account. Accounts of Chemical Research, 51(4), 1033-1043. Available at: [Link]

• Chemical Suppliers. (n.d.). 2,3-Difluoro-4-MethylbenzylaMine, 97% | CAS 261763-41-1. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2733244, 2,4-Difluorobenzylamine. Retrieved from [Link]

• ChemBK. (2024). (r)-4-fluoro-à-methylbenzylamine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3460457, 4-Fluoro-2-methylbenzylamine. Retrieved from [Link]

• PubChemLite. (n.d.). 2,3-difluoro-4-methylbenzamide. Retrieved from [Link]

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chemical structure of 2,3-Difluoro-4-methylbenzylamine

An In-depth Technical Guide to 2,3-Difluoro-4-methylbenzylamine: A Versatile Building Block for Modern Drug Discovery

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique properties imparted by fluorine can significantly enhance the pharmacological profile of drug candidates. This guide provides a comprehensive technical overview of 2,3-Difluoro-4-methylbenzylamine, a valuable and versatile building block for the synthesis of novel therapeutics.

Chemical Structure and Physicochemical Properties

2,3-Difluoro-4-methylbenzylamine possesses a benzylamine core with a specific substitution pattern on the aromatic ring: two fluorine atoms at positions 2 and 3, and a methyl group at position 4. This arrangement of electron-withdrawing fluorine atoms and an electron-donating methyl group creates a unique electronic and steric environment, influencing its reactivity and the properties of its derivatives.

Molecular Formula: C₈H₉F₂N

Molecular Weight: 157.16 g/mol

CAS Number: 261763-41-1

Predicted Physicochemical Properties:

Property	Predicted Value
Boiling Point	~200-220 °C
Density	~1.15-1.25 g/cm³
pKa	~9.0-9.5

digraph "2_3_Difluoro_4_methylbenzylamine_Structure" {
graph [fontname="Arial", fontsize=12, layout=neato, overlap=false, splines=true, size="7.6,7.6!"];
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=12];
// Atom coordinates
C1 [pos="0,0!", label="C"];
C2 [pos="1.4,0!", label="C"];
C3 [pos="2.1,1.2!", label="C"];
C4 [pos="1.4,2.4!", label="C"];
C5 [pos="0,2.4!", label="C"];
C6 [pos="-0.7,1.2!", label="C"];
F1 [pos="3.2,1.2!", label="F"];
F2 [pos="2.1,3.6!", label="F"];
C7 [pos="-0.7,-1.2!", label="CH₂"];
N1 [pos="-0.7,-2.4!", label="NH₂"];
C8 [pos="-2.1,1.2!", label="CH₃"];
// Aromatic ring bonds
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
// Substituent bonds
C1 -- C7;
C3 -- F1;
C4 -- F2;
C6 -- C8;
C7 -- N1;
// Double bonds in the aromatic ring (approximated)
C1:e -> C2:w [style=double, penwidth=2];
C3:n -> C4:s [style=double, penwidth=2];
C5:w -> C6:e [style=double, penwidth=2];
}

Caption: Chemical structure of 2,3-Difluoro-4-methylbenzylamine.

Synthesis of 2,3-Difluoro-4-methylbenzylamine

A plausible multi-step synthesis is outlined below:

Step 1: Halogenation of 2,3-Difluoro-4-methyltoluene

The synthesis can commence with the radical bromination of 2,3-difluoro-4-methyltoluene to yield 2,3-difluoro-4-methylbenzyl bromide. This reaction is typically initiated by UV light or a radical initiator like AIBN (Azobisisobutyronitrile) in a non-polar solvent.

Step 2: Formation of the Benzylamine

The resulting benzyl bromide can be converted to the benzylamine via several methods. A common and effective method is the Gabriel synthesis, which involves the reaction of the benzyl bromide with potassium phthalimide followed by hydrolysis to yield the primary amine.[4] Alternatively, direct amination with ammonia can be employed, though this may lead to the formation of secondary and tertiary amine byproducts.[4][5]

Another viable route is through the formation and subsequent reduction of an intermediate. For example, the benzyl bromide can be converted to 2,3-difluoro-4-methylbenzonitrile, which is then reduced to the benzylamine using a reducing agent such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.[6]

Caption: Proposed synthetic pathway for 2,3-Difluoro-4-methylbenzylamine.

Spectroscopic Characterization

The structural elucidation and confirmation of 2,3-Difluoro-4-methylbenzylamine would rely on standard spectroscopic techniques. While experimental data is not publicly available, predicted spectra provide a valuable reference for researchers.

Predicted Spectroscopic Data:

Technique	Predicted Features
¹H NMR	Aromatic protons: ~7.0-7.5 ppm (multiplet, 2H)Benzyl protons (CH₂): ~3.8-4.0 ppm (singlet, 2H)Methyl protons (CH₃): ~2.2-2.4 ppm (singlet, 3H)Amine protons (NH₂): ~1.5-2.5 ppm (broad singlet, 2H)
¹³C NMR	Aromatic carbons: ~115-155 ppm (multiple signals, with C-F coupling)Benzyl carbon (CH₂): ~40-45 ppmMethyl carbon (CH₃): ~15-20 ppm
IR	N-H stretch: ~3300-3400 cm⁻¹ (two bands for primary amine)C-H stretch (aromatic): ~3000-3100 cm⁻¹C-H stretch (aliphatic): ~2850-2960 cm⁻¹C=C stretch (aromatic): ~1500-1600 cm⁻¹C-F stretch: ~1100-1300 cm⁻¹

Applications in Drug Discovery and Medicinal Chemistry

Fluorinated building blocks are highly sought after in drug discovery due to the beneficial effects of fluorine on a molecule's pharmacokinetic and pharmacodynamic properties.[7] The incorporation of fluorine can enhance metabolic stability, increase binding affinity, and improve bioavailability.[8]

2,3-Difluoro-4-methylbenzylamine serves as a versatile intermediate for the synthesis of a wide range of biologically active molecules.[] Its primary amine functionality allows for facile derivatization through reactions such as amidation, sulfonylation, and reductive amination to construct more complex scaffolds.

The specific substitution pattern of this benzylamine is of particular interest. The ortho- and meta- fluorine atoms can influence the conformation of the molecule and participate in hydrogen bonding interactions with biological targets. The para-methyl group can provide a point for metabolic oxidation or occupy a hydrophobic pocket in a binding site.

A potential application of 2,3-Difluoro-4-methylbenzylamine is in the synthesis of kinase inhibitors, a class of drugs that has seen significant success in oncology and immunology. The benzylamine moiety can be readily incorporated into heterocyclic cores that are common in kinase inhibitor design.

Caption: General workflow for the utilization of 2,3-Difluoro-4-methylbenzylamine in drug discovery.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 2,3-Difluoro-4-methylbenzylamine. Based on the safety data for similar compounds, it is likely to be a corrosive and combustible liquid.[10]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing vapors or mist. Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

2,3-Difluoro-4-methylbenzylamine is a valuable and versatile building block for medicinal chemistry and drug discovery. Its unique substitution pattern offers opportunities to fine-tune the properties of lead compounds and develop novel therapeutics. The synthetic routes to this compound are accessible through established chemical transformations, and its potential for derivatization is vast. As the demand for sophisticated, fluorinated intermediates continues to grow, 2,3-Difluoro-4-methylbenzylamine is poised to become an important tool in the arsenal of the modern drug discovery scientist.

References

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• Google Patents. The synthetic method of 2,4 difluoro benzene methanamines.
• Google Patents. Synthetic method of 2,4-difluorobenzene methylamine.

• ChemRxiv. Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• NIST Mass Spectrometry Data Center. Rearrangement of The TMS ester of 4-Difluoromethoxy-N-methylbenzylamine and analogs in EI mass spectra. [Link]

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• Purser, S., Moore, P., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

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• Google Patents. The synthetic method of 2,4 difluoro benzene methanamines.

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• GovInfo. EPA/NIH Mass Spectral Data Base. [Link]

• MDPI. Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. [Link]

• PMC. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• Google Patents. Preparation method of 3-fluoro-4-methylbenzonitrile.

• Wikipedia. 4-Methylbenzaldehyde. [Link]

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Section 1: Core Hazard Identification and Chemical Profile

An In-Depth Technical Guide to the Safe Handling of Fluorinated Benzylamines A Safety Profile based on the 2,3-Difluoro-4-methylbenzylamine Analog

Disclaimer: This document provides a comprehensive safety and handling guide intended for researchers, scientists, and drug development professionals working with 2,3-Difluoro-4-methylbenzylamine. As a specific, publicly available Safety Data Sheet (SDS) for 2,3-Difluoro-4-methylbenzylamine could not be located at the time of writing, this guide is authoritatively grounded in the official SDS for its close structural analog, 2-Fluoro-4-methylbenzylamine (CAS: 771573-01-4) . The principles and protocols outlined herein are based on the established hazards of this surrogate and are designed to provide a robust framework for risk mitigation. Users must always consult the specific SDS provided by their supplier upon purchase and conduct their own risk assessment prior to handling.

Understanding the chemical's identity and its formal hazard classification is the foundation of a reliable safety protocol. The amine functional group on the benzyl ring is the primary driver of its reactivity and corrosive nature. The addition of fluorine atoms can further modify its chemical properties and toxicological profile.

Table 1: Chemical Identifiers

Property	2-Fluoro-4-methylbenzylamine (Reference Compound)	2,3-Difluoro-4-methylbenzylamine (Target Compound)
CAS Number	771573-01-4	Not readily available
Molecular Formula	C₈H₁₀FN	C₈H₉F₂N

Based on the reference compound, 2,3-Difluoro-4-methylbenzylamine is anticipated to be classified as hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] The expected GHS classification underscores the significant risks associated with this chemical class.

Table 2: GHS Hazard Classification (Based on 2-Fluoro-4-methylbenzylamine) [1]

Classification	Category	Hazard Statement	Signal Word
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	Danger
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage	Danger

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation | Warning |

Expert Interpretation of Hazards:

• Skin Corrosion (Category 1B): This is not merely a mild irritation. The chemical is expected to cause irreversible damage to the skin upon contact. The causality lies in the basicity of the amine group, which can disrupt cell membranes and hydrolyze proteins, leading to chemical burns.

• Serious Eye Damage (Category 1): This classification indicates a risk of permanent eye injury, including blindness.[2] The high sensitivity of corneal tissue makes it particularly vulnerable to corrosive amines.

• Respiratory Irritation (Category 3): Inhalation of vapors or mists can irritate the respiratory tract.[1] While less severe than the corrosive effects, this can lead to discomfort, coughing, and inflammation.

Section 2: Comprehensive Risk Analysis and Toxicological Insights

A thorough risk assessment moves beyond hazard labels to understand the practical implications in a laboratory setting. The primary risk associated with this compound is accidental contact, leading to severe chemical burns.

Primary Routes of Exposure and Symptoms:

• Skin Contact: Causes immediate and severe burns.[1] Prolonged or extensive contact can lead to deep, painful wounds and potential systemic effects if absorbed.

• Eye Contact: Poses an immediate threat of severe and potentially irreversible damage.[1][2] The corrosive action can rapidly destroy the delicate tissues of the eye.

• Inhalation: May cause irritation of the respiratory tract, leading to coughing, shortness of breath, and inflammation of the mucous membranes.[1][2]

• Ingestion: If swallowed, it can cause severe burns to the mouth, throat, and stomach, with a danger of perforation.[2] Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[2]

Causality of Corrosive Action: Benzylamines are organic bases. Their ability to accept protons allows them to readily react with and denature proteins and lipids in biological tissues, which manifests as a chemical burn. This is a self-validating system: the chemical's fundamental properties directly predict its primary hazard.

Section 3: Emergency Response Protocols

Rapid and correct response to an exposure is critical to minimizing injury. The following protocols are based on established best practices for corrosive amine compounds.

First-Aid Measures:

• General Advice: Immediate medical attention is required for any significant exposure. Show the Safety Data Sheet to the attending physician.[1]

• Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable for breathing. Call a physician immediately.[1] If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[1]

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with large amounts of water for at least 15 minutes, for example, in a safety shower. Call a physician immediately.[1]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Call an ophthalmologist immediately.[1]

• Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately. The corrosive nature of the material makes emesis contraindicated due to the risk of esophageal perforation.[2]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, sand, or alcohol-resistant foam.[1][2] Water mist may be used to cool closed containers.[2]

• Specific Hazards: The material is likely a combustible liquid. Thermal decomposition can release irritating and toxic gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride (HF).[1] Containers may explode when heated.[2]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[2]

Diagram: Emergency Response Workflow

Caption: Workflow for emergency response to chemical exposure.

Section 4: Proactive Safety: Handling, Storage, and Controls

The most effective safety strategy is prevention. Adherence to proper handling and storage protocols is non-negotiable.

Engineering Controls:

• Fume Hood: All handling of this compound must be conducted in a properly functioning chemical fume hood to prevent inhalation of vapors.[1]

• Safety Stations: Ensure that an eyewash station and a safety shower are easily accessible and in good working order in any area where the chemical is handled.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe shoes. Ensure gloves are inspected before use and disposed of properly.

• Respiratory Protection: Under normal fume hood use, respiratory protection is not typically required. However, in case of fume hood failure or for spill cleanup, a respirator with an appropriate cartridge for organic vapors/amines should be used.

Handling and Storage Protocols:

• Handling: Do not get in eyes, on skin, or on clothing.[1] Avoid breathing mist or vapors. Wash hands thoroughly after handling. Keep away from open flames, hot surfaces, and sources of ignition.[2]

• Storage: Store in a corrosives area.[2] Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Some related compounds are air-sensitive; therefore, storing under an inert atmosphere (e.g., nitrogen or argon) is a prudent measure to maintain purity and prevent degradation.[2]

• Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2]

Diagram: Safe Handling Workflow

Caption: Standard operating procedure for safely handling corrosive liquids.

Section 5: Physicochemical and Reactivity Data

Table 3: Physical and Chemical Properties (Data Gaps Noted)

Property	Value (Based on Analogs)	Rationale/Source
Appearance	Liquid	Common for benzylamines
Color	Colorless to light yellow	Common for benzylamines[3]
Odor	No information available	Often amine-like or pungent
Boiling Point	No data available	-
Flash Point	Likely combustible (>61°C)	Many benzylamines are combustible liquids[4]

| Stability | Stable under normal conditions |[4] |

Reactivity Profile:

• Chemical Stability: The product is chemically stable under standard ambient conditions (room temperature).[4]

• Conditions to Avoid: Incompatible products, heat, flames, and sources of ignition.[2]

• Hazardous Decomposition Products: Under fire conditions, it will decompose to form hazardous gases including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and gaseous hydrogen fluoride (HF).[1]

• Hazardous Reactions: No hazardous polymerization is expected. Reacts with strong acids and oxidizing agents.

Section 6: Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and personnel safety.

• Waste Treatment: Chemical waste must be disposed of in accordance with federal, state, and local environmental control regulations. Do not allow the chemical to enter drains.

• Procedure: Dispose of this material and its container at a licensed hazardous waste collection point. Waste should be collected in suitable, clearly labeled, and closed containers for disposal by a licensed professional waste disposal service. Contaminated packaging should be treated as the product itself.

References

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• 4. sigmaaldrich.cn [sigmaaldrich.cn]

A Senior Application Scientist's Guide to the Commercial Sourcing and Quality Evaluation of 2,3-Difluoro-4-methylbenzylamine

An In-depth Technical Guide for Researchers and Drug Development Professionals

Part 1: Foundational Overview & Strategic Importance

Chemical Identity and Properties

2,3-Difluoro-4-methylbenzylamine is a substituted benzylamine derivative with the chemical formula C₈H₉F₂N. Its structure is characterized by a benzene ring substituted with two adjacent fluorine atoms, a methyl group, and an aminomethyl group. This specific arrangement of functional groups makes it a valuable and highly reactive building block in synthetic organic chemistry.

Key Identifiers:

• CAS Number: 875446-29-0 (Note: CAS 261763-41-1 is also sometimes associated with this or a similar structure in supplier catalogs[1]).

• Molecular Formula: C₈H₉F₂N

• Molecular Weight: 157.16 g/mol

The Role of Fluorine in Modern Drug Discovery

The deliberate incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[2] Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly and beneficially alter a molecule's pharmacokinetic and pharmacodynamic profile.[3] Key advantages often include:

• Enhanced Metabolic Stability: The strength of the C-F bond can block sites of oxidative metabolism, increasing the drug's half-life.

• Improved Bioavailability: Increased lipophilicity can enhance membrane permeability.

• Increased Binding Affinity: Fluorine can modulate the acidity/basicity of nearby functional groups or participate in favorable intermolecular interactions with protein targets.[2]

2,3-Difluoro-4-methylbenzylamine serves as a key intermediate, providing a pre-functionalized, fluorinated aromatic ring that can be readily incorporated into larger, more complex molecules, saving researchers valuable synthesis steps.

Part 2: Navigating the Commercial Supplier Landscape

Sourcing high-purity chemical intermediates is a critical, yet often overlooked, step in the research and development pipeline. The quality of your starting material directly dictates the success, reproducibility, and scalability of your synthetic work.

Supplier Analysis

The commercial market for 2,3-Difluoro-4-methylbenzylamine consists of large, well-known chemical suppliers who often resell products from specialized manufacturers, as well as smaller, niche chemical synthesis companies. When selecting a supplier, researchers must balance cost, availability, documented purity, and the quality of technical support and documentation.

Supplier/Marketplace	Typical Purity	Indicative Quantities	Notes
Thermo Scientific (Alfa Aesar)	97%	1g	A major distributor with a strong reputation for quality control and detailed documentation.[4]
BOC Sciences	Custom purities available	Research to bulk scale	Often provides custom synthesis services and a wide range of pharmaceutical ingredients.[]
Dayang Chem (Hangzhou) Co., Ltd.	97%	Varies	Listed on several chemical marketplaces, indicating a role as a potential manufacturer or large-scale distributor from China.[6]
Amadis Chemical Company Limited	97%	Varies	Another China-based supplier frequently listed on chemical sourcing platforms.[6]
Hangzhou Lingrui Chemical Co., Ltd.	Custom synthesis	Custom	A technical company focused on custom synthesis, manufacturing, and sales.

The Procurement Workflow: A Logical Approach

The process of acquiring a specialized reagent like 2,3-Difluoro-4-methylbenzylamine should be systematic to ensure both quality and compliance. The following workflow illustrates the key decision points and validation steps from initial identification to final acceptance in the laboratory.

Caption: A systematic workflow for procuring specialized chemical reagents.

Part 3: The Self-Validating System: Incoming Quality Control

A foundational principle of scientific integrity is that every protocol must be a self-validating system. For chemical sourcing, this means never assuming the label on the bottle is sufficient. An in-house verification of identity and purity is essential to prevent costly downstream failures and ensure the validity of your experimental data.

Protocol: Incoming Material Verification

This protocol outlines a standard workflow for verifying the quality of a newly received batch of 2,3-Difluoro-4-methylbenzylamine.

Objective: To confirm the identity and assess the purity of the received chemical against the supplier's Certificate of Analysis (CoA).

Materials:

• Received bottle of 2,3-Difluoro-4-methylbenzylamine.

• Supplier's CoA and Safety Data Sheet (SDS).

• HPLC-grade solvents (e.g., acetonitrile, water).

• Deuterated solvent for NMR (e.g., CDCl₃).

• Analytical balance, vials, and syringes.

• Access to HPLC and NMR instrumentation.

Methodology:

• Documentation Review & Physical Inspection:

  • Step 1.1: Cross-reference the information on the bottle label (Product Name, CAS Number, Batch Number) with the Purchase Order and the supplier's CoA.

  • Step 1.2: Visually inspect the material for expected physical state (e.g., liquid, solid) and color. Note any inconsistencies. The related compound 4-methylbenzylamine is a colorless liquid[7].

  • Step 1.3: Review the SDS to confirm handling requirements and necessary Personal Protective Equipment (PPE) before opening the container.[8][9]

• Purity Analysis via High-Performance Liquid Chromatography (HPLC):

  • Step 2.1 (Causality): HPLC is the workhorse for purity assessment. It separates the main component from any impurities, and the area under the peak provides a quantitative measure of purity.

  • Step 2.2: Prepare a stock solution of the sample at a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

  • Step 2.3: Develop or use a standard reversed-phase HPLC method (e.g., C18 column). A gradient elution from water to acetonitrile is typically effective for separating organic molecules.

  • Step 2.4: Inject the sample and analyze the resulting chromatogram. Calculate the area percentage of the main peak. This value should be ≥ 97% and align with the CoA specification.

• Identity Confirmation via Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Step 3.1 (Causality): NMR provides a structural fingerprint of the molecule. A ¹H NMR spectrum will confirm the presence and connectivity of hydrogen atoms, while a ¹⁹F NMR will confirm the fluorine environments, providing unambiguous identity confirmation.

  • Step 3.2: Prepare an NMR sample by dissolving a small amount of the material in a deuterated solvent (e.g., CDCl₃).

  • Step 3.3: Acquire ¹H and ¹⁹F NMR spectra.

  • Step 3.4: Analyze the spectra. The ¹H NMR should show characteristic peaks for the aromatic protons, the methyl group (CH₃), and the aminomethyl group (CH₂NH₂). The ¹⁹F NMR should confirm the presence of two distinct fluorine signals. The chemical shifts, splitting patterns, and integrations must be consistent with the structure of 2,3-Difluoro-4-methylbenzylamine.

Part 4: Safety, Handling, and Storage Protocols

Proper handling and storage are paramount for both researcher safety and maintaining the chemical's integrity. The information is primarily derived from Safety Data Sheets (SDS) provided by suppliers.

Hazard Identification and Personal Protective Equipment (PPE)

Based on SDS for similar fluorinated benzylamines, this compound should be treated as hazardous.

• Classification: Likely classified as Skin Corrosion/Irritation Category 1B and Serious Eye Damage/Irritation Category 1.[9][10]

• Primary Hazards: Causes severe skin burns and eye damage. May cause respiratory irritation.[11]

Protective Measure	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or full-face shield.	Prevents contact with eyes, which can cause irreversible damage.[10]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.	Prevents skin contact, which can cause severe burns.[8]
Respiratory Protection	Use only under a chemical fume hood.	Prevents inhalation of vapors or mists, which can irritate the respiratory system.[8][10]
Work Practice	Ensure eyewash stations and safety showers are nearby.	Provides immediate first aid capability in case of accidental exposure.[10]

Storage and Disposal

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store in a corrosives-compatible area, away from incompatible materials such as strong oxidizing agents and strong acids.[8]

• Disposal: Waste is considered hazardous. Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[11][12] Do not mix with other waste.[11]

Part 5: Conclusion

2,3-Difluoro-4-methylbenzylamine is a strategically important building block for researchers in drug discovery. However, its effective use is contingent upon sourcing high-quality material from reputable suppliers. By implementing a robust procurement workflow and a self-validating incoming quality control protocol, scientists can ensure the integrity of their starting materials, leading to more reliable and reproducible research outcomes. Always prioritize safety by adhering strictly to the handling and storage guidelines outlined in the supplier's Safety Data Sheet.

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physical and chemical properties of 2,3-Difluoro-4-methylbenzylamine

An In-depth Technical Guide to 2,3-Difluoro-4-methylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides a comprehensive technical overview of 2,3-Difluoro-4-methylbenzylamine, a fluorinated organic compound of increasing interest in medicinal chemistry and materials science. We delve into its core physical and chemical properties, likely synthetic pathways, and characteristic spectral signatures. Furthermore, this document outlines detailed protocols for its characterization, discusses its potential applications as a strategic building block in drug discovery, and summarizes critical safety and handling procedures. The insights provided are grounded in established chemical principles and data from analogous structures, offering a valuable resource for professionals engaged in advanced chemical synthesis and pharmaceutical development.

Introduction and Strategic Importance

Fluorine-containing molecules are foundational to modern drug discovery, with fluorine's unique properties—high electronegativity, small size, and ability to form strong C-F bonds—often conferring enhanced metabolic stability, binding affinity, and bioavailability to parent compounds.[1] 2,3-Difluoro-4-methylbenzylamine belongs to the class of fluorinated benzylamines, which serve as versatile intermediates in the synthesis of complex molecular architectures.

The specific substitution pattern of this molecule—two adjacent fluorine atoms ortho and meta to the aminomethyl group, and a para-methyl group—creates a unique electronic and steric profile. This makes it a valuable synthon for probing structure-activity relationships (SAR) in drug candidates, particularly in the development of enzyme inhibitors, receptor antagonists, and other bioactive agents.[2][3]

Molecular Structure:

• IUPAC Name: (2,3-Difluoro-4-methylphenyl)methanamine

• Molecular Formula: C₈H₉F₂N[4]

Core Physicochemical Properties

Quantitative data for 2,3-Difluoro-4-methylbenzylamine is not extensively published. However, we can infer its properties from closely related analogs like 2,4-Difluorobenzylamine and 4-Fluoro-3-methylbenzylamine. These properties are critical for designing reaction conditions, purification strategies, and formulation studies.

Property	Predicted/Analog-Based Value	Source/Reference
Molecular Weight	157.16 g/mol	Calculated
Appearance	Likely a clear colorless to light yellow liquid	Inferred from analogs[5]
Boiling Point	Estimated 85-95 °C at reduced pressure (~15 mmHg)	Based on 2,4-Difluorobenzylamine[5]
Density	~1.15 - 1.25 g/mL at 25 °C	Based on 2,4-Difluorobenzylamine[5]
Refractive Index (n20/D)	~1.49 - 1.51	Based on 2,4-Difluorobenzylamine[5]
pKa	Estimated 8.5 - 9.0	Based on 2,4-Difluorobenzylamine[5]
Solubility	Sparingly soluble in water; soluble in common organic solvents (e.g., DCM, THF, Methanol)	General property of benzylamines

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 2,3-Difluoro-4-methylbenzylamine would likely follow established routes for producing substituted benzylamines, starting from the corresponding toluene derivative. A common and industrially scalable approach involves a multi-step sequence.[6][7]

Logical Synthesis Workflow

Caption: A plausible synthetic route to 2,3-Difluoro-4-methylbenzylamine.

A key synthetic strategy is the reductive amination of the corresponding aldehyde, 2,3-difluoro-4-methylbenzaldehyde.[8] This method offers high yields and is amenable to various reducing agents and nitrogen sources.

Alternative Two-Step Reductive Amination:

• Carbonylation: The process can begin by reacting m-difluorobenzene (or a methylated analog) with carbon monoxide (CO) under pressure in the presence of a catalyst to generate the corresponding benzaldehyde.[8]

• Reductive Ammoniation: The resulting 2,3-difluoro-4-methylbenzaldehyde is then dissolved in an alcohol solvent and reacted with ammonia and hydrogen gas over a catalyst like Raney Nickel or Pd/C to yield the final benzylamine product.[8]

Chemical Reactivity

The reactivity of 2,3-Difluoro-4-methylbenzylamine is dominated by its primary amine functionality.

• Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a potent nucleophile, readily reacting with electrophiles such as acyl chlorides, anhydrides, and alkyl halides to form amides and secondary/tertiary amines, respectively.

• Basicity: As a primary amine, it is basic and will form ammonium salts upon reaction with strong acids.[9]

• Aromatic Ring: The difluoro-substituted aromatic ring is electron-deficient, making it less susceptible to electrophilic aromatic substitution compared to non-fluorinated analogs. However, it can participate in nucleophilic aromatic substitution under harsh conditions.

Spectroscopic Characterization

Confirming the identity and purity of 2,3-Difluoro-4-methylbenzylamine requires a suite of spectroscopic techniques. The following are the expected spectral features.

¹H NMR Spectroscopy

• Aromatic Protons (2H): Two signals in the aromatic region (approx. 6.9-7.5 ppm). Their splitting patterns will be complex due to coupling with each other (ortho-coupling) and with the two fluorine atoms (H-F coupling).

• Benzylic Protons (-CH₂-): A singlet or a triplet (if coupled to adjacent N-H protons) around 3.8-4.2 ppm.

• Amine Protons (-NH₂): A broad singlet that can appear over a wide range (1.5-3.5 ppm), the position of which is concentration and solvent-dependent.

• Methyl Protons (-CH₃): A singlet around 2.2-2.4 ppm.[10]

¹³C NMR Spectroscopy

• Aromatic Carbons: Multiple signals between 110-165 ppm. The carbons directly bonded to fluorine will show large C-F coupling constants. The carbon bearing the methyl group and the carbon bearing the aminomethyl group will also be distinct.

• Benzylic Carbon (-CH₂-): A signal around 40-45 ppm.

• Methyl Carbon (-CH₃): A signal in the aliphatic region, typically around 15-20 ppm.[11]

¹⁹F NMR Spectroscopy

This is a critical technique for fluorinated compounds. Two distinct signals are expected for the two non-equivalent fluorine atoms, likely appearing as doublets or doublet of doublets due to F-F and F-H coupling.

Mass Spectrometry (MS)

The electron impact (EI) mass spectrum would be expected to show a molecular ion (M+) peak at m/z = 157. A prominent fragment would be the loss of the amino group (M-16) and the formation of the stable difluoromethylbenzyl carbocation at m/z = 141.

Experimental Protocol: Analytical Characterization

This section provides a self-validating workflow for confirming the identity and purity of a synthesized batch of 2,3-Difluoro-4-methylbenzylamine.

Objective: To confirm the structural integrity and assess the purity of a sample using NMR and GC-MS.

Methodology Workflow

Caption: Standard workflow for analytical characterization.

Step-by-Step Protocol:

• NMR Sample Preparation:

  • Rationale: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum. An internal standard like Tetramethylsilane (TMS) provides a zero reference point.

  • Procedure: Accurately weigh 10-15 mg of the amine into a clean vial. Add approximately 0.7 mL of Chloroform-d (CDCl₃). Add one drop of TMS, cap the vial, and gently mix until the sample is fully dissolved. Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Rationale: A suite of NMR experiments provides a complete picture of the molecule's carbon-hydrogen-fluorine framework.

  • Procedure: Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F NMR spectra on a 400 MHz or higher spectrometer. Ensure sufficient scans are acquired for ¹³C to achieve a good signal-to-noise ratio.

• GC-MS Analysis:

  • Rationale: Gas Chromatography (GC) separates volatile components, providing a purity profile, while Mass Spectrometry (MS) provides the mass of the eluted component, confirming its identity.

  • Procedure: Prepare a dilute solution (~1 mg/mL) of the sample in a volatile solvent like Dichloromethane (DCM). Inject 1 µL into a GC-MS instrument equipped with a standard non-polar column (e.g., DB-5). Use a temperature gradient from 50 °C to 250 °C to ensure proper separation.

• Data Analysis and Validation:

  • Rationale: The combined data must be self-consistent. The NMR spectra must match the proposed structure, and the major peak in the GC chromatogram must have the correct mass.

  • Procedure:

    • Analyze the NMR spectra, assigning all proton, carbon, and fluorine signals to the structure. Verify that coupling constants and chemical shifts are reasonable.

    • Examine the GC chromatogram to determine the purity by area percentage.

    • Analyze the mass spectrum corresponding to the main GC peak to confirm the molecular weight and expected fragmentation pattern.

Safety, Handling, and Storage

As with many benzylamines, 2,3-Difluoro-4-methylbenzylamine is expected to be corrosive and requires careful handling.

• Hazards:

  • Causes severe skin burns and eye damage.[12][13][14]

  • May be harmful if swallowed or in contact with skin.[12]

  • Combustible liquid.[12]

• Personal Protective Equipment (PPE):

  • Wear protective gloves (e.g., nitrile), chemical safety goggles, and a lab coat.[9]

  • All handling should be performed in a well-ventilated chemical fume hood.[9][15]

• Handling:

  • Avoid breathing vapors or mist.[9]

  • Keep away from open flames, hot surfaces, and sources of ignition.[9][15]

  • Wash hands thoroughly after handling.[9]

• Storage:

  • Store in a dry, cool, and well-ventilated place.[9][15]

  • Keep the container tightly closed. It may be air-sensitive.[5]

  • Store in a corrosives area, away from strong oxidizing agents and acids.[9]

References

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• Thermo Fisher Scientific. (2025). Safety Data Sheet - 3-Fluoro-4-methylbenzonitrile.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - Benzenemethanamine, 2-methyl-.
• Sigma-Aldrich. (2025). Safety Data Sheet.

• PubChem. (n.d.). 2,4-Difluorobenzylamine. National Center for Biotechnology Information. Retrieved from [Link]

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1H NMR spectrum of 2,3-Difluoro-4-methylbenzylamine

An In-depth Technical Guide to the ¹H NMR Spectrum of 2,3-Difluoro-4-methylbenzylamine

Abstract

This technical guide provides a comprehensive analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2,3-Difluoro-4-methylbenzylamine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer an in-depth exploration of the underlying principles governing the spectrum. We will cover theoretical predictions of chemical shifts and coupling constants, a detailed experimental protocol for data acquisition, and a step-by-step interpretation of the spectral features. The causality behind spectral patterns, particularly the influence of the difluorinated aromatic system, is explained to provide a framework for the structural elucidation of similarly complex molecules.

Introduction: Structural Context and Analytical Importance

2,3-Difluoro-4-methylbenzylamine is a substituted aromatic amine that serves as a valuable building block in medicinal chemistry and materials science. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity. Consequently, unambiguous structural verification is paramount.

¹H NMR spectroscopy is the gold standard for the structural elucidation of organic molecules in solution.[1] For 2,3-Difluoro-4-methylbenzylamine, ¹H NMR not only confirms the presence of key functional groups but also provides precise information about the substitution pattern on the aromatic ring through the analysis of chemical shifts (δ) and spin-spin coupling constants (J). The presence of two fluorine atoms introduces complex proton-fluorine (¹H-¹⁹F) couplings, making spectral interpretation a non-trivial exercise that requires a firm grasp of NMR principles.

Theoretical Prediction and Spectral Rationale

A definitive analysis of the ¹H NMR spectrum begins with a robust prediction of the expected signals based on the molecular structure. The structure of 2,3-Difluoro-4-methylbenzylamine presents four distinct proton environments.

Sources

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A Technical Guide to the Solubility of 2,3-Difluoro-4-methylbenzylamine in Common Solvents

This guide provides a detailed exploration of the solubility characteristics of 2,3-Difluoro-4-methylbenzylamine, a compound of interest in contemporary chemical and pharmaceutical research. Recognizing the current absence of specific public solubility data for this molecule, this document synthesizes foundational chemical principles, analogous compound data, and robust experimental methodologies. It is designed to empower researchers, scientists, and drug development professionals with the predictive understanding and practical tools necessary to effectively work with this compound.

Foundational Principles: Predicting Solubility

The solubility of a compound is governed by the interplay of its intrinsic physicochemical properties and the characteristics of the solvent. The adage "like dissolves like" serves as a fundamental starting point, emphasizing that substances with similar polarities tend to be miscible.[1] For 2,3-Difluoro-4-methylbenzylamine, a nuanced understanding of its structural components is key to predicting its behavior in various solvent classes.

Molecular Structure Analysis:

• Aromatic Ring: The benzene ring is inherently nonpolar and lipophilic, favoring interactions with nonpolar solvents through van der Waals forces.

• Amine Group (-CH₂NH₂): The primary amine group is polar and capable of forming hydrogen bonds, suggesting an affinity for polar protic solvents.

• Fluorine Substituents (-F): The two fluorine atoms are highly electronegative, inducing a dipole moment and increasing the polarity of the benzene ring.

• Methyl Group (-CH₃): The methyl group is a nonpolar, electron-donating group that slightly increases lipophilicity.

The combination of these features results in a molecule with both polar and nonpolar characteristics, suggesting a broad but varied solubility profile.

Predicted Qualitative Solubility Profile

Based on the structural analysis and data from analogous compounds like benzylamine and other substituted benzylamines, a qualitative solubility profile for 2,3-Difluoro-4-methylbenzylamine can be predicted.[2][3][4]

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Sparingly Soluble to Soluble	The amine group can hydrogen bond with protic solvents. However, the substituted benzene ring's hydrophobicity may limit solubility, especially in water. Solubility is expected to be higher in alcohols compared to water.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile, Acetone	Soluble	These solvents can engage in dipole-dipole interactions with the polar amine and fluoro-substituted ring, leading to good solvation.
Nonpolar	Toluene, Hexane, Diethyl Ether	Moderately Soluble to Soluble in Toluene and Ether; Sparingly Soluble in Hexane	The aromatic ring of the compound will interact favorably with aromatic solvents like toluene. The overall polarity may limit solubility in highly nonpolar aliphatic solvents like hexane. Diethyl ether, with its slight polarity, is expected to be a good solvent.
Chlorinated	Dichloromethane (DCM), Chloroform	Soluble	These solvents have a moderate polarity and can effectively solvate both the polar and nonpolar regions of the molecule.

Experimental Determination of Solubility

While predictions are valuable, precise quantitative solubility data must be determined empirically. The following section outlines a robust, step-by-step protocol for this purpose.

Safety and Handling Precautions

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for 2,3-Difluoro-4-methylbenzylamine and all solvents to be used.[5][6][7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or a chemical fume hood, especially when handling volatile organic solvents.[6]

• Handling: Avoid inhalation, ingestion, and skin contact. In case of exposure, follow the first-aid measures outlined in the SDS.[7]

Materials and Equipment

• 2,3-Difluoro-4-methylbenzylamine (solid form)

• Selected solvents (analytical grade or higher)

• Analytical balance

• Vials with screw caps

• Thermostatic shaker or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

The following workflow outlines the Shake-Flask method, a widely accepted technique for determining equilibrium solubility.[8][9]

Caption: Workflow for Equilibrium Solubility Determination.

Detailed Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2,3-Difluoro-4-methylbenzylamine to a tared vial. The excess is crucial to ensure equilibrium is reached with the solid phase present.

  • Record the mass of the added solid.

  • Add a precise volume (e.g., 2.0 mL) of the chosen solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient duration (typically 24 to 48 hours) to allow the system to reach thermodynamic equilibrium.[8]

• Phase Separation:

  • After equilibration, remove the vial and allow it to stand undisturbed for a short period to let the undissolved solid settle.

  • To ensure complete removal of solid particles, centrifuge the vial at a moderate speed.

  • Carefully withdraw the supernatant using a syringe and filter it through a syringe filter (e.g., 0.22 µm) into a clean vial. This step is critical to prevent undissolved solid from affecting the concentration measurement.[8]

• Quantification:

  • Prepare a stock solution of 2,3-Difluoro-4-methylbenzylamine of a known concentration in the same solvent.

  • Generate a calibration curve by preparing a series of dilutions from the stock solution and measuring their absorbance (UV-Vis) or peak area (HPLC) at an appropriate wavelength.

  • Dilute the filtered saturated solution to bring its concentration within the linear range of the calibration curve.

  • Measure the response of the diluted sample.

• Calculation:

  • Using the calibration curve, determine the concentration of the diluted sample.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Factors Influencing Solubility

Several factors can influence the solubility of 2,3-Difluoro-4-methylbenzylamine and should be controlled during experimental determination and considered in its application.

• Temperature: The solubility of solids in liquids generally increases with temperature.[10] Therefore, it is crucial to maintain a constant temperature during solubility experiments.

• pH (for aqueous solutions): As a primary amine, 2,3-Difluoro-4-methylbenzylamine is basic. In acidic aqueous solutions, it will be protonated to form a more soluble salt.[11]

• Purity of Compound and Solvent: Impurities can affect the measured solubility.[9]

The relationship between these factors can be visualized as follows:

Caption: Key Factors Influencing Solubility.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2,3-Difluoro-4-methylbenzylamine. While specific quantitative data is not yet publicly available, the principles of chemical structure and polarity, combined with the detailed experimental protocol provided, offer a robust pathway for researchers to generate the precise data required for their work. A systematic approach, grounded in the methodologies outlined herein, will ensure accurate and reproducible results, facilitating the effective application of this compound in research and development.

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A Technical Guide to (2,3-Difluoro-4-methylphenyl)methanamine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity, making fluorinated compounds highly sought after in drug discovery. Substituted benzylamines, in particular, are prevalent structural motifs in a vast array of biologically active compounds. This guide provides an in-depth technical overview of a specific fluorinated benzylamine, (2,3-Difluoro-4-methylphenyl)methanamine, a compound with significant potential in the development of novel therapeutics and advanced materials. While direct literature on this specific isomer is emerging, this document synthesizes established principles of organic synthesis and characterization, drawing upon data from closely related analogues to provide a robust and scientifically grounded resource.

Compound Identification and Physicochemical Properties

The subject of this guide is the compound with the systematic IUPAC name (2,3-Difluoro-4-methylphenyl)methanamine .

Identifier	Value	Source
IUPAC Name	(2,3-Difluoro-4-methylphenyl)methanamine	IUPAC Nomenclature
CAS Number	261763-41-1	[1]
Molecular Formula	C₈H₉F₂N	[1]
Molecular Weight	157.16 g/mol	[1]
Canonical SMILES	CC1=C(C(=C(C=C1)CN)F)F	Inferred

Note: Physicochemical properties such as boiling point, melting point, and solubility are not yet extensively documented for this specific isomer. However, it is expected to be a liquid or low-melting solid at room temperature, with solubility in common organic solvents.

Synthesis of (2,3-Difluoro-4-methylphenyl)methanamine

The most direct and widely employed method for the synthesis of benzylamines from their corresponding benzaldehydes is reductive amination . This versatile and reliable C-N bond-forming reaction avoids the overalkylation issues often encountered with direct alkylation of amines.[2][3] The proposed synthesis of (2,3-Difluoro-4-methylphenyl)methanamine proceeds via the reductive amination of 2,3-difluoro-4-methylbenzaldehyde.

Proposed Synthetic Pathway

The overall synthetic transformation is depicted below:

Caption: Proposed synthesis of (2,3-Difluoro-4-methylphenyl)methanamine.

Detailed Experimental Protocol (Exemplary)

This protocol is based on established methods for reductive amination.[4]

Materials:

• 2,3-difluoro-4-methylbenzaldehyde

• Ammonia (e.g., 7N solution in methanol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,3-difluoro-4-methylbenzaldehyde (1.0 eq) and anhydrous dichloromethane.

• Imine Formation: Cool the solution to 0 °C using an ice bath. Add a solution of ammonia in methanol (e.g., 7N, 1.5 - 2.0 eq) dropwise with stirring. Allow the reaction mixture to stir at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Once imine formation is deemed complete (can be monitored by TLC or GC-MS), add sodium triacetoxyborohydride (1.2 - 1.5 eq) portion-wise at 0 °C. The addition should be controlled to manage any effervescence.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reduction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: The crude amine can be further purified by column chromatography on silica gel or by distillation under reduced pressure to afford the pure (2,3-Difluoro-4-methylphenyl)methanamine.

Causality in Experimental Choices

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is particularly effective for reductive aminations.[4] It is less reactive towards aldehydes and ketones than sodium borohydride (NaBH₄), which minimizes the formation of the corresponding alcohol as a byproduct.[3]

• Solvent: Dichloromethane (DCM) is a common solvent for this reaction due to its inertness and ability to dissolve both the starting materials and the intermediate imine. Anhydrous conditions are important to prevent hydrolysis of the imine intermediate.

• Work-up: The aqueous sodium bicarbonate wash is crucial to neutralize the acetic acid byproduct from the reducing agent and to remove any unreacted starting materials.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

• Aromatic Protons (Ar-H): Two signals are expected in the aromatic region (typically δ 6.8-7.5 ppm). These will likely appear as complex multiplets due to ¹H-¹H and ¹H-¹⁹F coupling.

• Benzylic Protons (-CH₂-NH₂): A singlet or a broad singlet is anticipated around δ 3.8-4.0 ppm.

• Amine Protons (-NH₂): A broad singlet is expected, the chemical shift of which will be concentration and solvent dependent, typically in the range of δ 1.5-2.5 ppm.

• Methyl Protons (-CH₃): A singlet is expected around δ 2.2-2.4 ppm.

¹³C NMR Spectroscopy

• Aromatic Carbons: Six signals are expected in the aromatic region (δ 110-165 ppm). The carbons directly attached to fluorine will exhibit large ¹J(C-F) coupling constants.

• Benzylic Carbon (-CH₂-NH₂): A signal is expected around δ 40-45 ppm.

• Methyl Carbon (-CH₃): A signal is expected around δ 15-20 ppm.

¹⁹F NMR Spectroscopy

• Two distinct signals are expected, corresponding to the two non-equivalent fluorine atoms on the aromatic ring. The chemical shifts and coupling patterns will be characteristic of their positions relative to each other and the other substituents.

Mass Spectrometry

• Electron Impact (EI-MS): The molecular ion peak (M⁺) is expected at m/z = 157. A prominent fragment ion would likely be observed at m/z = 141, corresponding to the loss of the amino group ([M-NH₂]⁺).

• Electrospray Ionization (ESI-MS): The protonated molecule ([M+H]⁺) would be observed at m/z = 158.

Applications in Drug Discovery and Materials Science

Substituted benzylamines are a class of "privileged structures" in medicinal chemistry, meaning they are capable of binding to multiple biological targets with high affinity.[5] The introduction of fluorine can further enhance their therapeutic potential.

Potential as Bioisosteres

The difluoro-methyl substitution pattern on the phenyl ring of (2,3-Difluoro-4-methylphenyl)methanamine can act as a bioisostere for other functional groups, potentially improving metabolic stability and modulating electronic properties to enhance target engagement.

Role in Enzyme Inhibition

Benzylamine derivatives have been successfully employed in the design of enzyme inhibitors.[6] For instance, they are known to interact with the S1 binding pocket of trypsin-like serine proteases.[5] The specific substitution pattern of (2,3-Difluoro-4-methylphenyl)methanamine could offer unique interactions within enzyme active sites, leading to the development of novel and selective inhibitors for various therapeutic targets.

Building Blocks for Novel Pharmaceuticals

This compound serves as a valuable building block for the synthesis of more complex molecules with potential applications as:

• Antifungal and antibacterial agents.

• Antihypertensive drugs.

• Antidepressants.

Advanced Materials

The reactivity of the amine group allows for the incorporation of this fluorinated moiety into polymers and other materials. This could impart desirable properties such as increased thermal stability, altered electronic characteristics, and modified surface properties.

Conclusion

(2,3-Difluoro-4-methylphenyl)methanamine is a fluorinated building block with considerable potential for applications in drug discovery and materials science. While detailed experimental data for this specific isomer is still emerging, its synthesis can be reliably achieved through established methods such as reductive amination. The predicted spectroscopic and physicochemical properties, combined with the known utility of related fluorinated benzylamines, underscore its value as a scaffold for the development of novel, high-performance molecules. This guide provides a foundational resource for researchers interested in exploring the synthesis and application of this promising compound.

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The Strategic Introduction of Fluorine: A Technical Guide to the Discovery and Synthetic Evolution of Fluorinated Benzylamines

Introduction: The Small Atom with a Large Impact in Neuropharmacology

In the landscape of modern medicinal chemistry, few elements have had as profound an impact as fluorine. Its strategic incorporation into bioactive molecules is a cornerstone of drug design, offering a powerful tool to modulate physicochemical and pharmacological properties. Fluorine's unique characteristics—high electronegativity, small van der Waals radius, and the exceptional strength of the carbon-fluorine bond—allow for subtle yet significant alterations to a molecule's lipophilicity, metabolic stability, and basicity (pKa).[1][2] These modifications are particularly critical for agents targeting the central nervous system (CNS), where properties like blood-brain barrier penetration and resistance to metabolic degradation are paramount for efficacy.[3][4]

Among the myriad of fluorinated scaffolds, the fluorinated benzylamine motif stands out as a privileged structure in neuropharmacology. Benzylamines are integral components of many neurotransmitters and enzyme inhibitors. The introduction of fluorine onto the aromatic ring of this scaffold provides a master key for fine-tuning its properties, transforming a simple building block into a highly optimized therapeutic agent. This guide provides an in-depth exploration of the history, synthetic evolution, and physicochemical rationale behind the use of fluorinated benzylamines, offering field-proven insights for researchers and drug development professionals.

Chapter 1: The Physicochemical Consequences of Aromatic Fluorination in Benzylamines

The decision to incorporate fluorine is not arbitrary; it is a calculated choice based on predictable electronic effects that differ based on the atom's position on the aromatic ring. The interplay between the electron-withdrawing inductive effect (-I) and the electron-donating resonance (mesomeric) effect (+M) of fluorine dictates the electron density of the aromatic ring and, consequently, the basicity of the benzylic amine.[1]

The basicity of an amine, quantified by the pKa of its conjugate acid, is a critical parameter influencing its ionization state at physiological pH, which in turn affects receptor binding, solubility, and membrane permeability.[5]

• Ortho (2-Fluoro) Position: The fluorine atom's proximity to the aminomethyl group results in a dominant and powerful inductive effect, significantly withdrawing electron density and drastically reducing the basicity of the nitrogen atom.[1]

• Meta (3-Fluoro) Position: The inductive effect remains significant, though weaker than in the ortho position. Crucially, the resonance effect does not operate from the meta position, leading to a net electron withdrawal and a reduction in basicity compared to the parent benzylamine.[1]

• Para (4-Fluoro) Position: At this position, the electron-donating resonance effect partially counteracts the inductive withdrawal. This results in a less pronounced decrease in basicity compared to the ortho and meta isomers, making 4-fluorobenzylamine the strongest base among the monofluorinated isomers.[1]

These positional effects are summarized in the table below, providing a clear quantitative comparison of how fluorine placement modulates the core physicochemical properties of the benzylamine scaffold.

Compound	Structure	pKa (Conjugate Acid)	LogP (Octanol-Water)	Key Physicochemical Impact of Fluorination
Benzylamine		9.33	1.09	Baseline reference compound.
2-Fluorobenzylamine		~8.5 (Predicted)	1.35	Strong inductive effect significantly reduces basicity.[1]
3-Fluorobenzylamine		~8.8 (Predicted)	1.35	Inductive effect lowers basicity, but less than ortho isomer.[1]
4-Fluorobenzylamine		~9.0 (Predicted)	1.35	Resonance effect partially offsets inductive withdrawal, resulting in the highest basicity among fluoro-isomers.[1]
4-(Trifluoromethyl)benzylamine		~8.6 (Predicted)	1.66	Potent electron-withdrawing nature of the CF₃ group markedly decreases basicity and significantly enhances lipophilicity.[5][6]

Note: Predicted pKa values are used to illustrate the expected trend in basicity. Experimental values may vary slightly.

This deliberate modulation of pKa and lipophilicity is a foundational strategy in drug design. Lowering the pKa can reduce unwanted interactions with off-target ion channels or improve oral bioavailability by increasing the proportion of the neutral species that can cross cell membranes.[5] Concurrently, increasing lipophilicity can enhance penetration of the blood-brain barrier, a critical hurdle for CNS drugs.[6]

Chapter 2: An Evolutionary Tale of Synthesis

The methods for synthesizing fluorinated benzylamines have evolved dramatically, reflecting broader trends in synthetic organic chemistry—a move from harsh, classical name reactions to more elegant and precise modern catalytic methods.

Part I: Classical "Build-Up" Strategies

Early approaches to fluorinated benzylamines were often indirect. The core challenge was the introduction of the fluorine atom to the aromatic ring, as direct fluorination with elemental fluorine was (and remains) hazardous and difficult to control.[7] Chemists therefore relied on building the molecule sequentially, typically by fluorinating a stable precursor and then elaborating it into the final benzylamine.

• The Balz-Schiemann Reaction: A cornerstone of classical aromatic fluorination, the Balz-Schiemann reaction transforms a primary aromatic amine into an aryl fluoride via a diazonium tetrafluoroborate intermediate.[8][9][10] To synthesize a fluorobenzylamine, one would start with an appropriate aminotoluene (toluidine) or aminobenzonitrile, perform the Balz-Schiemann reaction to install the fluorine, and then convert the methyl or nitrile group into the aminomethyl function in subsequent steps. While historically significant, this multi-step process often suffers from modest yields and the use of hazardous reagents.[9][10]

• Reduction of Fluorinated Benzonitriles: A more direct and widely used classical method involves the catalytic hydrogenation of a fluorinated benzonitrile.[11] This approach benefits from the commercial availability of various fluorobenzonitriles. The nitrile group is readily reduced to a primary amine using catalysts like Raney Nickel or palladium on carbon, often in the presence of ammonia to minimize the formation of secondary amine byproducts.[12][13][14] This remains a robust and scalable method for many fluorinated benzylamines.

Caption: Classical synthetic routes to fluorinated benzylamines.

Part II: The Modern Era of C–H Functionalization

The paradigm of modern synthesis is "late-stage functionalization," the ability to install key functional groups onto a complex molecule at a late step. This avoids lengthy de novo synthesis and allows for rapid diversification of drug candidates. For fluorinated benzylamines, this translates to methods that can directly fluorinate the C-H bonds of a pre-existing benzylamine scaffold.

Palladium-Catalyzed Directed C–H Fluorination: A significant breakthrough has been the development of palladium-catalyzed methods for the ortho-selective C-H fluorination of benzylamines.[15] In these reactions, the amine is first protected with a "directing group," such as an oxalyl amide. This directing group coordinates to the palladium catalyst, positioning it in close proximity to the ortho C-H bonds of the aromatic ring. The catalyst then selectively activates and breaks one of these C-H bonds, allowing for the introduction of a fluorine atom from an electrophilic fluorine source like N-Fluorobenzenesulfonimide (NFSI). The directing group can then be easily removed to reveal the desired ortho-fluorinated benzylamine.[15] This approach offers exquisite positional control that is difficult to achieve with classical methods.

Caption: Modern directed C-H fluorination workflow.

Chapter 3: Field-Proven Protocols for Synthesis

To bridge theory and practice, this section provides detailed, self-validating protocols for the synthesis of fluorinated benzylamines using both classical and modern approaches.

Protocol 1: Synthesis of 4-Fluorobenzylamine via Catalytic Hydrogenation of 4-Fluorobenzonitrile

This protocol is a robust, scalable method representative of the nitrile reduction strategy. The causality behind using a nano-nickel catalyst and ammonia is to achieve high conversion and selectivity by promoting the reduction of the nitrile while suppressing the side reaction that forms secondary amines.

Step-by-Step Methodology: [16]

• Reactor Charging: In a suitable high-pressure autoclave (e.g., 1000L), charge 4-fluorobenzonitrile (e.g., 300 kg), anhydrous methanol (150-300 kg) as the solvent, and a nano-nickel catalyst (0.6-1.8 kg).

• Ammonia Addition: Seal the reactor and charge with liquefied ammonia (30-45 kg). The ammonia is critical for minimizing the formation of the dibenzylamine impurity.

• Reaction Conditions: While stirring, heat the mixture to 70-100 °C. Pressurize the reactor with hydrogen gas to 1-3 MPa.

• Reaction Monitoring: Maintain the reaction under these conditions for approximately 4 hours, or until hydrogen uptake ceases. This indicates the completion of the reduction. Allow the reaction to stand for an additional hour to ensure full conversion.

• Work-up and Isolation: Cool the reaction mixture. The crude product, containing 4-fluorobenzylamine and methanol, is transferred to a distillation apparatus. The nano-nickel catalyst can be separated for potential reuse.

• Purification: The crude product is purified by fractional distillation. Low-boiling components (residual ammonia, methanol) are removed first, followed by a dehydration step. The final product, 4-fluorobenzylamine, is collected at its boiling point (approx. 186-190 °C at atmospheric pressure), typically achieving >99% purity and a yield of over 95%.[16]

Protocol 2: Palladium-Catalyzed ortho-Selective C–H Monofluorination of a Protected Benzylamine

This protocol exemplifies the precision of modern C-H activation chemistry. The choice of an oxalyl amide directing group, a Pd(OAc)₂ catalyst, and NFSI as the fluorine source is a validated system for achieving high ortho-selectivity.

Step-by-Step Methodology: [15]

• Substrate Preparation: Synthesize the N-(oxomglycyl)benzylamine starting material by reacting benzylamine with a suitable oxalyl chloride derivative.

• Reaction Setup: In a reaction vial, combine the N-protected benzylamine substrate (0.2 mmol), Pd(OAc)₂ (10 mol%, 4.5 mg), and N-Fluorobenzenesulfonimide (NFSI) (1.2 equivalents, 75.7 mg).

• Solvent and Reaction: Add tert-Amyl alcohol (t-AmOH, 2.0 mL) as the solvent. Seal the vial and heat the reaction mixture to 100 °C.

• Reaction Monitoring: Stir the reaction at 100 °C for 12 hours. The progress can be monitored by thin-layer chromatography (TLC) or LC-MS to confirm the consumption of the starting material.

• Work-up and Isolation: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. The residue is then purified directly by flash column chromatography on silica gel.

• Purification and Deprotection: Elute the column with a suitable solvent system (e.g., ethyl acetate/hexanes) to isolate the ortho-fluorinated protected benzylamine. The oxalyl amide directing group can then be hydrolyzed under standard basic or acidic conditions to yield the final 2-fluorobenzylamine product.

Chapter 4: Application in Drug Discovery – The Case of Monoamine Oxidase B (MAO-B) Inhibitors

The practical utility of fluorinated benzylamines is powerfully demonstrated in the development of inhibitors for monoamine oxidase B (MAO-B). MAO-B is a key enzyme in the brain responsible for the degradation of dopamine. Inhibiting this enzyme increases dopamine levels, which is a validated therapeutic strategy for Parkinson's disease.[17][18]

Several successful MAO-B inhibitors incorporate a fluorinated benzylamine or a related fluorobenzyl moiety. For example, the drug Safinamide features a 3-fluorobenzyloxy group. Inspired by this, recent research has focused on developing novel chalcone-based MAO-B inhibitors that incorporate fluorobenzyl groups.[17][18]

In one such study, a series of fluorobenzyloxy chalcone derivatives were synthesized and evaluated.[18] The results were compelling:

• High Potency and Selectivity: A derivative featuring a 3-fluorobenzyloxy group, (E)-1-(4-bromophenyl)-3-(2-((3-fluorobenzyl)oxy)phenyl)prop-2-en-1-one, was found to be a highly potent and selective inhibitor of MAO-B, with an IC₅₀ value of 0.0053 µM—four times more potent than the reference drug Safinamide.[18]

• Enhanced CNS Permeability: The fluorobenzyl group contributes to the molecule's optimal lipophilicity. Permeability assays (PAMPA) confirmed that the lead compounds had excellent membrane permeability, suggesting a high potential for crossing the blood-brain barrier.[18]

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond and is resistant to cleavage by metabolic enzymes like cytochrome P450s.[6] Placing a fluorine on the benzyl ring can block a potential site of metabolic oxidation, thereby increasing the drug's half-life and duration of action in the body.

Caption: Logic flow of fluorobenzylamine use in MAO-B inhibitor design.

Conclusion

The journey of the fluorinated benzylamine scaffold from a synthetic curiosity to a mainstay of medicinal chemistry is a testament to the power of fluorine in drug design. The evolution of its synthesis, from the classical multi-step Balz-Schiemann and nitrile reduction routes to the elegant, atom-economical C–H activation strategies, has empowered chemists to access these valuable compounds with greater ease and precision. By understanding the profound and predictable influence of fluorine's position on the physicochemical properties of the benzylamine core, researchers can rationally design molecules with enhanced potency, selectivity, and pharmacokinetic profiles. As demonstrated in the successful development of CNS agents like MAO-B inhibitors, the strategic application of fluorinated benzylamines will undoubtedly continue to be a vital tool in the creation of next-generation therapeutics.

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• Catalytic hydrogenation of benzonitrile (1 a) to benzylamine (2 a) and N‐benzylidenebenzylamine (2 aa). (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Method for preparing p-fluorobenzylamine by using nano nickel as catalyst. (2009). Google Patents.

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• Synthesis of 2-Benzazepines from Benzylamines and MBH Adducts Under Rhodium(III) Catalysis via C(sp2)–H Functionalization. (2018). ACS Catalysis, 8(1), 403–408. Available at: [Link]

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The Fundamental Reactivity of 2,3-Difluoro-4-methylbenzylamine: A Technical Guide for Drug Discovery Professionals

Preamble: Unveiling a Versatile Fluorinated Building Block

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. Fluorinated building blocks offer a powerful toolkit to modulate a compound's metabolic stability, lipophilicity, and binding affinity. This guide delves into the fundamental reactivity of a nuanced yet highly valuable reagent: 2,3-Difluoro-4-methylbenzylamine. While specific literature on this exact isomer is emerging, this document synthesizes established principles of physical organic chemistry and data from closely related analogues to provide a predictive and practical framework for its application. We will explore its synthesis, core reactivity, and potential as a key intermediate in the synthesis of complex molecular architectures, empowering researchers to harness its unique properties in their drug discovery endeavors.

Molecular Structure and Electronic Profile

The reactivity of 2,3-Difluoro-4-methylbenzylamine is intrinsically linked to the interplay of its substituents on the aromatic ring. Understanding these electronic effects is paramount to predicting its behavior in chemical transformations.

• Fluorine Substituents (C2, C3): The two fluorine atoms are potent electron-withdrawing groups via the inductive effect (-I), a consequence of fluorine's high electronegativity. This effect significantly lowers the electron density of the aromatic ring.

• Methyl Group (C4): The methyl group is an electron-donating group through hyperconjugation (+I, +H), which slightly counteracts the electron-withdrawing nature of the fluorine atoms.

• Benzylamine Moiety (-CH₂NH₂): The aminomethyl group is an activating, ortho-, para- directing group in electrophilic aromatic substitution, due to the lone pair on the nitrogen atom. However, under acidic conditions, protonation of the amine to form an ammonium salt (-CH₂NH₃⁺) transforms it into a deactivating, meta- directing group.

This unique electronic arrangement results in a nuanced reactivity profile, where the electron-deficient aromatic ring is generally deactivated towards electrophilic attack, while the nucleophilic amine moiety serves as a primary reaction center.

Property	Value	Source
Molecular Formula	C₈H₉F₂N	Inferred
Molecular Weight	157.16 g/mol	Inferred
Predicted pKa	~9.5 (for the conjugate acid)	Estimated

Synthetic Pathways

The primary route to 2,3-Difluoro-4-methylbenzylamine involves the reduction of the corresponding benzonitrile precursor.

Synthesis of the Precursor: 2,3-Difluoro-4-methylbenzonitrile

The synthesis of 2,3-Difluoro-4-methylbenzonitrile (CAS 508203-48-3) is a critical first step.[1] While specific literature for this isomer is sparse, a plausible route can be adapted from the synthesis of related fluorinated benzonitriles.[2]

Workflow for the Synthesis of 2,3-Difluoro-4-methylbenzonitrile

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A Comprehensive Technical Guide to the Spectroscopic Characterization of (2,3-difluoro-p-tolyl)methylamine

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals on the spectroscopic characterization of the novel compound, (2,3-difluoro-p-tolyl)methylamine. In the absence of publicly available experimental spectra for this specific molecule, this guide provides a robust predictive analysis based on foundational spectroscopic principles and data from analogous structures. It is designed to be a blueprint for the empirical acquisition, interpretation, and validation of its spectroscopic data, ensuring scientific integrity at every step.

The structural elucidation of new chemical entities is a cornerstone of modern drug discovery and development. Spectroscopic techniques provide the definitive evidence of a molecule's identity, purity, and conformation. For a fluorinated compound such as (2,3-difluoro-p-tolyl)methylamine, a multi-technique approach is not just recommended, but essential for unambiguous characterization. Fluorine's unique nuclear properties, particularly its 100% natural abundance and high sensitivity in Nuclear Magnetic Resonance (NMR) spectroscopy, offer a powerful analytical handle.[1][2]

This guide will detail the predicted Nuclear Magnetic Resonance (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data, explain the chemical principles that give rise to these predictions, and provide standardized protocols for their experimental verification.

Molecular Structure and Analytical Workflow

The target molecule, (2,3-difluoro-p-tolyl)methylamine, possesses several key structural features that will dictate its spectroscopic signature:

• A 1,2,3,4-tetrasubstituted benzene ring.

• Two vicinal fluorine atoms, creating a complex electronic environment on the aromatic ring.

• A tolyl methyl group (-CH₃).

• A benzylic aminomethyl group (-CH₂NH₂).

A logical workflow is paramount for the comprehensive analysis of this or any novel compound. The following workflow ensures that data from each technique is used to build a cohesive and validated structural picture.

Caption: Overall workflow for the synthesis and structural validation of (2,3-difluoro-p-tolyl)methylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity of a molecule. For this compound, a suite of 1D experiments (¹H, ¹³C, ¹⁹F) is necessary.

The ¹H NMR spectrum provides information on the number of chemically distinct protons, their local electronic environment, and their proximity to other nuclei.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Key Couplings
~ 7.0 - 7.2	Doublet of Doublets (dd)	1H	Ar-H (H-6)	Ortho-coupled to H-5 (³JHH ≈ 7-9 Hz) and meta-coupled to F-2 (⁴JHF ≈ 4-6 Hz).
~ 6.8 - 7.0	Doublet of Doublets (dd)	1H	Ar-H (H-5)	Ortho-coupled to H-6 (³JHH ≈ 7-9 Hz) and ortho-coupled to F-3 (³JHF ≈ 8-10 Hz).
~ 3.8 - 4.0	Singlet	2H	-CH₂ NH₂	Benzylic protons adjacent to an amine group. May show broadening.
~ 2.3 - 2.4	Singlet	3H	Ar-CH₃	Standard chemical shift for a tolyl methyl group.

| ~ 1.5 - 2.0 | Broad Singlet | 2H | -CH₂NH₂ | Amine protons are exchangeable and often appear as a broad signal.[3] |

Causality Behind Predictions:

• The aromatic region will be complex due to both proton-proton (H-H) and proton-fluorine (H-F) coupling. The electron-withdrawing nature of the fluorine atoms will generally shift the aromatic protons downfield compared to unsubstituted toluene.

• The benzylic CH₂ protons are deshielded by the aromatic ring and the nitrogen atom, placing them in the 3.8-4.0 ppm range.[4]

• The amine (NH₂) protons are often subject to rapid exchange with trace amounts of water or acid, which can decouple them from the adjacent CH₂ group, resulting in a broad singlet.[3] In an ultra-pure, anhydrous solvent, coupling might be observed.

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides insight into the electronic structure, particularly through carbon-fluorine coupling constants (JCF).

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment	Rationale & Key Couplings
~ 150 - 155	Doublet of Doublets (dd)	C -2	Directly bonded to fluorine. ¹JCF ≈ 240-250 Hz, ²JCF ≈ 15-20 Hz.
~ 148 - 153	Doublet of Doublets (dd)	C -3	Directly bonded to fluorine. ¹JCF ≈ 245-255 Hz, ²JCF ≈ 15-20 Hz.
~ 138 - 142	Singlet (or small t)	C -4	Quaternary carbon attached to the methyl group.
~ 125 - 130	Doublet of Doublets (dd)	C -1	Quaternary carbon attached to the aminomethyl group. ²JCF & ³JCF ≈ 5-15 Hz.
~ 124 - 128	Doublet (d)	C -5	²JCF from F-3 ≈ 10-15 Hz.
~ 115 - 120	Doublet (d)	C -6	³JCF from F-2 ≈ 3-5 Hz.
~ 40 - 45	Singlet	-CH₂ NH₂	Typical range for a benzylic carbon attached to a nitrogen.[5]

| ~ 20 - 22 | Singlet | Ar-CH₃ | Typical range for a tolyl methyl carbon. |

Causality Behind Predictions:

• Carbon-Fluorine Coupling: The most dominant feature will be the large one-bond coupling (¹JCF) for the carbons directly attached to fluorine (C-2 and C-3).[6] This is a definitive diagnostic tool. Two- and three-bond couplings (²JCF, ³JCF) will also be observable, providing crucial connectivity information.

• Substituent Effects: The fluorine atoms are strongly electron-withdrawing, which deshields the carbons they are attached to, but their lone pairs can have shielding resonance effects on ortho and para positions. The methyl and aminomethyl groups are electron-donating. The interplay of these effects determines the final chemical shifts.[5][7]

¹⁹F NMR is highly sensitive and provides a clean window for observing the fluorine environments.[8][9] It is indispensable for confirming the substitution pattern of fluorinated aromatics.[10][11]

Predicted ¹⁹F NMR Data (470 MHz, CDCl₃, Ref: CFCl₃ at 0 ppm)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale & Key Couplings
-135 to -145	Doublet	F -2	Coupled to the adjacent F-3 (³JFF ≈ 18-22 Hz). Further coupled to aromatic protons.

| -140 to -150 | Doublet | F -3 | Coupled to the adjacent F-2 (³JFF ≈ 18-22 Hz). Further coupled to aromatic protons. |

Causality Behind Predictions:

• The chemical shifts for aromatic fluorine are highly sensitive to the electronic nature of other ring substituents.[1][2] The values are predicted based on typical shifts for ortho-difluorobenzene derivatives.[12][13]

• The two fluorine atoms are chemically non-equivalent and will couple to each other, resulting in a doublet for each signal in a proton-decoupled spectrum. The magnitude of ortho F-F coupling (³JFF) is typically around 20 Hz.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial information about the molecule's fragmentation pattern, which acts as a structural fingerprint.

Predicted Fragmentation Pattern (Electron Ionization - EI)

Caption: Predicted primary fragmentation pathway for (2,3-difluoro-p-tolyl)methylamine under EI-MS.

Analysis:

• Molecular Ion (M⁺): The exact mass of the molecule is C₈H₉F₂N = 157.0703 g/mol . A high-resolution mass spectrometer (HRMS) should detect this ion, confirming the elemental composition.

• Base Peak: The most probable fragmentation is the benzylic cleavage to lose the •CH₂NH₂ radical (mass 30). This results in the formation of a highly stable 2,3-difluoro-p-tolyl cation at m/z 127 . This fragment is expected to be the base peak (most intense signal) in the spectrum. This is a characteristic fragmentation for benzylamine derivatives.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted Key IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3300 - 3400	Medium, Doublet	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
3020 - 3100	Medium	C-H Aromatic Stretch	Ar-H
2850 - 2960	Medium	C-H Aliphatic Stretch	-CH₃, -CH₂-
1600 - 1620	Medium	C=C Aromatic Ring Stretch	Benzene Ring
1500 - 1520	Strong	C=C Aromatic Ring Stretch	Benzene Ring
1100 - 1300	Strong, Broad	C-F Stretch	Aryl-Fluoride

| 1000 - 1100 | Medium | C-N Stretch | Amine |

Causality Behind Predictions:

• The presence of a primary amine is strongly indicated by a pair of peaks in the 3300-3400 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretches.[14]

• The C-F stretches of aryl fluorides are typically very strong and appear in the fingerprint region between 1100 and 1300 cm⁻¹. The presence of two fluorines may lead to multiple strong bands in this area.

• The remaining peaks for aromatic and aliphatic C-H and C=C stretches are standard and help confirm the overall carbon skeleton.[15]

Experimental Protocols

To validate the predicted data, the following standardized protocols should be employed.

• Sample Preparation: Accurately weigh ~5-10 mg of (2,3-difluoro-p-tolyl)methylamine and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm for ¹H and ¹³C).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Use a standard pulse program with a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Use a dedicated fluorine probe or tune a broadband probe to the fluorine frequency. Use a standard ¹⁹F pulse program with proton decoupling. Use an external reference standard like CFCl₃.

• Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol or dichloromethane) via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: Scan a mass range from m/z 40 to 300 to ensure capture of the molecular ion and all significant fragments.

• High-Resolution MS (HRMS): For accurate mass measurement, use a TOF, Orbitrap, or FT-ICR analyzer to confirm the elemental composition.

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the solid compound with dry potassium bromide and pressing it into a transparent disk. Alternatively, dissolve the compound in a volatile solvent, deposit it on a salt plate (e.g., NaCl), and allow the solvent to evaporate to form a thin film.

• Acquisition: Record the spectrum using an FTIR spectrometer, typically over a range of 4000 to 400 cm⁻¹. Perform a background scan first, which will be automatically subtracted from the sample spectrum.

By following this comprehensive guide, researchers can confidently acquire, interpret, and validate the full spectroscopic profile of (2,3-difluoro-p-tolyl)methylamine, ensuring the highest standards of scientific integrity and providing a solid foundation for its further development and application.

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Unlocking New Frontiers: A Technical Guide to the Potential Research Areas for 2,3-Difluoro-4-methylbenzylamine

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern chemical and pharmaceutical research, often imparting unique and advantageous properties.[1][2][3][4] This technical guide focuses on the untapped potential of 2,3-Difluoro-4-methylbenzylamine, a structurally intriguing yet underexplored fluorinated building block. While direct literature on this specific compound is sparse, this guide leverages data from its isomers and analogous structures to outline promising research avenues. We will delve into its plausible synthesis, followed by in-depth explorations of its potential applications in medicinal chemistry as a novel scaffold for kinase inhibitors and GPCR modulators, and in materials science for the development of advanced polymers and composites. This document is intended for researchers, scientists, and drug development professionals, providing not only the scientific rationale for these research areas but also detailed, actionable experimental protocols to pioneer the investigation of this promising molecule.

Introduction: The Strategic Value of Fluorinated Benzylamines

Benzylamines are fundamental structural motifs in a vast array of biologically active compounds and functional materials. The introduction of fluorine atoms to the phenyl ring can dramatically alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, pKa, and binding affinity to biological targets.[1][2][3][4] For instance, the isomeric 2,4-Difluorobenzylamine is a key intermediate in the synthesis of the blockbuster HIV integrase inhibitor Dolutegravir, underscoring the pharmaceutical industry's interest in such fluorinated building blocks. Beyond medicine, these compounds are also valuable in agrochemical synthesis and materials science.[5]

This guide specifically focuses on 2,3-Difluoro-4-methylbenzylamine, a compound whose unique substitution pattern—two adjacent fluorine atoms ortho and meta to the aminomethyl group, and a para-methyl group—suggests a distinct electronic and steric profile compared to its more studied isomers. This unique arrangement may offer novel structure-activity relationships and material properties.

Synthesis of 2,3-Difluoro-4-methylbenzylamine: A Proposed Pathway

Currently, there is no readily available, detailed synthetic protocol for 2,3-Difluoro-4-methylbenzylamine in the public domain. However, a highly plausible and efficient route can be designed based on the commercially available precursor, 2,3-Difluoro-4-methylbenzaldehyde.[6][7][8] The most direct and widely used method to convert an aldehyde to a primary amine is reductive amination.[9][10][11][12]

Proposed Synthetic Workflow

The proposed synthesis involves a one-pot reductive amination of 2,3-Difluoro-4-methylbenzaldehyde using ammonia as the nitrogen source and a suitable reducing agent.

Caption: Proposed synthetic pathway for 2,3-Difluoro-4-methylbenzylamine.

Detailed Experimental Protocol: Reductive Amination

Objective: To synthesize 2,3-Difluoro-4-methylbenzylamine from 2,3-Difluoro-4-methylbenzaldehyde.

Materials:

• 2,3-Difluoro-4-methylbenzaldehyde[6][7][8]

• Ammonium acetate (NH₄OAc)

• Sodium cyanoborohydride (NaBH₃CN)[10]

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• To a stirred solution of 2,3-Difluoro-4-methylbenzaldehyde (1.0 eq) in anhydrous methanol (0.2 M) in a round-bottom flask, add ammonium acetate (10 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Carefully add sodium cyanoborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: NaBH₃CN is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Partition the residue between dichloromethane and a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice more with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford pure 2,3-Difluoro-4-methylbenzylamine.

• Characterize the final product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm its structure and purity.

Potential Research Area 1: Medicinal Chemistry

The unique electronic properties conferred by the 2,3-difluoro substitution pattern make this benzylamine an attractive scaffold for novel therapeutic agents. The two adjacent fluorine atoms can influence the pKa of the amine, potentially reducing its basicity and thereby improving oral bioavailability and reducing off-target effects, such as hERG channel inhibition.[13]

Sub-Area: Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology.[13] Many kinase inhibitors feature a hinge-binding motif, often a nitrogen-containing heterocycle, and a solvent-exposed region where modifications can be made to improve potency and selectivity. 2,3-Difluoro-4-methylbenzylamine can be readily incorporated into various heterocyclic scaffolds (e.g., pyrimidines, purines, pyrazoles) that are known to interact with the hinge region of kinases. The difluorinated benzyl moiety would then project into the solvent-exposed region, where the fluorine atoms could form favorable interactions with the protein or modulate the conformation of the inhibitor.

Hypothetical Drug Discovery Workflow:

Caption: Workflow for developing kinase inhibitors from the target molecule.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based) [14]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a synthesized compound against a target kinase.

Materials:

• Synthesized inhibitor candidate

• Target kinase (e.g., EGFR, JAK2)

• Kinase substrate peptide

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96- or 384-well plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the inhibitor in 100% DMSO. Create a 10-point, 1:3 serial dilution in DMSO.

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted inhibitor or DMSO control.

  • Add 2.5 µL of the target kinase solution.

  • Incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of the substrate/ATP mixture.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.[15]

Sub-Area: GPCR Modulators

G-protein coupled receptors (GPCRs) are another major class of drug targets.[16] The benzylamine moiety itself is a common feature in many GPCR ligands. The unique substitution pattern of 2,3-Difluoro-4-methylbenzylamine could lead to novel ligands with improved selectivity and pharmacokinetic profiles.

Experimental Protocol: Radioligand Binding Assay for GPCRs [17]

Objective: To determine the binding affinity (Ki) of a test compound for a target GPCR.

Materials:

• Cell membranes expressing the target GPCR

• Radiolabeled ligand specific for the target GPCR (e.g., [³H]-spiperone for D₂ receptors)

• Synthesized test compound

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound in the assay buffer.

• Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

• Incubate the plate at room temperature for a specified time to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound and determine the IC₅₀. Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Potential Research Area 2: Materials Science

The incorporation of fluorinated monomers can significantly enhance the properties of polymers, leading to materials with low dielectric constants, high thermal stability, and increased hydrophobicity.[18][19][20][21][22] Benzylamines are also known to function as effective curing agents for epoxy resins.[5][23][24][25]

Sub-Area: High-Performance Fluorinated Polyimides

Polyimides are a class of high-performance polymers known for their excellent thermal and mechanical properties. The introduction of fluorine can further improve these properties, particularly by lowering the dielectric constant, which is crucial for applications in microelectronics. 2,3-Difluoro-4-methylbenzylamine can be used to synthesize novel diamine monomers, which can then be polymerized with dianhydrides to form new fluorinated polyimides.

Workflow for Fluorinated Polyimide Synthesis and Characterization:

Caption: Synthesis and characterization of novel fluorinated polyimides.

Experimental Protocol: Two-Step Polyimide Synthesis

Objective: To synthesize a novel fluorinated polyimide film.

Materials:

• Synthesized diamine monomer derived from 2,3-Difluoro-4-methylbenzylamine

• A commercial dianhydride (e.g., pyromellitic dianhydride - PMDA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

Procedure:

• Poly(amic acid) Synthesis:

  • Dissolve the diamine monomer (1.0 eq) in anhydrous DMAc in a flask equipped with a mechanical stirrer and a nitrogen inlet.

  • Slowly add an equimolar amount of the dianhydride (1.0 eq) to the solution.

  • Stir the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours to form a viscous poly(amic acid) solution.

• Imidization:

  • Cast the poly(amic acid) solution onto a glass plate.

  • Place the plate in a vacuum oven and heat it in a stepwise manner (e.g., 100°C for 1h, 200°C for 1h, 300°C for 1h) to effect thermal imidization and remove the solvent.

  • Alternatively, for chemical imidization, add acetic anhydride and pyridine to the poly(amic acid) solution and stir at room temperature before casting and drying at a lower temperature.

• Characterization:

  • Peel the resulting polyimide film from the glass plate.

  • Characterize the film using Fourier-Transform Infrared (FTIR) spectroscopy to confirm imidization.

  • Analyze the thermal properties using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[26]

  • Measure the mechanical properties using a Dynamic Mechanical Analyzer (DMA).

  • Determine the dielectric properties using an impedance analyzer.

Sub-Area: Advanced Epoxy Resin Curing Agents

Benzylamine and its derivatives are effective curing agents for epoxy resins, imparting desirable mechanical and thermal properties to the cured material.[5][27] The fluorinated nature of 2,3-Difluoro-4-methylbenzylamine could lead to epoxy composites with enhanced chemical resistance, lower moisture absorption, and improved thermal stability.

Experimental Protocol: Curing of Epoxy Resin and Characterization

Objective: To evaluate 2,3-Difluoro-4-methylbenzylamine as a curing agent for epoxy resins.

Materials:

• 2,3-Difluoro-4-methylbenzylamine

• A commercial epoxy resin (e.g., diglycidyl ether of bisphenol A - DGEBA)

• Molds for sample preparation

• Oven

Procedure:

• Calculate the stoichiometric amount of 2,3-Difluoro-4-methylbenzylamine required to cure the epoxy resin based on the amine hydrogen equivalent weight (AHEW) of the amine and the epoxy equivalent weight (EEW) of the resin.

• Thoroughly mix the epoxy resin and the curing agent at room temperature.

• Pour the mixture into molds and cure in an oven using a predetermined temperature profile (e.g., 80°C for 2h followed by 150°C for 3h).

• After curing, demold the samples.

• Characterize the cured epoxy material for its glass transition temperature (Tg) using DSC, thermal stability using TGA, and mechanical properties (e.g., tensile strength, flexural modulus) using a universal testing machine.

Conclusion

2,3-Difluoro-4-methylbenzylamine represents a promising yet largely unexplored chemical entity. By drawing logical inferences from its structural analogs, this guide has outlined several high-potential research avenues in both medicinal chemistry and materials science. The unique substitution pattern of this molecule offers a compelling rationale for its investigation as a novel scaffold for kinase inhibitors and GPCR modulators, and as a monomer for high-performance polymers or an advanced epoxy curing agent. The detailed experimental protocols provided herein are intended to serve as a robust starting point for researchers to unlock the full potential of this intriguing fluorinated building block and to contribute to the development of next-generation therapeutics and advanced materials.

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A Technical Guide to the Safe Handling and Hazard Management of 2,3-Difluoro-4-methylbenzylamine for Research and Development

Section 1: Introduction & Significance in Drug Discovery

2,3-Difluoro-4-methylbenzylamine is a substituted aromatic amine that serves as a critical structural motif and building block in modern medicinal chemistry. Its utility is primarily derived from the strategic placement of fluorine atoms and a methyl group on the benzyl moiety. The incorporation of fluorine into lead compounds is a well-established strategy in drug discovery to enhance metabolic stability, improve bioavailability, and modulate physicochemical properties such as lipophilicity and pKa.[1][2] The difluoro substitution pattern, in particular, offers a unique electronic profile that can influence molecular interactions and binding affinity to biological targets.

This guide provides an in-depth analysis of the hazards associated with 2,3-Difluoro-4-methylbenzylamine and establishes comprehensive protocols for its safe handling, storage, and disposal. The information herein is synthesized from safety data for structurally analogous compounds and is intended for researchers, scientists, and drug development professionals who may utilize this reagent in synthetic applications. Adherence to these guidelines is crucial for mitigating risk and ensuring a safe laboratory environment.

Section 2: Comprehensive Hazard Profile

Based on data from closely related fluorinated and methylated benzylamines, 2,3-Difluoro-4-methylbenzylamine is anticipated to be a hazardous substance that requires careful handling. The primary hazards are associated with its corrosive nature and acute toxicity.

Globally Harmonized System (GHS) Classification

The following table summarizes the expected GHS classification. This is a composite profile derived from the most severe classifications of analogous compounds and should be treated as the minimum standard for risk assessment.

Hazard Class	Category	Hazard Statement	Signal Word & Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.	Warning pictogram GHS07
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.	Warning pictogram GHS07
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled.[3]	Warning pictogram GHS07
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.[4][5]	Danger pictogram GHS05
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.[5][6]	Danger pictogram GHS05
Aquatic Hazard (Acute)	Category 2	H401: Toxic to aquatic life.	(No Pictogram)
Aquatic Hazard (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects.	Warning pictogram GHS09

Toxicological & Corrosive Hazards

• Corrosivity (Skin and Eyes): The primary and most immediate danger is severe corrosivity.[4][5] Contact with skin can cause chemical burns, deep tissue damage, and irreversible scarring. The latency between exposure and the sensation of pain can be misleading, making immediate decontamination critical. In the eyes, splashes can lead to severe damage, including permanent blindness.[4][7] The mechanism involves the basicity of the amine functional group causing saponification of fats and hydrolysis of proteins in tissues.

• Acute Toxicity: The compound is presumed to be harmful by all major routes of exposure: ingestion, skin contact, and inhalation.[3] Systemic effects following absorption may include headache, dizziness, nausea, and vomiting.[4][7] Ingestion poses a significant risk of perforating the esophagus or stomach lining due to its corrosive nature.[7][8]

Physicochemical & Reactivity Hazards

• Combustibility: Analogs are classified as combustible liquids, meaning they have a flash point that requires elevated temperatures for ignition but will burn. Keep away from open flames, sparks, and high-heat sources.

• Reactivity and Incompatibility:

  • Air Sensitivity: Some benzylamines are sensitive to air and can oxidize over time.[7][9] It is best practice to store this compound under an inert atmosphere (e.g., nitrogen or argon) to maintain its purity and prevent degradation.

  • Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, acid chlorides, and carbon dioxide.[7][9] Reactions with these materials can be exothermic and violent. The basic amine will react vigorously with acids in a neutralization reaction.

Property	Value
Molecular Formula	C₈H₈F₂N
Molecular Weight	156.15 g/mol
Appearance	Expected to be a liquid or low-melting solid
Reactivity	Air sensitive; incompatible with acids and strong oxidizing agents.[7][9]

Section 3: Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent operational protocols, is mandatory when working with this compound.

Caption: A workflow for mitigating hazards associated with 2,3-Difluoro-4-methylbenzylamine.

Engineering Controls

The causality behind using engineering controls is to create a physical barrier between the researcher and the hazard, which is the most effective form of protection.

• Chemical Fume Hood: All handling of 2,3-Difluoro-4-methylbenzylamine, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[9][10]

• Safety Equipment: An operational safety shower and eyewash station must be located in immediate proximity to the workstation.[10] Verify their functionality before beginning work.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected to resist the specific hazards of this corrosive compound.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. A double-gloving strategy is recommended. Gloves must be inspected before use and changed immediately if contamination is suspected.

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory. Due to the severe corrosivity, a full-face shield must be worn over the goggles during all transfers and procedures where splashing is possible.[4]

• Body Protection: A flame-resistant lab coat must be worn and fully buttoned. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron is also required. Ensure legs and feet are fully covered with long pants and closed-toe shoes.

Step-by-Step Handling Protocol: Weighing and Solution Preparation

This protocol is designed as a self-validating system where each step confirms the safety of the next.

• Preparation: Before bringing the chemical into the fume hood, prepare the work area. Place a plastic-backed absorbent pad on the fume hood surface. Gather and label all necessary glassware, reagents, and waste containers.

• Don PPE: Don all required PPE as specified in Section 3.2.

• Equilibration: Allow the reagent container to equilibrate to the ambient temperature inside the fume hood before opening. This prevents condensation of atmospheric moisture into the container, which is crucial for an air-sensitive reagent.

• Inert Atmosphere Transfer (if required): If the compound is stored under an inert atmosphere, use a syringe or cannula for liquid transfers under a positive pressure of nitrogen or argon.

• Weighing: Tare a clean, dry flask on a balance. Transfer the approximate amount of the amine into the flask inside the fume hood. For accuracy, this can be done by difference or by placing the balance inside the hood if feasible and safe. Never weigh an open container of this corrosive material on an open bench.

• Solvation: Add the solvent to the flask containing the amine slowly and with stirring, inside the fume hood. Be aware that the heat of the solution may be significant.

• Container Sealing: Tightly cap the original reagent bottle, wipe it down with a damp cloth, and return it to its designated storage location.

• Waste Segregation: Immediately dispose of any contaminated materials (e.g., pipette tips, absorbent pads, gloves) into a designated, clearly labeled hazardous waste container located within the fume hood.[11]

Section 4: Emergency Procedures

Immediate and correct response to an exposure or spill is critical to minimizing harm.

In Case of Exposure (First Aid)

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[5] Do not hesitate to use the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately and continuously flush the eyes with water for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air immediately.[8] If breathing is difficult or has stopped, provide artificial respiration (do not use the mouth-to-mouth method).[5] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Rinse the victim's mouth with water. If the person is conscious, have them drink one or two glasses of water. Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention immediately.

Spill Response Protocol

This protocol is for small, manageable laboratory spills (<100 mL). For larger spills, evacuate the area and contact your institution's emergency response team.

Caption: A step-by-step protocol for responding to a small laboratory spill.

• Alert & Evacuate: Alert personnel in the immediate area and restrict access.

• Contain: If safe to do so, prevent the spill from spreading by using absorbent booms or a compatible inert material like vermiculite or sand. Do not use combustible materials like paper towels.

• Absorb: Cover the spill with an inert absorbent material.

• Collect: Carefully scoop the absorbed material and contaminated debris into a designated, leak-proof container for hazardous waste.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose: Seal and label the waste container and arrange for pickup by environmental health and safety personnel.

Section 5: Waste Management and Disposal

Proper disposal is a legal and ethical requirement to protect human health and the environment.

• Waste Collection: All waste containing 2,3-Difluoro-4-methylbenzylamine, including reaction residues, contaminated solvents, and solid materials (gloves, pads, etc.), must be collected in a dedicated, properly labeled hazardous waste container.[11]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Corrosive, Acutely Toxic).

• Container Rinsing: Empty containers that held this compound must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol). The first rinseate is considered acutely hazardous waste and must be collected for disposal.[11] Subsequent rinses should also be collected. After rinsing and air-drying in a fume hood, the container can be managed for disposal or recycling according to institutional policies.

• Regulatory Compliance: All waste disposal activities must comply with local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.[11]

Section 6: Conclusion

2,3-Difluoro-4-methylbenzylamine is a valuable reagent for advancing drug discovery programs. However, its significant corrosive and toxic properties demand the utmost respect and a disciplined approach to safety. By understanding the hazards and implementing the engineering controls, personal protective equipment, and handling protocols detailed in this guide, researchers can effectively mitigate risks and utilize this compound to its full scientific potential in a safe and responsible manner.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A_ Strategic _Synthesis of 2,3-Difluoro-4-methylbenzylamine

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to a strategic and efficient synthesis of 2,3-Difluoro-4-methylbenzylamine, a valuable fluorinated building block in medicinal chemistry and materials science. Recognizing the challenges of direct synthesis from toluene, this protocol outlines a more practical multi-step pathway starting from the commercially available precursor, 2,3-difluoroaniline. The described methodology emphasizes robust and well-established chemical transformations, including diazotization, Sandmeyer reaction, and nitrile reduction, to ensure reproducibility and scalability. Each step is accompanied by a detailed experimental protocol, mechanistic insights, and safety considerations critical for laboratory execution.

Introduction and Strategic Rationale

Substituted benzylamines are a cornerstone in the synthesis of a vast array of pharmaceuticals and biologically active molecules.[1][2] The introduction of fluorine atoms into organic molecules can significantly modulate their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, making fluorinated intermediates like 2,3-Difluoro-4-methylbenzylamine highly sought after.

A direct synthesis from toluene is fraught with challenges related to regioselectivity in nitration and fluorination steps, often leading to complex mixtures and low yields. Therefore, a more convergent and strategic approach is warranted. This guide details a robust three-step synthesis commencing from 2,3-difluoroaniline, a readily available starting material. This strategy offers superior control over the substitution pattern on the aromatic ring, ensuring the desired isomer is obtained with high purity.

The chosen pathway involves:

• Diazotization of 2,3-difluoroaniline followed by a Sandmeyer reaction to install a cyano group, yielding 2,3-difluoro-4-methylbenzonitrile. The Sandmeyer reaction is a classic and reliable method for converting aryl amines into a variety of functional groups, including nitriles.[3][4]

• Reduction of the resulting benzonitrile to the target primary amine, 2,3-Difluoro-4-methylbenzylamine. This transformation can be achieved through several reliable methods, including catalytic hydrogenation or chemical reduction.[5][6]

This application note provides the detailed protocols and scientific reasoning to empower researchers to successfully synthesize this key intermediate.

Overall Synthetic Workflow

The synthesis is designed as a linear three-step sequence. The workflow is visualized below, outlining the transformation from the starting material to the final product.

Caption: Synthetic pathway for 2,3-Difluoro-4-methylbenzylamine.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times. Benzylamines and their derivatives can be corrosive and cause skin burns and eye damage.[7][8]

Step 1: Synthesis of 2,3-Difluoro-4-methylbenzonitrile via Sandmeyer Reaction

The Sandmeyer reaction is a versatile method for the substitution of an aromatic amino group via the preparation of its diazonium salt, followed by displacement with a nucleophile in the presence of a copper(I) salt.[3][9] In this step, the amine is converted to a diazonium salt, which is then displaced by cyanide.

Materials & Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2,3-Difluoro-4-methylaniline	143.15	10.0 g	69.8
Concentrated Hydrochloric Acid (HCl)	36.46	25 mL	~300
Sodium Nitrite (NaNO₂)	69.00	5.3 g	76.8
Copper(I) Cyanide (CuCN)	89.56	7.5 g	83.7
Potassium Cyanide (KCN)	65.12	8.5 g	130.5
Deionized Water	18.02	as needed	-
Toluene	92.14	100 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	as needed	-

Protocol:

• Diazotization: In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 10.0 g (69.8 mmol) of 2,3-difluoro-4-methylaniline in a mixture of 25 mL of concentrated HCl and 50 mL of water. Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a solution of 5.3 g (76.8 mmol) of sodium nitrite in 15 mL of water dropwise, keeping the temperature below 5 °C. Stir the resulting solution for an additional 30 minutes at this temperature. The formation of the diazonium salt is now complete.

• Cyanation: In a separate 500 mL flask, prepare a solution of 7.5 g (83.7 mmol) of CuCN and 8.5 g (130.5 mmol) of KCN in 50 mL of water. Warm the solution gently to dissolve the salts, then cool to 0-5 °C.

• Slowly and carefully add the cold diazonium salt solution to the copper cyanide solution with vigorous stirring. A vigorous evolution of nitrogen gas will occur.[10]

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at 60 °C for 1 hour to ensure the reaction goes to completion.

• Work-up and Purification: Cool the reaction mixture to room temperature and extract with toluene (3 x 50 mL).

• Combine the organic layers, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude 2,3-difluoro-4-methylbenzonitrile. The product can be further purified by vacuum distillation.

Step 2: Reduction of 2,3-Difluoro-4-methylbenzonitrile to 2,3-Difluoro-4-methylbenzylamine

The reduction of the nitrile group to a primary amine is a standard transformation. Catalytic hydrogenation is often preferred for its clean reaction profile, but chemical reducing agents like Lithium Aluminum Hydride (LiAlH₄) are also highly effective.[5][11][12]

Materials & Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2,3-Difluoro-4-methylbenzonitrile	153.14	9.0 g	58.8
Lithium Aluminum Hydride (LiAlH₄)	37.95	3.3 g	87.0
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	-
Sodium Sulfate Decahydrate	322.20	as needed	-
Diethyl Ether	74.12	as needed	-

Protocol:

• Reaction Setup: To a dry 500 mL three-necked flask under an inert atmosphere (nitrogen or argon), add 3.3 g (87.0 mmol) of LiAlH₄ and 100 mL of anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Addition of Nitrile: Dissolve 9.0 g (58.8 mmol) of 2,3-difluoro-4-methylbenzonitrile in 50 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4 hours.

• Quenching: Cool the reaction mixture back to 0 °C. Carefully and slowly quench the excess LiAlH₄ by the sequential dropwise addition of 3.3 mL of water, 3.3 mL of 15% aqueous NaOH, and finally 9.9 mL of water. A white granular precipitate should form.

• Work-up and Purification: Stir the mixture at room temperature for 1 hour, then filter off the aluminum salts and wash the solid cake with diethyl ether.

• Combine the filtrate and the washings, and remove the solvent under reduced pressure to yield the crude 2,3-Difluoro-4-methylbenzylamine.

• The product can be purified by vacuum distillation to afford a colorless liquid.

Characterization Data (Expected)

Compound	Appearance	Boiling Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹⁹F NMR (CDCl₃, δ ppm)
2,3-Difluoro-4-methylbenzonitrile	Colorless liquid	~80-85 (at 10 mmHg)	7.3-7.5 (m, 2H, Ar-H), 2.35 (s, 3H, CH₃)	-140 to -145 (m)
2,3-Difluoro-4-methylbenzylamine	Colorless liquid	~42 (at 1 mmHg)[13]	6.8-7.1 (m, 2H, Ar-H), 3.85 (s, 2H, CH₂), 2.25 (s, 3H, CH₃), 1.6 (br s, 2H, NH₂)	-142 to -148 (m)

Mechanistic Considerations

The key transformations in this synthesis are well-understood.

• Sandmeyer Reaction: This reaction proceeds via a radical-nucleophilic aromatic substitution mechanism. The copper(I) catalyst initiates a one-electron transfer to the diazonium salt, leading to the formation of an aryl radical and the loss of nitrogen gas. The aryl radical then reacts with the cyanide ligand on the copper center to form the benzonitrile product and regenerate the catalyst.[3]

• Nitrile Reduction with LiAlH₄: The reduction of a nitrile with lithium aluminum hydride involves the nucleophilic addition of a hydride ion (H⁻) from the [AlH₄]⁻ complex to the electrophilic carbon of the cyano group. This process occurs twice, first forming an imine anion intermediate, which is then further reduced to the amine upon workup.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Step 1	Incomplete diazotization or premature decomposition.	Ensure the temperature is strictly maintained at 0-5 °C during diazotization. Use the diazonium salt solution immediately after preparation.
Formation of phenolic byproducts	Reaction of diazonium salt with water.	Add the diazonium salt solution to the CuCN solution, not the other way around. Keep the reaction temperature low during the initial addition.
Incomplete reduction in Step 2	Insufficient reducing agent or inactive LiAlH₄.	Use a fresh, unopened bottle of LiAlH₄. Ensure the reaction is carried out under strictly anhydrous conditions. Increase the reaction time or temperature.
Difficult workup after reduction	Gelatinous aluminum salt precipitate.	Follow the quenching procedure (Fieser workup) precisely to ensure the formation of a granular, easily filterable precipitate.

Conclusion

The synthetic route presented in this application note provides a reliable and efficient method for the preparation of 2,3-Difluoro-4-methylbenzylamine from 2,3-difluoroaniline. By leveraging well-established and high-yielding reactions, this protocol offers a practical solution for researchers requiring this important fluorinated building block for applications in drug discovery and materials science. The detailed procedures and troubleshooting guide are intended to facilitate a smooth and successful synthesis in a laboratory setting.

References

• Wikipedia. (2023). Sandmeyer reaction. Retrieved from [Link]

• Kramer, S. (2018). Synthesis of α-Substituted Primary Benzylamines through Copper-Catalyzed Cross-Dehydrogenative Coupling. Organic Letters. Retrieved from [Link]

• ChemistryViews. (2018). Practical Synthesis of α-Substituted Primary Benzylamines. Retrieved from [Link]

• JoVE. (2023). Video: Diazonium Group Substitution with Halogens and Cyanide: Sandmeyer and Schiemann Reactions. Retrieved from [Link]

• PMC. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review. Retrieved from [Link]

• Brainly.in. (2020). How to convert benzonitrile to benzyl amine. Retrieved from [Link]

• RSC Publishing. (n.d.). Photocatalytic reduction of benzonitrile to benzylamine in aqueous suspensions of palladium-loaded titanium(iv) oxide. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction pathways associated with the hydrogenation of benzonitrile.... Retrieved from [Link]

• RSC Publishing. (n.d.). Highly selective production of benzylamine from benzonitrile on metal-supported catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Biocatalytic synthesis of a range of substituted benzylamines mediated by Pp-SpuC. Reaction conditions. Retrieved from [Link]

• ACS Publications. (2025). Electrohydrogenation of Benzonitrile into Benzylamine under Mild Aqueous Conditions. Retrieved from [Link]

• YouTube. (2016). Sandmeyer Reaction With Arenediazonium Salts - Diazo Coupling. Retrieved from [Link]

• Patsnap. (n.d.). The synthetic method of 2,4-difluorobenzylamine. Retrieved from [Link]

• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines.
• Google Patents. (n.d.). CN105017026A - Synthetic method of 2,4-difluorobenzene methylamine.
• Google Patents. (n.d.). CN101245020B - Process for synthesizing 2,3-difluoroaniline.
• Google Patents. (n.d.). CN110885290A - Synthetic method of 3-fluoro-2-methyl-4-trifluoromethylaniline hydrochloride.
• Google Patents. (n.d.). CN108752217B - Synthesis method of dolutegravir key intermediate 2, 4-difluorobenzylamine.

• PrepChem.com. (n.d.). Synthesis of N-methylbenzylamine. Retrieved from [Link]

• Ningbo Innopharmchem Co.,Ltd. (2024). Synthesis of 2-Bromo-4-Methyl-aniline from 4-Methylaniline: A Comprehensive Study. Retrieved from [Link]

• PMC. (2023). Difluoroalkylation of Anilines via Photoinduced Methods. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Difluorobenzylamine. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Incorporation of 2,3-Difluoro-4-methylbenzylamine in Modern Drug Discovery

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 2,3-Difluoro-4-methylbenzylamine as a novel building block in drug discovery. While direct literature on this specific isomer is emerging, its structural motifs—a difluorinated phenyl ring and a reactive primary amine—position it as a high-potential scaffold for developing next-generation therapeutics. We will explore its value proposition by drawing parallels with well-established fluorinated analogues and provide detailed, field-proven protocols for its incorporation into two high-value target classes: protein kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The causality behind experimental choices, analytical validation steps, and the strategic impact of its unique substitution pattern are elucidated to empower research teams to leverage this building block for creating molecules with enhanced potency, selectivity, and superior pharmacokinetic profiles.

Introduction: The Strategic Value of Fluorination and Positional Isomerism

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, a strategy proven to enhance metabolic stability, modulate pKa, increase binding affinity, and improve bioavailability.[1][2] The 2,3-difluoro substitution pattern on the benzylamine core offers a unique electronic and conformational profile compared to more common isomers like 2,4- or 3,4-difluoro analogues. This specific arrangement creates a distinct dipole moment and can enforce specific torsional angles, which can be exploited to achieve selective interactions within a target's binding site.

2,3-Difluoro-4-methylbenzylamine serves as a versatile synthon, or chemical building block, for introducing this valuable motif.[3][4] Its primary amine handle is amenable to a wide range of robust chemical transformations, including amidation, reductive amination, and nucleophilic aromatic substitution, making it an ideal entry point for constructing diverse compound libraries. This guide will focus on its practical application in synthesizing potential kinase inhibitors and GPCR modulators, two of the most successful target families in pharmaceutical history.

Caption: Experimental workflow for kinase inhibitor precursor synthesis.

Detailed Experimental Protocol: Synthesis of a 4-Aminopyrimidine Intermediate

Objective: To synthesize N-((2,3-difluoro-4-methylphenyl)methyl)pyrimidin-4-amine, a core intermediate for a kinase inhibitor library.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 eq)

• 2,4-Dichloropyrimidine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• n-Butanol (approx. 0.1 M concentration of starting amine)

• Ethyl acetate (EtOAc), Water (H₂O), Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,3-Difluoro-4-methylbenzylamine (1.0 eq) and 2,4-Dichloropyrimidine (1.1 eq).

• Solvent and Base Addition: Add n-Butanol to the flask, followed by the dropwise addition of DIPEA (2.5 eq). The DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction forward.

• Reaction: Heat the mixture to reflux (approx. 120 °C) and stir vigorously. The reaction progress should be monitored every 1-2 hours using Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-6 hours. The high temperature is necessary to overcome the activation energy for the SNAr reaction.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water (2x) and brine (1x). The washes remove the DIPEA hydrochloride salt and any remaining n-Butanol.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure product. The resulting mono-substituted product can be further functionalized at the C2 position.

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Application Notes and Protocols for the Synthesis of Agrochemicals Utilizing Fluorinated Benzylamines

Introduction: The Strategic Role of Fluorinated Benzylamines in Agrochemical Innovation

The relentless pursuit of more effective, selective, and environmentally benign agrochemicals has led to a significant focus on fluorinated molecules.[1] The introduction of fluorine into an active ingredient can profoundly alter its physicochemical properties, often enhancing metabolic stability, binding affinity to target enzymes, and overall biological efficacy.[2][3] This guide focuses on the application of substituted benzylamines, specifically those bearing fluoro- and methyl- groups on the aromatic ring, as pivotal building blocks in the synthesis of modern agrochemicals.

While public-domain literature on the direct application of 2,3-Difluoro-4-methylbenzylamine in commercial agrochemical synthesis is limited, this document will leverage the well-established synthetic routes of analogous compounds, such as 2,4-difluorobenzylamine and other fluorinated anilines, to provide a comprehensive and technically robust guide. The principles and protocols detailed herein are directly applicable to researchers exploring novel fluorinated benzylamines as synthons for next-generation fungicides and herbicides. We will focus on the synthesis of pyrazole carboxamides, a major class of fungicides where these building blocks are critical.[4]

Scientific Background: The Power of the Difluoro-Aryl Moiety

Causality Behind Fluorine Incorporation

The strategic inclusion of a difluorinated aromatic ring, as found in intermediates like 2,4-difluorobenzylamine, is a cornerstone of modern agrochemical design for several evidence-based reasons:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (approximately 116 kcal/mol), making it resistant to oxidative metabolism by cytochrome P450 enzymes in both target fungi and non-target organisms. This increased stability leads to longer persistence of the active ingredient, providing a more extended window of crop protection.[2]

• Enhanced Binding Affinity: Fluorine's high electronegativity can alter the electronic profile of the molecule, leading to more favorable interactions—such as hydrogen bonding or dipole-dipole interactions—with amino acid residues in the target enzyme's active site. This often translates to higher intrinsic activity and lower required application rates.[3]

• Increased Lipophilicity: Fluorination can increase the lipophilicity of a molecule, which can improve its ability to penetrate the waxy cuticles of plants or the chitinous cell walls of fungi, thereby enhancing its bioavailability at the target site.[5]

Mechanism of Action: Succinate Dehydrogenase Inhibition (SDHI)

Many of the fungicides synthesized from fluorinated benzylamine and aniline precursors belong to the Succinate Dehydrogenase Inhibitor (SDHI) class (FRAC Group 7).[6] These compounds function by disrupting the fungal mitochondrial respiratory chain at Complex II (the succinate dehydrogenase enzyme).[7]

By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme, these fungicides block the transfer of electrons from succinate to ubiquinone. This interruption of the tricarboxylic acid (TCA) cycle and the electron transport chain effectively halts cellular energy (ATP) production, leading to the cessation of fungal growth and eventual cell death.[2] The difluoro-aryl moiety is often a critical component of the "head" of the fungicide molecule, responsible for anchoring it within the active site of the SDH enzyme.

Figure 2: General synthetic workflow for pyrazole carboxamide fungicides.

Part A: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (Intermediate 1)

This key intermediate provides the core heterocyclic structure and the critical difluoromethyl group common to many modern SDHI fungicides. The synthesis typically starts from a suitable 1,3-dicarbonyl precursor.

Step A1: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate Ester

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve a suitable β-ketoester, such as ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate (1.0 eq), in ethanol.

• Hydrazine Addition: Add methylhydrazine (1.1 eq) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Cyclization: After the addition is complete, heat the mixture to reflux (approx. 78 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude pyrazole-carboxylate ester, which can be purified by column chromatography. [1] Step A2: Saponification to 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Reaction Setup: Dissolve the pyrazole-carboxylate ester from Step A1 (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Hydrolysis: Add sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (2.0-2.5 eq) to the solution and stir vigorously at 40-50 °C for 4-8 hours, or until TLC analysis indicates complete consumption of the starting material. [1]3. Acidification: Cool the reaction mixture in an ice bath and carefully acidify to pH 2-3 with 1M hydrochloric acid (HCl). A white precipitate of the carboxylic acid should form.

• Isolation: Stir the slurry in the ice bath for 30 minutes, then collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove inorganic salts and dry under high vacuum to yield the pure pyrazole-carboxylic acid (Intermediate 1). [1]

Part B: Amide Coupling to Form N-(2,4-difluorobenzyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide (Final Product)

This final step involves the formation of the crucial amide bond that links the pyrazole core to the fluorinated benzylamine moiety.

Step B1: Activation of the Carboxylic Acid

• Reaction Setup: Suspend the pyrazole-carboxylic acid (Intermediate 1, 1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or toluene in a flask under a nitrogen atmosphere.

• Chlorination: Add a catalytic amount of N,N-dimethylformamide (DMF). Cool the mixture to 0 °C and add thionyl chloride (SOCl₂) or oxalyl chloride (1.2-1.5 eq) dropwise.

• Completion: Allow the mixture to warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution. [8]4. Isolation of Acid Chloride: Remove the solvent and excess chlorinating agent under reduced pressure to obtain the crude 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride. This intermediate is moisture-sensitive and is typically used immediately in the next step without further purification. [9] Step B2: Amide Bond Formation

• Reaction Setup: Dissolve the crude pyrazole acid chloride from Step B1 in anhydrous DCM and cool the solution to 0 °C under a nitrogen atmosphere.

• Amine Addition: In a separate flask, dissolve 2,4-difluorobenzylamine (1.1 eq) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 eq) in anhydrous DCM.

• Coupling Reaction: Add the amine/base solution dropwise to the stirred acid chloride solution at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction by TLC or LC-MS. [8]4. Work-up and Purification: Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel to yield the final pyrazole carboxamide fungicide as a solid. [10]

Data Presentation: Reagents and Typical Reaction Parameters

The following table summarizes the key reagents and conditions for the final amide coupling step (Step B2).

Reagent / Parameter	Role / Purpose	Typical Molar Eq.	Notes
Pyrazole Acid Chloride	Electrophile	1.0	Highly reactive; use immediately.
2,4-Difluorobenzylamine	Nucleophile	1.0 - 1.2	The key fluorinated building block. [4]
Triethylamine (TEA)	Base	2.0 - 2.5	Scavenges HCl byproduct. [8]
Dichloromethane (DCM)	Solvent	-	Anhydrous conditions are critical.
Temperature	Reaction Condition	0 °C to Room Temp	Initial cooling controls exotherm.
Reaction Time	Reaction Condition	4 - 16 hours	Monitor by TLC for completion.
Expected Yield	Outcome	85-95%	Post-purification.

Conclusion and Future Perspectives

The synthetic protocols detailed in this guide demonstrate a robust and versatile pathway for the creation of high-value pyrazole carboxamide fungicides utilizing fluorinated benzylamine building blocks. The principles of leveraging fluorine's unique properties to enhance metabolic stability and target affinity are central to the design of these molecules. By providing a clear, step-by-step methodology, this document serves as a practical resource for researchers in agrochemical synthesis. Future research may focus on exploring novel substitution patterns on the benzylamine ring, such as the titular 2,3-difluoro-4-methyl configuration, to further optimize biological activity, broaden the fungicidal spectrum, and manage the evolution of resistance in target pathogens.

References

• Zhang, Y., et al. (2023). Design, Synthesis, and Evaluation of Antifungal Bioactivity of Novel Pyrazole Carboxamide Thiazole Derivatives as SDH Inhibitors. Molecules, 28(15), 5894. Available at: [Link]

• Jeschke, P. (2004). The unique role of fluorine in the design of active ingredients for modern crop protection. ChemBioChem, 5(5), 570-589. Available at: [Link]

• O'Hagan, D. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology, 34(2), 329-331. Available at: [Link]

• Prasanna, V. S., & Ojima, I. (2022). Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. In Fluorine in Life Sciences: Pharmaceuticals, Agrochemicals and Materials. Elsevier. Available at: [Link]

• Angeel Oak Speciality Chemtech. (n.d.). 2,4-DIFLUOROBENZYLAMINE. Available at: [Link]

• University of Georgia Extension. (2019). SDHI fungicides and turfgrass disease control: An overview. Available at: [Link]

• Walter, H., et al. (2015). Sedaxane, Isopyrazam and Solatenol™: Novel Broad-spectrum Fungicides Inhibiting Succinate Dehydrogenase (SDH) - Synthesis Challenges and Biological Aspects. CHIMIA International Journal for Chemistry, 69(7-8), 425-434. Available at: [Link]

• Google Patents. (2023). CN116178264A - A kind of synthetic method of bixafen.

• Wikipedia. (n.d.). Sedaxane. Retrieved January 12, 2026, from [Link]

• Google Patents. (2023). AU2022336652A1 - A process for preparation of bixafen.
• Google Patents. (2009). EP2251331A1 - Fungicide pyrazole carboxamides derivatives.
• Google Patents. (2010). CN103333112A - Preparation and application of bixafen type derivatives.

• Avenot, H. F., & Michailides, T. J. (2010). Progress in understanding molecular mechanisms and evolution of resistance to succinate dehydrogenase inhibiting (SDHI) fungicides in phytopathogenic fungi. Crop Protection, 29(7), 643-651. Available at: [Link]

• Patsnap. (n.d.). The synthetic method of 2,4-difluorobenzylamine. Retrieved January 12, 2026, from [Link]

• JOJ Pub. (2025). The Unique Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection. Available at: [Link]

• Wang, C., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8394-8407. Available at: [Link]

• MDPI. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Available at: [Link]

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Application Note &amp; Protocols: Strategic Synthesis of N-Arylmethyl Amines via Reaction of 2,3-Difluoro-4-methylbenzylamine with Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction and Strategic Importance

In contemporary medicinal chemistry, the incorporation of fluorine into drug candidates is a cornerstone strategy for optimizing metabolic stability, binding affinity, and bioavailability.[1] The 2,3-difluoro-4-methylbenzyl moiety, in particular, offers a unique electronic and steric profile, making its parent amine, 2,3-Difluoro-4-methylbenzylamine, a highly valuable building block. The reaction of this primary amine with a diverse range of aldehydes provides a direct and versatile route to synthesize N-substituted secondary amines. These products serve as critical scaffolds and intermediates in the development of novel therapeutic agents, including dopamine receptor antagonists and other neurologically active compounds.[2]

This document provides an in-depth guide to the two primary synthetic pathways involving this reaction: Schiff Base (Imine) Formation and the widely employed One-Pot Reductive Amination . We will explore the underlying mechanisms, provide detailed and validated protocols, discuss the rationale behind experimental choices, and offer insights for troubleshooting and optimization.

Core Mechanistic Pathways

The reaction between 2,3-Difluoro-4-methylbenzylamine and an aldehyde can be directed down two distinct but related pathways, culminating in either an imine or a stable secondary amine.

Pathway A: Schiff Base (Imine) Formation

The condensation of a primary amine with an aldehyde yields an imine, also known as a Schiff base. This reversible reaction proceeds through a two-step mechanism:

• Nucleophilic Addition: The lone pair of the nitrogen atom on the benzylamine attacks the electrophilic carbonyl carbon of the aldehyde, forming a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine is then protonated, typically by a trace acid catalyst or solvent, turning the hydroxyl group into a good leaving group (water). Subsequent elimination of water and deprotonation yields the stable C=N double bond of the imine.

The equilibrium can be driven towards the product by removing water, often through the use of dehydrating agents like magnesium sulfate (MgSO₄) or molecular sieves.[3]

Caption: Mechanism of Schiff Base (Imine) Formation.

Pathway B: One-Pot Reductive Amination

Reductive amination is one of the most powerful and frequently used methods for forming C-N bonds, providing direct access to secondary amines from primary amines and carbonyls in a single operational step.[4][5] The process leverages the in-situ formation of the imine (or the corresponding iminium ion), which is immediately reduced by a hydride reagent present in the reaction mixture.[6]

This one-pot approach is highly efficient and avoids the need to isolate the often-unstable imine intermediate.[7] The choice of reducing agent is critical; it must be mild enough not to reduce the starting aldehyde but potent enough to reduce the intermediate iminium ion. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an exemplary reagent for this purpose due to its selectivity and tolerance of mildly acidic conditions that favor imine formation.[7] Other common reagents include sodium cyanoborohydride (NaBH₃CN) and benzylamine-borane complexes.[6][7]

Caption: Workflow for One-Pot Reductive Amination.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of a Schiff Base (Imine)

(Example: Reaction with 4-chlorobenzaldehyde)

This protocol details the formation of an imine, which can be isolated or used as a precursor for further reactions. The use of a dehydrating agent is key to achieving high yields.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 equiv)

• 4-chlorobenzaldehyde (1.05 equiv)

• Anhydrous Magnesium Sulfate (MgSO₄) (2.0 equiv)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with magnetic stir bar

• TLC plates (silica gel)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add 2,3-Difluoro-4-methylbenzylamine (e.g., 1.57 g, 10 mmol) and anhydrous DCM (40 mL).

• Reagent Addition: Add 4-chlorobenzaldehyde (e.g., 1.48 g, 10.5 mmol) to the solution.

• Dehydration: Add anhydrous MgSO₄ (e.g., 2.41 g, 20 mmol) to the stirred solution at room temperature.[3] The MgSO₄ acts as a dehydrating agent to remove the water formed during the reaction, driving the equilibrium toward the imine product.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), observing the consumption of the starting materials. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, filter the mixture to remove the MgSO₄. Wash the solid residue with a small amount of DCM.

• Purification: Concentrate the combined filtrate under reduced pressure. The resulting crude product is often pure enough for subsequent steps. If further purification is needed, the solid can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by column chromatography.

Protocol 2: One-Pot Reductive Amination

(Example: Reaction with 4-methoxybenzaldehyde)

This protocol is optimized for the direct synthesis of a secondary amine, a common objective in drug discovery workflows.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 equiv)

• 4-methoxybenzaldehyde (1.1 equiv)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (catalytic, ~0.1 equiv)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

Procedure:

• Initial Mixing: In a round-bottom flask, dissolve 2,3-Difluoro-4-methylbenzylamine (e.g., 1.57 g, 10 mmol) and 4-methoxybenzaldehyde (e.g., 1.50 g, 11 mmol) in DCE (50 mL).

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (e.g., 0.06 mL, ~1 mmol). The acid catalyzes the formation of the iminium ion, which is the species that is actively reduced.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the intermediate imine/iminium ion.

• Reduction: Carefully add sodium triacetoxyborohydride (e.g., 3.18 g, 15 mmol) portion-wise to the reaction mixture. The addition may cause slight effervescence. NaBH(OAc)₃ is chosen for its mildness and high selectivity for imines over aldehydes.[7]

• Reaction Completion: Allow the reaction to stir at room temperature for 12-24 hours, or until TLC analysis indicates complete consumption of the starting amine.

• Quenching: Slowly quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases. This neutralizes the acetic acid and decomposes any remaining reducing agent.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with water (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the pure secondary amine.

Product Characterization Insights

Proper characterization is essential to confirm the identity and purity of the synthesized products.

• ¹H NMR Spectroscopy:

  • Imine Formation: Look for the disappearance of the aldehyde proton signal (typically 9-10 ppm) and the appearance of a characteristic imine proton (HC=N) signal, often in the range of 8.3-9.3 ppm.[8] The benzylic CH₂ signal adjacent to the nitrogen will also shift.

  • Reductive Amination: The imine proton signal will be absent. A new signal corresponding to the benzylic CH₂ group of the newly formed secondary amine will appear, typically as a singlet around 3.8-4.5 ppm. The N-H proton of the secondary amine may appear as a broad singlet.

• FTIR Spectroscopy:

  • Imine: The most telling feature is the appearance of a C=N stretching vibration band, typically found in the 1600-1660 cm⁻¹ region.[8]

  • Secondary Amine: The C=N stretch will be absent. A characteristic N-H stretching band will be present in the 3300-3500 cm⁻¹ region.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the target compound.

Troubleshooting and Field Insights

Problem	Potential Cause	Recommended Solution
Slow or Incomplete Imine Formation	The electron-withdrawing fluorine atoms on the benzylamine reduce its nucleophilicity.[9] The aldehyde may also be sterically hindered or electronically deactivated.	Add a catalytic amount of a mild acid (e.g., acetic acid, p-TsOH) to activate the aldehyde carbonyl.[9] Consider using a Lewis acid catalyst like titanium(IV) isopropoxide (Ti(OiPr)₄) to promote imine formation.[7][9] Ensure anhydrous conditions, as water can shift the equilibrium back to the starting materials.
Aldehyde Reduction During Reductive Amination	The reducing agent is too reactive (e.g., NaBH₄) and is reducing the aldehyde before imine formation can occur.	Use a more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), which are known to selectively reduce imines in the presence of aldehydes.[7]
Formation of Dialkylation Byproduct	The newly formed secondary amine reacts with another molecule of the aldehyde, leading to a tertiary amine after reduction.	This is less common with NaBH(OAc)₃ but can occur. Ensure the aldehyde is not used in large excess. A stepwise procedure (imine formation followed by isolation and then reduction) can also prevent this.[10]

References

• Bowman, A. M., & Peterson, M. A. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Journal of Undergraduate Research, 2014(1), Article 1101. [Link]

• BYU ScholarsArchive. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]

• Chemical Communications (RSC Publishing). Overcoming inaccessibility of fluorinated imines – synthesis of functionalized amines from readily available fluoroacetamides. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• National Institutes of Health (NIH). (2012). Synthesis of Novel Azo Schiff Bases and Their Antibacterial and Antifungal Activities. [Link]

• The Royal Society of Chemistry. (2010). Convenient and Clean Synthesis of Imines from Primary Benzylamines. [Link]

• PubMed. (1998). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[4][11]-Proton Shift Reaction.(1) Scope and Limitations. [Link]

• ChemRxiv. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• National Institutes of Health (NIH). (2022). and Electron Paramagnetic Resonance Spectroscopic Characterization of S4N4 and (SN)x Dissolved in [EMIm][OAc]. [Link]

• National Institutes of Health (NIH). (2021). UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]. [Link]

• PubMed. (1994). Glycamine formation via reductive amination of oligosaccharides with benzylamine. [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. [Link]

• ResearchGate. (2022). Reductive aminations of aldehydes with benzylamine or cyclohexylamine... [Link]

• ACS Publications. (2012). Nitrile Imines: Matrix Isolation, IR Spectra, Structures, and Rearrangement to Carbodiimides. [Link]

• ResearchGate. (2013). Synthesis of Schiff Bases from Substitute Aromatic Aldehydes and 2-(4-aminophenyl)acetonitrile Catalysed by 3,5-difluoroarylboronic Acid. [Link]

• AUIQ Complementary Biological System. (2023). Synthesis and Characterization of Schiff base Compounds Produced from 6-Bromo-4-Fluoro-2 Aminobenzothazol Assessment against Antibacterial Activity. [Link]

• Semantic Scholar. (2003). Reaction monitoring of imine synthesis using Raman spectroscopy. [Link]

• OUCI. (2016). Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• ResearchGate. (2020). A New Synthesis of the Schiff Base Derived from 2, 3, 4- Trihydroxybenzaldehyde and 4-Aminobenzoic Acid via Airflow Grinding Tec. [Link]

• RSC Publishing. (2016). Synthesis of Schiff and Mannich bases of new s-triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and as antimicrobial agents. [Link]

• PubMed Central (PMC). (2020). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. [Link]

• PubMed Central (PMC). (2022). Carbene reactivity from alkyl and aryl aldehydes. [Link]

• ResearchGate. (2024). The possible mechanism of the reaction between aromatic aldehyde, hydroxylamine and ethyl acetoacetate in the presence of vitamin B1. [Link]

• Google Patents. (2017). The synthetic method of 2,4 difluoro benzene methanamines.

• The Open Medicinal Chemistry Journal. (2023). Novel Benzylamine Derivatives: Synthesis, Anti-Mycobacterium Tuberculosis Evaluation and Predicted ADMET Properties. [Link]

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• 2. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Novel Azo Schiff Bases and Their Antibacterial and Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "An Efficient Reductive Amination Protocol Using Benzylamine-Borane As " by Adam M. Bowman and Dr. Matt A. Peterson [scholarsarchive.byu.edu]
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• 8. UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]Dithiophene-2,6-diyl}{3-Fluoro-2-[(2-Ethylhexyl)Carbonyl]Thieno[3,4-b]Thiophenediyl}) - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Robust Protocol for Reductive Amination Using 2,3-Difluoro-4-methylbenzylamine

Introduction: The Significance of Fluorinated Benzylamines in Medicinal Chemistry

Fluorine-containing molecules are of paramount importance in modern drug discovery. The strategic incorporation of fluorine atoms into a drug candidate can significantly enhance its metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic and pharmacodynamic profile. 2,3-Difluoro-4-methylbenzylamine is a valuable building block in this context, offering a unique substitution pattern that can be exploited to fine-tune the properties of lead compounds. This application note provides a detailed, field-proven protocol for the reductive amination of carbonyl compounds using 2,3-Difluoro-4-methylbenzylamine, a key transformation for the synthesis of novel secondary and tertiary amines.

The Underlying Chemistry: Mechanism of Reductive Amination

Reductive amination is a powerful and versatile method for the formation of carbon-nitrogen bonds. The reaction proceeds in two main stages: the formation of an imine or iminium ion intermediate, followed by its reduction to the corresponding amine.[1]

The initial step involves the nucleophilic attack of the primary amine (2,3-Difluoro-4-methylbenzylamine) on the carbonyl carbon of an aldehyde or ketone. This is typically catalyzed by a mild acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. The resulting hemiaminal intermediate then undergoes dehydration to form an imine. In the presence of an acid, the imine can be protonated to form a highly reactive iminium ion.

The choice of reducing agent is critical for the success of the reaction. A key requirement is that the reducing agent should selectively reduce the iminium ion in the presence of the starting carbonyl compound. Sodium triacetoxyborohydride, NaBH(OAc)₃, is an ideal reagent for this purpose due to its mild nature and excellent chemoselectivity.[2] It is less reactive than sodium borohydride and therefore does not readily reduce aldehydes and ketones under neutral or weakly acidic conditions.

Experimental Protocol: A Step-by-Step Guide

This protocol describes a general procedure for the reductive amination of an aldehyde with 2,3-Difluoro-4-methylbenzylamine using sodium triacetoxyborohydride.

Materials and Reagents:

• Aldehyde (1.0 equiv)

• 2,3-Difluoro-4-methylbenzylamine (1.0-1.2 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 equiv)

• Glacial Acetic Acid (optional, 1.0-2.0 equiv for less reactive carbonyls)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Safety Precautions:

• 2,3-Difluoro-4-methylbenzylamine and its derivatives are classified as corrosive and can cause severe skin burns and eye damage.[3][4] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Sodium triacetoxyborohydride is a moisture-sensitive and combustible solid.[5] Handle it in a dry environment and keep it away from heat and open flames.

• Dichloromethane and 1,2-dichloroethane are volatile and potentially carcinogenic solvents. All manipulations should be performed in a fume hood.

Reaction Setup and Procedure:

• Reaction Assembly: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 equiv).

• Solvent and Amine Addition: Dissolve the aldehyde in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) to a concentration of approximately 0.1-0.5 M. Add 2,3-Difluoro-4-methylbenzylamine (1.0-1.2 equiv) to the solution.

• Optional Acid Catalyst: For less reactive aldehydes or ketones, glacial acetic acid (1.0-2.0 equiv) can be added at this stage to catalyze imine formation.

• Initiation of Reduction: Stir the mixture at room temperature for 20-30 minutes to allow for imine formation. Then, add sodium triacetoxyborohydride (1.2-1.5 equiv) portion-wise over 5-10 minutes. The addition may be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aldehyde is consumed. Reaction times can vary from 1 to 24 hours depending on the substrate.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 30 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired secondary amine.

Data Presentation: Optimizing Reaction Conditions

The following table provides a starting point for optimizing the reaction conditions for various carbonyl substrates.

Parameter	Recommended Range	Rationale
Amine Equiv.	1.0 - 1.2	A slight excess of the amine can help drive the imine formation to completion.
NaBH(OAc)₃ Equiv.	1.2 - 1.5	An excess of the reducing agent ensures complete reduction of the iminium intermediate.
Solvent	DCM, DCE, THF	These aprotic solvents are compatible with the reagents and facilitate the reaction.
Temperature	Room Temperature	The reaction is typically efficient at ambient temperature.
Catalyst	Acetic Acid (optional)	Beneficial for ketones and electron-deficient or sterically hindered aldehydes.

Visualization of the Workflow

The following diagram illustrates the key steps in the reductive amination protocol.

Caption: Workflow for the reductive amination protocol.

Causality and Troubleshooting

• Incomplete Reaction: If the reaction stalls, a small amount of acetic acid can be added to facilitate imine formation. Gentle heating (e.g., to 40 °C) may also be beneficial, but care should be taken to avoid solvent evaporation.

• Formation of Side Products: The primary side product is often the alcohol resulting from the reduction of the starting carbonyl compound. This can occur if the reducing agent is too reactive or if the imine formation is slow. Using a high-quality, anhydrous solvent and ensuring the portion-wise addition of sodium triacetoxyborohydride can minimize this.

• Difficult Purification: If the product and starting amine have similar polarities, purification by column chromatography can be challenging. In such cases, an acidic work-up to protonate the product amine and extract it into the aqueous phase, followed by basification and re-extraction, can be an effective purification strategy.

Conclusion

This application note provides a comprehensive and reliable protocol for the reductive amination of carbonyl compounds using 2,3-Difluoro-4-methylbenzylamine. The use of sodium triacetoxyborohydride as a mild and selective reducing agent ensures high yields and clean reaction profiles. By understanding the underlying mechanism and following the detailed steps outlined, researchers can confidently synthesize a wide range of fluorinated amine derivatives for applications in drug discovery and development.

References

• PubChem. (n.d.). 4-Fluoro-2-methylbenzylamine. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Difluorobenzylamine. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

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• 2. N-甲基-4-氟苄胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2,4-Difluorobenzylamine | C7H7F2N | CID 2733244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: 2,3-Difluoro-4-methylbenzylamine as a Versatile Building Block for Bioactive Tetrahydroisoquinoline Scaffolds

Introduction: The Strategic Role of Fluorine in Heterocyclic Scaffolds for Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone of molecular design.[1] The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, pKa, and binding affinity to biological targets.[2] These modulations are often key to transforming a promising lead compound into a viable therapeutic agent. When integrated into heterocyclic frameworks, which are themselves privileged structures in a vast array of pharmaceuticals, the impact of fluorine is particularly potent.

This guide focuses on the synthetic utility of 2,3-difluoro-4-methylbenzylamine, a bespoke building block poised for the construction of fluorinated tetrahydroisoquinolines (THIQs). The THIQ core is a prevalent motif in numerous natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities, including antitumor, antimicrobial, and neuroprotective properties.[3][4] By leveraging the 2,3-difluoro-4-methyl substitution pattern, researchers can explore novel regions of chemical space, potentially leading to the discovery of next-generation therapeutics with enhanced efficacy and optimized pharmacokinetic profiles.

This document provides a comprehensive overview of the synthetic pathways to convert 2,3-difluoro-4-methylbenzylamine into key intermediates and subsequently into the valuable tetrahydroisoquinoline scaffold via two powerful classical reactions: the Pictet-Spengler reaction and the Bischler-Napieralski reaction. We will provide detailed, field-tested protocols, explain the causality behind experimental choices, and discuss the potential applications of the resulting fluorinated heterocycles in drug development programs.

Synthetic Strategy Overview: From Benzylamine to Tetrahydroisoquinoline

The primary challenge in utilizing 2,3-difluoro-4-methylbenzylamine for the synthesis of tetrahydroisoquinolines lies in its structure; it is a benzylamine, not the required β-phenylethylamine precursor for direct cyclization. Therefore, a two-carbon homologation is the necessary first step. The overall synthetic workflow is depicted below, outlining the transformation of the starting benzylamine into the versatile 2-(2,3-difluoro-4-methylphenyl)ethanamine intermediate, which then serves as the linchpin for both the Pictet-Spengler and Bischler-Napieralski cyclizations.

Sources

• 1. researchgate.net [researchgate.net]
• 2. real.mtak.hu [real.mtak.hu]
• 3. Design, synthesis, and biological evaluation of novel tetrahydroisoquinoline derivatives as potential antitumor candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journaljpri.com [journaljpri.com]

Synthetic Routes to Novel Derivatives of 2,3-Difluoro-4-methylbenzylamine: An Application Note and Protocol Guide

Introduction: The Significance of Fluorinated Benzylamines in Modern Drug Discovery

The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds, can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its target protein.[1] Benzylamine scaffolds, in particular, are prevalent in a wide array of pharmaceuticals. The difluoro-4-methylbenzylamine core, and specifically the 2,3-difluoro-4-methyl substitution pattern, presents a compelling structural motif for the development of novel therapeutics. This arrangement of substituents can induce a specific conformational bias and electronic environment, potentially leading to enhanced potency and selectivity. This guide provides detailed synthetic protocols for accessing 2,3-difluoro-4-methylbenzylamine and its derivatives, offering researchers a practical roadmap for exploring this promising chemical space.

Strategic Approaches to the Synthesis of the Core Scaffold

The synthesis of 2,3-difluoro-4-methylbenzylamine can be efficiently achieved from commercially available starting materials. Two primary retrosynthetic disconnections lead to viable and scalable routes: one starting from 2,3-difluoro-4-methylbenzaldehyde via reductive amination, and the other from 2,3-difluoro-4-methylbenzonitrile through reduction.

Caption: Key retrosynthetic pathways to 2,3-Difluoro-4-methylbenzylamine.

Route 1: Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde

Reductive amination is a robust and widely employed method for the formation of amines from carbonyl compounds.[2] This one-pot reaction typically involves the initial formation of an imine or iminium ion from the aldehyde and an ammonia source, followed by in-situ reduction.

Caption: Workflow for the reductive amination of 2,3-difluoro-4-methylbenzaldehyde.

Protocol 1: Synthesis of 2,3-Difluoro-4-methylbenzylamine via Reductive Amination

Materials:

• 2,3-Difluoro-4-methylbenzaldehyde (commercially available)

• Ammonium chloride (NH₄Cl)

• Aqueous ammonia (28-30%)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,3-difluoro-4-methylbenzaldehyde (1.0 eq) in methanol (10 mL per gram of aldehyde).

• Ammonia Addition: To the stirred solution, add ammonium chloride (1.5 eq) followed by aqueous ammonia (5.0 eq). The flask should be sealed and stirred at room temperature.

• Imine Formation: Monitor the formation of the imine by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Cautiously add sodium borohydride (2.0 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction Completion and Quenching: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2 hours. Quench the reaction by the slow addition of water.

• Work-up: Concentrate the mixture under reduced pressure to remove most of the methanol. Partition the residue between dichloromethane and water. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x).

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,3-difluoro-4-methylbenzylamine.

• Characterization: The product can be further purified by column chromatography on silica gel or by distillation under reduced pressure. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Route 2: Reduction of 2,3-Difluoro-4-methylbenzonitrile

The reduction of a nitrile to a primary amine is a fundamental transformation in organic synthesis. Catalytic hydrogenation is a common and efficient method for this conversion.

Protocol 2: Synthesis of 2,3-Difluoro-4-methylbenzylamine via Nitrile Reduction

Materials:

• 2,3-Difluoro-4-methylbenzonitrile (commercially available)

• Raney® Nickel (50% slurry in water)

• Ethanol (EtOH)

• Ammonia in ethanol (2 M solution)

• Hydrogen gas (H₂)

• Parr hydrogenation apparatus or similar

• Celite®

Procedure:

• Catalyst Preparation: Under a stream of inert gas (argon or nitrogen), carefully wash the Raney® Nickel slurry with deionized water, followed by ethanol to remove the water.

• Reaction Setup: In a high-pressure reaction vessel, combine 2,3-difluoro-4-methylbenzonitrile (1.0 eq), ethanol, and the 2 M solution of ammonia in ethanol. Add the prepared Raney® Nickel catalyst (typically 10-20% by weight of the nitrile). The presence of ammonia helps to suppress the formation of secondary amine byproducts.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the reactor with hydrogen (typically 50-100 psi) and heat to the desired temperature (e.g., 50-80 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the uptake of hydrogen and by TLC or GC-MS analysis of aliquots.

• Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

• Purification: Concentrate the filtrate under reduced pressure to afford the crude 2,3-difluoro-4-methylbenzylamine. Further purification can be achieved by distillation or column chromatography.

Route	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages
1	2,3-Difluoro-4-methylbenzaldehyde	NH₃/NH₄Cl, NaBH₄	70-85%	Mild conditions, one-pot procedure	Use of borohydride reagents
2	2,3-Difluoro-4-methylbenzonitrile	Raney® Ni, H₂	80-95%	High yielding, clean reaction	Requires specialized hydrogenation equipment

Synthesis of Novel Derivatives

The primary amine functionality of 2,3-difluoro-4-methylbenzylamine serves as a versatile handle for the synthesis of a diverse library of derivatives through N-alkylation and N-acylation reactions.

N-Alkylation to Secondary and Tertiary Amines

Reductive amination can be further utilized to introduce alkyl groups to the primary amine.

Protocol 3: Synthesis of N-Alkyl-2,3-difluoro-4-methylbenzylamines

Materials:

• 2,3-Difluoro-4-methylbenzylamine

• Aldehyde or ketone (e.g., formaldehyde, acetone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

Procedure:

• Reaction Setup: To a solution of 2,3-difluoro-4-methylbenzylamine (1.0 eq) in DCE or DCM, add the desired aldehyde or ketone (1.1 eq). A catalytic amount of acetic acid can be added to facilitate imine formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with the same solvent. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

N-Acylation to Amides

The reaction of 2,3-difluoro-4-methylbenzylamine with acylating agents provides a straightforward route to amide derivatives.

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• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Notes &amp; Protocols: Leveraging 2,3-Difluoro-4-methylbenzylamine for Accelerated Drug Discovery via Parallel Synthesis

Abstract

In the landscape of modern medicinal chemistry, the strategic use of fluorinated building blocks is paramount for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. 2,3-Difluoro-4-methylbenzylamine emerges as a particularly valuable scaffold due to the unique electronic and steric attributes conferred by its substitution pattern. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the effective utilization of this reagent in parallel synthesis workflows. We will explore its core reactivity, present validated, step-by-step protocols for key chemical transformations, and outline a comprehensive strategy for library production, from initial design to final quality control.

Introduction: The Strategic Advantage of 2,3-Difluoro-4-methylbenzylamine

2,3-Difluoro-4-methylbenzylamine is a primary amine building block designed for incorporation into discovery libraries. Its utility stems from a combination of factors:

• Reactive Handle: The primary amine serves as a versatile nucleophile, enabling robust participation in a wide array of well-established reactions ideal for library synthesis, such as amide bond formations and reductive aminations.

• Metabolic Stability: The presence of fluorine atoms on the aromatic ring can block sites of oxidative metabolism, a common strategy to enhance the half-life of drug candidates.

• Modulation of Physicochemical Properties: The two electron-withdrawing fluorine atoms ortho and meta to the benzyl group lower the pKa of the amine compared to its non-fluorinated analog. This can significantly influence a molecule's binding interactions, solubility, and cell permeability.

• Vectorial Exploration of Chemical Space: The specific 2,3-difluoro-4-methyl substitution pattern provides a distinct exit vector for further chemical elaboration, allowing for systematic exploration of the surrounding chemical space in a structure-activity relationship (SAR) study.

Table 1: Physicochemical Properties of 2,3-Difluoro-4-methylbenzylamine

Property	Value	Source
CAS Number	261763-41-1	[1][2]
Molecular Formula	C₈H₉F₂N	[1]
Molecular Weight	157.16 g/mol	[1]
MDL Number	MFCD01631409	[1]
InChI Key	BHMZMUKPFBBPKG-UHFFFAOYSA-N	[1]

Core Synthetic Applications & Parallel Protocols

The primary amine of 2,3-Difluoro-4-methylbenzylamine is the key to its utility in parallel synthesis. Below are detailed protocols for two of the most fundamental and high-yielding reactions used in library construction. These protocols are optimized for a 96-well plate format.

Amide Bond Formation via Amine Acylation

Amide bonds are ubiquitous in pharmaceuticals, making this coupling reaction a cornerstone of medicinal chemistry.[3] The reaction involves the activation of a carboxylic acid, which then readily reacts with the amine. Modern coupling reagents offer high efficiency and broad substrate scope.[4]

Causality Behind Experimental Choices:

• Coupling Reagent (HATU): HATU is chosen for its rapid activation of carboxylic acids and its ability to suppress epimerization, particularly when coupling chiral acids.[4]

• Base (DIPEA): Diisopropylethylamine (DIPEA) is a non-nucleophilic base used to neutralize the hexafluorophosphate salt formed from HATU and to deprotonate the carboxylic acid, facilitating its activation.

• Solvent (DMF): N,N-Dimethylformamide is an excellent polar aprotic solvent that effectively dissolves a wide range of organic reagents, making it ideal for library synthesis.

Protocol 2.1: Parallel Amide Coupling in a 96-Well Plate

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of 2,3-Difluoro-4-methylbenzylamine in DMF.

  • Prepare a 0.2 M stock solution of the desired carboxylic acid building blocks in DMF in a separate plate (the "acid plate").

  • Prepare a 0.22 M stock solution of HATU in DMF.

  • Prepare a 0.8 M stock solution of DIPEA in DMF.

• Reaction Assembly:

  • To each well of a 96-well reaction block, add 250 µL (0.05 mmol, 1.0 eq) of the 2,3-Difluoro-4-methylbenzylamine stock solution.

  • Add 250 µL (0.05 mmol, 1.0 eq) of the corresponding carboxylic acid solution from the acid plate.

  • Add 250 µL (0.055 mmol, 1.1 eq) of the HATU solution.

  • Initiate the reaction by adding 125 µL (0.1 mmol, 2.0 eq) of the DIPEA solution.

• Incubation:

  • Seal the reaction block securely with a cap mat.

  • Agitate the block on an orbital shaker at room temperature for 4-16 hours. Reaction progress can be monitored by taking a small aliquot for LC-MS analysis.

• Work-up & Isolation:

  • Upon completion, quench the reaction by adding 500 µL of water to each well.

  • Extract the product by adding 1 mL of ethyl acetate and shaking vigorously.

  • Allow the layers to separate and carefully transfer the organic (top) layer to a clean 96-well plate for analysis and purification.

Reductive Amination for C-N Bond Formation

Reductive amination is a powerful, two-stage, one-pot reaction that forms secondary amines from primary amines and carbonyl compounds (aldehydes or ketones).[5] The initial step is the formation of an imine intermediate, which is then reduced in situ by a selective reducing agent.[5][6]

Causality Behind Experimental Choices:

• Reducing Agent (STAB): Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent. It is particularly effective for reductive aminations as it does not readily reduce the starting aldehyde or ketone, minimizing side reactions. It is also less sensitive to moisture than other hydrides like sodium cyanoborohydride.

• Solvent (DCE): 1,2-Dichloroethane is a common solvent for this reaction. The addition of a small amount of acetic acid can catalyze the initial imine formation.

• Procedure: The amine and carbonyl are pre-mixed to allow for imine formation before the reducing agent is added. This sequential addition often improves yields.

Protocol 2.2: Parallel Reductive Amination in a 96-Well Plate

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of 2,3-Difluoro-4-methylbenzylamine in 1,2-dichloroethane (DCE).

  • Prepare a 0.2 M stock solution of the desired aldehyde building blocks in DCE in a separate plate (the "aldehyde plate").

  • Weigh sodium triacetoxyborohydride (NaBH(OAc)₃) into a 96-well plate (16 mg, ~0.075 mmol per well).

• Reaction Assembly:

  • To each well of a 96-well reaction block, add 250 µL (0.05 mmol, 1.0 eq) of the 2,3-Difluoro-4-methylbenzylamine stock solution.

  • Add 250 µL (0.05 mmol, 1.0 eq) of the corresponding aldehyde solution from the aldehyde plate.

  • (Optional) Add 5 µL of glacial acetic acid to each well to catalyze imine formation.

  • Allow the mixture to stir for 20-30 minutes at room temperature.

• Reduction:

  • Add the pre-weighed NaBH(OAc)₃ to each well.

  • Seal the reaction block and agitate on an orbital shaker at room temperature for 6-24 hours. Monitor by LC-MS.

• Work-up & Isolation:

  • Quench the reaction by slowly adding 500 µL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to each well.

  • Extract the product with 1 mL of dichloromethane (DCM).

  • Transfer the organic (bottom) layer to a clean plate for analysis and purification.

Integrated Workflow for Library Synthesis & Purification

The successful production of a compound library requires a systematic approach that integrates synthesis, work-up, purification, and analysis.[7] The focus shifts from optimizing individual reactions to achieving high success rates across a diverse set of building blocks.

Workflow Overview

The diagram below illustrates a typical workflow for parallel synthesis using 2,3-Difluoro-4-methylbenzylamine as a core scaffold.

Caption: High-level workflow for parallel library synthesis.

High-Throughput Purification Strategy

The purity of compounds is critical for obtaining reliable biological assay data.[8][9] For libraries generated from the protocols above, a combination of purification techniques may be necessary. High-throughput preparative HPLC is the gold standard for achieving high purity for diverse compound sets.[10][11]

Decision Framework for Purification

The choice of purification method depends on the reaction type and the properties of the byproducts.

Caption: Decision tree for selecting a purification strategy.

Conclusion

2,3-Difluoro-4-methylbenzylamine is a highly effective building block for the parallel synthesis of compound libraries aimed at drug discovery. Its primary amine functionality allows for reliable and high-yielding participation in key bond-forming reactions, while its specific substitution pattern offers medicinal chemists a tool to fine-tune the properties of target molecules. By implementing the robust, high-throughput protocols and workflows detailed in this guide, research organizations can significantly accelerate the design-make-test-analyze cycle, leading to faster identification of promising new chemical entities.

References

• Weller, H. N. (1998). Purification of combinatorial libraries. Molecular Diversity, 4(1), 47-52.
• CoLab. (n.d.). Purification of combinatorial libraries.

• Fisher Scientific. (n.d.). 2,3-Difluoro-4-methylbenzylamine, 97%, Thermo Scientific. Retrieved from [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Yan, B., et al. (2004). High-throughput purification of combinatorial libraries I: a high-throughput purification system using an accelerated retention window approach. Journal of Combinatorial Chemistry, 6(2), 255-61. [Link]

• Glanville, J., et al. (n.d.). Automated and Parallel Amide Synthesis. CiteDrive. Retrieved from [Link]

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• Shimadzu Scientific Instruments. (2025, April 21). Preparative Purification Solutions in Drug Discovery Synthesis [Video]. YouTube. [Link]

• Figliozzi, G. M., et al. (1996). Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. Methods in Enzymology, 267, 437-447. [Link]

• Springer Nature. (n.d.). On-DNA Reductive Amination and Alkylation. Springer Nature Experiments. Retrieved from [Link]

• Chemical Suppliers. (n.d.). 2,3-Difluoro-4-MethylbenzylaMine, 97%. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

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creating compound libraries with 2,3-Difluoro-4-methylbenzylamine

An In-Depth Guide to the Synthesis and Application of Compound Libraries Derived from 2,3-Difluoro-4-methylbenzylamine

Authored by: A Senior Application Scientist

Abstract

In the landscape of modern drug discovery, the strategic use of fluorinated building blocks is paramount for developing next-generation therapeutics. The introduction of fluorine can profoundly modulate a molecule's physicochemical and pharmacological properties, including metabolic stability, binding affinity, and bioavailability.[1][2] This guide provides a comprehensive overview and detailed protocols for the utilization of 2,3-Difluoro-4-methylbenzylamine as a versatile scaffold for the construction of diverse chemical libraries. We delve into the core synthetic methodologies—amide bond formation and reductive amination—offering step-by-step protocols, mechanistic insights, and robust quality control procedures. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this valuable building block for hit identification and lead optimization campaigns.

The Strategic Advantage of the 2,3-Difluoro-4-methylbenzylamine Scaffold

The choice of a starting scaffold is a critical decision in the design of a compound library. 2,3-Difluoro-4-methylbenzylamine offers a unique combination of features that make it an attractive starting point for medicinal chemistry programs.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Incorporating fluorine atoms, particularly on an aromatic ring, can block sites of oxidative metabolism, thereby increasing the half-life of a drug candidate.[3][4]

• Modulation of Basicity: The two electron-withdrawing fluorine atoms ortho and meta to the benzylamine moiety significantly reduce the pKa of the amine. This modulation can be critical for optimizing interactions with biological targets and improving cell permeability by reducing the proportion of the protonated species at physiological pH.

• Enhanced Binding Interactions: Fluorine can participate in favorable non-covalent interactions within a protein's binding pocket, including hydrogen bonds, dipole-dipole, and orthogonal multipolar interactions, which can enhance binding affinity and selectivity.

• Vectorial Diversity: The primary amine serves as a versatile chemical handle, allowing for the facile introduction of a wide array of chemical functionalities, pointing a diversity vector away from the core scaffold.

This combination of properties makes libraries derived from this scaffold particularly promising for screening against a wide range of biological targets, including kinases, proteases, and nuclear receptors.[5]

Logical Workflow for Library Development

The overall process, from the core building block to a plate-ready library for high-throughput screening (HTS), follows a structured and logical progression. This workflow ensures the generation of high-quality, well-characterized compounds suitable for biological evaluation.

Caption: Library development workflow.

Core Synthetic Protocols for Library Elaboration

The primary amine of 2,3-Difluoro-4-methylbenzylamine is an excellent nucleophile, enabling a variety of robust chemical transformations. Below are detailed protocols for the two most common and reliable methods for library synthesis: amide bond formation and reductive amination.

Protocol 1: Parallel Amide Bond Formation

Amide coupling is one of the most frequently used reactions in medicinal chemistry.[6] This protocol utilizes a pre-activated carboxylic acid to react with the amine, forming a stable amide linkage. The choice of coupling reagent is critical, especially given the electronically modified nature of the fluorinated benzylamine. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective as they generate a reactive acyl species with minimal side reactions and low racemization risk.

Rationale for Reagent Selection:

• Carboxylic Acids: A diverse set of commercially available carboxylic acids should be chosen to explore a wide chemical space (e.g., aliphatic, aromatic, heterocyclic).

• HATU/DIPEA: This combination is robust, fast, and efficient for a broad range of substrates. N,N-Diisopropylethylamine (DIPEA) is a non-nucleophilic base used to deprotonate the carboxylic acid and the ammonium salt formed upon reaction with the amine.

• Reagent Stock Preparation:

  • Prepare a 0.2 M solution of 2,3-Difluoro-4-methylbenzylamine in anhydrous Dimethylformamide (DMF).

  • Prepare a 0.2 M solution of DIPEA in anhydrous DMF.

  • Prepare a 0.2 M solution of HATU in anhydrous DMF. This solution should be prepared fresh before use.

  • In an array of vials or a 96-well plate, dispense a diverse selection of carboxylic acids (1.0 equivalent).

• Reaction Execution (Parallel Synthesis):

  • To each vial containing a unique carboxylic acid (0.1 mmol, 1.0 eq), add the HATU solution (0.55 mL, 0.11 mmol, 1.1 eq).

  • Agitate the mixture for 15 minutes at room temperature to allow for the formation of the activated ester.

  • Add the 2,3-Difluoro-4-methylbenzylamine solution (0.50 mL, 0.10 mmol, 1.0 eq).

  • Add the DIPEA solution (0.25 mL, 0.50 mmol, 5.0 eq).

  • Seal the vials/plate and agitate at room temperature for 12-18 hours.

• Work-up and Purification:

  • Quench the reaction by adding 1 mL of saturated aqueous sodium bicarbonate solution to each well.

  • Extract the product with ethyl acetate (2 x 2 mL).

  • Combine the organic layers and evaporate the solvent under reduced pressure.

  • Purify the crude product via preparative reverse-phase HPLC to yield the final amide compounds.

Protocol 2: Parallel Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and offers an alternative linkage to amides.[7][8] The reaction proceeds via the formation of an intermediate imine (or iminium ion), which is then reduced in situ by a selective reducing agent.[9]

Rationale for Reagent Selection:

• Aldehydes/Ketones: A diverse set of carbonyl compounds provides access to a wide range of secondary amines.

• Sodium Triacetoxyborohydride (STAB): NaBH(OAc)₃ is a mild and selective reducing agent that is particularly effective for reductive aminations.[10] It is less basic and more tolerant of acidic conditions than other hydrides like sodium borohydride, which allows the reaction to proceed in a single pot.

• Reagent Preparation:

  • In an array of vials, dispense a diverse selection of aldehydes or ketones (0.1 mmol, 1.0 eq).

  • Add 2,3-Difluoro-4-methylbenzylamine (0.1 mmol, 1.0 eq) to each vial.

  • Dissolve the mixture in 1 mL of Dichloroethane (DCE).

• Reaction Execution:

  • Add Sodium Triacetoxyborohydride (STAB) (32 mg, 0.15 mmol, 1.5 eq) to each vial.

  • Add 1-2 drops of glacial acetic acid to catalyze imine formation.

  • Seal the vials and agitate at room temperature for 12-24 hours.

• Work-up and Purification:

  • Quench the reaction by carefully adding 1 mL of saturated aqueous sodium bicarbonate.

  • Extract the product with dichloromethane (2 x 2 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via preparative reverse-phase HPLC.

Quality Control: A Self-Validating System

Ensuring the identity, purity, and quantity of each compound in a library is essential for reliable screening results. A robust QC process validates the synthetic protocols and provides confidence in downstream biological data.

• Purity Assessment: High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is the primary tool for purity assessment.[11][12] Each compound should exhibit a purity level of >95% by UV detection at a relevant wavelength (e.g., 214 nm or 254 nm).

• Identity Confirmation: The mass spectrometer provides the molecular weight of the eluted peak, confirming the identity of the desired product.

• Structural Verification (Spot Check): For a representative subset of the library (e.g., 5-10%), ¹H Nuclear Magnetic Resonance (NMR) spectroscopy should be performed to confirm that the chemical structure is consistent with the expected product.[13][14]

Representative QC Data Table

Compound ID	Reaction Type	Reactant	Expected Mass [M+H]⁺	Observed Mass [M+H]⁺	Purity (LC-MS)
L1-A01	Amidation	Benzoic Acid	262.10	262.1	>98%
L1-A02	Amidation	4-Chlorobenzoic Acid	296.06	296.1	>97%
L1-B01	Reductive Amination	Cyclohexanecarboxaldehyde	252.17	252.2	>99%
L1-B02	Reductive Amination	2-Pyridinecarboxaldehyde	249.11	249.1	>96%

General Reaction Scheme Visualization

Sources

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with 2,3-Difluoro-4-methylbenzylamine

Introduction: The Strategic Value of Fluorinated Benzylamines in Medicinal Chemistry

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery. The unique electronic properties of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Specifically, fluorinated benzylamines are privileged scaffolds found in a multitude of pharmacologically active compounds. The subject of this guide, 2,3-difluoro-4-methylbenzylamine, presents a synthetically valuable building block. The ortho and meta fluorine atoms create a distinct electronic environment on the aromatic ring, while the para-methyl group provides a point of steric differentiation.

Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, have become indispensable tools for the construction of C-N bonds.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of 2,3-difluoro-4-methylbenzylamine in palladium-catalyzed N-arylation reactions. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and discuss the critical parameters for successful coupling.

Scientific Rationale: Navigating the Reactivity of a Multifunctional Benzylamine

The successful application of 2,3-difluoro-4-methylbenzylamine in Buchwald-Hartwig amination requires a nuanced understanding of its structural and electronic properties. The two electron-withdrawing fluorine atoms significantly reduce the basicity of the amine compared to non-fluorinated analogues. This has direct implications for its nucleophilicity and the choice of reaction conditions, particularly the base.[2] Furthermore, the steric hindrance from the ortho-fluorine and the benzylic methylene group can influence the rate of both the oxidative addition and reductive elimination steps in the catalytic cycle.

The general mechanism for the Buchwald-Hartwig amination is a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[3] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (or pseudohalide) bond.

• Amine Coordination and Deprotonation: The benzylamine coordinates to the Pd(II) complex, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The desired N-aryl benzylamine product is formed, regenerating the Pd(0) catalyst.

The choice of ligand is paramount in facilitating this cycle, especially with challenging substrates. Bulky, electron-rich phosphine ligands are often required to promote both the oxidative addition and the crucial reductive elimination step.[4]

Experimental Protocols

Protocol 1: General Procedure for the Buchwald-Hartwig Amination of Aryl Bromides with 2,3-Difluoro-4-methylbenzylamine

This protocol provides a robust starting point for the N-arylation of a variety of aryl bromides.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• 2,3-Difluoro-4-methylbenzylamine

• Aryl bromide

• Anhydrous toluene

• Anhydrous nitrogen or argon

• Schlenk tube or other suitable reaction vessel

Procedure:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (N₂ or Ar), add Pd(OAc)₂ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Reagent Addition: Add the aryl bromide (1.0 mmol, 1.0 equiv.) and 2,3-difluoro-4-methylbenzylamine (1.2 mmol, 1.2 equiv.).

• Solvent Addition: Add anhydrous toluene (5 mL).

• Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. Stir the reaction mixture for 12-24 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite®. Wash the Celite® pad with additional ethyl acetate (10 mL).

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation: Guideline Reaction Parameters

The following table summarizes the recommended starting conditions and potential variations for optimizing the cross-coupling reaction.

Parameter	Recommended Condition	Range for Optimization	Rationale/Comments
Palladium Precatalyst	Pd(OAc)₂	Pd₂(dba)₃, [Pd(allyl)Cl]₂	Pd(OAc)₂ is a common, air-stable precatalyst that is readily reduced in situ.
Ligand	XPhos	RuPhos, BrettPhos, SPhos	Bulky, electron-rich biarylphosphine ligands are generally effective for challenging aminations.[4]
Base	NaOtBu	K₃PO₄, Cs₂CO₃, LHMDS	A strong, non-nucleophilic base is required to deprotonate the weakly basic fluorinated amine.[2]
Solvent	Toluene	Dioxane, THF	Anhydrous, non-protic solvents are essential for the stability of the catalyst and base.
Temperature (°C)	100	80 - 120	Higher temperatures are often necessary to overcome the activation barrier with less reactive substrates.
Concentration (M)	0.2	0.1 - 0.5	Reaction concentration can influence reaction rates.

Visualization of Key Processes

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: A typical experimental workflow for the cross-coupling reaction.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The progress of the reaction can be unequivocally monitored by standard analytical techniques such as TLC and LC-MS. The disappearance of the starting materials (2,3-difluoro-4-methylbenzylamine and the aryl halide) and the appearance of a new, higher molecular weight product are clear indicators of a successful reaction. The identity and purity of the final product should be confirmed by NMR spectroscopy and mass spectrometry.

Conclusion

The palladium-catalyzed N-arylation of 2,3-difluoro-4-methylbenzylamine is a powerful method for the synthesis of novel, fluorinated scaffolds for drug discovery and materials science. While the electronic properties of this substrate require careful consideration in the choice of reaction conditions, the use of modern, bulky phosphine ligands and appropriate bases can lead to high yields of the desired products. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully employ this valuable building block in their synthetic endeavors.

References

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• Palladium-Catalyzed C(sp3)–H Arylation of N-Boc Benzylalkylamines via a Deprotonative Cross-Coupling Process. (2015, June 30). National Institutes of Health.
• Direct Cyclopalladation of Fluorinated Benzyl Amines by Pd3(OAc)6: The Coexistence of Multinuclear Pdn Reaction Pathways Highlights the Importance of Pd Speciation in C–H Bond Activation. (2023, May 30). ACS Publications.
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• Synthesis of difluorinated 3-oxo-N,3-diarylpropanamides from 4-arylamino coumarins mediated by Selectfluor. (n.d.). Royal Society of Chemistry.
• Synthesis of 1,3-Diaryltriazenes and Azo Dyes from Aryl Amines Using N-Nitrososulfonamides. (n.d.).
• Synthesis of Aryl Amine Derivatives from Benzyl Nitriles via Electrocyclization of in Situ Generated N-Silyl Ketene Imines. (n.d.). Semantic Scholar.
• Reaction of N-acetylbenzamides with hydroxylamine hydrochloride: synthesis of 3-methyl-5-aryl-1,2,4-oxadiazoles. (n.d.). ResearchGate.

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The Strategic Incorporation of 2,3-Difluoro-4-methylbenzylamine in the Development of Next-Generation Kinase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a primary focus for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized treatment paradigms, yet challenges such as acquired resistance and off-target toxicity persist. The strategic incorporation of specifically substituted chemical moieties is a key approach in medicinal chemistry to overcome these hurdles. This document provides a detailed guide on the role and application of 2,3-Difluoro-4-methylbenzylamine as a valuable building block in the design and synthesis of novel kinase inhibitors. We will explore the rationale behind its use, provide detailed synthetic protocols, and outline methodologies for evaluating the biological activity of the resulting compounds.

Introduction: The Rationale for Fluorinated Benzylamines in Kinase Inhibitor Design

The benzylamine moiety is a privileged scaffold in medicinal chemistry, frequently appearing in kinase inhibitors that target the ATP-binding site. The aromatic ring can engage in crucial π-stacking and hydrophobic interactions within the kinase hinge region, while the amine provides a key hydrogen bonding interaction. The strategic substitution of the benzyl ring can significantly modulate the physicochemical and pharmacological properties of the inhibitor.

The introduction of fluorine atoms into drug candidates has become a powerful strategy in modern drug discovery.[1][2] The unique properties of fluorine, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can confer several advantages[1][2]:

• Enhanced Metabolic Stability: The C-F bond is more stable than a C-H bond, making the molecule more resistant to metabolic degradation and potentially increasing its half-life.[3]

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby functional groups, influencing their ionization state and interaction with the target protein.

• Improved Binding Affinity: Fluorine can participate in favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with the protein target, thereby enhancing binding affinity.

• Increased Lipophilicity: Fluorination can increase the lipophilicity of a molecule, which can improve its cell membrane permeability and oral bioavailability.[3]

The specific substitution pattern of 2,3-Difluoro-4-methylbenzylamine offers a unique combination of these effects. The ortho and meta difluoro substitution creates a distinct electronic and conformational profile, while the para-methyl group can provide an additional hydrophobic interaction point or be a site for further modification.

Hypothetical Design Strategy: Targeting CSNK2A with a 2,3-Difluoro-4-methylbenzylamine Moiety

To illustrate the application of 2,3-Difluoro-4-methylbenzylamine, we propose a hypothetical design strategy targeting Casein Kinase 2 (CSNK2A), a serine/threonine kinase implicated in various cancers. We will adapt the scaffold of a known CSNK2A inhibitor, SGC-CK2-2, which features a 5-benzylamine-substituted pyrimido[4,5-c]quinoline core.[4] By replacing the unsubstituted benzylamine with 2,3-Difluoro-4-methylbenzylamine, we hypothesize an enhancement in cellular potency and pharmacokinetic properties.

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Application Notes and Protocols for the Experimental Setup of Fluorobenzylamine Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorobenzylamines in Modern Chemistry

Fluorobenzylamines represent a critical class of organic compounds, serving as indispensable building blocks in medicinal chemistry and materials science. The introduction of a fluorine atom onto the benzylamine scaffold profoundly influences the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets. This strategic fluorination can lead to enhanced drug efficacy, improved pharmacokinetic profiles, and novel material characteristics. Consequently, the development of robust and efficient synthetic methodologies for accessing fluorobenzylamines is of paramount importance to researchers in both academic and industrial settings.

This comprehensive guide provides a detailed exploration of the experimental setups for key reactions involving fluorobenzylamines. Moving beyond a simple recitation of procedural steps, this document delves into the underlying chemical principles, offering insights into the rationale behind experimental choices and providing a framework for troubleshooting and optimization. The protocols described herein are designed to be self-validating, incorporating in-process controls and analytical checkpoints to ensure the integrity of the experimental workflow.

Core Synthetic Strategies for Fluorobenzylamine Synthesis

The synthesis of fluorobenzylamines can be broadly approached through several key synthetic transformations. The choice of method often depends on the availability of starting materials, desired substitution patterns, and functional group tolerance. This section will detail two of the most prevalent and versatile methods: Reductive Amination and Buchwald-Hartwig Amination.

Reductive Amination: A Workhorse for C-N Bond Formation

Reductive amination is a cornerstone of amine synthesis, offering a reliable and versatile method for the formation of carbon-nitrogen bonds.[1][2][3] The reaction proceeds in a two-step sequence: the initial formation of an imine or iminium ion from a carbonyl compound (a fluorobenzaldehyde) and an amine, followed by the in-situ reduction of this intermediate to the corresponding fluorobenzylamine.[1][4]

The success of a reductive amination reaction hinges on the careful selection of reagents and reaction conditions.

• Choice of Reducing Agent: The selection of the reducing agent is critical. Mild reducing agents are preferred to selectively reduce the imine in the presence of the starting carbonyl compound.[2]

  • Sodium triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice due to its mild nature and tolerance of a wide range of functional groups. It is particularly effective for the reductive amination of both aldehydes and ketones.[5]

  • Sodium cyanoborohydride (NaBH₃CN): Another commonly used reagent, it is effective at a slightly acidic pH. However, it is toxic and generates cyanide waste, necessitating careful handling and disposal.[1][2]

  • Amine-borane complexes (e.g., benzylamine-borane): These offer an air-stable and effective alternative, often used in either protic or aprotic solvents.[1]

• Solvent Selection: The choice of solvent is dictated by the solubility of the reactants and the compatibility with the chosen reducing agent. Dichloromethane (DCM), 1,2-dichloroethane (DCE), and tetrahydrofuran (THF) are commonly employed.

• pH Control: For reactions involving less reactive amines or carbonyls, the addition of a mild acid catalyst (e.g., acetic acid) can accelerate imine formation. However, the pH must be carefully controlled, as strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.

Caption: Reductive Amination Workflow Diagram.

Materials:

• 4-Fluorobenzaldehyde

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-fluorobenzaldehyde (1.0 eq). Dissolve the aldehyde in dichloromethane (DCM, approximately 0.2 M).

• Amine Addition: Add benzylamine (1.05 eq) to the solution and stir for 10 minutes at room temperature to allow for initial imine formation.

• Reducing Agent Addition: In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) to the reaction mixture. Note: The addition may cause some effervescence.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6] The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-20 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure N-benzyl-4-fluorobenzylamine.[7]

• Characterization: Characterize the final product by NMR and Mass Spectrometry to confirm its identity and purity.[8]

Parameter	Value/Condition	Rationale
Stoichiometry	Aldehyde:Amine:Reducing Agent = 1:1.05:1.5	A slight excess of the amine drives imine formation. Excess reducing agent ensures complete conversion.
Solvent	Dichloromethane (DCM)	Good solubility for reactants and inert under reaction conditions.
Temperature	Room Temperature	Sufficient for most reductive aminations with activated aldehydes.
Reaction Time	2-4 hours	Typically sufficient for completion, but should be confirmed by monitoring.

Buchwald-Hartwig Amination: A Powerful Tool for Aryl Amine Synthesis

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl amines.[9][10][11] It allows for the formation of C-N bonds between aryl halides or triflates and a wide variety of amines, including primary and secondary amines.[9][10] This method is particularly valuable for synthesizing fluorobenzylamines where the nitrogen atom is directly attached to a fluorinated aromatic ring.

The efficiency of the Buchwald-Hartwig amination is highly dependent on the interplay between the palladium catalyst, the phosphine ligand, the base, and the solvent.[12]

• Palladium Pre-catalyst: A variety of palladium sources can be used, including Pd(OAc)₂, Pd₂(dba)₃, and pre-formed palladium-ligand complexes. The choice often depends on air stability and ease of handling.

• Phosphine Ligand: The ligand is arguably the most critical component. Bulky, electron-rich phosphine ligands are generally required to facilitate the key steps of the catalytic cycle (oxidative addition and reductive elimination). Common ligands include Josiphos, XPhos, and SPhos.

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are frequently used.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used to prevent catalyst deactivation.

Caption: Buchwald-Hartwig Amination Workflow.

Materials:

• 1-Bromo-4-fluorobenzene

• Methylamine (solution in THF or as a salt)

• Pd₂(dba)₃ (Palladium catalyst)

• Josiphos (Ligand)

• Sodium tert-butoxide (NaOtBu) (Base)

• Anhydrous Toluene

• Celite

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup (under inert atmosphere): To a flame-dried Schlenk flask, add 1-bromo-4-fluorobenzene (1.0 eq), Pd₂(dba)₃ (0.01 eq), Josiphos (0.02 eq), and sodium tert-butoxide (1.4 eq).

• Reagent Addition: Evacuate and backfill the flask with argon or nitrogen three times. Add anhydrous toluene via syringe, followed by the methylamine solution (1.2 eq).

• Reaction: Seal the flask and heat the reaction mixture to 80-100 °C.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.[8] The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with toluene and filter through a pad of Celite to remove the palladium catalyst.

• Concentration and Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.[7]

• Characterization: Characterize the final product by NMR and Mass Spectrometry to confirm its identity and purity.[8]

Parameter	Value/Condition	Rationale
Catalyst Loading	1 mol% Pd₂(dba)₃ / 2 mol% Josiphos	Typical catalyst loading for efficient coupling.
Base	Sodium tert-butoxide (NaOtBu)	Strong, non-nucleophilic base to facilitate the catalytic cycle.
Solvent	Anhydrous Toluene	High-boiling, aprotic solvent suitable for this transformation.
Temperature	80-100 °C	Elevated temperature is often required to drive the reaction to completion.

In-Process Analytical Techniques for Reaction Monitoring

Effective reaction monitoring is crucial for optimizing reaction conditions, determining reaction endpoints, and ensuring the formation of the desired product.

• Thin Layer Chromatography (TLC): A rapid and inexpensive technique for qualitatively monitoring the progress of a reaction. By spotting the reaction mixture alongside the starting materials on a TLC plate, one can visualize the consumption of reactants and the formation of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile compounds.[6][8] It provides information on the retention time and mass-to-charge ratio of the components in a reaction mixture, allowing for the identification of products and byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Similar to GC-MS, but suitable for non-volatile and thermally labile compounds.[8] It is a highly sensitive technique for monitoring complex reaction mixtures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the molecules in a solution.[13][14] In-situ or online NMR monitoring can provide real-time kinetic data and help identify transient intermediates.[14]

Purification and Characterization of Fluorobenzylamines

Following the completion of the reaction, the crude product must be purified to remove unreacted starting materials, reagents, and byproducts.

• Column Chromatography: The most common method for purifying organic compounds.[7] The crude mixture is loaded onto a column of silica gel or alumina, and a solvent or solvent mixture (eluent) is passed through the column to separate the components based on their polarity.

• Recrystallization: A technique used to purify solid compounds.[15][16][17][18] The impure solid is dissolved in a hot solvent and then allowed to cool slowly, causing the pure compound to crystallize out while the impurities remain in solution.[15][16][18]

Once purified, the identity and purity of the fluorobenzylamine should be confirmed using a combination of analytical techniques, including:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): Provides detailed structural information.

• Mass Spectrometry (MS): Determines the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): Assesses the purity of the final product.

Safety and Handling Considerations

Working with fluorinated compounds and the reagents used in their synthesis requires strict adherence to safety protocols.[19][20][21][22][23]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[19][20][21]

• Fume Hood: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors.[20][21]

• Reagent Handling:

  • Fluorobenzylamines: Can be corrosive and cause skin and eye burns.[24] Avoid contact with skin and eyes.[19][20]

  • Reducing Agents: Sodium borohydride derivatives can react with water to produce flammable hydrogen gas. Handle with care and quench reactions cautiously.

  • Palladium Catalysts and Ligands: Many are air-sensitive and should be handled under an inert atmosphere.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

The synthesis of fluorobenzylamines is a dynamic and evolving field, with ongoing research focused on developing more efficient, sustainable, and selective methodologies. The experimental setups and protocols detailed in this guide provide a solid foundation for researchers entering this area. By understanding the underlying principles and the rationale behind experimental choices, scientists can confidently design, execute, and optimize their own synthetic routes to these valuable compounds. The careful application of in-process analytical techniques and rigorous purification and characterization will ensure the reliable production of high-quality fluorobenzylamines for a wide range of applications in drug discovery and materials science.

References

• Wessmann, R., et al. (2020). Solid-Phase Synthesis of Selectively Mono-Fluorobenz(o)ylated Polyamines as a Basis for the Development of 18F-Labeled Radiotracers. Molecules, 25(23), 5692. [Link]

• Pees, A., et al. (2010). Synthesis and application of 4-[(18)F]fluorobenzylamine: a versatile building block for the preparation of PET radiotracers. Organic & Biomolecular Chemistry, 8(20), 4730-4735. [Link]

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• ACS Green Chemistry Institute Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• Zhang, Z., et al. (2011). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 16(5), 3846-3854. [Link]

• Amatangelo, E. J., & Van Vleet, M. J. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

• Volyniuk, D., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7389. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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• The Organic Chemistry Tutor. (2025). Reductive Amination | Synthesis of Amines. YouTube. [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. Results of the nucleophilic substitution reaction between fluoro-aromatic compounds and PVAm. [Link]

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• Le, T. H., & Douglas, C. J. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 16817–16822. [Link]

• ResearchGate. How to Purify an organic compound via recrystallization or reprecipitation? [Link]

• University of Rochester. Recrystallization and Crystallization. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Beilstein J. Org. Chem. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. ResearchGate. [Link]

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• News-Medical.Net. Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. [Link]

• CUNY. Purification by Recrystallization. [Link]

• chemrevise.org. Analytical Techniques. [Link]

• PubMed. Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of 2,3-Difluoro-4-methylbenzylamine

Abstract

This technical guide provides a comprehensive, in-depth protocol for the large-scale synthesis of 2,3-Difluoro-4-methylbenzylamine, a crucial intermediate in the development of pharmaceutical and agrochemical agents. The described methodology is centered around the catalytic hydrogenation of 2,3-Difluoro-4-methylbenzonitrile, a robust and scalable route. This document offers a step-by-step experimental protocol, discusses critical process parameters for scale-up, and outlines analytical methods for quality control, alongside a thorough safety assessment. The causality behind experimental choices is explained to provide researchers, scientists, and drug development professionals with a practical and scientifically grounded guide for producing this key building block with high purity and yield.

Introduction: Significance of 2,3-Difluoro-4-methylbenzylamine

Fluorinated organic molecules are of paramount importance in modern drug discovery and materials science. The strategic incorporation of fluorine atoms into a molecular scaffold can significantly enhance metabolic stability, binding affinity, and lipophilicity, thereby improving the overall pharmacokinetic and pharmacodynamic profile of a drug candidate. 2,3-Difluoro-4-methylbenzylamine serves as a vital building block for introducing the 2,3-difluoro-4-methylphenyl moiety into a variety of complex target molecules. Its synthesis on a large scale is a critical step in the supply chain for many advanced pharmaceutical and agrochemical development programs.

The synthetic route detailed herein focuses on the catalytic hydrogenation of 2,3-difluoro-4-methylbenzonitrile. This method is favored for its high atom economy, operational simplicity, and amenability to industrial-scale production, making it a "greener" alternative to stoichiometric reductions.[1][2]

Synthetic Strategy: Catalytic Hydrogenation of a Nitrile

The chosen synthetic pathway involves the reduction of the nitrile group of 2,3-Difluoro-4-methylbenzonitrile to a primary amine using catalytic hydrogenation. This transformation is a well-established and highly efficient method for the synthesis of primary amines.[1][3] The general reaction is depicted below:

Figure 1: Overall Synthetic Transformation

Caption: Catalytic hydrogenation of the nitrile to the primary amine.

The key to a successful and selective hydrogenation is the choice of catalyst, solvent, and reaction conditions to minimize the formation of secondary amine byproducts.[1] The presence of ammonia is often recommended to suppress the formation of these impurities.[3]

Detailed Experimental Protocol

This protocol is designed for a laboratory-scale synthesis and can be adapted for larger-scale production with appropriate engineering controls.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	CAS Number	Purity
2,3-Difluoro-4-methylbenzonitrile	153.13	508203-48-3	≥98%
Raney Nickel (slurry in water)	-	7440-02-0	-
Anhydrous Ammonia	17.03	7664-41-7	≥99.9%
Methanol (anhydrous)	32.04	67-56-1	≥99.8%
Hydrogen Gas	2.02	1333-74-0	≥99.99%
Diatomaceous Earth	-	61790-53-2	-
Dichloromethane	84.93	75-09-2	ACS Grade
Saturated Sodium Bicarbonate Solution	-	-	-
Brine (Saturated NaCl Solution)	-	-	-
Anhydrous Magnesium Sulfate	120.37	7487-88-9	≥99.5%

Equipment

• High-pressure autoclave (e.g., Parr reactor) equipped with a mechanical stirrer, gas inlet, pressure gauge, and thermocouple.

• Schlenk line for inert atmosphere techniques.

• Standard laboratory glassware (round-bottom flasks, separatory funnel, etc.).

• Filtration apparatus (Büchner funnel).

• Rotary evaporator.

Synthetic Procedure

Diagram 1: Workflow for the Synthesis of 2,3-Difluoro-4-methylbenzylamine

Sources

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• 2. Catalytic Hydrogenation - Wordpress [reagents.acsgcipr.org]
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Application Note: Advanced Analytical Strategies for Real-Time and Offline Monitoring of Reactions Involving 2,3-Difluoro-4-methylbenzylamine

Audience: Researchers, scientists, and drug development professionals.

Abstract: 2,3-Difluoro-4-methylbenzylamine is a key building block in modern medicinal chemistry, where the strategic incorporation of fluorine atoms can significantly enhance the metabolic stability, binding affinity, and bioavailability of drug candidates.[1] The successful synthesis of novel therapeutics from this intermediate hinges on precise reaction control and a deep understanding of reaction kinetics and impurity profiles. This guide provides a comprehensive overview of advanced analytical methodologies for monitoring chemical transformations involving 2,3-Difluoro-4-methylbenzylamine. We present detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), Gas Chromatography-Mass Spectrometry (GC-MS), and in-situ Nuclear Magnetic Resonance (NMR) spectroscopy. The causality behind experimental choices is explained, empowering researchers to select and adapt these methods for robust process development and mechanistic investigation.

Part 1: The Rationale for Method Selection in Amine Chemistry

Monitoring the reactions of a polar, fluorinated aromatic amine like 2,3-Difluoro-4-methylbenzylamine presents a unique set of analytical challenges. The primary amine group can cause peak tailing in chromatography due to interactions with active sites on columns and inlets, while the fluorine atoms provide a unique spectroscopic handle. The choice of analytical technique is therefore not arbitrary but is dictated by the specific information required, such as reaction completion, kinetic data, intermediate identification, or impurity profiling. This guide is structured around the two primary modes of analysis: offline chromatographic analysis for routine checks and purity assessment, and online spectroscopic analysis for deep mechanistic and kinetic understanding.

Part 2: Offline Analysis via Chromatographic Techniques

Offline analysis, involving the removal and quenching of reaction aliquots, remains the workhorse for many synthetic labs. Its primary advantages are the high sensitivity and resolving power of modern chromatography.

High-Performance Liquid Chromatography (HPLC) and LC-MS

Expertise & Experience: HPLC is exceptionally versatile for monitoring reactions with benzylamines due to its compatibility with a wide range of polar and nonpolar compounds. For 2,3-Difluoro-4-methylbenzylamine, a reversed-phase (RP) C18 column is the standard starting point. However, the fluorine substituents introduce unique electronic properties. Therefore, a pentafluorophenyl (PFP) stationary phase can offer alternative selectivity and enhanced retention for halogenated aromatics, which can be particularly useful for separating closely related impurities.[2] Coupling HPLC with a mass spectrometer (LC-MS) is non-negotiable for unambiguous peak identification, confirming the mass of the starting material, intermediates, and the final product.[3]

Experimental Protocol: RP-HPLC/MS Monitoring

• Sample Preparation:

  • At designated time points, withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into a larger volume (e.g., 1 mL) of a suitable solvent mixture, such as acetonitrile/water (50:50 v/v). This prevents further reaction and precipitates any incompatible salts.

  • If necessary, filter the sample through a 0.22 µm syringe filter to remove particulates before injection.

• Instrumentation & Conditions:

  • LC System: Agilent 1260 Infinity II or equivalent.[3]

  • MS System: Agilent 6460 Triple Quadrupole or equivalent single quadrupole detector.[3]

  • Column: Agilent Poroshell 120 EC-C18 (3.0 x 50 mm, 2.7 µm) or a PFP column for alternative selectivity.[2][3]

  • Mobile Phase & Gradient: A gradient elution is recommended to resolve compounds with different polarities.

Parameter	Recommended Setting
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.5 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
UV Detection	210 nm & 254 nm
MS Ionization	Electrospray Ionization (ESI), Positive Mode
MS Scan Range	m/z 100 - 800

• Data Analysis & Trustworthiness:

  • Monitor the disappearance of the reactant peak (2,3-Difluoro-4-methylbenzylamine, C₈H₁₀F₂N, MW: 157.17; Expected [M+H]⁺ = 158.1).

  • Monitor the appearance of the product peak(s).

  • Calculate the percent conversion by comparing the peak area of the starting material relative to the total area of all relevant peaks (starting material and products). The use of an internal standard is highly recommended for generating precise kinetic data.

Workflow Visualization

Caption: Offline reaction monitoring workflow using HPLC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is a powerhouse for analyzing volatile and semi-volatile compounds, offering exceptional chromatographic resolution.[4] For primary amines like 2,3-Difluoro-4-methylbenzylamine, direct injection can sometimes lead to poor peak shape (tailing) due to interactions with the liner and column.[4] While modern inert flow paths mitigate this, derivatization remains a critical tool in the scientist's arsenal. Silylation, for example, with a reagent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), replaces the active amine protons with bulky, non-polar TMS groups, dramatically improving peak shape and thermal stability.[4]

Decision Point: Direct vs. Derivatization Analysis

Caption: Decision workflow for GC-MS analysis of amines.

Protocol 1: Direct GC-MS Analysis

• Sample Preparation: Prepare a quenched and diluted sample as described in the HPLC protocol (Section 2.1), using a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation & Conditions:

Parameter	Recommended Setting
GC System	Agilent 8890 or equivalent[5]
MS System	Agilent 7250 GC/Q-TOF or 5977 MSD[5]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)[6]
Inlet Temp.	250 °C, Splitless mode
Carrier Gas	Helium, 1.0 mL/min constant flow
Oven Program	50 °C (hold 2 min) to 300 °C at 15 °C/min
MS Transfer Line	280 °C
Ionization	Electron Impact (EI), 70 eV
Mass Range	m/z 40 - 500

Protocol 2: GC-MS Analysis with Silylation

• Sample Preparation:

  • Withdraw an aliquot (e.g., 50 µL) and quench in 1 mL of an aprotic solvent (e.g., anhydrous acetonitrile).

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 100 µL of MSTFA and 100 µL of anhydrous acetonitrile to the dry residue.

  • Cap the vial and heat at 60 °C for 30 minutes.

  • Cool to room temperature before injection.

• Instrumentation & Conditions: Use the same GC-MS conditions as the direct analysis protocol. The derivatized analyte will have a higher molecular weight and a shorter retention time due to increased volatility.

Part 3: In-Situ Analysis with NMR Spectroscopy

Expertise & Experience: For a deep mechanistic understanding, nothing surpasses the power of in-situ, real-time monitoring. NMR spectroscopy is a non-invasive, non-destructive technique that provides rich structural and quantitative information on all species in the reaction flask simultaneously.[7] The advent of high-performance benchtop and flow NMR systems has made this technique more accessible for process analytical technology (PAT).[8][9] For 2,3-Difluoro-4-methylbenzylamine, both ¹H and ¹⁹F NMR are invaluable. ¹⁹F NMR is particularly powerful as it offers a wide chemical shift range, low background noise, and is highly sensitive to changes in the electronic environment of the fluorine atoms, providing a clean window into the reaction's progress.[10]

Experimental Protocol: Online ¹H/¹⁹F NMR Reaction Monitoring

• Instrumentation & Setup:

  • A benchtop NMR spectrometer (e.g., 80 MHz) or a high-field spectrometer equipped with a flow tube.[8]

  • The reaction is performed in a standard round-bottom flask connected via inert tubing (e.g., PEEK) to a pump that circulates the reaction mixture through the NMR flow cell and back to the reactor.

• Acquisition Parameters:

  • Locking: For reactions in protonated solvents, a lock is not used. Modern spectrometers have sufficient field stability for the duration of most experiments.[11]

  • Shimming: Perform initial shimming on a neat solvent sample before introducing the reaction mixture.

  • ¹H NMR: Acquire spectra at regular intervals (e.g., every 5 minutes). Use a solvent suppression pulse sequence (e.g., WET) if necessary.[9]

  • ¹⁹F NMR: Acquire spectra intermittently (e.g., every 15 minutes). No solvent suppression is needed.

Parameter	¹H NMR Setting	¹⁹F NMR Setting
Pulse Program	zg30 (or with solvent suppression)	zgpg30
Acquisition Time	~2-3 seconds	~1-2 seconds
Relaxation Delay	2 seconds	2 seconds
Number of Scans	4 - 16 (depends on concentration)	16 - 64
Experiment Time	1 - 2 minutes	5 - 10 minutes

• Data Analysis & Trustworthiness:

  • Process the time-resolved spectra using appropriate software (e.g., Mnova, TopSpin).

  • Identify characteristic signals for the starting material, intermediates, and products in both the ¹H and ¹⁹F spectra.

  • Integrate the signals and plot their relative concentrations over time to generate kinetic profiles. The inherent quantitative nature of NMR (signal area is directly proportional to the number of nuclei) makes this highly reliable without the need for response factor correction, assuming proper experimental setup.[7]

Online Monitoring System Visualization

Caption: Schematic of an online flow NMR system for reaction monitoring.

Conclusion

The effective monitoring of reactions involving 2,3-Difluoro-4-methylbenzylamine is crucial for the development of robust and efficient synthetic processes in drug discovery. This guide has detailed three powerful, complementary analytical techniques. HPLC/LC-MS provides a reliable and sensitive method for routine offline monitoring of reaction conversion and purity. GC-MS offers superior resolution for volatile components and impurity profiling, with derivatization as a key strategy to overcome challenges associated with primary amines. Finally, online NMR spectroscopy delivers unparalleled insight into reaction kinetics and mechanism in real-time, directly within the reaction medium. By understanding the principles and applying the protocols described herein, researchers can confidently select the optimal analytical strategy to accelerate their research and development efforts.

References

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. Available at: [Link]

• Brooks, H. B., Jones, L. H., & Davidson, V. L. (1998). Identification of reaction products and intermediates of aromatic-amine dehydrogenase by 15N and 13C NMR. Biochemical Journal, 330(1), 37-41. Available at: [Link]

• Foley, D. A., et al. (2013). NMR Reaction-Monitoring as a Process Analytical Technique. Pharmaceutical Technology, 37(10). Available at: [Link]

• Wang, T., et al. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, 83(15), 5897-5903. Available at: [Link]

• Marqués, C., et al. (2019). NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes. ACS Omega, 4(21), 19046-19056. Available at: [Link]

• Davidson, V. L. (1998). Identification of reaction products and intermediates of aromatic-amine dehydrogenase by 15N and 13C NMR. ResearchGate. Available at: [Link]

• Santini, S. J., & Dolan, J. W. (2005). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International, 18(6). Available at: [Link]

• O'Brien, A. G., et al. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Chemical Society Reviews, 50(23), 12903-12921. Available at: [Link]

• Lin, C.-H., & Chen, W.-H. (n.d.). Supporting Information for Degradation of Benzylamines During Chlorination and Chloramination. ACS Publications. Available at: [Link]

• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines. Google Patents.
• Google Patents. (n.d.). Synthetic method of 2,4-difluorobenzene methylamine. Google Patents.

• Agilent Technologies. (2024). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Agilent Technologies. Available at: [Link]

• Waters Corporation. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters Corporation. Available at: [Link]

• de la Hoz, A., & Jimenez-Marquez, F. (2017). NMR reaction monitoring in flow synthesis. Beilstein Journal of Organic Chemistry, 13, 285-300. Available at: [Link]

• Danieli, E., et al. (2017). NMR reaction monitoring in flow synthesis. ResearchGate. Available at: [Link]

• Kazimierczuk, K., et al. (2022). NMR Reaction Monitoring Robust to Spectral Distortions. ChemRxiv. Available at: [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. waters.com [waters.com]
• 7. pharmtech.com [pharmtech.com]
• 8. Benchtop NMR for Online Reaction Monitoring of the Biocatalytic Synthesis of Aromatic Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 11. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,3-Difluoro-4-methylbenzylamine

Introduction: Welcome to the technical support center for the synthesis of 2,3-Difluoro-4-methylbenzylamine. This molecule is a crucial building block in pharmaceutical research and development, and achieving high-yield, high-purity synthesis is paramount for efficient drug discovery pipelines. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, validated protocols, and the causal reasoning behind key experimental choices. Our goal is to empower you to overcome common synthetic challenges and optimize your reaction outcomes.

Section 1: Overview of Synthetic Strategies

The synthesis of 2,3-Difluoro-4-methylbenzylamine can be approached through several primary routes, each with distinct advantages and potential pitfalls. The choice of strategy often depends on the availability of starting materials, scale, and safety considerations.

• Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde: This is often the most direct and versatile method. It involves the condensation of the corresponding aldehyde with an ammonia source to form an imine intermediate, which is then reduced in situ to the target amine.[1][2]

• Reduction of 2,3-Difluoro-4-methylbenzonitrile: If the corresponding nitrile is readily available or easily synthesized, its reduction offers a straightforward path to the benzylamine. Common reducing agents include lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

• From 2,3-Difluoro-4-methylbenzyl Halide: This route typically involves the synthesis of a benzyl halide (e.g., bromide or chloride) from the corresponding toluene derivative, followed by amination. Methods like the Delépine reaction (using hexamine) can be effective.[3][4]

Caption: Primary synthetic routes to 2,3-Difluoro-4-methylbenzylamine.

Section 2: Troubleshooting Guide & FAQs for Reductive Amination

Reductive amination is a powerful technique but involves a delicate equilibrium between multiple steps. The following Q&A addresses the most common issues encountered.

FAQ 1: My overall yield is low. What are the primary factors to investigate?

A low yield is typically a symptom of one or more suboptimal conditions. The first step is to analyze a crude sample of your reaction mixture by TLC, LC-MS, or GC-MS to identify the major components. This will guide your troubleshooting, as illustrated in the workflow diagram in Section 5. The most common culprits are:

• Incomplete Imine Formation: The aldehyde starting material is still present.

• Aldehyde Reduction: The formation of 2,3-difluoro-4-methylbenzyl alcohol is observed.

• Hydrolysis of the Imine: The imine intermediate reverts to the aldehyde, especially in the presence of excess water.

• Incorrect pH: The reaction pH is critical for both imine formation and reducing agent stability/activity.

FAQ 2: I'm observing significant amounts of unreacted aldehyde. How can I drive the reaction to completion?

The presence of unreacted 2,3-difluoro-4-methylbenzaldehyde points directly to inefficient imine formation. This is an equilibrium process that can be pushed toward the product.

• Causality: Imine formation is a condensation reaction that releases a molecule of water. According to Le Châtelier's principle, removing water from the reaction medium will shift the equilibrium towards the imine product. The electron-withdrawing effects of the two fluorine atoms can also decrease the reactivity of the aldehyde carbonyl group.[5]

• Solutions:

  • pH Control: The optimal pH for imine formation is typically mildly acidic (pH 5-7).[1] At lower pH, the amine nucleophile becomes protonated and non-nucleophilic. At higher pH, there is insufficient acid to catalyze carbonyl activation. Use of ammonium acetate or adding a catalytic amount of acetic acid can be effective.

  • Dehydrating Agents: Add an anhydrous dehydrating agent like magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) to the reaction mixture before adding the reducing agent.

  • Increase Amine Concentration: Using a larger excess of the ammonia source (e.g., ammonia in methanol or ammonium acetate) can help drive the equilibrium forward.

FAQ 3: My main byproduct is 2,3-difluoro-4-methylbenzyl alcohol. Why is this happening and how can I prevent it?

This indicates that your reducing agent is reacting directly with the starting aldehyde before it can form the imine.

• Causality: This is a classic selectivity problem. Some reducing agents, like sodium borohydride (NaBH₄), are capable of reducing both aldehydes and imines.[6] If the rate of aldehyde reduction is competitive with the rate of imine formation, the alcohol byproduct will be significant.

• Solutions:

  • Change the Reducing Agent: Switch to a more selective (less reactive) reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this reason.[1][6] It is much slower at reducing aldehydes and ketones but rapidly reduces the protonated iminium ion, ensuring high selectivity.

  • Sequential Addition: If using a less selective reagent like NaBH₄, allow the aldehyde and amine to stir together for a sufficient period (e.g., 1-2 hours) to maximize imine formation before adding the reducing agent.[5]

FAQ 4: How do I choose the correct reducing agent for my system?

The choice of reducing agent is one of the most critical parameters for a successful reductive amination.

Reagent	Selectivity	Optimal pH	Common Solvents	Pros	Cons
Sodium Borohydride (NaBH₄)	Low (Reduces aldehydes/ketones)	7-10	Methanol, Ethanol	Inexpensive, readily available	Poor selectivity, can form alcohol byproduct.[6]
Sodium Cyanoborohydride (NaBH₃CN)	High (Reduces imines > aldehydes)	3-6	Methanol, THF	Highly selective, stable in acid	Highly toxic (releases HCN at low pH).[1][2]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Very High (Reduces imines >> aldehydes)	5-7	Dichloromethane (DCM), Dichloroethane (DCE), THF	Excellent selectivity, non-toxic byproducts, mild.[1][2][6]	Moisture sensitive, more expensive.

Recommendation: For both safety and efficacy, Sodium Triacetoxyborohydride (STAB) is the superior choice for this synthesis.

Section 3: Validated Experimental Protocols

Protocol 1: High-Yield Synthesis via Reductive Amination (Recommended)

This protocol utilizes STAB for its high selectivity and safety profile.

• Materials:

  • 2,3-Difluoro-4-methylbenzaldehyde

  • Ammonia (7N solution in Methanol)

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard glassware for inert atmosphere reaction

• Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2,3-Difluoro-4-methylbenzaldehyde (1.0 eq) and dissolve it in anhydrous DCM (approx. 0.2 M concentration).

  • Imine Formation: Add the 7N solution of ammonia in methanol (2.0 to 3.0 eq) to the stirred solution at room temperature. Allow the mixture to stir for 1-2 hours. Monitor the formation of the imine by TLC or GC-MS if desired.

  • Reduction: In a single portion, add Sodium Triacetoxyborohydride (1.2 to 1.5 eq) to the reaction mixture. A slight exotherm may be observed.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the consumption of the imine intermediate by TLC or GC-MS until the reaction is complete.

  • Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the solution and concentrate the solvent under reduced pressure. The crude amine can be purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) or by vacuum distillation to yield the pure 2,3-Difluoro-4-methylbenzylamine.

Section 4: Troubleshooting Workflow Visualization

This diagram provides a logical pathway for diagnosing and solving issues during the synthesis.

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• NANJING JIEYUN PHARMA TECH CO LTD. (2015). The synthetic method of 2,4-difluorobenzylamine. CN105017026A.
• Google Patents. The synthetic method of 2,4 difluoro benzene methanamines. CN105017026A.
• Google Patents. CN105017026A - Synthetic method of 2,4-difluorobenzene methylamine.

• Myers, A. G. Chem 115: Reductive Amination. Harvard University. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Google Patents.

• Master Organic Chemistry. (2017). Making Substituted Amines Through Reductive Amination. [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?[Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines - Google Patents [patents.google.com]
• 4. CN105017026A - Synthetic method of 2,4-difluorobenzene methylamine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Purification of 2,3-Difluoro-4-methylbenzylamine

Welcome to the technical support guide for the purification of crude 2,3-Difluoro-4-methylbenzylamine. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during the isolation and purification of this key intermediate. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and adapt these methods effectively in your laboratory.

Section 1: Understanding Your Crude Product - Common Impurities and Initial Analysis

Before selecting a purification strategy, it is crucial to understand the potential impurities in your crude 2,3-Difluoro-4-methylbenzylamine. The impurity profile is highly dependent on the synthetic route employed. Common syntheses may involve the reduction of a corresponding benzonitrile or reductive amination of a benzaldehyde.

Potential Impurities May Include:

• Unreacted Starting Materials: Such as 2,3-difluoro-4-methylbenzonitrile or 2,3-difluoro-4-methylbenzaldehyde.

• Reaction Intermediates: For example, the corresponding imine if performing reductive amination.

• Side-Products: Isomeric amines or products from over-alkylation.

• Reagents and Catalysts: Residual reducing agents (e.g., borohydrides), acids, bases, or metal catalysts (e.g., Raney Nickel, Palladium).[1]

• Solvents: Residual reaction or extraction solvents.

Initial Analysis Workflow A logical first step is to analyze a small sample of your crude material to guide your purification choice.

Caption: Decision workflow for selecting a purification method.

Section 2: Troubleshooting and FAQs by Purification Technique

This section addresses common questions and issues encountered during the purification of 2,3-Difluoro-4-methylbenzylamine, organized by method.

Aqueous Acid-Base Extraction

This technique leverages the basicity of the amine functional group. By washing an organic solution of the crude product with aqueous acid, the amine is protonated and partitions into the aqueous phase, leaving neutral or acidic impurities behind in the organic layer.[2]

Q: I've performed an acidic wash, but my yield is very low after basifying and re-extracting. What went wrong?

A: This is a common issue with several potential causes:

• Insufficient Basification: The most frequent error is not adding enough base to the acidic aqueous layer. The amine will remain in its protonated, water-soluble salt form until the solution is sufficiently basic (pH > 10-11) to deprotonate it back to the free amine. Always check the pH of the aqueous layer with pH paper or a meter before extraction.

• Emulsion Formation: Fluorinated compounds and amines can sometimes form stable emulsions during extraction, trapping your product in the interfacial layer. If an emulsion forms, try adding saturated brine (NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion. Letting the mixture stand for an extended period or gentle swirling (instead of vigorous shaking) can also help.

• Product Volatility: While not extremely volatile, some product loss can occur during solvent removal on a rotary evaporator, especially if high temperatures or very low pressures are used. It is advisable to use moderate conditions.

Q: My final product is contaminated with a salt. How do I remove it?

A: This typically occurs if the final organic extract was not washed sufficiently after basification. The high concentration of salt from neutralizing the acid can be carried over.

• Solution: Before drying the final organic extract, wash it with deionized water or brine to remove inorganic salts. Ensure you dry the organic layer thoroughly with a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before concentrating.

Column Chromatography

Chromatography is powerful for separating compounds with similar functionalities but different polarities. However, the basic nature of amines presents a unique challenge on standard silica gel.

Q: Why is my compound streaking badly or not eluting from the silica gel column?

A: This is a classic problem caused by the interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[3][4] This strong acid-base interaction leads to irreversible adsorption, peak tailing, and poor separation.

• Solution 1 (Mobile Phase Modifier): Add a small amount of a competing base to your eluent. A common choice is 0.5-2% triethylamine (TEA) or a few drops of aqueous ammonia in your mobile phase (e.g., Hexane/Ethyl Acetate + 1% TEA).[4] The modifier neutralizes the acidic sites on the silica, allowing your amine to travel through the column smoothly.

• Solution 2 (Alternative Stationary Phase): If streaking persists, switch to a less acidic or basic stationary phase. Basic alumina or commercially available amine-functionalized silica columns are excellent alternatives that mitigate the strong acid-base interaction.[4][5]

Q: I'm using a TEA-modified eluent, but my fractions are difficult to concentrate and have a strong odor. What can I do?

A: Triethylamine has a relatively high boiling point (89 °C) and can be difficult to remove under vacuum, especially if your product is also a liquid.

• Solution: After combining your pure fractions, you can perform an acidic wash. Dilute the combined fractions with a solvent like dichloromethane (DCM) or ethyl acetate, and wash with dilute aqueous HCl. The TEA will be protonated and move to the aqueous layer. Then, wash the organic layer with saturated sodium bicarbonate solution to remove residual acid, followed by brine. Dry and concentrate to get your TEA-free product. Caution: This will also extract your desired amine product, so this method is only suitable for removing TEA from non-basic compounds that co-eluted. A better approach is to use a more volatile amine modifier if possible, or to switch to an alternative stationary phase that doesn't require a modifier.

Fractional Vacuum Distillation

Given that 2,3-Difluoro-4-methylbenzylamine is a liquid with a reported boiling point of 42 °C at 1 mmHg, vacuum distillation is a highly effective method for purification, particularly on a larger scale.[6]

Q: I'm trying to distill my product, but the temperature is fluctuating wildly and I'm not getting a clean separation.

A: This points to issues with vacuum stability or improper setup.

• Stable Vacuum is Key: Ensure your vacuum pump is in good condition and the system is free of leaks. Use high-quality vacuum grease on all joints. A fluctuating vacuum will cause the boiling point to change, ruining the fractionation. A vacuum manifold with a gauge is essential.

• Use a Fractionating Column: For separating impurities with close boiling points, a simple distillation is insufficient. Use a Vigreux or packed column (e.g., with Raschig rings) to increase the number of theoretical plates and improve separation efficiency.

• Prevent Bumping: Crude mixtures can "bump" violently under vacuum. Use a magnetic stir bar for smooth boiling. Adding a capillary ebulliator that introduces a fine stream of air or nitrogen can also ensure smooth boiling, though this is for more advanced setups.

Q: My product seems to be decomposing in the distillation pot. How can I prevent this?

A: Amines can be sensitive to high temperatures and air oxidation.

• Minimize Residence Time: Do not heat the distillation pot for longer than necessary.

• Keep Temperature Low: The goal of vacuum distillation is to lower the boiling point to prevent thermal degradation. Use the lowest pressure your pump can achieve to keep the pot temperature as low as possible.

• Nitrogen Blanket: If you suspect air sensitivity, ensure your system is purged with an inert gas like nitrogen or argon before starting the distillation.

Section 3: Comparative Overview and Protocols

Comparison of Purification Techniques

Technique	Principle of Separation	Best For Removing	Pros	Cons/Common Issues
Acid-Base Extraction	Difference in acidity/basicity	Neutral or acidic organic impurities, inorganic salts	Fast, inexpensive, scalable, great for initial cleanup	Emulsion formation, potential for product loss if pH is not controlled, does not remove other basic impurities.
Column Chromatography	Difference in polarity	Impurities with different polarity (isomers, starting materials)	High resolution for complex mixtures, adaptable (normal/reverse phase)	Amine-silica interactions causing tailing, requires solvents, can be slow and costly on a large scale.[3][4]
Vacuum Distillation	Difference in boiling point	Non-volatile impurities (salts, polymers) or impurities with significantly different B.P.	Excellent for large scale, yields very pure product, solvent-free	Requires vacuum equipment, potential for thermal degradation, not effective for separating isomers with similar B.P.
Salt Recrystallization	Difference in solubility	A wide range of impurities, excellent for achieving high purity	Can yield material of >99.5% purity, removes isomers effectively	Requires converting the liquid amine to a solid salt (adds a step), some product loss in the mother liquor.

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction

• Dissolution: Dissolve the crude amine (1 part) in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (10-15 parts).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1 M aqueous HCl (3 x 5 parts). Combine the aqueous layers. The target amine is now in the aqueous phase as a hydrochloride salt.

• Back-Wash (Optional): Wash the combined aqueous layers with a small amount of the organic solvent to remove any trapped neutral impurities.

• Basification: Cool the acidic aqueous solution in an ice bath. Slowly add 3-6 M aqueous NaOH or KOH with stirring until the pH is >11. You may see the free amine oiling out.

• Re-extraction: Extract the basic aqueous layer with fresh organic solvent (3 x 10 parts).

• Final Wash & Dry: Combine the organic extracts, wash with brine (1 x 5 parts), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified amine.

Protocol 2: Flash Column Chromatography

• Eluent Preparation: Prepare a mobile phase of Hexane/Ethyl Acetate with 1% triethylamine (v/v). The exact Hexane:EtOAc ratio should be determined by TLC analysis first (aim for an Rf of ~0.3 for the product).

• Column Packing: Pack a silica gel column with your chosen eluent.

• Loading: Dissolve the crude product in a minimal amount of DCM or the eluent. Pre-adsorb it onto a small amount of silica gel, dry it, and load the powder onto the top of the packed column.

• Elution: Run the column, collecting fractions and monitoring by TLC.

• Concentration: Combine the pure fractions and remove the solvent and TEA under reduced pressure. Note: Co-evaporation with a lower-boiling solvent like hexane can sometimes help remove residual TEA.

Caption: Workflow for flash column chromatography of an amine.

References

• Workup: Amines - Department of Chemistry: University of Rochester. [Link]

• Is there an easy way to purify organic amines? - Biotage. [Link]

• N-BENZYL-2,2,2-TRIFLUORO-1-METHOXY-N-((TRIMETHYLSILYL)METHYL)ETHAN-1-AMINE - Organic Syntheses. [Link]

• Process For Preparation Of Fluorinated Benzylamine - Quick Company. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? - Biotage. [Link]

• Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. [Link]

• Preparation method of 2,4,6-trifluoro-benzylamine compound - Google P

• Benzyl fluoride synthesis by fluorination or substitution - Organic Chemistry Portal. [Link]

• How do I purify the resulting compound after a nitro- to amine-group reduction? - Chemistry Stack Exchange. [Link]

• How to purify Amine? Grad student asked me. Demonstration and discussion - YouTube. [Link]

• The synthetic method of 2,4 difluoro benzene methanamines - Google P

• 2,3-difluoro-4-methylbenzamide (C8H7F2NO) - PubChemLite. [Link]

• 2,3-Difluoro-4-MethylbenzylaMine, 97% | CAS 261763-41-1 - Chemical Suppliers. [Link]

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? - ResearchGate. [Link]

• 4-Methylbenzylamine - PubChem. [Link]

• LARGE SCALE, GREEN SYNTHESIS OF A GENERATION-1 MELAMINE (TRIAZINE) DENDRIMER - Organic Syntheses. [Link]

• Synthesis method of dolutegravir key intermediate 2, 4-difluorobenzylamine - Google P
• Synthetic method of 2,4-difluorobenzene methylamine - Google P

• Crystal Form Diversity of 2-(4-(Diphenylamino)benzylidene) Malononitrile - MDPI. [Link]

• Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile - Organic Syntheses. [Link]

• High-throughput crystallization and crystal structure of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-methylbenzamide: a benzamide bearing the 4-aminoantipyrine moiety - ePrints - Newcastle University. [Link]

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• 1. Process For Preparation Of Fluorinated Benzylamine [quickcompany.in]
• 2. Workup [chem.rochester.edu]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 2,3-Difluoro-4-methylbenzylamine, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]

Technical Support Center: Troubleshooting Side Reactions in 2,3-Difluoro-4-methylbenzylamine Alkylation

Welcome to the technical support center for the alkylation of 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. The unique electronic properties of the fluorinated and methylated aromatic ring can significantly influence the reactivity of the benzylic amine, often leading to unexpected side reactions. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you achieve clean, high-yielding N-alkylation reactions.

Introduction

2,3-Difluoro-4-methylbenzylamine is a valuable building block in medicinal chemistry. The difluoro-substitution pattern can enhance metabolic stability and modulate the physicochemical properties of drug candidates. However, the electron-withdrawing nature of the fluorine atoms can impact the nucleophilicity of the amine and the stability of reaction intermediates, making its alkylation non-trivial. This guide will address the common challenges and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the N-alkylation of 2,3-Difluoro-4-methylbenzylamine?

A1: The most prevalent side reaction is over-alkylation , leading to the formation of the tertiary amine and, in some cases, a quaternary ammonium salt.[1] This occurs because the secondary amine product can often be more nucleophilic than the starting primary amine.[2] Another potential issue, particularly with sterically hindered alkylating agents or strong, non-nucleophilic bases, is elimination of the alkyl halide to form an alkene.

Q2: How do the fluorine and methyl groups on the aromatic ring affect the alkylation reaction?

A2: The two fluorine atoms are strong electron-withdrawing groups, which decrease the electron density on the benzene ring and, through an inductive effect, can slightly reduce the nucleophilicity of the benzylamine's nitrogen atom.[3][4] Conversely, the methyl group is weakly electron-donating. The net effect is a nuanced electronic environment that can influence the rate and selectivity of the alkylation. The electron-withdrawing groups can also affect the stability of intermediates in certain reaction pathways.[5]

Q3: I'm observing a significant amount of di-alkylation. How can I promote mono-alkylation?

A3: To favor mono-alkylation, several strategies can be employed:

• Use a large excess of the primary amine: This statistically favors the reaction of the alkylating agent with the starting material rather than the mono-alkylated product.[1]

• Slow addition of the alkylating agent: Adding the alkyl halide dropwise or via a syringe pump maintains a low concentration of the alkylating agent, minimizing its reaction with the product.[2]

• Consider reductive amination: This is often the most effective method for achieving selective mono-alkylation as it involves the controlled reaction of an aldehyde with the amine to form an imine, which is then reduced.[1][2]

Q4: What are the best general conditions (base, solvent) for a standard N-alkylation of this amine?

A4: A common starting point is to use a non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF).[6] Cesium carbonate can be particularly effective due to its solubility in organic solvents.[7] The reaction temperature can be varied, often starting at room temperature and gently heating if the reaction is sluggish.

Q5: My reaction is not proceeding to completion. What should I check?

A5: If you observe low conversion, consider the following:

• Base Strength: The base may be too weak to effectively deprotonate the amine or neutralize the acid byproduct. Consider a stronger base, but be mindful of potential side reactions.

• Temperature: The reaction may require more thermal energy. Gradually increasing the temperature while monitoring for byproduct formation is a good strategy.

• Reagent Purity: Ensure the 2,3-Difluoro-4-methylbenzylamine and the alkylating agent are pure. Impurities in the starting amine, such as oxidation products, can interfere with the reaction.[8]

• Solvent: Ensure your solvent is anhydrous, as water can interfere with the reaction.[9]

Troubleshooting Guide

This section is organized by common experimental observations to help you quickly diagnose and solve problems.

Observation 1: Multiple Spots on Thin Layer Chromatography (TLC), Indicating a Mixture of Products

Possible Cause	Proposed Solution & Rationale
Over-alkylation (Di-alkylation)	Solution: 1) Use a 2-5 fold excess of 2,3-Difluoro-4-methylbenzylamine. 2) Add the alkylating agent slowly over several hours. 3) Switch to a reductive amination protocol. Rationale: A higher concentration of the primary amine increases the probability of it reacting with the alkylating agent over the more nucleophilic secondary amine product.[2] Slow addition keeps the concentration of the alkylating agent low, further disfavoring the second alkylation. Reductive amination avoids the direct competition by forming and reducing an imine intermediate.[10]
Elimination of Alkyl Halide	Solution: 1) Use a milder, more nucleophilic base such as sodium bicarbonate (NaHCO₃). 2) Lower the reaction temperature. Rationale: Strong, sterically hindered bases can preferentially act as a base to promote elimination over substitution. A milder base and lower temperature will favor the desired SN2 pathway.
Degradation of Starting Material or Product	Solution: 1) Run the reaction under an inert atmosphere (e.g., nitrogen or argon). 2) Ensure the purity of your starting materials.[8] Rationale: Benzylamines can be susceptible to oxidation. An inert atmosphere prevents air-oxidation of the amine.

Observation 2: Low or No Product Formation (High Amount of Unreacted Starting Material)

Possible Cause	Proposed Solution & Rationale
Insufficient Reactivity	Solution: 1) Increase the reaction temperature in increments of 10-20 °C. 2) Switch to a more polar aprotic solvent like DMF or DMSO to better solvate the ions and accelerate the SN2 reaction.[11] 3) If using an alkyl chloride or bromide, add a catalytic amount of sodium or potassium iodide (Finkelstein reaction) to generate the more reactive alkyl iodide in situ.
Poor Base Selection	Solution: 1) Switch to a stronger base like cesium carbonate or potassium tert-butoxide. Rationale: The chosen base may not be strong enough to effectively scavenge the acid formed during the reaction, thus protonating the starting amine and shutting down the reaction.[6]
Poor Solubility of Reagents	Solution: 1) Change to a solvent system that fully dissolves all reactants at the reaction temperature. Rationale: The reaction can only occur in the solution phase. If any of the reagents are not fully dissolved, the reaction rate will be significantly reduced.[9]

Experimental Protocols

Protocol 1: Standard N-Alkylation

This protocol is a good starting point for the mono-alkylation of 2,3-Difluoro-4-methylbenzylamine with a reactive alkyl halide.

Materials:

• 2,3-Difluoro-4-methylbenzylamine

• Alkyl halide (e.g., benzyl bromide)

• Potassium carbonate (K₂CO₃), finely ground

• Anhydrous acetonitrile (MeCN)

• Round-bottom flask with a magnetic stir bar

• Condenser and nitrogen/argon inlet

Procedure:

• To a round-bottom flask under an inert atmosphere, add 2,3-Difluoro-4-methylbenzylamine (1.0 eq).

• Add anhydrous acetonitrile to dissolve the amine.

• Add potassium carbonate (2.0 eq).

• With vigorous stirring, add the alkyl halide (1.0 - 1.2 eq) dropwise at room temperature.

• Stir the reaction at room temperature or heat to 40-60 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Reductive Amination for Selective Mono-Alkylation

This method is highly recommended to avoid over-alkylation.[12]

Materials:

• 2,3-Difluoro-4-methylbenzylamine

• Aldehyde or ketone (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Round-bottom flask with a magnetic stir bar

Procedure:

• To a round-bottom flask, add 2,3-Difluoro-4-methylbenzylamine (1.0 eq) and the aldehyde/ketone (1.0 eq) in DCM.

• Add a catalytic amount of acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 20-30 minutes to allow for imine formation.

• In one portion, add sodium triacetoxyborohydride (1.5 eq). The reaction may be mildly exothermic.

• Stir at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Visual Guides

Reaction Pathways

Caption: Competing pathways in direct N-alkylation.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting alkylation reactions.

References

• Sciencemadness.org. (2022). Best Conditions For N-Alkylation?[Link]

• Sereda, G. A. (2004). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[6][13]-Proton Shift Reaction. 1. Scope and Limitations. The Journal of Organic Chemistry, 69(17), 5616–5622. [Link]

• Nagy, J., et al. (2020). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering, 8(39), 14966–14973. [Link]

• Organic Chemistry Portal. Benzylamines. [Link]

• Karjalainen, K., et al. (2023). Deaminative coupling of benzylamines and arylboronic acids. Chemical Science, 14(5), 1234-1239. [Link]

• Sereda, G. A. (2004). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[6][13]-Proton Shift Reaction. 1. Scope and Limitations. The Journal of Organic Chemistry, 69(17), 5616-5622. [Link]

• Reddit. (2024). How to purify Benzylamine?[Link]

• The effect of electron-withdrawing and electron-donating groups on aldehyde formation. [Link]

• Quora. (2019). Is the amino group in a benzyl amine an electron withdrawing group?[Link]

• Kim, H., et al. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters, 16(14), 3816–3819. [Link]

• Moglioni, A. G., et al. (2018). Synthesis of dihydroquinazolines from 2-aminobenzylamine: N3-aryl derivatives with electron-withdrawing groups. Beilstein Journal of Organic Chemistry, 14, 2378–2387. [Link]

• Study Mind. Aromatic Chemistry - Reactivity of Substituted Benzene (A-Level Chemistry). [Link]

• Kocienski, P. J. (1998). Protecting groups. Thieme. [Link]

• ACS Green Chemistry Institute. N alkylation at sp3 Carbon Reagent Guide. [Link]

• Smietana, M., et al. (2003). Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. Synthetic Communications, 33(18), 3215-3223. [Link]

• ResearchGate. (2016). How can I remove an excess of benzylamine in my synthesized pyridine bases nucleus product?[Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• ResearchGate. (2018). Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a. [Link]

• Ananikov, V. P., et al. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Catalysts, 13(2), 423. [Link]

• ResearchGate. (2020). Reductive amination of benzaldehyde and ammonia catalyzed by (a)...[Link]

• RSC Publishing. (2025). Radical trifluoromethoxylation of fluorinated alkenes for accessing difluoro(trifluoromethoxy)methyl groups. [Link]

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• 3. quora.com [quora.com]
• 4. studymind.co.uk [studymind.co.uk]
• 5. Deaminative coupling of benzylamines and arylboronic acids - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06055H [pubs.rsc.org]
• 6. sciencemadness.org [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
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• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Amination Reactions with 2,3-Difluoro-4-methylbenzylamine

Welcome to the Technical Support Center for optimizing amination reactions, with a specific focus on the use of 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-N cross-coupling reactions, particularly the Buchwald-Hartwig amination. Our goal is to provide you with in-depth, field-proven insights to troubleshoot common issues and refine your experimental conditions for optimal results.

The unique structure of 2,3-Difluoro-4-methylbenzylamine, characterized by both steric hindrance from the ortho-fluoro and methyl groups and the electron-withdrawing nature of the fluorine atoms, presents a distinct set of challenges in achieving high-yielding and clean amination reactions. This guide will dissect these challenges and offer practical, evidence-based solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the amination of aryl halides or pseudohalides with 2,3-Difluoro-4-methylbenzylamine.

Question 1: Why is my reaction showing low or no conversion of the starting materials?

Answer:

Low or no conversion in a Buchwald-Hartwig amination with 2,3-Difluoro-4-methylbenzylamine can stem from several factors, often related to catalyst deactivation or suboptimal reaction parameters that fail to overcome the specific challenges posed by this amine.

Possible Causes & Solutions:

• Catalyst Deactivation: Palladium catalysts are sensitive to oxygen.[1] Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen) using anhydrous, degassed solvents.[1]

• Inefficient Oxidative Addition: The choice of aryl halide is critical. The general reactivity trend is I > Br > OTf > Cl.[1] If you are using an aryl chloride, the oxidative addition step may be too slow. Consider switching to the corresponding aryl bromide or iodide if your synthesis allows.

• Inappropriate Ligand Choice: The steric bulk and electronic properties of 2,3-Difluoro-4-methylbenzylamine necessitate a carefully selected phosphine ligand. Bulky, electron-rich ligands are essential to promote both oxidative addition and the crucial reductive elimination step.[2]

  • Recommendation: Start with a robust ligand such as RuPhos or BrettPhos .[1] These have demonstrated success in couplings with sterically demanding and electron-deficient amines.[3]

• Incorrect Base Selection: A base that is too weak may not efficiently deprotonate the amine, leading to a low concentration of the active nucleophile. Conversely, a base that is too strong could lead to side reactions or degradation of sensitive functional groups on your coupling partner.

  • Recommendation: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) , potassium tert-butoxide (KOtBu) , or lithium bis(trimethylsilyl)amide (LHMDS) are generally effective for sterically hindered amines.[1]

• Low Reaction Temperature: Aminations involving sterically hindered or electron-deficient partners often require elevated temperatures to proceed at a reasonable rate.

  • Recommendation: If you are running the reaction at a lower temperature (e.g., 80 °C), consider incrementally increasing it to 100-110 °C.[1]

Workflow for Troubleshooting Low Conversion:

Caption: Troubleshooting workflow for low reaction conversion.

Question 2: My reaction is producing significant side products, such as hydrodehalogenation of the aryl halide or diarylation of the amine. What can I do to improve selectivity?

Answer:

The formation of side products is a common issue, particularly with challenging substrates. Understanding the mechanistic origin of these byproducts is key to mitigating their formation.

Possible Causes & Solutions:

• Hydrodehalogenation: This occurs when the aryl halide is reduced to the corresponding arene. It can be promoted by moisture or certain bases.

  • Recommendation: Ensure rigorously anhydrous conditions. If using a tert-butoxide base, ensure it is fresh and has been handled under inert conditions to minimize the presence of hydroxides.

• Diarylation: While less common with primary benzylamines compared to primary anilines, it can occur under forcing conditions.

  • Recommendation: Carefully control the stoichiometry. Use a slight excess of the amine (1.1-1.2 equivalents) relative to the aryl halide. Avoid excessive heating or prolonged reaction times once the desired product has formed.

• Competitive Etherification (with alkoxide bases): The electron-withdrawing nature of the fluoroalkyl groups on the amine can make reductive elimination the turnover-limiting step.[4][5] This can allow competing pathways, such as the coupling of the aryl halide with the alkoxide base, to become more prominent.[4]

  • Recommendation: If you observe significant ether byproduct formation when using NaOtBu or KOtBu, consider switching to a weaker base like potassium phenoxide (KOPh) .[4][5] This has been shown to be effective for the amination of fluoroalkylamines, as it minimizes side reactions while still promoting the desired C-N coupling.[4][5]

Table 1: Recommended Starting Conditions for Amination with 2,3-Difluoro-4-methylbenzylamine

Parameter	Recommendation	Rationale
Palladium Precatalyst	Pd₂(dba)₃ or a G3/G4 Precatalyst	Provides a reliable source of Pd(0). Precatalysts offer improved air stability and ease of handling.
Ligand	RuPhos or BrettPhos (1.5-2.5 mol %)	Bulky, electron-rich ligands that are effective for sterically hindered and electron-deficient amines.[1]
Base	NaOtBu or KOtBu (1.4-2.0 equiv)	Strong, non-nucleophilic bases that are generally effective for hindered amines.[1]
Solvent	Toluene or Dioxane (anhydrous, degassed)	Aprotic solvents that are standard for Buchwald-Hartwig reactions.[6]
Temperature	100-110 °C	Often required for challenging substrates.[1]
Amine Stoichiometry	1.1-1.2 equivalents	A slight excess can help drive the reaction to completion.

Frequently Asked Questions (FAQs)

Q1: Do I need to purify the 2,3-Difluoro-4-methylbenzylamine before use?

A1: It is highly recommended. Benzylamines can oxidize over time, leading to impurities that can interfere with the catalytic cycle. Purification by vacuum distillation is a common and effective method.

Q2: Can I use a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄)?

A2: While weaker inorganic bases are sometimes used for substrates with base-sensitive functional groups, they often require higher temperatures and may not be effective for the deprotonation of a sterically hindered amine like 2,3-Difluoro-4-methylbenzylamine. Stronger, non-nucleophilic bases are a better starting point for this specific substrate.[6]

Q3: How does the fluorine substitution on the benzylamine affect the reaction?

A3: The fluorine atoms have a significant electron-withdrawing effect, which reduces the nucleophilicity of the amine nitrogen.[4] This can slow down the reaction and makes the reductive elimination step of the catalytic cycle more challenging.[4][5] This is a key reason why optimized conditions, particularly the choice of a bulky, electron-rich ligand, are crucial for success.

Q4: My product appears to be unstable during workup or purification. What precautions should I take?

A4: Fluoroalkylanilines can be unstable under strongly acidic or basic conditions, especially at elevated temperatures.[4][5] During workup, use a mild aqueous quench (e.g., saturated ammonium chloride or water) and avoid strong acids or bases. For purification, column chromatography on silica gel is generally suitable, but it's advisable to perform it promptly after the workup and to avoid prolonged exposure of the product to the silica.

Experimental Protocols

General Protocol for a Trial Buchwald-Hartwig Amination Reaction

This protocol is a starting point and should be optimized based on your specific aryl halide and the troubleshooting advice above.

• Reaction Setup:

  • To an oven-dried Schlenk tube or reaction vial, add the aryl halide (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%), and the phosphine ligand (e.g., RuPhos, 0.02 mmol, 2 mol%).

  • Seal the vessel, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Under a positive pressure of inert gas, add the base (e.g., NaOtBu, 1.4 mmol).

  • Add 2,3-Difluoro-4-methylbenzylamine (1.2 mmol) via syringe.

  • Add anhydrous, degassed toluene (5 mL).

• Reaction Execution:

  • Seal the vessel tightly and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate (10 mL).

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Visualizing the Buchwald-Hartwig Catalytic Cycle:

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

References

• BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in 2-Amino-N-cyclohexyl-N-methylbenzylamine Reactions. BenchChem.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Yin, J., & Buchwald, S. L. (2002). Pd-catalyzed intermolecular amidation of aryl halides: the discovery that Xantphos can be trans-chelating in a palladium complex. Journal of the American Chemical Society, 124(21), 6043-6048.

• Brusoe, A. T., & Hartwig, J. F. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society, 137(26), 8460–8468. Available at: [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(44), 15914-15917.
• Ikawa, T., Barder, T. E., Biscoe, M. R., & Buchwald, S. L. (2007). Pd-catalyzed C-N-and C-O-coupling reactions of rhodium and iridium complexes. Journal of the American Chemical Society, 129(43), 13001-13007.

• Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. Accounts of Chemical Research, 41(11), 1461-1473. Available at: [Link]

• Hartwig Group. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines. Hartwig Group. Available at: [Link]

• AstraZeneca. (2022). Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833. ACS Publications. Available at: [Link]

• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• Parrish, C. A., & Buchwald, S. L. (2001). Palladium-catalyzed amination of aryl halides: use of a bulky, electron-rich supporting ligand. The Journal of Organic Chemistry, 66(11), 3820-3827.
• Wolfe, J. P., Wagaw, S., Marcoux, J. F., & Buchwald, S. L. (1998). Rational development of practical catalysts for aromatic carbon-nitrogen bond formation. Accounts of Chemical Research, 31(12), 805-818.

Sources

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• 2. Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Arylation of Fluoroalkylamines | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

stability of 2,3-Difluoro-4-methylbenzylamine in different pH conditions

Technical Support Center: 2,3-Difluoro-4-methylbenzylamine

A Guide for Researchers on pH-Dependent Stability and Experimental Best Practices

Welcome to the technical support center for 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, scientists, and drug development professionals. As Senior Application Scientists, we have compiled this information to address common questions and troubleshooting scenarios related to the handling and stability of this compound, particularly concerning the influence of pH. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring the integrity and success of your experiments.

While specific kinetic stability data for 2,3-Difluoro-4-methylbenzylamine is not extensively published, its chemical behavior can be reliably predicted based on the well-understood properties of its parent structure, benzylamine, and the electronic effects of its substituents. Benzylamines are basic compounds, and their stability and solubility are critically dependent on the pH of their environment.[1][2][3]

Frequently Asked Questions & Troubleshooting Guides

Q1: What is the expected stability of 2,3-Difluoro-4-methylbenzylamine in aqueous solutions at different pH values?

Answer: The stability of 2,3-Difluoro-4-methylbenzylamine in aqueous media is primarily governed by the protonation state of its primary amine group (-NH2). The pKa of the parent compound, benzylamine, is approximately 9.34.[3] The electron-withdrawing fluorine atoms on the benzene ring will slightly decrease the basicity (lower the pKa) of the amine group, making it a slightly weaker base than unsubstituted benzylamine.

• Acidic pH (pH < 7): In acidic conditions, the amine group will be protonated to form the corresponding benzylammonium cation (R-CH₂NH₃⁺). This cationic form is significantly more soluble in water. Generally, this form is more stable against oxidative degradation but can be susceptible to hydrolysis under harsh acidic conditions and high temperatures, although this is less common for simple benzylamines.

• Neutral to Mildly Basic pH (pH 7 - 9): In this range, you will have a mixture of the protonated (R-CH₂NH₃⁺) and the neutral, free base (R-CH₂NH₂) forms. This is often the most challenging region for stability. The free base form is less soluble and can be more susceptible to oxidation. Furthermore, solutions of the free base can absorb atmospheric carbon dioxide to form a solid carbamic acid salt, which may precipitate and cause inconsistencies.[2][4]

• Strongly Basic pH (pH > 10): The compound will exist almost entirely as the neutral free base. While solubility in aqueous buffers will be low, the compound will be more soluble in organic co-solvents. The free base is a stronger nucleophile and can be more prone to certain degradation pathways, particularly oxidation at the benzylic position, especially in the presence of light or metal ions. Benzylamine itself is a strongly alkaline liquid.[1][2]

Data Summary: Recommended pH Ranges for Handling

Condition	Recommended pH Range	Rationale & Key Considerations
Stock Solution (Aqueous)	pH 3.0 - 5.0	Maximizes solubility and stability of the protonated form. Minimizes risk of oxidation and CO₂ absorption.
Experimental Assays	pH 6.0 - 8.0	Often required for biological assays. Prepare fresh solutions. Be aware of potential for reduced solubility and stability over time. Include stability-indicating controls.

| Long-term Storage (Aqueous) | Not Recommended | Prone to degradation. Store as a solid or in an aprotic organic solvent. |

Q2: My experimental results are inconsistent. Could pH-related instability of 2,3-Difluoro-4-methylbenzylamine be the cause? How do I troubleshoot this?

Answer: Yes, inconsistent results are a classic symptom of compound instability. If the concentration of your active compound is changing during the course of your experiment, it will lead to poor reproducibility. The primary amine on the benzyl group is the most likely site of pH-dependent reactivity.

Here is a logical workflow to diagnose the issue:

Caption: Troubleshooting workflow for assay inconsistency.

This systematic check, known as a solution stability study, isolates the variable of compound stability from other experimental factors. It's a critical self-validating step in any experimental design.

Q3: What are the likely degradation pathways for this compound under acidic or basic stress conditions?

Answer: Forced degradation studies are designed to intentionally break down a molecule to understand its vulnerabilities.[5][6][7] For 2,3-Difluoro-4-methylbenzylamine, the primary degradation pathways would likely involve the benzylic carbon and the amine group.

Caption: Plausible degradation pathways under stress conditions.

• Oxidation: This is a very common pathway for benzylamines.[3] The benzylic carbon (the -CH₂- group) is susceptible to oxidation, especially under neutral to basic conditions. This can proceed through an imine intermediate to form 2,3-Difluoro-4-methylbenzaldehyde , and potentially further to 2,3-Difluoro-4-methylbenzoic Acid . This process can be accelerated by light, trace metal impurities, or the presence of oxidizing agents.

• Dimerization/Alkylation: While less common as a degradation pathway in solution, impurities from the synthesis (e.g., residual benzyl halide) could react with the nucleophilic amine to form dibenzylamine-type impurities. This is more of a concern for the purity of the starting material than a pH-driven degradation.

Q4: How should I design a forced degradation study for 2,3-Difluoro-4-methylbenzylamine?

Answer: A well-designed forced degradation study is essential for developing stability-indicating analytical methods.[7][8] The goal is to achieve 5-20% degradation to ensure you can reliably detect and quantify any degradants without completely destroying the parent compound.[6]

Experimental Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mg/mL) of 2,3-Difluoro-4-methylbenzylamine in a 50:50 mixture of acetonitrile and water. This ensures solubility across different pH values.

• Stress Conditions: For each condition, mix the stock solution with the stressor in a 1:1 ratio. Include a control sample stored at 5°C protected from light.

Stress Condition	Reagent	Temperature	Time Points
Acid Hydrolysis	0.1 M HCl	60°C	2, 6, 12, 24 hours
Base Hydrolysis	0.1 M NaOH	60°C	1, 4, 8, 16 hours
Oxidation	3% H₂O₂	Room Temp	0.5, 1, 2, 4 hours
Thermal	Water (as control)	80°C	24, 48, 72 hours
Photolytic	Water (as control)	Room Temp (ICH light box)	1.2 million lux hours

• Sample Analysis:

  • At each time point, withdraw an aliquot of the sample.

  • If necessary, neutralize the acidic and basic samples with an equimolar amount of base/acid to prevent damage to the analytical column.

  • Dilute all samples to a final target concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze immediately by a suitable stability-indicating method, such as reverse-phase HPLC with UV detection.

• Data Evaluation:

  • Calculate the percentage of parent compound remaining.

  • Look for the formation of new peaks (degradants) in the chromatograms.

  • Ensure mass balance; the sum of the parent peak area and all degradant peak areas should remain relatively constant.[9]

References

• Benzylamine - Santa Cruz Biotechnology.
• Benzylamines - Organic Chemistry Portal.
• Benzylamine: Properties, Preparation and Applic
• Benzylamine - Wikipedia.
• Benzylamine | High-Purity Research Reagent - Benchchem.
• Forced Degrad
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing - ACD/Labs.
• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives - International Journal of Pharmaceutical Sciences Review and Research.
• Development of forced degradation and stability indicating studies of drugs—A review - N
• Forced Degradation Studies for Biopharmaceuticals - BioPharm Intern

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Benzylamine: Properties, Preparation and Applications_Chemicalbook [chemicalbook.com]
• 3. Benzylamine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. acdlabs.com [acdlabs.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biopharminternational.com [biopharminternational.com]
• 9. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Analysis of 2,3-Difluoro-4-methylbenzylamine Synthesis by GC-MS

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for the analysis of 2,3-Difluoro-4-methylbenzylamine synthesis. This guide is designed for researchers, scientists, and drug development professionals to effectively identify and troubleshoot byproducts using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

The synthesis of 2,3-Difluoro-4-methylbenzylamine, a key intermediate in the development of various pharmaceuticals, can often be accompanied by the formation of structurally similar byproducts. These impurities can affect the yield, purity, and safety of the final active pharmaceutical ingredient (API). Therefore, their accurate identification and control are critical. This guide provides a comprehensive resource for utilizing GC-MS to analyze the reaction mixture, identify potential byproducts, and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect in the synthesis of 2,3-Difluoro-4-methylbenzylamine?

A1: The byproducts in your synthesis will largely depend on the synthetic route employed. For a common route like the reductive amination of 2,3-Difluoro-4-methylbenzaldehyde, you can anticipate impurities arising from incomplete reaction, over-reaction, or side reactions. Some common byproducts include the corresponding imine intermediate, the starting aldehyde, and over-alkylated products like the dibenzylamine derivative. If a Hofmann rearrangement of 2,3-Difluoro-4-methylbenzamide is used, residual amide and potential rearrangement isomers could be present.

Q2: I am seeing a peak in my GC chromatogram with a mass-to-charge ratio (m/z) close to my product. How can I confirm if it's an isomer?

A2: Isomeric byproducts can be challenging to distinguish. The first step is to carefully analyze the mass spectra. While isomers will have the same molecular ion, their fragmentation patterns can differ due to the different substitution patterns on the aromatic ring. Look for unique fragment ions or significant differences in the relative abundance of common fragments. Additionally, consider using a higher resolution capillary column in your GC to potentially achieve chromatographic separation of the isomers.

Q3: My baseline is very noisy in my GC-MS analysis. What could be the cause?

A3: A noisy baseline can originate from several sources. It could be due to a contaminated GC inlet liner, column bleed at high temperatures, or impurities in the carrier gas. Start by performing a bake-out of your GC column according to the manufacturer's instructions. If the noise persists, inspect and clean the GC inlet and consider replacing the liner and septum. Ensure you are using high-purity carrier gas and that the gas lines are free of leaks.

Q4: How can I improve the separation of my product from a closely eluting impurity?

A4: To improve chromatographic separation, you can optimize your GC method. Try adjusting the temperature program by using a slower ramp rate or incorporating an isothermal hold at a temperature where the two peaks are partially resolved. You can also experiment with a different type of GC column. A column with a different stationary phase polarity may provide better selectivity for your compounds of interest.

Troubleshooting Guide: From Unexpected Peaks to Confident Identification

This section provides a systematic approach to identifying unknown peaks in your GC chromatogram.

Initial Assessment of the Unknown Peak

Before diving into complex analysis, a few initial checks can provide valuable clues:

• Retention Time: Compare the retention time of the unknown peak to the starting materials and known intermediates.

• Peak Shape: Tailing peaks can indicate active sites in the GC system or that the compound is polar. Fronting peaks might suggest column overload.

• Mass Spectrum: Analyze the molecular ion and the fragmentation pattern.

Workflow for Byproduct Identification

The following diagram illustrates a logical workflow for identifying unknown byproducts:

Caption: A systematic workflow for the identification of unknown byproducts using GC-MS.

Common Byproducts and Their GC-MS Signatures

The following table summarizes potential byproducts from the reductive amination of 2,3-Difluoro-4-methylbenzaldehyde, along with their expected GC-MS characteristics.

Potential Byproduct	Structure	Expected Molecular Ion (m/z)	Key Fragment Ions (m/z)	Likely Elution Order
2,3-Difluoro-4-methylbenzaldehyde (Starting Material)	156	155, 127, 99	Before product
Imine Intermediate	297	155, 142	Close to product
N,N-bis(2,3-difluoro-4-methylbenzyl)amine (Over-alkylation)	297	155, 142	After product
2,3-Difluoro-4-methylbenzyl alcohol (Reduction of aldehyde)	158	141, 123, 95	Before product

Step-by-Step Protocol for GC-MS Analysis

This protocol provides a starting point for the analysis of your reaction mixture. Optimization may be required based on your specific instrumentation and sample matrix.

1. Sample Preparation:

• Quench a small aliquot of the reaction mixture.

• Extract the organic components with a suitable solvent (e.g., dichloromethane, ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate.

• Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) with the extraction solvent.

2. GC-MS Parameters:

• GC Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is a good starting point. A 30 m x 0.25 mm ID x 0.25 µm film thickness is standard.

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 20:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-450.

Preventative Measures for Byproduct Formation

Understanding the reaction mechanism can help in minimizing the formation of impurities.

Reductive Amination: Key Control Parameters

Caption: Key reaction parameters to control for minimizing byproducts in reductive amination.

• Stoichiometry: Carefully controlling the molar ratio of the aldehyde, amine source (e.g., ammonia), and reducing agent is crucial. An excess of the aldehyde can lead to the formation of the dibenzylamine byproduct.

• Temperature: Lowering the reaction temperature can sometimes reduce the rate of side reactions relative to the desired reaction.

• Order of Addition: The order in which reagents are added can influence the product distribution. For instance, slow addition of the reducing agent to a mixture of the aldehyde and amine can favor the formation of the primary amine.

By implementing these analytical and preventative strategies, you can gain a deeper understanding of your synthesis of 2,3-Difluoro-4-methylbenzylamine and ensure the quality and purity of your final product.

References

• Reductive Amination. Organic Chemistry Portal. [Link]

• Hofmann Rearrangement. Organic Chemistry Portal. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

how to prevent oxidation of 2,3-Difluoro-4-methylbenzylamine

A Researcher's Guide to Preventing and Troubleshooting Oxidation

Welcome to the technical support center for 2,3-Difluoro-4-methylbenzylamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the handling, storage, and use of this compound, with a primary focus on preventing its oxidative degradation. As a Senior Application Scientist, my goal is to equip you with both the theoretical understanding and the practical protocols necessary to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is 2,3-Difluoro-4-methylbenzylamine susceptible to oxidation?

A1: The primary site of oxidation in 2,3-Difluoro-4-methylbenzylamine is the benzylic amine group. Aromatic amines, in general, are susceptible to oxidation due to the presence of the lone pair of electrons on the nitrogen atom, which can be readily abstracted. The benzylic C-H bonds are also activated towards oxidation. Oxidation can be initiated by atmospheric oxygen, light, or trace metal impurities.

Q2: What are the likely products of oxidation?

A2: Based on the established oxidation mechanisms of benzylamines, the primary oxidation products are likely to be the corresponding imine, which can further hydrolyze to 2,3-difluoro-4-methylbenzaldehyde in the presence of moisture. Further oxidation could lead to the formation of 2,3-difluoro-4-methylbenzoic acid.[1]

Q3: How do the fluorine and methyl substituents affect the oxidation of this molecule?

A3: The two electron-withdrawing fluorine atoms on the aromatic ring can decrease the electron density on the ring and, to some extent, on the benzylic carbon and nitrogen. This can make the initial oxidation slightly more difficult compared to an unsubstituted benzylamine. However, these effects do not render the molecule immune to oxidation. The methyl group is an electron-donating group, which can slightly counteract the effect of the fluorine atoms.

Q4: Can I visually detect if my sample of 2,3-Difluoro-4-methylbenzylamine has oxidized?

A4: While significant degradation may lead to a change in color (often yellowing or browning) or the formation of precipitates, visual inspection is not a reliable method for detecting low levels of oxidation. Chromatographic techniques such as TLC, HPLC, or GC-MS are necessary for accurate assessment of purity.

Troubleshooting Guide: Common Oxidation-Related Issues

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Inconsistent reaction yields or unexpected side products.	Oxidation of the starting material, 2,3-Difluoro-4-methylbenzylamine, leading to lower effective concentration and the presence of reactive impurities (e.g., aldehyde).	1. Verify Purity: Before use, check the purity of the amine using HPLC or GC-MS. 2. Use Fresh Sample: If possible, use a freshly opened bottle of the reagent. 3. Purification: If oxidation is suspected, consider purifying the amine by distillation under reduced pressure and inert atmosphere.
Sample discoloration (yellowing/browning) upon storage.	Prolonged exposure to air and/or light.	1. Inert Atmosphere: Store the compound under an inert atmosphere (argon or nitrogen).[2] 2. Light Protection: Use an amber glass vial or wrap the container in aluminum foil. 3. Cold Storage: Store at low temperatures (2-8 °C) to slow down the rate of oxidation.
Formation of an insoluble precipitate in the sample.	Formation of polymeric oxidation products or salts from acidic degradation products.	1. Solubility Test: Attempt to dissolve a small amount of the precipitate in a suitable solvent to aid in characterization. 2. Filtration: If using the material in a solution-phase reaction, filter off any insoluble material before use. 3. Re-purification: The bulk material may require re-purification.

Experimental Protocols for Preventing Oxidation

To maintain the integrity of 2,3-Difluoro-4-methylbenzylamine, it is crucial to handle it as an air-sensitive compound.

Protocol 1: Proper Storage of 2,3-Difluoro-4-methylbenzylamine

• Container: Use a clean, dry amber glass vial with a PTFE-lined cap.

• Inert Atmosphere:

  • Gently flush the vial with a stream of dry argon or nitrogen for 1-2 minutes.

  • Quickly transfer the amine into the vial.

  • Flush the headspace of the vial with the inert gas again before tightly sealing the cap.

• Sealing: For long-term storage, wrap the cap with Parafilm® to ensure an airtight seal.

• Storage Conditions: Store the sealed vial in a refrigerator at 2-8 °C.

Protocol 2: Handling 2,3-Difluoro-4-methylbenzylamine in an Inert Atmosphere

For reactions sensitive to trace impurities, it is recommended to handle the compound using Schlenk line or glovebox techniques.

Using a Schlenk Line:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

• Inert Gas Flow: Maintain a positive pressure of inert gas throughout the manipulation.

• Liquid Transfer: Use a gas-tight syringe that has been purged with inert gas to withdraw and transfer the amine.

• Solvent Degassing: If the amine is to be dissolved, use a degassed solvent. This can be achieved by bubbling an inert gas through the solvent for at least 30 minutes or by using the freeze-pump-thaw method.

Using a Glovebox:

• Atmosphere: Ensure the glovebox has a dry, inert atmosphere (typically <1 ppm O₂ and H₂O).

• Material Transfer: Bring the sealed vial of 2,3-Difluoro-4-methylbenzylamine into the glovebox through the antechamber.

• Handling: Once inside, all manipulations can be carried out as one would on a standard lab bench.

Protocol 3: The Use of Antioxidants (for solution-based applications)

In some applications where the amine is stored in solution for extended periods, the addition of a small amount of an antioxidant can be beneficial.

• Antioxidant Selection: Hindered phenolic antioxidants such as Butylated Hydroxytoluene (BHT) are a common choice. They act as radical scavengers.

• Concentration: A typical concentration for BHT is 0.01-0.1% (w/v).

• Procedure:

  • Dissolve the desired amount of BHT in the solvent first.

  • Add the 2,3-Difluoro-4-methylbenzylamine to this solution.

  • Store the solution under an inert atmosphere as described in Protocol 1.

Note: The compatibility of the antioxidant with your specific reaction conditions must be verified.

Analytical Methods for Detecting Oxidation

Regularly assessing the purity of your 2,3-Difluoro-4-methylbenzylamine is crucial.

Method	Principle	What to Look For
Thin-Layer Chromatography (TLC)	Separation based on polarity.	Appearance of new spots, often with different Rf values than the parent amine. The aldehyde and carboxylic acid products are typically more polar.
High-Performance Liquid Chromatography (HPLC)	High-resolution separation.	The appearance of new peaks in the chromatogram. Can be used to quantify the percentage of impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass analysis.	Detection of peaks corresponding to the molecular weights of potential oxidation products (e.g., imine, aldehyde, acid).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Characterization of molecular structure.	Appearance of new signals, for example, a characteristic aldehyde proton signal (~9-10 ppm in ¹H NMR) or a carboxylic acid proton signal (>10 ppm).

Visualizing the Oxidation Pathway and Prevention Workflow

Caption: Recommended workflow for handling 2,3-Difluoro-4-methylbenzylamine.

References

• Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. Journal of Chemical Sciences. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up of 2,3-Difluoro-4-methylbenzylamine Production

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis and scale-up of 2,3-Difluoro-4-methylbenzylamine. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to support your experimental work. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the challenges of producing this important fluorinated building block.

I. Overview of Synthetic Strategies

The successful production of 2,3-Difluoro-4-methylbenzylamine on a laboratory and pilot-plant scale primarily relies on two robust synthetic pathways. The choice between these routes often depends on the availability of starting materials, desired purity profile, and the scale of the operation.

• Route A: Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde. This method involves the reaction of the corresponding aldehyde with an ammonia source to form an imine intermediate, which is then reduced to the target benzylamine.

• Route B: Catalytic Hydrogenation of 2,3-Difluoro-4-methylbenzonitrile. This pathway utilizes the direct reduction of the nitrile functionality to a primary amine using a heterogeneous catalyst under hydrogen pressure.

This guide will delve into the intricacies of both methods, providing detailed protocols, troubleshooting for common issues, and a comprehensive FAQ section.

II. Frequently Asked Questions (FAQs)

Q1: Which synthetic route is preferable for large-scale production?

Both routes are viable for scale-up; however, catalytic hydrogenation of the benzonitrile (Route B) is often favored in industrial settings due to its higher atom economy and typically fewer reaction steps.[1] Reductive amination (Route A) can be advantageous for smaller scales or when the aldehyde is the more readily available starting material.

Q2: What are the primary safety concerns when producing 2,3-Difluoro-4-methylbenzylamine?

The primary safety concerns are associated with the handling of flammable solvents, pyrophoric catalysts like Raney® Nickel, and conducting reactions under high pressure (Route B).[2][3] Amines themselves can be corrosive and require appropriate personal protective equipment (PPE).[4][5] A thorough risk assessment is crucial before commencing any scale-up activities.

Q3: What are the most common impurities encountered?

In Route A (Reductive Amination), common impurities include unreacted aldehyde, the intermediate imine, and over-alkylation products (secondary and tertiary amines).[6][7] For Route B (Catalytic Hydrogenation), the formation of secondary and tertiary amines, as well as partially hydrogenated intermediates, are the main concerns.[8]

Q4: How can I effectively monitor the progress of the reaction?

Both reactions can be monitored using standard analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC). GC-MS is particularly useful for identifying intermediates and byproducts.[9][10]

III. Troubleshooting Guides

Route A: Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde

This two-step, one-pot process is a versatile method for synthesizing the target amine. However, several challenges can arise during the reaction.

Experimental Protocol: Reductive Amination

A general procedure for the reductive amination of an aldehyde with ammonia is as follows. Note that specific conditions will need to be optimized for 2,3-Difluoro-4-methylbenzaldehyde.

• Dissolve 2,3-Difluoro-4-methylbenzaldehyde in a suitable solvent (e.g., methanol, ethanol).

• Add a source of ammonia, such as ammonium chloride or a solution of ammonia in methanol.

• Stir the mixture at room temperature to facilitate imine formation. The progress of imine formation can be monitored by TLC or GC.

• Once imine formation is complete or has reached equilibrium, cool the reaction mixture in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions.[11] Maintain the temperature below 20°C during the addition.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC or GC).

• Work-up the reaction by quenching with water, followed by extraction with an organic solvent.

• The organic layers are combined, dried, and concentrated under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation.[12]

Troubleshooting Common Issues in Reductive Amination

Problem	Potential Cause(s)	Recommended Solutions
Low Conversion of Aldehyde	Incomplete imine formation.	Add a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to drive the equilibrium towards the imine. A catalytic amount of acid (e.g., acetic acid) can also be used to promote imine formation.[13]
Reducing agent is not active enough.	Consider using a more reactive reducing agent like lithium aluminum hydride (LiAlH₄), but be mindful of its reactivity and handling requirements. Alternatively, sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are milder and more selective options.[11]
Formation of Side Products	Over-alkylation (secondary/tertiary amines): The newly formed primary amine reacts with the remaining aldehyde.	Use a large excess of the ammonia source. Add the reducing agent as soon as a significant amount of the imine has formed to minimize the concentration of the primary amine product in the presence of the aldehyde.
Aldehyde Reduction: The reducing agent is reducing the starting aldehyde before imine formation.	Use a more selective reducing agent like NaBH₃CN or NaBH(OAc)₃, which are less reactive towards aldehydes and ketones compared to imines.[14] If using NaBH₄, ensure imine formation is complete before adding the reducing agent.
Difficult Product Isolation	Emulsion during work-up: Amines can act as surfactants.	Add brine to the aqueous layer to break the emulsion. Filter the mixture through a pad of celite.
Product loss during extraction: The amine may be partially soluble in the aqueous phase, especially if the pH is low.	Ensure the aqueous layer is basic (pH > 10) before extraction to deprotonate the ammonium salt and increase its solubility in the organic phase.

Logical Workflow for Reductive Amination Troubleshooting

Reductive Amination Troubleshooting Workflow

Route B: Catalytic Hydrogenation of 2,3-Difluoro-4-methylbenzonitrile

This method is a direct and atom-economical approach to the desired benzylamine. Success hinges on catalyst selection, reaction conditions, and effective suppression of side reactions.

Experimental Protocol: Catalytic Hydrogenation

The following is a representative protocol for the hydrogenation of a benzonitrile derivative. Optimization for 2,3-Difluoro-4-methylbenzonitrile is necessary.

• Charge a high-pressure autoclave with 2,3-Difluoro-4-methylbenzonitrile and a suitable solvent (e.g., methanol, ethanol, or tetrahydrofuran).

• Add a catalyst, such as Raney® Nickel (as a slurry in water or ethanol) or Palladium on Carbon (Pd/C).[15][16] The catalyst loading typically ranges from 5-10% w/w relative to the nitrile.

• To suppress the formation of secondary and tertiary amines, an additive like ammonia or sodium hydroxide can be introduced.

• Seal the reactor and purge several times with nitrogen, followed by purging with hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 bar) and heat to the target temperature (e.g., 50-100 °C).[2]

• Monitor the reaction progress by observing hydrogen uptake and/or by analyzing samples periodically via GC or HPLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen pressure.

• Purge the reactor with nitrogen.

• Filter the reaction mixture to remove the catalyst. Caution: Raney® Nickel can be pyrophoric and should be handled with care, typically kept wet with solvent. [14]

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.[17]

Troubleshooting Common Issues in Catalytic Hydrogenation

Problem	Potential Cause(s)	Recommended Solutions
Incomplete Reaction	Catalyst Deactivation: Poisoning by impurities (e.g., sulfur compounds) or thermal sintering.[18]	Ensure high purity of the starting nitrile and solvent. Use a fresh batch of catalyst. Consider catalyst regeneration if applicable. For Raney® Nickel, ensure it is properly activated.[14]
Insufficient Hydrogen Pressure or Temperature: Reaction kinetics are slow under the current conditions.	Gradually increase the hydrogen pressure and/or temperature. Be mindful of the potential for increased side reactions at higher temperatures.[19]
Low Selectivity to Primary Amine	Formation of Secondary and Tertiary Amines: The primary amine product reacts with intermediate imines.[8]	Add ammonia or a base (e.g., NaOH) to the reaction mixture to inhibit the formation of secondary and tertiary amines.[20]
Hydrodefluorination: Loss of fluorine atoms from the aromatic ring.	Use a milder catalyst or lower reaction temperature and pressure. Palladium-based catalysts can sometimes be more prone to hydrodehalogenation than nickel-based catalysts.
Difficult Catalyst Filtration	Fine Catalyst Particles: Some catalysts, like Raney® Nickel, can have very fine particles that are difficult to filter.	Use a filter aid such as Celite®. Ensure the filtration setup is appropriate for handling fine, potentially pyrophoric materials.
Product Contamination with Catalyst	Leaching of Metal into the Product: Soluble metal species may form and contaminate the product.	After filtration, consider a polishing filtration step. In some cases, treatment with activated carbon can help remove dissolved metal impurities.

Decision Tree for Optimizing Catalytic Hydrogenation

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3 Key Elements of Successful Hydrogenation Scale-Up | Neuland Labs [neulandlabs.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A study of impurities in intermediates and 3,4-methylenedioxymethamphetamine (MDMA) samples produced via reductive amination routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. Impurities Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Deutschland) [shimadzu.de]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. reddit.com [reddit.com]
• 13. youtube.com [youtube.com]
• 14. reddit.com [reddit.com]
• 15. Raney nickel - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. Purification of Materials by Vacuum Distillation (1932) | Earl W. Flosdorf | 2 Citations [scispace.com]
• 18. US2810666A - Deactivation of catalysts - Google Patents [patents.google.com]
• 19. mt.com [mt.com]
• 20. Selective gas-phase hydrogenation of benzonitrile into benzylamine over Cu–MgO catalysts without using any additives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purifying Commercial 2,3-Difluoro-4-methylbenzylamine

Welcome to the technical support center for 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, scientists, and drug development professionals who require high-purity material for their experiments. Commercial sources of this reagent, while generally suitable for many applications, may contain minor impurities that can interfere with sensitive downstream processes. This document provides in-depth, field-proven troubleshooting advice and detailed protocols to help you identify and remove these impurities, ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2,3-Difluoro-4-methylbenzylamine?

A1: The impurity profile of commercial 2,3-Difluoro-4-methylbenzylamine largely depends on its synthetic route. Common synthesis pathways, such as the reductive amination of 2,3-difluoro-4-methylbenzaldehyde or the hydrolysis of a quaternary ammonium salt formed from 2,3-difluoro-4-methylbenzyl halide, can introduce specific impurities.[1][2][3]

Potential impurities include:

• Unreacted Starting Materials: Residual 2,3-difluoro-4-methylbenzaldehyde or 2,3-difluoro-4-methylbenzyl halide.

• Oxidation Products: Over time, especially with exposure to air, benzylamines can oxidize, leading to the formation of imines and other colored byproducts.[4][5] This is often the cause of a yellow or brown discoloration.

• Over-alkylation Products: In syntheses involving alkylation, secondary or tertiary amines may form in small quantities.

• Residual Solvents: Solvents used during synthesis and initial purification (e.g., ethanol, dichloromethane, toluene) may be present.

Q2: How can I quickly assess the purity of my 2,3-Difluoro-4-methylbenzylamine sample?

A2: A quick and effective method for purity assessment is Thin-Layer Chromatography (TLC). A single, well-defined spot suggests high purity, whereas multiple spots indicate the presence of impurities.[4][5] For a typical analysis, use a silica gel plate and a mobile phase such as a 9:1 mixture of dichloromethane and methanol. An amine-specific stain like ninhydrin can be used for visualization if the compounds are not UV-active. For more quantitative analysis, GC-MS and ¹H NMR are the preferred methods.

Q3: My amine is a pale yellow to brown liquid. Is this normal, and can it be fixed?

A3: While a very pale yellow tint can be acceptable for some applications, a distinct yellow or brown color typically indicates the presence of oxidation products.[4] For applications requiring high purity, such as pharmaceutical synthesis, this coloration is undesirable. These colored impurities are often non-volatile and can be effectively removed by vacuum distillation, which will yield a colorless liquid.[4][5]

Q4: What are the principal laboratory-scale methods for purifying this amine?

A4: The choice of purification method depends on the nature of the impurities. The three most effective and commonly used techniques are:

• Acid-Base Extraction: Excellent for removing neutral or acidic impurities.[6][7]

• Vacuum Distillation: The most effective method for removing non-volatile impurities (like oxidation products) and other volatile compounds with different boiling points.[4][8]

• Flash Column Chromatography: A versatile method for separating complex mixtures or compounds with similar polarities.[9][10]

Purification Strategy & Troubleshooting Guide

A systematic approach is crucial for efficient purification. The following workflow will guide you from initial assessment to the selection of the most appropriate purification protocol.

Initial Assessment and Decision Workflow

This diagram outlines the logical steps for assessing and purifying your commercial amine.

Caption: Decision workflow for amine purification.

Problem 1: Sample contains neutral or acidic impurities (e.g., residual benzaldehyde).

Solution: Acid-Base Liquid-Liquid Extraction

This technique is highly effective for separating basic amines from non-basic impurities.[6][7] The principle relies on converting the amine into a water-soluble salt by treatment with acid, allowing for the removal of water-insoluble impurities.

Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude amine (1 part) in a suitable organic solvent like diethyl ether or dichloromethane (10 parts) in a separatory funnel.

• Acid Wash: Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.

  • Causality: The HCl protonates the basic amine (R-NH₂) to form its hydrochloride salt (R-NH₃⁺Cl⁻). This salt is ionic and preferentially dissolves in the aqueous layer, while neutral organic impurities remain in the organic layer.[7][11]

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer (containing the amine salt) into a clean Erlenmeyer flask. Discard the upper organic layer (containing the impurities).

• Repeat (Optional): For improved purity, return the aqueous layer to the separatory funnel and wash it with a fresh portion of diethyl ether (5 parts) to remove any residual neutral impurities. Drain the aqueous layer and discard the ether wash.

• Basification: Cool the aqueous solution in an ice bath. Slowly add 2M sodium hydroxide (NaOH) solution dropwise with stirring until the solution is basic (pH > 10, check with pH paper). You may observe the solution becoming cloudy as the free amine precipitates or forms an oil.

  • Causality: The NaOH deprotonates the ammonium salt (R-NH₃⁺Cl⁻), regenerating the neutral, water-insoluble free amine (R-NH₂).[11]

• Back-Extraction: Return the basified aqueous solution to the separatory funnel. Add a fresh portion of diethyl ether or dichloromethane (10 parts) and shake vigorously to extract the free amine back into the organic layer.

• Isolation: Drain and discard the aqueous layer. Collect the organic layer containing the purified amine. Wash the organic layer with brine (saturated NaCl solution) to remove residual water, then dry it over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and remove the solvent by rotary evaporation to yield the purified 2,3-Difluoro-4-methylbenzylamine.

Problem 2: Sample is discolored (yellow/brown) or contains non-volatile impurities.

Solution: Vacuum Distillation

For thermally stable liquids like 2,3-Difluoro-4-methylbenzylamine, vacuum distillation is the most powerful method for achieving high purity.[4] It effectively separates the desired compound from non-volatile materials (like colored oxidation polymers) and other components with significantly different boiling points.[8]

Data Presentation: Physical Properties

Property	Value	Source
Molecular Weight	157.16 g/mol	[12]
Boiling Point	42°C @ 1 mmHg	[12]
Refractive Index	1.497	[12]

Protocol: Vacuum Distillation

• Setup: Assemble a standard vacuum distillation apparatus. Use a heating mantle with a magnetic stirrer for the distilling flask. Ensure all glass joints are properly sealed with vacuum grease.

• Drying (Pre-treatment): It is advisable to pre-dry the amine over potassium hydroxide (KOH) pellets for several hours before distillation to remove water, which could interfere.[5]

• Distillation: Decant the pre-dried amine into the distilling flask. Begin stirring and heating. Once the temperature stabilizes, slowly and carefully apply vacuum.

  • Causality: Reducing the pressure above the liquid lowers its boiling point, allowing for distillation at a temperature well below its atmospheric boiling point. This prevents thermal decomposition.[8]

• Fraction Collection:

  • Forerun: Collect and discard the initial, low-boiling fraction, which may contain residual solvents or more volatile impurities.

  • Main Fraction: Collect the product fraction that distills at a constant temperature and pressure (e.g., around 42°C at 1 mmHg).[12] This fraction should be colorless.

  • Pot Residue: Stop the distillation before the flask goes to dryness. The remaining material in the distilling flask contains the non-volatile and colored impurities.

• Storage: Store the purified, colorless amine in a clean, dry container under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place to prevent oxidation.[4]

Problem 3: TLC shows multiple spots with close Rf values.

Solution: Flash Column Chromatography

When impurities have polarities similar to the product, making separation by extraction difficult, flash column chromatography is the method of choice.[10][13] However, amines can interact strongly with acidic silica gel, leading to poor separation (streaking). This can be mitigated by using a modified mobile phase or a different stationary phase.[14][15]

Protocol: Flash Column Chromatography

• Stationary Phase Selection: Standard silica gel can be used, but performance is often improved with amine-functionalized silica or by deactivating the silica by adding a small amount of a competing amine like triethylamine (TEA) to the mobile phase.[14][15]

• Solvent System (Mobile Phase) Selection: Use TLC to determine an optimal solvent system. Start with a non-polar solvent like hexanes and gradually increase the polarity with ethyl acetate or dichloromethane. A good target is to achieve an Rf value of ~0.3 for the desired compound. If using standard silica, add 0.5-1% triethylamine to the solvent mixture to prevent streaking.

• Column Packing: Pack the column with the chosen stationary phase using the selected mobile phase (slurry packing is common). Ensure the column is packed uniformly to avoid channeling.

• Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase and load it carefully onto the top of the column.

• Elution: Begin eluting the column with the mobile phase, applying positive pressure (flash chromatography). Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified product.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Substituted Benzylamines.
• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.
• Wikipedia. (n.d.). Acid–base extraction.
• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
• ACS Sustainable Chemistry & Engineering. (n.d.). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources.
• Journal of Food and Drug Analysis. (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu.
• Unknown Source. (n.d.). Liquid/liquid Extraction 30 LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS.
• Reddit. (2024, March 12). Amine workup : r/Chempros.
• YouTube. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn.
• Biotage. (2023, January 19). Is there an easy way to purify organic amines?
• Google Patents. (n.d.). US2377511A - Purification of amine reaction mixtures.
• Reddit. (2024, November 8). How to purify Benzylamine? : r/OrganicChemistry.
• researchmap. (n.d.). Thermal Reactions of Malic Acid Benzylamine Salts.
• MIT OpenCourseWare. (n.d.). Purification by Flash Column Chromatography | Chemistry Laboratory Techniques.
• Google Patents. (n.d.). DE19811092A1 - Process for the preparation of benzylamine salts.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• ResearchGate. (2020, November 16). Dear All, Is there any easy method to convert benzyl amine to benzyl amine hydrochloride?
• Wikipedia. (n.d.). Vacuum distillation.
• Benchchem. (n.d.). comparative analysis of synthesis methods for substituted benzylamines.
• Google Patents. (n.d.). GB2323087A - Process for preparing Benzylamine salts.
• Google Patents. (n.d.). CN1219169A - Substituted benzylamines and their use for the treatment of depression.
• Google Patents. (n.d.). CN108752217B - Synthesis method of dolutegravir key intermediate 2, 4-difluorobenzylamine.
• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines.
• Google Patents. (n.d.). CN105017026A - Synthetic method of 2,4-difluorobenzene methylamine.
• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography.
• Fisher Scientific. (n.d.). 2,3-Difluoro-4-methylbenzylamine, 97%, Thermo Scientific 1 g | Buy Online.

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• 2. CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines - Google Patents [patents.google.com]
• 3. CN105017026A - Synthetic method of 2,4-difluorobenzene methylamine - Google Patents [patents.google.com]
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• 15. biotage.com [biotage.com]

Technical Support Center: Catalyst Selection for 2,3-Difluoro-4-methylbenzylamine Reactions

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to optimizing catalytic reactions involving 2,3-Difluoro-4-methylbenzylamine. This versatile building block is crucial in the synthesis of novel pharmaceutical and agrochemical compounds, largely due to the unique electronic and metabolic properties imparted by its fluorine substituents.[1] However, its structural features—specifically the steric hindrance from the ortho-fluorine and methyl groups and the altered nucleophilicity of the amine—present distinct challenges in catalytic processes.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move beyond simple procedural lists to explain the chemical principles behind our recommendations, empowering you to make informed decisions for your specific system.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic reactions involving 2,3-Difluoro-4-methylbenzylamine?

The primary application is in palladium-catalyzed C-N cross-coupling reactions, most notably the Buchwald-Hartwig amination, to form N-aryl derivatives.[2][3] This reaction is fundamental for constructing the core structures of many biologically active molecules.[2] Other potential, though less common, applications include C-H activation and functionalization, where the fluorine atoms can influence the regioselectivity of metal insertion.[4][5]

Q2: How do the di-fluoro and methyl substituents on the benzylamine affect its reactivity in catalysis?

The substitution pattern has a multi-faceted impact:

• Electronic Effect: The two electron-withdrawing fluorine atoms decrease the electron density on the aromatic ring and slightly reduce the basicity and nucleophilicity of the amine nitrogen.[6] This can slow the rate of amine coordination to the metal center and subsequent deprotonation, a key step in the catalytic cycle.[7]

• Steric Hindrance: The ortho-fluorine and the adjacent methyl group create significant steric bulk around the amine. This steric congestion can hinder the approach of the amine to the metal center, particularly when coupling with already bulky reaction partners (e.g., ortho-substituted aryl halides).[7][8]

• Regioselectivity in C-H Activation: In reactions involving C-H activation, the electronic properties of the fluorine atoms can direct metallation to specific positions on the ring.[4]

Q3: Why is ligand selection so critical when working with this amine?

Ligand choice is arguably the most important variable for a successful reaction. The ligand's role is to stabilize the palladium center, facilitate the key steps of the catalytic cycle, and overcome the specific challenges posed by 2,3-Difluoro-4-methylbenzylamine.[3][9] An optimal ligand must:

• Promote Oxidative Addition: The ligand must be electron-rich enough to facilitate the initial oxidative addition of the aryl halide to the Pd(0) center.[3]

• Facilitate C-N Reductive Elimination: It must be sterically bulky to promote the final, product-forming reductive elimination step over competing side reactions like β-hydride elimination.[7][9]

• Prevent Catalyst Deactivation: Bulky ligands create a protective steric pocket around the palladium, preventing the formation of inactive catalyst dimers and minimizing inhibition by other species in the reaction mixture.[10][11]

Troubleshooting Guide: Palladium-Catalyzed C-N Cross-Coupling

This section addresses specific issues you may encounter when performing Buchwald-Hartwig amination with 2,3-Difluoro-4-methylbenzylamine.

Issue 1: Low to No Product Yield

Question: My reaction between 2,3-Difluoro-4-methylbenzylamine and an aryl bromide/chloride shows no conversion, or the yield is below 20%. Where should I start troubleshooting?

Answer: This common problem requires a systematic approach. Low conversion stems from a catalytic cycle that is either too slow or completely stalled.

Possible Causes & Solutions:

• Inactive Catalyst Species: The active Pd(0) catalyst may not be forming efficiently or is being deactivated. Using Pd(OAc)₂ or Pd₂(dba)₃ with a separate ligand requires in-situ reduction, which can be inefficient.[12][13]

  • Solution: Switch to a palladium precatalyst , such as a G3 or G4 palladacycle (e.g., XPhos Pd G3). These are air-stable and generate the active LPd(0) species cleanly and efficiently upon heating with the base.[11]

• Suboptimal Ligand: The steric and electronic properties of your ligand may be insufficient to overcome the hindrance of the amine and promote the key catalytic steps.

  • Solution: Employ bulky, electron-rich biaryl phosphine ligands. These are designed to accelerate both oxidative addition and reductive elimination.[3] A good starting point is to screen ligands from the Buchwald (e.g., XPhos, SPhos, RuPhos) and Hartwig groups.[7][10] For particularly challenging couplings, consider highly specialized ligands like tBuBrettPhos.[14]

• Incorrect Base: The base might not be strong enough to deprotonate the amine-palladium complex, or it could be participating in side reactions.

  • Solution: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is the most common choice.[11] Lithium bis(trimethylsilyl)amide (LHMDS) is another effective option. If your substrate is base-sensitive, weaker carbonate bases (e.g., Cs₂CO₃) can be attempted, but this will likely require a more active catalyst system and higher temperatures.

• Reaction Conditions: Oxygen, water, or improper temperature can kill the reaction.

  • Solution: Ensure the reaction is set up under a strictly inert atmosphere (Nitrogen or Argon). Use anhydrous, degassed solvents (toluene and dioxane are common choices).[12] Perform a temperature screen, typically starting around 80-100 °C.

Catalyst System Selection Table

The following table provides starting recommendations for catalyst systems based on the aryl halide coupling partner. Optimization will be required for your specific substrates.

Aryl Halide (Ar-X)	Palladium Source	Recommended Ligands (Screening Order)	Base	Solvent	Typical Temp.
Aryl Iodide (Ar-I)	Pd₂(dba)₃ or XPhos Pd G3	1. XPhos, 2. SPhos, 3. RuPhos	NaOtBu	Toluene	80-100 °C
Aryl Bromide (Ar-Br)	XPhos Pd G3 / SPhos Pd G4	1. XPhos, 2. SPhos, 3. BrettPhos	NaOtBu	Toluene, Dioxane	90-110 °C
Aryl Chloride (Ar-Cl)	XPhos Pd G3 / tBuBrettPhos Pd G3	1. XPhos, 2. tBuBrettPhos	NaOtBu, LHMDS	Dioxane, Toluene	100-120 °C
Aryl Tosylate/Triflate (Ar-OTs/OTf)	RuPhos Pd G3 / XPhos Pd G3	1. RuPhos, 2. XPhos	K₃PO₄, Cs₂CO₃	Dioxane	100-110 °C

Issue 2: Significant Hydrodehalogenation Side Product

Question: My mass spec analysis shows a major peak corresponding to the starting aryl halide minus the halogen (Ar-H). How can I minimize this hydrodehalogenation?

Answer: Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings. It often arises from pathways that compete with the desired C-N bond formation, such as β-hydride elimination from the palladium-amido intermediate or reaction with trace water.[7][9]

Possible Causes & Solutions:

• Slow Reductive Elimination: If the final C-N bond-forming step is slow, competing decomposition pathways have more time to occur.

  • Solution: Use a bulkier ligand. Increased steric crowding around the palladium center can accelerate reductive elimination relative to side reactions.[7] Ligands like BrettPhos or tBuBrettPhos are specifically designed to promote this step.[14]

• Presence of Water: Trace water can be a proton source for the hydrodehalogenation pathway.

  • Solution: Rigorously dry all reagents, solvents, and glassware. Ensure your inert gas line has a moisture trap.

Catalyst Selection Workflow Diagram

This diagram outlines a logical workflow for selecting and optimizing a catalyst system for your C-N coupling reaction.

Caption: Workflow for Catalyst System Selection.

Issue 3: Reaction Stalls or Incomplete Conversion

Question: My reaction proceeds to about 50-60% conversion and then stops, even with extended reaction times or heating. What's causing this?

Answer: Reaction stalling often points to catalyst deactivation or product inhibition. The catalytic species is being consumed or inhibited faster than it can complete the reaction.

Possible Causes & Solutions:

• Product Inhibition: The N-arylated product, which is also an amine, can coordinate to the palladium center and inhibit further catalytic turnovers.[10]

  • Solution: Again, bulky ligands are key. A ligand that creates a highly crowded coordination sphere on the palladium can favor the binding of the smaller primary amine starting material over the bulkier tertiary amine product, thus disfavoring product inhibition.

• Ligand Degradation: At high temperatures ( > 120 °C), some phosphine ligands can degrade over time.

  • Solution: If high temperatures are necessary, choose a more thermally stable ligand. Also, ensure the reaction time is not unnecessarily long; monitor by TLC or LC-MS to determine the point at which the reaction stalls.

• Formation of Off-Cycle, Inactive Species: With aryl iodides, iodide anions can bridge two palladium centers to form unreactive dimers.[11][14]

  • Solution: While challenging to prevent completely, using a ligand that strongly binds to palladium in a 1:1 ratio can help minimize the formation of these bridged dimers. Sometimes, switching the solvent can also alter the solubility and stability of these off-cycle species.[12]

Simplified Buchwald-Hartwig Catalytic Cycle

Understanding the cycle helps diagnose which step is failing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups [beilstein-journals.org]
• 6. SAR studies of fluorine-substituted benzylamines and substituted 2-phenylethylamines as substrates and inactivators of monoamine oxidase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex [organic-chemistry.org]
• 9. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. reddit.com [reddit.com]
• 13. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Solvent Effects on the Reactivity of 2,3-Difluoro-4-methylbenzylamine

Welcome to the technical support center for experiments involving 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. The unique electronic properties conferred by the difluoro- and methyl-substituents on the phenyl ring present specific challenges and opportunities in reaction optimization. Solvent selection is paramount in controlling reaction outcomes, yields, and purity profiles.

This document moves beyond standard protocols to provide in-depth, field-proven insights into troubleshooting common issues, with a focus on the causal relationship between solvent choice and reaction performance.

Part 1: Foundational Concepts - Why Solvent Choice is Critical

Before troubleshooting specific reactions, it's essential to understand the fundamental principles governing how solvents influence the reactivity of 2,3-Difluoro-4-methylbenzylamine.

Question: How do the electronic effects of the substituents on 2,3-Difluoro-4-methylbenzylamine influence its reactivity?

Answer: The reactivity of the amine is a balance of competing electronic effects. The two fluorine atoms are strongly electron-withdrawing via the inductive effect, which decreases the electron density on the aromatic ring and, consequently, on the nitrogen atom of the benzylamine. This reduces the amine's basicity and nucleophilicity compared to an unsubstituted benzylamine. Conversely, the methyl group at the 4-position is weakly electron-donating, slightly counteracting the effect of the fluorine atoms. The net result is a primary amine that is a moderately active nucleophile, but less reactive than its non-fluorinated analogs. This modulation of reactivity makes solvent choice particularly important to facilitate desired chemical transformations.

Question: How do I generally classify solvents and their effects on reactions involving amines?

Answer: Solvents are typically categorized based on their polarity and their ability to donate a proton (proticity). This classification is crucial for predicting their impact on reaction mechanisms.[1][2]

• Polar Protic Solvents: (e.g., water, methanol, ethanol). These solvents have O-H or N-H bonds and can form hydrogen bonds. They are effective at solvating both cations and anions.[3] While they can dissolve many reagents, they can also hinder reactions by forming a "solvent cage" around the amine nucleophile through hydrogen bonding, thereby reducing its reactivity.[2][4]

• Polar Aprotic Solvents: (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)). These solvents have a significant dipole moment but lack O-H or N-H bonds. They are excellent at solvating cations but are less effective at solvating anions (the nucleophile).[1][5] This leaves the nucleophile "naked" and more reactive, making these solvents highly favorable for many reactions involving nucleophilic attack, such as Sₙ2 reactions and acylations.[2]

• Non-Polar Solvents: (e.g., Hexane, Toluene, Benzene). These solvents have low dielectric constants and do not effectively solvate charged species. They are often used when reactant polarity is low or when removal of a byproduct like water (via azeotropic distillation) is necessary.[2]

Figure 1. Classification of common laboratory solvents.

Part 2: Troubleshooting Guide for N-Acylation Reactions

N-acylation is one of the most common reactions performed with 2,3-Difluoro-4-methylbenzylamine to form amide bonds, a critical linkage in many pharmaceutical compounds.[6]

Question: My N-acylation reaction with an acyl chloride is giving a low yield. What are the likely solvent-related causes?

Answer: Low yields in N-acylation are frequently traced back to solvent issues. Here is a troubleshooting workflow to diagnose the problem.

Figure 2. Troubleshooting workflow for low N-acylation yields.

Causality Explained:

• Solvent Purity (Anhydrous Conditions): Acyl halides and anhydrides are highly susceptible to hydrolysis. Trace amounts of water in your solvent will rapidly consume the acylating agent, leading to low or no product formation.[7] Polar aprotic solvents like DCM and THF are hygroscopic and should be freshly dried or taken from a solvent purification system.

• Reactant Solubility: For a bimolecular reaction to occur, the reactants must be in the same phase. If either the 2,3-Difluoro-4-methylbenzylamine or the acylating agent has poor solubility in your chosen solvent, the reaction rate will be severely limited. While DCM is a good first choice, if solubility is an issue, consider THF or acetonitrile.

• Byproduct Solubility: Most N-acylations require a tertiary amine base (e.g., triethylamine, DIPEA) to scavenge the HCl produced. This forms an ammonium salt (e.g., Et₃N·HCl). In solvents with lower polarity like DCM, this salt can precipitate. This is sometimes acceptable, but a thick precipitate can coat the reactants or hinder stirring, effectively stopping the reaction. In such cases, switching to a more polar solvent like acetonitrile can keep the salt in solution.

Experimental Protocol: N-Acylation using an Acyl Chloride

This protocol provides a robust starting point for the N-acylation of 2,3-Difluoro-4-methylbenzylamine.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 eq)

• Acyl chloride (e.g., Benzoyl chloride) (1.05 - 1.1 eq)

• Triethylamine (Et₃N) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line, dropping funnel

Procedure:

• Setup: Under a nitrogen or argon atmosphere, add 2,3-Difluoro-4-methylbenzylamine and anhydrous DCM to a dry round-bottom flask. Stir until fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the exothermicity of the reaction and minimize side product formation.

• Base Addition: Add triethylamine to the stirred solution.

• Acyl Chloride Addition: Dissolve the acyl chloride in a small amount of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 15-30 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-16 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS.[8]

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.[8]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography or recrystallization.

Part 3: Troubleshooting Guide for Reductive Amination

Reductive amination is a powerful method for forming C-N bonds, reacting 2,3-Difluoro-4-methylbenzylamine with an aldehyde or ketone to form a secondary amine.[9][10] This is a one-pot, two-stage process (imine formation followed by reduction), and the solvent must be compatible with both stages.

Question: I am getting a mixture of unreacted starting material, the desired secondary amine, and a side-product from the reduction of my carbonyl. How can I optimize the solvent and conditions?

Answer: This is a classic reductive amination problem that points to an imbalance between the rate of imine formation and the rate of reduction. The choice of solvent and reducing agent is key to resolving this.

• Promote Imine Formation: The formation of the imine (or iminium ion) is an equilibrium reaction that produces water.[11]

  • Solvent Solution: Using a solvent like toluene or dichloroethane (DCE) with a dehydrating agent (e.g., molecular sieves) or a Dean-Stark trap to remove water will drive the equilibrium towards the imine, ensuring the carbonyl is consumed before reduction.[11]

  • Catalyst: A catalytic amount of acid (e.g., acetic acid) is often required to facilitate imine formation, but excess acid can protonate the starting amine, rendering it non-nucleophilic.[12]

• Select the Right Reducing Agent & Solvent Combination: The reducing agent must be selective for the iminium ion over the carbonyl group.[10] The solvent must be compatible with this choice.

Reducing Agent	Preferred Solvents	Characteristics & Rationale
Sodium Cyanoborohydride (NaBH₃CN)	Methanol (MeOH), Ethanol (EtOH)	The classic choice. It is stable in neutral or slightly acidic alcoholic solutions and selectively reduces the protonated iminium ion much faster than a ketone or aldehyde.[10] MeOH is an excellent solvent for both the imine formation and the reduction step.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Dichloroethane (DCE), THF, Acetonitrile (MeCN)	A milder and less toxic alternative to NaBH₃CN. It is effective in aprotic solvents and does not require acidic conditions.[10] This is often the reagent of choice for sensitive substrates.
Sodium Borohydride (NaBH₄)	Methanol (MeOH), Ethanol (EtOH)	More reactive than the others. It can reduce aldehydes and ketones. To be used successfully, imine formation must be complete before its addition, or it must be used at low temperatures to exploit the rate difference between imine and carbonyl reduction.[13]
H₂ with Pd/C Catalyst	Ethanol (EtOH), Ethyl Acetate (EtOAc)	A "green" option, but catalytic hydrogenation can also reduce other functional groups (e.g., nitro groups, alkenes).[11] The solvent must be compatible with hydrogenation conditions.

Question: Why is my reductive amination failing in THF with NaBH₃CN?

Answer: Sodium cyanoborohydride is most effective at reducing the protonated iminium ion. This protonation step is much slower in aprotic solvents like THF compared to protic solvents like methanol.[10] In THF, the equilibrium between the imine and the more reactive iminium ion lies far to the left. For NaBH₃CN, switching the solvent to methanol and adding a catalytic amount of acetic acid will significantly accelerate the reaction.[12] If you must use an aprotic solvent, sodium triacetoxyborohydride is the superior choice.

Experimental Protocol: Reductive Amination using NaBH(OAc)₃

This protocol is a reliable method for reacting 2,3-Difluoro-4-methylbenzylamine with an aldehyde.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 eq)

• Aldehyde (e.g., isobutyraldehyde) (1.0 - 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional, 0.1 eq)

Procedure:

• Setup: To a dry flask under a nitrogen atmosphere, add the 2,3-Difluoro-4-methylbenzylamine, the aldehyde, and anhydrous DCE.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for imine formation. (If the reaction is sluggish, a catalytic amount of acetic acid can be added).

• Reduction: Add the sodium triacetoxyborohydride in portions over 20-30 minutes. The reaction may be mildly exothermic.

• Reaction: Stir at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

• Work-up:

  • Carefully quench the reaction by slow addition of a saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

References

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. Retrieved from [Link]

• Quora. (2023). What are the effects of solvents on SN1 and SN2 reactions?. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 7.5: SN1 vs SN2. Retrieved from [Link]

• Anonymous. (2023). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Retrieved from [Link]

• Physics Forums. (2011). SN2 & SN1 Reactions: Solvent Effects Explained. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Summary of Nucleophilic Substitution Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Wolfram Demonstrations Project. (n.d.). Solvent Polarity in SN1 and SN2 Reactions. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). NS7. Solvent Effects. Retrieved from [Link]

• Bowman, A. M., & Peterson, M. A. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Journal of Undergraduate Research. Retrieved from [Link]

• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines.
• Google Patents. (n.d.). Synthetic method of 2,4-difluorobenzene methylamine.

• YouTube. (2023). Reductive Amination. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• BYU ScholarsArchive. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of dolutegravir key intermediate 2, 4-difluorobenzylamine.

• NIH - National Center for Biotechnology Information. (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Retrieved from [Link]

Sources

• 1. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 4. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. physicsforums.com [physicsforums.com]
• 6. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. "An Efficient Reductive Amination Protocol Using Benzylamine-Borane As " by Adam M. Bowman and Dr. Matt A. Peterson [scholarsarchive.byu.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. organic-chemistry.org [organic-chemistry.org]

minimizing dimer formation in 2,3-Difluoro-4-methylbenzylamine reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Dimer Formation in Synthetic Reactions

Introduction

Welcome to the technical support center for 2,3-Difluoro-4-methylbenzylamine. This guide is designed to provide in-depth troubleshooting advice and practical solutions for researchers encountering challenges with dimer formation during their synthetic work with this valuable intermediate. As Senior Application Scientists, we have compiled this resource based on established chemical principles, field-proven insights, and a thorough review of the relevant literature to ensure the scientific integrity and utility of the information provided. Our goal is to empower you to optimize your reaction conditions, minimize unwanted side products, and achieve higher yields and purity in your desired transformations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the formation of dimers in reactions involving 2,3-Difluoro-4-methylbenzylamine.

Q1: What is dimer formation in the context of 2,3-Difluoro-4-methylbenzylamine reactions, and why does it occur?

A: In the context of 2,3-Difluoro-4-methylbenzylamine, "dimer formation" typically refers to the oxidative self-coupling of two molecules of the benzylamine to form an N-benzylidenebenzylamine, which is an imine. This reaction is a common side reaction for many primary benzylamines and is often facilitated by the presence of an oxidant, which can be atmospheric oxygen, or certain catalysts.

The likely mechanism involves the oxidation of one molecule of the benzylamine to the corresponding benzaldehyde. This aldehyde intermediate is then highly reactive towards another molecule of the starting benzylamine, undergoing a condensation reaction to form the stable imine "dimer" and a molecule of water.

Caption: Proposed two-step mechanism for dimer formation.

Q2: What is the likely structure of the dimer?

A: Based on the known reactivity of benzylamines, the dimer is almost certainly the N-(2,3-difluoro-4-methylbenzylidene)-2,3-difluoro-4-methylbenzylamine.

Structure of the Dimer:

• Systematic Name: N-[(2,3-difluoro-4-methylphenyl)methylidene]-1-(2,3-difluoro-4-methylphenyl)methanamine

• Molecular Formula: C₁₆H₁₃F₄N

• Key Feature: A C=N double bond (imine) linking the two fluorinated benzyl groups.

Q3: How do the fluorine and methyl substituents on the aromatic ring influence dimer formation?

A: The electronic properties of the substituents on the benzylamine ring can significantly impact the rate of oxidative dimer formation.

• Fluorine Atoms (Electron-Withdrawing): The two fluorine atoms at the 2- and 3-positions are strongly electron-withdrawing by induction. This can have a twofold effect. On one hand, it can make the benzylic C-H bonds more susceptible to initial oxidation. On the other hand, the decreased electron density on the nitrogen atom might slightly reduce its nucleophilicity in the subsequent condensation step.

• Methyl Group (Electron-Donating): The methyl group at the 4-position is weakly electron-donating, which can partially counteract the effect of the fluorine atoms.

Q4: What types of reactions are most susceptible to dimer formation?

A: Dimer formation is most likely to be a significant side reaction under conditions that are either oxidative or do not rigorously exclude atmospheric oxygen. Reactions that are run at elevated temperatures for extended periods in the presence of air are particularly at risk. Furthermore, certain reagents, especially some metal catalysts, can promote the oxidative coupling of benzylamines.

Reactions where this may be a concern include:

• Alkylation or acylation reactions where the conditions are not strictly anhydrous and anaerobic.

• Reactions involving transition metal catalysts that can cycle through different oxidation states.

• Prolonged heating of the benzylamine in the presence of air.

Section 2: Troubleshooting Guide: Minimizing Dimer Formation

This section provides a structured approach to troubleshooting and preventing dimer formation in your experiments.

Issue: Dimer is detected as a major byproduct in my reaction.

This is a common issue and can often be resolved by carefully controlling the reaction environment and the purity of your reagents.

Caption: Troubleshooting flowchart for dimer formation.

Based on the root cause analysis, the most effective way to prevent dimer formation is to rigorously exclude oxygen from your reaction.

Protocol 2.1: Performing Reactions Under an Inert Atmosphere

This protocol describes the setup of a reaction under a nitrogen or argon atmosphere using a balloon. For more sensitive reactions, a Schlenk line is recommended.

Materials:

• Round-bottom flask with a stir bar

• Rubber septum

• Nitrogen or Argon gas cylinder with a regulator

• Balloon

• Needles (one for gas inlet, one for outlet)

• Syringes for liquid transfer

• Heat gun or oven for drying glassware

Procedure:

• Dry Glassware: Thoroughly dry all glassware in an oven at >120 °C for at least 4 hours, or by flame-drying under vacuum. Allow to cool in a desiccator or under a stream of inert gas.

• Assemble Apparatus: Quickly assemble the hot glassware and seal the flask with a rubber septum.

• Inert Gas Purge: Insert a needle connected to the inert gas source (e.g., a balloon filled with nitrogen) through the septum. Insert a second "outlet" needle to allow the air to escape.

• Flush the System: Allow the inert gas to flow through the flask for 5-10 minutes to displace all the air.

• Remove Outlet Needle: Once flushed, remove the outlet needle. The positive pressure from the gas source will maintain the inert atmosphere.

• Reagent Addition: Add anhydrous, deoxygenated solvents and reagents via syringe through the septum.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction, especially if heating.

Protocol 2.2: Reagent and Solvent Purity Checks

• Solvents: Use anhydrous solvents from a solvent purification system or freshly opened bottles. To deoxygenate, bubble a stream of nitrogen or argon through the solvent for 15-30 minutes before use.

• 2,3-Difluoro-4-methylbenzylamine: If the starting material has been stored for a long time, it may have already started to oxidize. Consider purifying it by vacuum distillation before use.

Issue: Low yield of desired product, with significant unreacted starting material and some dimer.

This may indicate that while dimer formation is occurring, the primary reaction is also not proceeding efficiently.

The following table provides a starting point for optimizing your reaction to favor the desired transformation over dimer formation.

Parameter	Recommendation	Rationale
Temperature	Run the reaction at the lowest effective temperature.	Dimer formation, like many side reactions, is often accelerated at higher temperatures.
Concentration	Use a higher concentration of the limiting reagent.	This can favor the desired bimolecular reaction over the oxidative self-coupling of the benzylamine.
Order of Addition	If your reaction involves adding a reagent to the benzylamine, consider adding the benzylamine slowly to a solution of the other reagent.	This keeps the instantaneous concentration of the benzylamine low, minimizing the chance of self-reaction.
Reaction Time	Monitor the reaction closely (e.g., by TLC or HPLC) and quench it as soon as the starting material is consumed.	Prolonged reaction times, especially at elevated temperatures, can lead to increased byproduct formation.
Choice of Base/Catalyst	If applicable, choose bases or catalysts that are not known to be oxidative. For example, prefer organic bases like triethylamine or DIPEA over those that might have oxidative impurities.	To avoid introducing an oxidant into the reaction mixture.

Section 3: Analytical Methods for Dimer Detection and Quantification

Regular monitoring of your reaction is crucial for successful optimization. Here are general methods for detecting and quantifying 2,3-Difluoro-4-methylbenzylamine and its imine dimer.

Protocol 3.1: General HPLC-UV Method for Reaction Monitoring

High-Performance Liquid Chromatography (HPLC) with UV detection is an excellent technique for monitoring the progress of your reaction.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid or trifluoroacetic acid, is often effective.

  • Example Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where both the starting material and the imine have good absorbance, for example, 254 nm. A photodiode array (PDA) detector is useful for identifying peaks by their UV spectra.

• Expected Elution Order: The imine dimer is significantly larger and less polar than the starting benzylamine, so it will have a longer retention time on a reverse-phase column.

Protocol 3.2: General GC-MS Method for Impurity Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for confirming the identity of the dimer impurity.[1]

• Instrumentation: A standard GC-MS system.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1-1.5 mL/min.

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp at 15 °C/min to 300 °C.

  • Hold at 300 °C for 5-10 minutes.

• Injector Temperature: 280 °C.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan a mass range of m/z 40-500.

• Expected Fragmentation: The imine dimer will likely show a molecular ion peak (M+) and characteristic fragmentation patterns corresponding to the loss of the fluorinated benzyl and benzylidene fragments.

Section 4: Purification Strategies to Remove Dimer Impurity

If dimer formation cannot be completely suppressed, the following purification methods can be employed.

Protocol 4.1: Acid-Base Extraction

This method takes advantage of the basicity of the starting amine. The imine dimer is significantly less basic.

• Dissolve: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The 2,3-Difluoro-4-methylbenzylamine will be protonated and move into the aqueous layer. The less basic imine dimer will remain in the organic layer.

• Separate Layers: Separate the aqueous and organic layers.

• Freebase the Amine: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH) until the solution is basic (pH > 10).

• Re-extract: Extract the aqueous layer with fresh organic solvent (2-3 times).

• Dry and Concentrate: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the purified amine.

Protocol 4.2: Column Chromatography

Silica gel column chromatography can also be used to separate the amine from the less polar imine dimer.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. A small amount of triethylamine (e.g., 0.5-1%) can be added to the mobile phase to prevent the amine from tailing on the acidic silica gel.

• Elution: The less polar imine dimer will elute before the more polar starting amine. Monitor the fractions by TLC.

References

• Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organocatalysts. ACS Omega, 2016.

• Supporting Information for: Perovskite-Quantum-Dot-Catalyzed Aerobic Oxidation of Amines to Imines under Visible Light. The Royal Society of Chemistry.

• Inert Atmosphere. YouTube, 2022.

• 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts, 2022.

• N-Benzylidenebenzylamine. PubChem, National Institutes of Health.

• How to purify Benzylamine? Reddit, 2024.

• HPLC Method Development and Impurity Profiling. ResearchGate, 2025.

• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma, 2025.

• Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, 2011.

Sources

• 1. rsc.org [rsc.org]

Technical Support Center: Workup Procedures for Reactions Containing 2,3-Difluoro-4-methylbenzylamine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the workup of reactions involving 2,3-Difluoro-4-methylbenzylamine. The unique electronic properties conferred by the fluorine substituents necessitate specific considerations during product isolation and purification. This document is designed to provide both procedural guidance and a deeper understanding of the underlying chemical principles.

Section 1: Foundational Principles & Initial Considerations

Q1: What are the key chemical properties of 2,3-Difluoro-4-methylbenzylamine that influence workup procedures?

Understanding the physicochemical properties of 2,3-Difluoro-4-methylbenzylamine is critical for designing an effective purification strategy. The presence of two electron-withdrawing fluorine atoms on the benzene ring significantly impacts the basicity of the amine and the polarity of the molecule.

Key Properties Influencing Workup:

• Basicity (pKa): The electron-withdrawing nature of the fluorine atoms decreases the electron density on the nitrogen atom, making it a weaker base compared to non-fluorinated benzylamine. This means a stronger acidic solution (lower pH) is required to fully protonate the amine and extract it into the aqueous phase.

• Solubility: While the amine group can participate in hydrogen bonding, the fluorinated aromatic ring introduces lipophilic character. Analogous compounds like 4-fluoro-α-methylbenzylamine are sparingly soluble in water.[1] This property is exploited during liquid-liquid extractions.

• Polarity: The C-F bonds are highly polar, but the overall molecular polarity depends on the symmetry of the substitution. The difluoro-substitution pattern makes the molecule moderately polar, which can sometimes lead to solubility in a wider range of solvents and may complicate chromatographic separations.

• Safety: This compound is classified as a corrosive material that can cause severe skin burns and eye damage.[2][3] It is also harmful if swallowed. Always handle it in a chemical fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2][4]

Property	Implication for Workup
Reduced Basicity	Requires a lower pH (e.g., 1-2 M HCl) for efficient protonation and extraction into the aqueous phase.
Moderate Polarity	May require a combination of polar and non-polar solvents for effective extraction and chromatography.
Lipophilicity	The neutral (free base) form will preferentially partition into common organic solvents like dichloromethane or ethyl acetate.
Corrosive Nature	Mandates the use of appropriate PPE and careful handling to prevent contact.[2][3]

Section 2: Standard Workup Protocol - Acid-Base Extraction

Acid-base extraction is the cornerstone of purifying amines from neutral or acidic impurities.[5][6][7] The procedure leverages the differential solubility of the amine in its neutral (organic-soluble) and protonated salt (water-soluble) forms.

Q2: What is a reliable, step-by-step acid-base extraction protocol for a reaction mixture containing 2,3-Difluoro-4-methylbenzylamine?

This protocol assumes the reaction was performed in an organic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene) and the desired product is the amine itself or a neutral compound derived from it.

Experimental Protocol: Isolating a Neutral Product

• Solvent Removal (Optional but Recommended): If the reaction solvent is water-miscible (e.g., THF, acetonitrile), concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.[8] Redissolve the residue in a water-immiscible organic solvent like DCM or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute acidic solution (e.g., 1 M HCl). Shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer. This layer now contains the protonated 2,3-Difluoro-4-methylbenzylamine hydrochloride salt.

• Repeat Acidic Wash: Wash the organic layer one or two more times with the dilute acid to ensure complete removal of the amine.[9]

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove the bulk of the dissolved water.

• Drying and Concentration: Drain the organic layer into a clean flask. Dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter or decant the solution and concentrate it under reduced pressure to yield the purified neutral product.

Workflow for Isolating a Neutral Product

Caption: Acid-base extraction workflow to isolate a neutral product.

Q3: How do I modify the protocol to isolate the 2,3-Difluoro-4-methylbenzylamine itself?

If the amine is your desired product, you will need to recover it from the acidic aqueous washes.

Experimental Protocol: Recovering the Amine Product

• Combine Aqueous Layers: Combine all the acidic aqueous layers from the initial extraction steps (Step 3 and 4 above).

• Cooling: Place the flask containing the combined aqueous layers in an ice bath. This will help to control the heat generated during neutralization.

• Basification: Slowly add a strong base, such as 2 M or 6 M sodium hydroxide (NaOH), while stirring. Monitor the pH of the solution using pH paper or a pH meter. Continue adding base until the solution is strongly basic (pH > 12).

• Extraction: The protonated amine salt will be converted back to the neutral, water-insoluble free base, which may appear as a cloudy precipitate or an oil. Extract the free base back into an organic solvent (e.g., DCM or ethyl acetate) by performing three separate extractions.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure to yield the purified 2,3-Difluoro-4-methylbenzylamine.

Workflow for Recovering the Amine Product

Caption: Workflow for the recovery and isolation of the amine product.

Section 3: Troubleshooting Guide

Q4: I've formed a persistent emulsion during the liquid-liquid extraction. How can I break it?

Emulsions are a common problem when working up reactions, especially when surfactant-like molecules are present.[10][11] Gentle swirling instead of vigorous shaking can sometimes prevent their formation.[10] If an emulsion does form, here are several techniques to resolve it:

Method	Procedure	Rationale
Salting Out	Add a significant amount of solid sodium chloride (NaCl) to the separatory funnel and shake gently.[8]	The salt increases the ionic strength of the aqueous layer, which decreases the solubility of organic components and helps to force the separation of the two phases.[10][12]
Filtration	Filter the entire mixture through a pad of Celite® or glass wool.[8][10]	The fine particles of the filter aid can disrupt the emulsion layer, allowing the distinct phases to pass through and separate upon collection.
Solvent Addition	Add a small amount of a different organic solvent.[10]	Changing the properties of the organic phase can help to solubilize the emulsifying agent into one of the layers.
Centrifugation	If the volume is manageable, transfer the mixture to centrifuge tubes and spin at a moderate speed.	Centrifugal force can accelerate the separation of the denser and lighter phases.[11]
Patience	Allow the separatory funnel to stand undisturbed for an extended period (e.g., 30 minutes to an hour).[8][12][13]	Sometimes, emulsions will break on their own given sufficient time.

Q5: My product is an amide formed from the acylation of 2,3-Difluoro-4-methylbenzylamine. I'm struggling to remove the unreacted starting amine. What should I do?

This is a classic purification challenge. Since your product is a neutral amide, the acid-base extraction protocol described in Q2 is the most effective method.

• Problem: The unreacted amine is co-eluting with my amide product during column chromatography.

• Cause: The polarity of the starting amine and the resulting amide can be very similar.

• Solution: A thorough acidic wash is crucial. Use 1 M HCl and perform at least two to three washes.[9] To confirm the removal of the amine, you can test the final aqueous wash. After basifying a small sample of this final wash, it should remain clear. If it turns cloudy, it indicates that amine is still being extracted from the organic layer, and further washes are necessary.

Q6: I am performing a reaction where over-alkylation or di-acylation of the amine is a problem. How can the workup help?

While workup procedures primarily address purification, they cannot reverse side reactions that have already occurred. The key is to control the reaction conditions. However, if you have a mixture, purification becomes the main challenge.

• For N-Alkylation Reactions: Over-alkylation (formation of secondary or tertiary amines) is a common issue.

  • Chromatography: These products often have different polarities and can typically be separated by silica gel column chromatography. The primary amine is generally more polar and will have a lower Rf value than the secondary or tertiary amines.

• For N-Acylation Reactions: Di-acylation can occur with some acylating agents.

  • Hydrolysis: In some cases, a carefully controlled basic wash (e.g., with a weak base like potassium carbonate) might selectively hydrolyze the more labile di-acylated product back to the mono-acylated amide, but this is highly substrate-dependent and requires careful optimization.

  • Chromatography: As with over-alkylation, column chromatography is the most reliable method for separating mono- and di-acylated products.

Section 4: Advanced Purification & Safety

Q7: When is column chromatography necessary, and what are the best practices for this compound and its derivatives?

Column chromatography is necessary when acid-base extraction is insufficient to separate the desired product from impurities of similar acidity/basicity (e.g., separating a product from a neutral byproduct).

Best Practices for Chromatography:

• Stationary Phase: Standard silica gel is usually effective. For basic compounds that may streak on silica, consider using alumina (basic or neutral) or deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base like triethylamine (e.g., 0.5-1%).[14]

• Mobile Phase: A gradient of ethyl acetate in hexanes or DCM in hexanes is a good starting point. The addition of a small amount of methanol to the DCM can help elute more polar compounds.

• Visualization: The aromatic ring in 2,3-Difluoro-4-methylbenzylamine and its derivatives makes them UV-active, so they can be easily visualized on TLC plates under a UV lamp (254 nm).

Q8: What are the critical safety precautions when working with 2,3-Difluoro-4-methylbenzylamine?

Safety is paramount. Always consult the Safety Data Sheet (SDS) before handling any chemical.[2][4][15]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat.[2][4]

• Ventilation: Always handle this compound in a properly functioning chemical fume hood to avoid inhalation of vapors.[2][4][15]

• Handling: As it is corrosive, avoid all contact with skin and eyes. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from acids and strong oxidizing agents.[2][4]

References

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific. [Link]

• Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. AZoM. [Link]

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Technical Support Center: Chemoselectivity in the Functionalization of 2,3-Difluoro-4-methylbenzylamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2,3-Difluoro-4-methylbenzylamine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the synthetic challenges associated with this versatile but complex building block. The presence of a nucleophilic primary amine, an activated aromatic ring, and electron-withdrawing fluorine atoms creates unique chemoselectivity challenges. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the functionalization of 2,3-Difluoro-4-methylbenzylamine, providing explanations for the underlying chemistry and actionable protocols.

Question 1: My N-acylation (amide bond formation) reaction is suffering from low yield and multiple byproducts. What is causing this and how can I fix it?

Answer:

Low yields in amide coupling with 2,3-Difluoro-4-methylbenzylamine are common and typically stem from a combination of factors: reduced amine nucleophilicity, steric hindrance, and suboptimal reaction conditions. The two electron-withdrawing fluorine atoms on the aromatic ring decrease the basicity and nucleophilicity of the benzylic amine compared to an unsubstituted benzylamine. Furthermore, improper activation of the carboxylic acid or harsh conditions can lead to side reactions.

Causality Analysis:

• Incomplete Carboxylic Acid Activation: The reaction hinges on converting the carboxylic acid's hydroxyl group into a better leaving group. If this activation is slow or incomplete, the reaction will stall.

• Amine Deactivation: The amine is the nucleophile. If the reaction medium is too acidic, the amine will be protonated, rendering it non-nucleophilic and halting the reaction.

• Side Reactions:

  • Racemization: If your carboxylic acid has a chiral center, aggressive activation (especially with carbodiimides without additives) can lead to epimerization.[1]

  • Guanidinylation: Uronium/aminium-based coupling reagents (like HATU/HBTU) can sometimes react with the amine to form a guanidinium byproduct, consuming your starting material.[2] This is why pre-activation of the acid is often recommended.

Troubleshooting Workflow:

Below is a decision tree to guide your troubleshooting process for low-yield N-acylation reactions.

Caption: Troubleshooting Decision Tree for N-Acylation.

Comparative Data: Coupling Reagents

The choice of coupling reagent is critical. While many options exist, they differ in reactivity and potential for side reactions.[3][4]

Coupling Reagent	Relative Reactivity	Pros	Cons
EDC / HOBt	Moderate	Cost-effective; generates water-soluble urea byproduct.	Can lead to racemization without an additive like HOBt.[1]
HATU / HCTU	Very High	Extremely fast and efficient, even for hindered amines; low racemization.[4]	Higher cost; can cause guanidinylation if not pre-activated.[2]
T3P®	High	High yields; byproducts are water-soluble; good for sensitive substrates.[3]	Often requires careful stoichiometry and temperature control.
Acyl Halide	Highest	Very reactive; inexpensive.	Generates stoichiometric acid (e.g., HCl), requiring a base scavenger; can be too reactive, leading to side reactions.[5]

Optimized Protocol: N-Acylation using HATU

This protocol employs pre-activation to minimize side reactions and maximize yield.

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.05 equivalents) and HATU (1.0 eq) in anhydrous DMF or DCM.

• Activation: Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.5 equivalents) to the mixture. Stir at room temperature for 5-10 minutes. The solution may change color, indicating the formation of the active ester.

• Coupling: In a separate flask, dissolve 2,3-Difluoro-4-methylbenzylamine (1.0 equivalent) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the activated carboxylic acid mixture at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Question 2: I am attempting an N-alkylation with an alkyl bromide, but the reaction is incomplete, and I see evidence of over-alkylation. How can I achieve selective mono-alkylation?

Answer:

Achieving selective mono-alkylation requires balancing the reactivity of the amine and the alkylating agent. Incomplete reactions often result from a base that is too weak or poor substrate solubility, while over-alkylation (formation of a tertiary amine or even a quaternary ammonium salt) occurs when the newly formed secondary amine is more nucleophilic than the starting primary amine and reacts again.

Causality Analysis:

• Base Strength & Solubility: A common base like potassium carbonate (K₂CO₃) may not be strong enough or sufficiently soluble in solvents like acetone or acetonitrile to effectively deprotonate the amine or the intermediate ammonium salt, leading to a stalled reaction.[6]

• Solvent Choice: Polar aprotic solvents like DMF or DMSO are generally preferred as they effectively dissolve the amine salt and facilitate the Sₙ2 reaction.[6][7]

• Stoichiometry: Using a large excess of the alkylating agent will statistically favor over-alkylation.

Experimental Workflow for Controlled Mono-Alkylation

Caption: General Workflow for N-Alkylation.

Recommended Starting Conditions for Mono-Alkylation

Parameter	Recommendation	Rationale
Alkylating Agent	Alkyl bromide or iodide (1.1 - 1.2 eq)	Iodides are more reactive but also more expensive. A slight excess drives the reaction to completion without significant over-alkylation.
Base	Cesium Carbonate (Cs₂CO₃) or Powdered Potassium Hydroxide (KOH) (1.5 - 2.0 eq)	Cs₂CO₃ is highly effective due to its high solubility and "soft" nature, promoting smooth alkylation.[7]
Solvent	Anhydrous DMF or Acetonitrile	These solvents facilitate Sₙ2 reactions. DMF is often superior for solubility but harder to remove.
Additive	Potassium Iodide (KI) (0.1 eq)	If using an alkyl chloride or bromide, catalytic KI can significantly accelerate the reaction via in situ Finkelstein reaction.[6]
Temperature	Room Temperature to 50 °C	Start at room temperature. Gentle heating can overcome activation barriers, but excessive heat can promote elimination and other side reactions.[7]

Question 3: How can I achieve selective functionalization of the aromatic ring without affecting the benzylamine group? The regioselectivity is unpredictable.

Answer:

Direct electrophilic aromatic substitution (EAS) on 2,3-Difluoro-4-methylbenzylamine is highly challenging due to conflicting directing effects and the reactivity of the amine itself. The key to controlling regioselectivity is to temporarily "mute" the influence of the amine by using a protecting group.

Causality Analysis: Substituent Effects

The regiochemical outcome of an EAS reaction is dictated by the substituents already on the ring.[8]

• -CH₂NH₂ (Aminomethyl): Strongly activating, ortho, para-directing.

• -F (Fluoro): Deactivating, ortho, para-directing.[8]

• -CH₃ (Methyl): Activating, ortho, para-directing.

Under acidic EAS conditions (e.g., nitration), the amine is protonated to -CH₂NH₃⁺ , which is a strongly deactivating, meta-directing group. This completely changes the outcome. The interplay of these groups leads to a mixture of products.

The Solution: Amine Protection

By converting the amine to a neutral, sterically bulky protecting group like a carbamate (e.g., Boc or Cbz), you achieve two goals:

• Prevent Reactivity: The protected amine will not react with the electrophile or be protonated under acidic conditions.

• Control Regioselectivity: The protecting group alters the electronic and steric profile, simplifying the directing effects. An N-acyl group is still ortho, para-directing but is deactivating.

Visualizing Directing Effects

The diagram below illustrates how amine protection clarifies the regiochemical outcome for an incoming electrophile (E⁺).

Caption: Directing effects for EAS with unprotected vs. protected amine.

Protocol: N-Protection and Subsequent Bromination

• Protection Step: Dissolve 2,3-Difluoro-4-methylbenzylamine (1.0 eq) and triethylamine (1.5 eq) in DCM. Cool to 0 °C. Add Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) portion-wise. Stir at room temperature overnight. Wash with water and brine, dry over Na₂SO₄, and concentrate to obtain the N-Boc protected amine, which can often be used without further purification.

• Bromination Step: Dissolve the N-Boc protected amine (1.0 eq) in a suitable solvent like CCl₄ or DCM. Add N-Bromosuccinimide (NBS) (1.05 eq). Stir at room temperature and monitor by TLC. The reaction may require initiation with light or a radical initiator like AIBN, or catalysis with a mild Lewis acid depending on the desired outcome.

• Deprotection Step: After purification of the brominated product, dissolve it in DCM and add an excess of a strong acid like trifluoroacetic acid (TFA). Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC). Evaporate the solvent and excess acid to yield the desired brominated benzylamine salt.

Frequently Asked Questions (FAQs)

Q: How do the fluorine substituents specifically impact the amine's reactivity?

A: The two fluorine atoms are strongly electronegative and withdraw electron density from the aromatic ring through the inductive effect. This electronic pull extends to the benzylic carbon and, subsequently, to the nitrogen atom of the amine. This reduces the electron density on the nitrogen, making it a weaker base and a less potent nucleophile compared to non-fluorinated benzylamine. Consequently, reactions requiring amine nucleophilicity, like acylation and alkylation, may require slightly more forcing conditions (e.g., more powerful coupling reagents, stronger bases, or mild heating) to proceed at a reasonable rate.

Q: When is an amine protecting group absolutely necessary, and which one should I choose?

A: A protecting group is essential when you plan to perform a reaction that is incompatible with a free primary amine.[9][10] This includes:

• Electrophilic Aromatic Substitution: As detailed above, to prevent protonation and control regioselectivity.

• Reactions with Strong Bases: If you are using strong organometallic bases (e.g., n-BuLi) to functionalize another part of the molecule, the acidic N-H proton will be abstracted first.

• Oxidation Reactions: Primary amines are susceptible to oxidation.

Choosing between Boc and Cbz:

Protecting Group	Structure	Introduction	Removal Conditions	Notes
Boc (tert-Butoxycarbonyl)	-C(=O)O-tBu	Boc₂O, base (e.g., TEA, DIPEA)	Strong Acid (TFA, HCl in dioxane)	Very common, stable to catalytic hydrogenation and basic conditions. Ideal if your molecule is acid-labile elsewhere.[9][11]
Cbz (Carboxybenzyl)	-C(=O)OCH₂Ph	Benzyl chloroformate, base	Catalytic Hydrogenolysis (H₂, Pd/C)	Stable to acidic and mildly basic conditions. Excellent choice if your molecule has groups sensitive to strong acid but can tolerate reduction.[11][12]

The choice depends on the overall synthetic route. This is known as an orthogonal protection strategy, where you choose groups that can be removed without affecting other functional groups in the molecule.[9][10]

Q: What are the most effective methods for monitoring these reactions to ensure chemoselectivity?

A: Real-time reaction monitoring is crucial for preventing side reactions and maximizing the yield of your desired product.

• Thin-Layer Chromatography (TLC): This is the quickest and most common method. It allows you to visualize the consumption of starting materials and the formation of the product. By co-spotting your reaction mixture with your starting materials, you can get a clear picture of the reaction's progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful technique. It not only separates the components of your reaction mixture but also provides the mass of each component. This is invaluable for identifying your desired product and diagnosing side reactions by identifying the mass of byproducts (e.g., confirming over-alkylation or guanidinylation). For difficult reactions, pulling small aliquots every 30-60 minutes for LC-MS analysis provides precise control over the reaction time.

References

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Liu, C., et al. (2018). N-acylation of amides through internal nucleophilic catalysis. Beilstein Journal of Organic Chemistry.

• Royal Society of Chemistry. (n.d.). Electrophilic aromatic substitution of electron-rich arenes with N-fluorobenzenesulfonimide (NFSI) as an electrophile. RSC Advances. Retrieved from [Link]

• ACS Publications. (2021, July 12). Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). Organic Letters. Retrieved from [Link]

• Willson Research Group. (n.d.). Electrophilic Aromatic Substitution. Retrieved from [Link]

• PubMed. (n.d.). Coupling strategies for the synthesis of Peptide-oligonucleotide conjugates for patterned synthetic biomineralization. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. Retrieved from [Link]

• Leah4sci. (2014, February 4). Electrophilic Aromatic Substitution - EAS Introduction. YouTube. Retrieved from [Link]

• PubMed. (2013, May 8). Sequential C-H functionalization reactions for the enantioselective synthesis of highly functionalized 2,3-dihydrobenzofurans. Retrieved from [Link]

• Reddit. (2016, February 1). Help with N-Alkylation gone wrong. r/chemistry. Retrieved from [Link]

• ChemRxiv. (2024, October 17). Inverting Conventional Chemoselectivity of Metal Carbenes with Sulfenylcarbenes for Late-Stage Functionalizations. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of N-acylated amines. Retrieved from [Link]

• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Challenges and Breakthroughs in Selective Amide Activation. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) Amide bond formation using amino acid fluorides. Retrieved from [Link]

• National Institutes of Health (NIH). (2020, April 23). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Retrieved from [Link]

• National Institutes of Health (NIH). (2023, July 15). Carbene-catalyzed chemoselective reaction of unsymmetric enedials for access to Furo[2,3-b]pyrroles. PMC. Retrieved from [Link]

• International Journal of ChemTech Research. (2014, June 26). REGIOSELECTIVE N-ACYLATION OF HETEROCYCLIC AMINES UNDER SOLVENT-FREE CONDITION. Retrieved from [Link]

• ResearchGate. (2025, September 1). A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. Retrieved from [Link]

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Technical Support Center: A Troubleshooting Guide for Fluorinated Amine Synthesis

Welcome to the Technical Support Center for fluorinated amine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing fluorine into amine-containing molecules. The introduction of fluorine can dramatically alter a molecule's physicochemical properties, such as basicity, lipophilicity, and metabolic stability, making it a crucial tool in medicinal chemistry.[1][2][3] However, the synthesis of these valuable compounds is often fraught with challenges.

This guide provides in-depth, field-proven insights in a question-and-answer format to directly address the specific issues you may encounter during your experiments. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Low Yield and Incomplete Conversion

Low product yield is one of the most common frustrations in fluorinated amine synthesis. The root cause often lies in the interplay between the substrate's reactivity, the choice of fluorinating agent, and the reaction conditions.

Q1: My nucleophilic fluorination reaction with an aliphatic amine and a fluoride salt (e.g., KF, CsF) is showing low to no conversion. What are the likely causes and how can I improve the yield?

A1: Nucleophilic fluorination using alkali metal fluorides is challenging due to the low nucleophilicity and high lattice energy of the fluoride ion. Several factors could be at play:

• Insufficient Fluoride Solubility and Reactivity: Fluoride salts have poor solubility in many organic solvents. To overcome this, consider using a polar aprotic solvent like DMF or DMSO, which can help solvate the cation.[4] Additionally, the use of a phase-transfer catalyst (e.g., a quaternary ammonium salt) or crown ethers can help shuttle the fluoride ion into the organic phase and increase its effective concentration and nucleophilicity. The basicity of dried fluoride salts can sometimes lead to side reactions.[5]

• Poor Leaving Group: The success of an SN2 reaction hinges on a good leaving group. If your substrate has a poor leaving group (e.g., a hydroxyl group), you'll need to activate it first. For alcohols, conversion to a sulfonate ester (tosylate, mesylate, or triflate) is a standard and effective strategy.

• Steric Hindrance: Highly substituted amines or bulky leaving groups can sterically hinder the backside attack of the fluoride nucleophile.[4] If possible, redesigning the substrate to be less sterically encumbered can be beneficial. Alternatively, a different synthetic route that avoids a direct SN2 fluorination at a hindered center may be necessary.

• Reaction Temperature: Many nucleophilic fluorinations require elevated temperatures to proceed at a reasonable rate.[4] If you are running the reaction at room temperature, a gradual increase in temperature, while monitoring for decomposition, is a logical next step. Microwave irradiation can also be a powerful tool to accelerate these reactions and improve yields.[4]

Q2: I'm attempting an electrophilic fluorination of an electron-rich amine using an N-F reagent like Selectfluor®, but the reaction is sluggish and gives a low yield. What should I investigate?

A2: While electrophilic fluorination with N-F reagents is a powerful method, its success depends on the nucleophilicity of the substrate.[6] Here's a breakdown of potential issues:

• Insufficient Nucleophilicity: The electron density on your amine might be lower than anticipated. The presence of electron-withdrawing groups on the molecule can significantly decrease the amine's nucleophilicity, making it less reactive towards electrophilic fluorinating agents.[7]

• Reaction Mechanism Considerations: The mechanism of electrophilic fluorination is complex and can be influenced by the specific substrate and reagent.[6][8] For some substrates, a single-electron transfer (SET) pathway may be competing with the desired SN2-type mechanism, leading to undesired side products and lower yields.[6]

• Solvent Choice: The choice of solvent can impact the reactivity of both the substrate and the fluorinating agent. Protic solvents can solvate the amine, reducing its nucleophilicity.[4] Acetonitrile is a common solvent for reactions with Selectfluor®.

• Activation of the Fluorinating Agent: In some cases, the addition of a Lewis or Brønsted acid can enhance the electrophilicity of the N-F reagent, but this must be done cautiously to avoid substrate decomposition.

Below is a decision-making workflow for troubleshooting low yields in electrophilic fluorination:

Caption: Troubleshooting workflow for low yield in electrophilic fluorination.

Section 2: Side Reactions and Impurities

The formation of byproducts is a common hurdle, complicating purification and reducing the overall efficiency of the synthesis.

Q3: I'm using Diethylaminosulfur Trifluoride (DAST) for a deoxyfluorination of a hydroxylamine, but I'm observing significant elimination to form an alkene byproduct. How can I suppress this side reaction?

A3: Elimination is a well-known side reaction in deoxyfluorinations with DAST, particularly with secondary and tertiary alcohols, as the reaction can proceed through a carbocation-like intermediate.[9] Here are several strategies to favor the desired substitution pathway:

• Lower the Reaction Temperature: Performing the reaction at a lower temperature (e.g., starting at -78 °C and slowly warming) can favor the SN2 pathway over elimination.[9]

• Use a Milder Reagent: Reagents like Deoxo-Fluor™ (bis(2-methoxyethyl)aminosulfur trifluoride) are often less prone to causing elimination and rearrangement side reactions compared to DAST.[9] Another alternative is PyFluor, which has been shown to be effective for a broad range of alcohols with minimal elimination.[10]

• Solvent Effects: The choice of solvent can influence the reaction pathway. Less polar solvents may disfavor the formation of carbocationic intermediates that lead to elimination.

Q4: My electrophilic fluorination of a β-dicarbonyl precursor to a fluorinated amine is resulting in a mixture of mono- and di-fluorinated products. How can I improve the selectivity for the mono-fluorinated compound?

A4: Over-fluorination is a common issue when the mono-fluorinated product is as reactive or even more reactive than the starting material.[9] Here are some ways to enhance selectivity:

• Control Stoichiometry: Carefully control the stoichiometry of the fluorinating agent. Using a slight sub-stoichiometric amount (e.g., 0.9-0.95 equivalents) of the fluorinating agent can help minimize di-fluorination.[9]

• Reaction Monitoring and Temperature Control: Closely monitor the reaction progress using techniques like TLC, LC-MS, or NMR.[8] Quench the reaction as soon as the starting material is consumed to prevent further fluorination of the product. Running the reaction at a lower temperature can also improve selectivity.[9]

• Base and Additives: The choice of base and the presence of additives can influence the selectivity. Experimenting with different bases or adding a Lewis acid might alter the relative rates of the first and second fluorination steps.

The following table summarizes key reaction parameters to adjust for minimizing common side reactions:

Side Reaction	Potential Cause	Recommended Adjustments
Elimination	Carbocation formation, high temperature	Lower reaction temperature, use a less Lewis-acidic reagent (e.g., Deoxo-Fluor™)
Over-fluorination	High reactivity of mono-fluorinated product	Use sub-stoichiometric amounts of fluorinating agent, monitor reaction closely, lower temperature
Rearrangement	Carbocation intermediates	Use a milder fluorinating agent, consider an alternative synthetic route
Hydrolysis	Presence of water	Ensure anhydrous conditions, use dry solvents and reagents.[4][9]

Section 3: Purification and Analysis

The unique properties imparted by fluorine can also present challenges during product purification and characterization.

Q5: I'm having difficulty purifying my fluorinated amine product. It seems to be volatile and I'm losing it during solvent removal. What purification strategies are recommended?

A5: The increased lipophilicity and potential volatility of fluorinated compounds can make purification tricky. Here are some suggestions:

• Avoid High Vacuum and Heat: If your compound is volatile, avoid concentrating the solution to dryness under high vacuum, especially with heating. It's better to reduce the solvent volume carefully and then proceed to the next step.

• Liquid-Liquid Extraction: Fluorinated compounds are often more soluble in fluorous solvents. A fluorous-phase extraction could be a viable purification strategy if your compound has a significant fluorine content.

• Chromatography: For column chromatography, consider using silica gel with a less polar eluent system. Sometimes, using a different stationary phase, like alumina or a bonded-phase silica, can provide better separation. For very non-polar compounds, reverse-phase chromatography might be a better option.

• Crystallization: If your product is a solid, crystallization is an excellent method for purification that can also help in obtaining a high-purity final product.

Q6: How does the presence of fluorine affect the basicity of my amine, and how will this impact my workup and analysis?

A6: The highly electronegative nature of fluorine significantly reduces the basicity of nearby amine groups through a strong electron-withdrawing inductive effect.[1][7][11] For example, the pKa of ethylamine is over 10, while that of β,β,β-trifluoroethylamine is 5.7.[11] This has several practical implications:

• Aqueous Workup: A highly fluorinated amine may not be basic enough to be protonated and extracted into an acidic aqueous layer (e.g., 1M HCl). You might need to use a more concentrated acid or forgo the acid wash altogether and rely on other purification methods.

• NMR Spectroscopy: In ¹H NMR, protons on carbons adjacent to a fluorine atom will show coupling to ¹⁹F, resulting in splitting of the proton signal. Similarly, in ¹³C NMR, the carbon signals will also show C-F coupling. ¹⁹F NMR is a powerful tool to confirm the presence and environment of fluorine atoms in your molecule.[12]

• Mass Spectrometry: Fluorine has a monoisotopic mass of approximately 18.9984 amu. The presence of fluorine atoms will be evident in the mass spectrum of your compound. High-resolution mass spectrometry can be used to confirm the elemental composition.[13]

Below is a diagram illustrating the effect of fluorination on amine basicity.

Caption: Impact of fluorine substitution on amine basicity.

Section 4: Safety and Handling

Fluorinating agents are often reactive and potentially hazardous. Strict adherence to safety protocols is paramount.

Q7: What are the essential safety precautions I must take when working with common fluorinating agents like DAST and Selectfluor®?

A7: Both nucleophilic and electrophilic fluorinating agents require careful handling in a well-ventilated fume hood.[14] Always wear appropriate personal protective equipment (PPE), including chemical splash goggles, a face shield, a flame-resistant lab coat, and chemical-resistant gloves.[14][15]

• DAST and Deoxo-Fluor™: These reagents can react violently with water and should be handled under anhydrous conditions.[9] They can also release HF upon decomposition, which is highly corrosive and toxic.[16] An HF-specific safety protocol should be in place, and calcium gluconate gel should be readily available as a first aid measure for skin contact.[15][16]

• Selectfluor®: While generally more stable than DAST, Selectfluor® is a strong oxidizing agent and should not be heated indiscriminately or mixed with flammable materials.[8]

• Quenching and Waste Disposal: Reactions should be quenched carefully, often by slowly adding the reaction mixture to a stirred, cooled solution of a quenching agent (e.g., saturated aqueous sodium bicarbonate for DAST).[15] All waste containing fluorinated compounds should be disposed of according to institutional guidelines.[14][15]

Experimental Protocol: Quenching a Reaction Containing DAST

• Preparation: Ensure the reaction is complete as monitored by a suitable analytical technique (e.g., TLC, LC-MS). Cool the reaction mixture to 0 °C in an ice-water bath. Prepare a separate flask with a stirred, chilled solution of saturated aqueous sodium bicarbonate (NaHCO₃).[15]

• Quenching: Slowly and carefully add the reaction mixture dropwise to the chilled NaHCO₃ solution with vigorous stirring. Be aware that this process is exothermic and will release gas.[15]

• Work-up: Once gas evolution has ceased, separate the organic and aqueous layers. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane) to recover any remaining product.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure, being mindful of product volatility.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Differential Reactivity of 2,3-Difluoro-4-methylbenzylamine and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Structure - Predicting Function Through Reactivity

In the landscape of modern drug discovery and fine chemical synthesis, substituted benzylamines are foundational scaffolds. The introduction of fluorine atoms and methyl groups onto the aromatic ring provides a powerful tool to modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity. However, these substitutions also profoundly alter the chemical reactivity of the benzylic amine, a critical factor that dictates its behavior in synthetic transformations and its interactions with biological targets.

This guide provides an in-depth comparative analysis of 2,3-Difluoro-4-methylbenzylamine and its structural isomers. We move beyond a simple catalog of compounds to dissect the underlying principles governing their differential reactivity. By understanding the intricate interplay of electronic and steric effects, researchers can make more informed decisions in experimental design, streamline synthesis, and rationally design molecules with tailored properties. The insights presented here are grounded in established principles of physical organic chemistry and supported by relevant experimental frameworks.

Theoretical Framework: The Electronic Tug-of-War

The reactivity of the amino group in a benzylamine is primarily dictated by the electron density on the nitrogen atom, which determines its basicity (pKa) and nucleophilicity. The substituents on the aromatic ring control this electron density through a combination of electronic and steric effects.

• Inductive Effect (-I): Fluorine, as the most electronegative element, exerts a powerful electron-withdrawing inductive effect through the sigma bond network.[1] This effect decreases the electron density on the aromatic ring and, consequently, on the benzylic amine, reducing its basicity and nucleophilicity. The strength of the -I effect is distance-dependent, being strongest at the ortho position and weakening at the meta and para positions.

• Mesomeric (Resonance) Effect (+M): The lone pairs of electrons on the fluorine atom can be donated back to the aromatic ring via resonance.[2] This electron-donating effect partially counteracts the inductive withdrawal. The +M effect is only operative from the ortho and para positions and is absent from the meta position.

• Methyl Group Effects (+I, +H): The methyl group is weakly electron-donating through both an inductive effect (+I) and hyperconjugation. This tends to increase the electron density on the ring, thereby increasing the basicity of the amine.

• Steric Hindrance: Substituents at the ortho position (C2 or C6) relative to the benzyl group can physically obstruct the approach of electrophiles to the amine's lone pair, reducing its effective nucleophilicity in reactions, even if its basicity is not proportionally affected.[3]

The net reactivity of each isomer is a direct consequence of the vector sum of these competing effects, which is highly sensitive to the specific substitution pattern.

Caption: Interplay of electronic and steric effects on benzylamine reactivity.

Comparative Reactivity Analysis: A Tale of Three Isomers

Compound	Structure	Predicted Basicity (pKa) Trend	Predicted Nucleophilicity Trend	Key Influencing Factors
A: 2,3-Difluoro-4-methylbenzylamine		Moderate	Moderate-Low	F at C2: Strong -I effect and steric hindrance. F at C3: Strong -I effect. Me at C4: +I effect partially compensates.
B: 2,4-Difluoro-5-methylbenzylamine		Low	Low	F at C2: Strong -I effect and steric hindrance. F at C4: Strong -I and counteracting +M effect. Me at C5: Weak +I effect. Overall, highly deactivated.
C: 3,4-Difluoro-2-methylbenzylamine		Moderate-High	Low	Me at C2: Significant steric hindrance. F at C3 & C4: Strong -I effects. The amine is severely sterically shielded.

Analysis:

• Basicity (pKa): The basicity is primarily governed by electronic effects. Isomer B is predicted to be the least basic due to the combined electron-withdrawing power of two fluorine atoms at positions that strongly influence the benzylic carbon (C2 and C4). Isomer A benefits from the electron-donating methyl group at the C4 position, which can partially mitigate the withdrawing effects of the adjacent fluorines. Isomer C is electronically similar to A , but the ortho-methyl group's steric bulk may slightly influence the solvation of the protonated amine, affecting its measured pKa. The predicted trend in basicity is C ≈ A > B .

• Nucleophilicity: Nucleophilicity is a kinetic parameter sensitive to both electronic and steric factors. Here, the differences become more pronounced.

  • Isomer C (3,4-Difluoro-2-methylbenzylamine) is expected to be the least reactive nucleophile. The methyl group at the C2 (ortho) position provides significant steric shielding around the nitrogen atom, severely impeding the approach of electrophiles.

  • Isomer B (2,4-Difluoro-5-methylbenzylamine) is also a poor nucleophile, but its low reactivity stems from a combination of the strong electronic deactivation from the C2- and C4-fluorines and the steric hindrance from the C2-fluorine.

  • Isomer A (2,3-Difluoro-4-methylbenzylamine) , while still hindered by the C2-fluorine, lacks a second bulky ortho substituent. Its nucleophilicity is reduced electronically but it likely represents the most accessible amine among the three for many transformations. The predicted trend in nucleophilic reactivity is A > B > C .

Experimental Validation: A Protocol for Comparative N-Acylation

To experimentally validate these predictions, a parallel kinetic study of the N-acylation of the isomers can be performed. This reaction is highly sensitive to both the nucleophilicity of the amine and steric hindrance around the nitrogen atom.

Objective: To quantitatively compare the rate of acylation of isomers A, B, and C with a standard electrophile, acetyl chloride, under identical reaction conditions.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (Isomer A)

• 2,4-Difluoro-5-methylbenzylamine (Isomer B)

• 3,4-Difluoro-2-methylbenzylamine (Isomer C)

• Acetyl Chloride

• Triethylamine (non-nucleophilic base)

• Dichloromethane (DCM), anhydrous

• Internal Standard (e.g., dodecane)

• Deuterated Chloroform (CDCl₃) for NMR analysis

Protocol:

• Stock Solution Preparation: Prepare 0.1 M stock solutions of each benzylamine isomer (A, B, and C) and the internal standard in anhydrous DCM.

• Reaction Setup: In three separate, dry reaction vials equipped with stir bars, add 1.0 mL of the respective benzylamine stock solution (0.1 mmol).

• Base Addition: To each vial, add 1.5 equivalents of triethylamine (21 µL, 0.15 mmol).

• Reaction Initiation: Cool the vials to 0 °C in an ice bath. At time t=0, add 1.1 equivalents of acetyl chloride (7.8 µL, 0.11 mmol) to each vial simultaneously.

• Time-Point Sampling: At regular intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw a 100 µL aliquot from each reaction mixture.

• Quenching: Immediately quench each aliquot in a vial containing 0.5 mL of a saturated sodium bicarbonate solution. Extract with 0.5 mL of DCM.

• Analysis: Analyze the organic layer of each quenched sample by Gas Chromatography (GC) or ¹H NMR spectroscopy. For NMR, evaporate the DCM and redissolve the residue in CDCl₃.

• Data Processing: Quantify the disappearance of the starting benzylamine relative to the internal standard at each time point. Plot the concentration of the starting material versus time to determine the initial reaction rates and calculate the relative rate constants.

Caption: Experimental workflow for the comparative kinetic study.

Conclusion and Outlook

The reactivity of substituted benzylamines is a nuanced function of their substitution patterns. For the isomers discussed, a clear hierarchy of reactivity can be predicted and experimentally verified. 2,3-Difluoro-4-methylbenzylamine (A) emerges as the most likely candidate for reactions where moderate nucleophilicity is required and steric hindrance from a single ortho substituent is tolerable. In contrast, 3,4-Difluoro-2-methylbenzylamine (C) , with its sterically encumbered amine, would be exceptionally sluggish in nucleophilic reactions and could be suitable for applications where the amine group must be rendered non-reactive.

This guide serves as a framework for understanding and predicting the behavior of these valuable building blocks. By applying these principles of physical organic chemistry, researchers can accelerate their synthetic campaigns and more effectively leverage the unique properties of fluorinated compounds in the development of new medicines and materials.

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A Senior Application Scientist's Guide to the Structural Confirmation of 2,3-Difluoro-4-methylbenzylamine Derivatives by NMR Spectroscopy

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of progressive and reliable research. Fluorinated benzylamines, particularly derivatives of 2,3-Difluoro-4-methylbenzylamine, are of increasing interest due to the unique pharmacological properties imparted by the fluorine atoms. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the paramount technique for the unambiguous structural elucidation of these molecules. This guide provides an in-depth technical comparison of multinuclear NMR approaches, grounded in field-proven insights and experimental data from analogous systems, to empower researchers in their analytical workflows.

The Critical Role of Multinuclear NMR in Analyzing Fluorinated Aromatics

The introduction of fluorine into an organic molecule dramatically alters its electronic environment, making ¹⁹F NMR a highly sensitive and informative tool.[1][2] Unlike the often-crowded ¹H NMR spectrum, the ¹⁹F NMR spectrum boasts a wide chemical shift range and high sensitivity, approaching that of protons.[3] This allows for clear signal dispersion and detailed analysis, even in complex structures. However, the true power of NMR in this context lies in a multi-pronged approach, integrating ¹H, ¹³C, and ¹⁹F data to build a complete and validated structural picture. The large, through-bond J-coupling interactions between fluorine and both hydrogen and carbon nuclei provide a rich network of connectivity information that is essential for definitive assignments.[4]

Experimental Protocol: A Self-Validating System

A robust NMR analysis of 2,3-Difluoro-4-methylbenzylamine derivatives begins with a well-defined experimental setup. The following protocol is designed to ensure high-quality, reproducible data.

Sample Preparation:

• Dissolution: Dissolve approximately 5-10 mg of the purified analyte in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts; consistency is key for comparative studies.

• Internal Standard: Add a suitable internal standard. For ¹H and ¹³C NMR, tetramethylsilane (TMS) is the conventional reference (0 ppm). For ¹⁹F NMR, a common reference is trichlorofluoromethane (CFCl₃), though due to its ozone-depleting properties, alternatives like trifluoroacetic acid (TFA) or hexafluorobenzene are often used with appropriate calibration.[5][6]

NMR Data Acquisition: A standard suite of experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe capable of tuning to ¹H, ¹³C, and ¹⁹F frequencies.

• ¹H NMR: A standard single-pulse experiment is typically sufficient. Key parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C{¹H} NMR: A proton-decoupled experiment is standard to simplify the spectrum to singlets for each unique carbon. A sufficient number of scans will be required to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

• ¹⁹F NMR: This can be run with or without proton decoupling. The coupled spectrum provides valuable J-coupling information with nearby protons. Given the large chemical shift range of fluorine, ensure the spectral width is adequate to encompass all signals.[7][8]

• 2D Correlation Spectroscopy (COSY): A ¹H-¹H COSY experiment is invaluable for establishing proton-proton coupling networks, particularly in the aromatic region and for confirming the relationship between the benzylic protons and any N-H protons.

• 2D Heteronuclear Correlation (HSQC/HMQC & HMBC):

  • HSQC/HMQC: This experiment correlates directly bonded ¹H and ¹³C nuclei, providing definitive assignments for protonated carbons.

  • HMBC: The Heteronuclear Multiple Bond Correlation experiment is crucial for identifying long-range (2-3 bond) correlations between protons and carbons. This is particularly useful for assigning quaternary carbons and piecing together the molecular skeleton.

  • ¹H-¹⁹F and ¹³C-¹⁹F Correlation: Specialized 2D experiments correlating these nuclei can be employed to trace the far-reaching influence of the fluorine atoms throughout the molecule's framework.[4][5]

Data Interpretation: A Predictive Analysis of 2,3-Difluoro-4-methylbenzylamine

¹H NMR Analysis

The proton spectrum is expected to show distinct regions for the aromatic, benzylic, amine, and methyl protons.

• Aromatic Region (δ 6.5-7.5 ppm): The two aromatic protons will appear as a complex multiplet system due to mutual coupling and coupling to the two fluorine atoms. The proton at position 5 (H-5) will be coupled to the adjacent proton at position 6 (H-6) (³JHH, typically 7-9 Hz) and to the fluorine at position 3 (⁴JF-H, typically 2-4 Hz). H-6 will be coupled to H-5 (³JHH) and the fluorine at position 2 (⁴JF-H).

• Benzylic Protons (-CH₂NH₂): This will likely appear as a singlet around δ 3.8-4.0 ppm. Coupling to the N-H protons may be observed, but this can be broadened or eliminated by proton exchange.

• Amine Protons (-NH₂): A broad singlet is expected, with a chemical shift that is highly dependent on solvent and concentration.

• Methyl Protons (-CH₃): A singlet around δ 2.2-2.4 ppm is anticipated. Long-range coupling to the fluorine at position 3 (⁵JF-H) may be observable with high-resolution instrumentation.

¹³C NMR Analysis

The proton-decoupled ¹³C spectrum will be significantly influenced by C-F coupling.

• Fluorine-Bearing Carbons (C-2, C-3): These will appear as doublets of doublets with large one-bond C-F coupling constants (¹JC-F) in the range of 240-260 Hz. The carbon bearing the fluorine ortho to the methyl group (C-2) will likely be further split by coupling to the other fluorine (²JC-F).

• Other Aromatic Carbons: These carbons will also exhibit splitting due to two- and three-bond couplings to the fluorine atoms (²JC-F and ³JC-F), with typical values ranging from 5-25 Hz.

• Benzylic Carbon (-CH₂NH₂): Expected around δ 40-45 ppm.

• Methyl Carbon (-CH₃): Expected around δ 15-20 ppm, potentially showing a small long-range coupling to the fluorine at C-3.

¹⁹F NMR Analysis

The ¹⁹F NMR spectrum is the most direct probe of the fluorinated positions.

• Chemical Shifts: The two fluorine atoms are in different chemical environments and will appear as two distinct signals. Based on related difluorotoluene derivatives, their chemical shifts are expected in the range of -120 to -150 ppm relative to CFCl₃.

• Coupling: The two fluorine atoms will be coupled to each other (³JF-F), and each will be coupled to the nearby aromatic protons, resulting in complex multiplets.

Predicted NMR Data Summary

The following table summarizes the predicted NMR data for the parent compound, 2,3-Difluoro-4-methylbenzylamine. This serves as a comparative baseline for analyzing its derivatives.

Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Couplings
-CH₃	~2.3 (s)	~16	⁵JF-H to F-3 (small)
-CH₂NH₂	~3.9 (s)	~42
-NH₂	Variable (broad s)	-
Aromatic H-5	~6.9 (m)	~115 (d)	³JH5-H6, ⁴JF3-H5
Aromatic H-6	~7.1 (m)	~125 (d)	³JH6-H5, ⁴JF2-H6
Aromatic C-1	-	~130 (dd)	²JC-F, ³JC-F
Aromatic C-2	-	~150 (dd)	¹JC-F, ²JC-F
Aromatic C-3	-	~148 (dd)	¹JC-F, ²JC-F
Aromatic C-4	-	~128 (t)	³JC-F (from both F)

Nucleus	¹⁹F Chemical Shift (δ, ppm)	Key Couplings
F-2	~-140 (m)	³JF2-F3, ⁴JF2-H6
F-3	~-145 (m)	³JF3-F2, ⁴JF3-H5

Visualizing the NMR Logic

To fully appreciate the interconnectedness of the NMR data, a logical workflow diagram is essential. This illustrates how different experiments validate each other to arrive at an unambiguous structural confirmation.

Caption: Workflow for NMR-based structural confirmation.

The molecular structure with numbering is provided below to aid in the interpretation of the predicted spectral data.

Caption: Structure of 2,3-Difluoro-4-methylbenzylamine.

Conclusion

The structural confirmation of 2,3-Difluoro-4-methylbenzylamine derivatives is a task eminently achievable through a systematic and multi-faceted NMR approach. While the ¹⁹F nucleus provides a powerful and sensitive probe, it is the synergistic integration of ¹H, ¹³C, and 2D correlation data that builds a self-validating and unassailable structural proof. By understanding the predictable patterns of chemical shifts and, crucially, the network of J-couplings between all NMR-active nuclei, researchers can confidently elucidate the structures of these and other complex fluorinated molecules, ensuring the integrity and progression of their research and development efforts.

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The Strategic Imperative of Fluorination: A Comparative Analysis of Benzylamines in Medicinal Chemistry

In the landscape of modern drug discovery, the deliberate incorporation of fluorine into molecular scaffolds has transitioned from a niche curiosity to a mainstream strategy for optimizing pharmacokinetic and pharmacodynamic profiles. The benzylamine motif, a common structural alert in numerous biologically active compounds, provides an exemplary platform to dissect the profound influence of fluorination. This guide offers an in-depth comparative analysis of fluorinated benzylamines versus their non-fluorinated parent, benzylamine, providing a robust, data-driven framework for researchers, scientists, and drug development professionals. We will explore the nuanced effects of fluorine substitution on physicochemical properties, metabolic stability, and biological activity, supported by detailed experimental protocols to ensure scientific rigor and reproducibility.

The Fluorine Factor: More Than Just a Halogen Swap

The strategic substitution of a hydrogen atom with fluorine is far from a simple steric alteration. Fluorine's unique electronic properties—high electronegativity and the strength of the carbon-fluorine bond—impart significant changes to a molecule's character.[1] In the context of benzylamines, this translates to modulation of basicity (pKa), lipophilicity (logP), and resistance to metabolic degradation.[2][3] These modifications can have a cascading effect on a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its affinity for its biological target.[1]

Physicochemical Properties: A Tale of Two (and More) Amines

The introduction of a fluorine atom or a trifluoromethyl group to the phenyl ring of benzylamine incites a significant shift in its fundamental physicochemical properties. These changes, summarized in the table below, have profound implications for a compound's behavior in biological systems.

Property	Benzylamine	4-(Trifluoromethyl)benzylamine	2-Fluorobenzylamine	3-Fluorobenzylamine	4-Fluorobenzylamine	Impact of Fluorination
Molecular Weight ( g/mol )	107.15[4]	175.15[2]	125.14[5]	125.14[6]	125.14[7]	Increased molecular weight.
pKa (at 25°C)	9.34[4]	8.60 (Predicted)[2]	-	-	-	The potent electron-withdrawing nature of the CF₃ group and fluorine atoms decreases the basicity of the amine, resulting in a lower pKa. This can influence the ionization state of the molecule at physiological pH, affecting receptor interactions and cell permeability.[2][3]
logP (Octanol-Water)	1.09[2]	1.8 (Calculated)[2]	-	-	-	The trifluoromethyl group and fluorine atoms significantly enhance lipophilicity, which can improve membrane permeability and access to lipophilic binding pockets of target proteins. However, excessive lipophilicity can lead to off-target effects and reduced aqueous solubility.[2]
Density (g/mL at 25°C)	0.981[4]	1.229[2]	1.095[5]	1.097[6]	1.095[7]	Increased density.

The position of the fluorine atom on the benzene ring significantly influences the electron density of the aminomethyl group, thereby affecting its basicity and nucleophilicity.[3]

• Ortho (2-Fluorobenzylamine): The fluorine atom is in close proximity to the benzylamine moiety. The strong inductive effect (-I) significantly reduces the electron density on the nitrogen, decreasing its basicity.[3]

• Meta (3-Fluorobenzylamine): The inductive effect is still significant at the meta position, though weaker than at the ortho position. The resonance effect does not operate at the meta position. Consequently, the basicity is reduced compared to benzylamine but is expected to be higher than the ortho isomer.[3]

• Para (4-Fluorobenzylamine): At the para position, both the inductive (-I) and a weaker resonance (+M) effect are at play. The +M effect, which donates electron density to the ring, partially counteracts the -I effect. This results in a higher electron density on the nitrogen compared to the ortho and meta isomers, leading to a higher basicity among the fluorinated isomers.[3]

Metabolic Stability: The Fluorine Shield

A primary driver for the use of fluorination in drug design is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism. Benzylamine is known to be a substrate for monoamine oxidase B (MAO-B), which metabolizes it to benzaldehyde.[4] The introduction of fluorine can block or significantly slow down this oxidative metabolism, leading to a longer biological half-life and an improved pharmacokinetic profile.[2]

Impact of Fluorination on Benzylamine Metabolism by MAO-B.

Biological Activity: Modulating Target Affinity

The electronic and steric alterations resulting from fluorination can significantly impact a molecule's interaction with its biological target. As benzylamine is a substrate for MAO-B, this enzyme serves as an excellent system for a comparative biological activity study.[4] While benzylamine is metabolized by MAO-B, strategic fluorination can transform the molecule into an inhibitor of the enzyme.[2] The altered electronic profile of the fluorinated ring can lead to different binding interactions within the enzyme's active site.

Interaction of Fluorinated vs. Non-Fluorinated Benzylamines with MAO-B.

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for the synthesis of the parent compounds and key comparative assays are provided below.

Synthesis of Benzylamine (from Benzyl Chloride and Ammonia)

Objective: To synthesize benzylamine from benzyl chloride and ammonia.

Materials:

• Three-necked flask

• Reflux condenser

• Dropping funnel

• Agitator

• 28% Aqueous Ammonia (810g)

• Benzyl chloride (84.3g)

• 49% Aqueous NaOH (52.3g)

• Diethyl Ether (200g)

• Sodium chloride

Procedure:

• Equip a three-necked flask with a reflux condenser, dropping funnel, and agitator.

• Pour the entire aqueous ammonium hydroxide solution into the flask.

• With constant stirring, add the benzyl chloride dropwise over two hours. The exothermic reaction should maintain a temperature of 30-34°C.

• Allow the reaction to proceed for an additional two hours to ensure completion.

• Add the equimolecular quantity of the caustic soda solution.

• Allow the mixture to settle and separate into an aqueous and an oily layer.

• Separate the two layers using a separatory funnel.

• Steam distill the oily layer until no more oily constituent is visible in the condensed distillate.

• Saturate the distillate with sodium chloride and extract with an initial 80g portion of ethyl ether, followed by three 40g portions.

• Evaporate the ether from the combined extracts to obtain crude benzylamine.

• Purify the crude product by distillation at atmospheric pressure, collecting the fraction boiling between 185-192°C.[2]

Synthesis of 4-Fluorobenzylamine

Objective: To synthesize 4-fluorobenzylamine from N-(4-fluorobenzyl)phthalimide.

Materials:

• 100ml reaction flask

• N-(4-fluorobenzyl)phthalimide (25.5g, 0.1mol)

• Absolute ethanol (25ml)

• 80% hydrazine hydrate solution (6.3g, 0.1mol)

• Hydrochloric acid

• NaOH solution

• Ether

• Water

Procedure:

• In a 100ml reaction flask, combine N-(4-fluorobenzyl)phthalimide (25.5g) and absolute ethanol (25ml).

• Add 80% hydrazine hydrate solution (6.3g) and heat the mixture to reflux for 30 minutes.

• Add excess hydrochloric acid to decompose the white precipitate that forms.

• After cooling, add an appropriate amount of water, stir, and filter by suction.

• Neutralize the filtrate with NaOH solution and extract with ether.

• Dry the ether extract, evaporate the ether, and distill the residue under reduced pressure.

• Collect the fraction at 44-46°C (67kPa) to obtain 4-fluorobenzylamine.

Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of benzylamine and its fluorinated analogs.

Procedure:

• Calibrate a potentiometer using standard aqueous buffers of pH 4, 7, and 10.

• Dissolve a precise quantity of the amine in a suitable solvent to a concentration of at least 10⁻⁴ M.

• Prepare 0.1 M HCl and 0.1 M NaOH solutions for titration.

• Maintain a constant ionic strength in the sample solution using 0.15 M potassium chloride.

• Purge the drug solution with nitrogen gas to remove dissolved gases.

• Place the drug solution in a reaction vessel on a magnetic stirrer and immerse the pH electrode.

• Titrate the solution with 0.1 M HCl (for a basic amine), recording the pH at regular intervals of titrant addition.

• Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

Determination of logP by Shake-Flask Method with HPLC Analysis

Objective: To determine the octanol-water partition coefficient (logP) of benzylamine and its fluorinated analogs.

Procedure:

• Prepare a phosphate buffer at pH 7.4 and saturate it with n-octanol.

• Saturate n-octanol with the pH 7.4 buffer.

• Allow both phases to separate for 24 hours.

• Dissolve a known weight of the test compound in a 50/50 mixture of the buffered water and octanol phases.

• Shake the mixture vigorously and then allow it to separate for 24 hours.

• Carefully take a 1 mL aliquot from both the aqueous and the octanol phases.

• Analyze the concentration of the compound in each phase using a calibrated High-Performance Liquid Chromatography (HPLC) system.

• Calculate logP as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

In Vitro Metabolic Stability Assay using Human Liver Microsomes

Objective: To assess the metabolic stability of benzylamine and its fluorinated analogs.

Procedure:

• Prepare a test compound stock solution (e.g., 1 mM in a suitable organic solvent).

• In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in a phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding a NADPH regenerating solution.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Determine the in vitro half-life (t₁/₂) by plotting the natural logarithm of the percentage of the parent compound remaining versus time.

Monoamine Oxidase B (MAO-B) Inhibition Assay (Fluorometric)

Objective: To determine the inhibitory potential of fluorinated benzylamines against MAO-B.

Procedure:

• Dissolve the test compounds (inhibitors) in a suitable solvent and dilute to 10x the desired final concentration with the assay buffer.

• Add 10 µL of the test inhibitor, a known inhibitor control (e.g., selegiline), and buffer (for the enzyme control) to separate wells of a 96-well black plate.

• Prepare the MAO-B enzyme solution by diluting the stock enzyme in the assay buffer.

• Add 50 µL of the MAO-B enzyme solution to each well and incubate for 10 minutes at 37°C.

• Prepare the MAO-B substrate solution containing the MAO-B substrate, a developer, and a fluorescent probe.

• Add 40 µL of the substrate solution to each well to start the reaction.

• Measure the fluorescence kinetically at an excitation/emission of 535/587 nm for 10-40 minutes at 37°C.

• Calculate the rate of reaction for each well.

• Determine the percent inhibition for each concentration of the test compound and calculate the IC₅₀ value.[8]

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A Comparative Guide to the Synthesis of 2,3-Difluoro-4-methylbenzylamine: A Validation of Synthetic Routes

For researchers, scientists, and professionals in drug development, the synthesis of novel fluorinated organic molecules is a critical task. The unique properties imparted by fluorine atoms can significantly enhance the pharmacological profile of drug candidates. This guide provides an in-depth technical comparison of two primary synthetic routes to 2,3-Difluoro-4-methylbenzylamine, a valuable building block in medicinal chemistry. We will explore the reductive amination of 2,3-Difluoro-4-methylbenzaldehyde and the reduction of 2,3-Difluoro-4-methylbenzonitrile, offering validated protocols, comparative data, and mechanistic insights to inform your synthetic strategy.

Introduction: The Importance of Fluorinated Benzylamines

Fluorinated benzylamines are key structural motifs in a wide range of biologically active compounds. The introduction of fluorine can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The specific substitution pattern of 2,3-difluoro-4-methylbenzylamine presents a unique electronic and steric profile, making it an attractive component for the design of novel therapeutics. The selection of an optimal synthetic route is paramount, balancing factors such as yield, purity, scalability, and the availability of starting materials.

Comparative Analysis of Synthetic Routes

Two principal and highly effective methods for the preparation of primary benzylamines are the reductive amination of the corresponding benzaldehyde and the reduction of the benzonitrile. Below, we compare these two approaches for the synthesis of 2,3-Difluoro-4-methylbenzylamine.

Parameter	Route 1: Reductive Amination	Route 2: Nitrile Reduction
Starting Material	2,3-Difluoro-4-methylbenzaldehyde	2,3-Difluoro-4-methylbenzonitrile
Key Transformation	Imine formation and reduction	Nitrile hydrogenation
Common Reagents	Ammonia source (e.g., NH4OAc), NaBH(OAc)3, NaBH3CN, H2/Catalyst	H2/Catalyst (e.g., Raney Ni, Pd/C, Rh/Al2O3), LiAlH4, NaBH4/CoCl2
Typical Yields	Good to Excellent (70-95%)	Good to Excellent (75-98%)
Advantages	Milder conditions often possible, readily available starting material.	High yields, can be very clean with the right catalyst.
Disadvantages	Potential for over-alkylation (secondary amine formation), requires careful control of pH.	Nitrile synthesis can require harsh conditions, some reducing agents are hazardous.

Route 1: Reductive Amination of 2,3-Difluoro-4-methylbenzaldehyde

Reductive amination is a cornerstone of amine synthesis, proceeding through the formation of an imine intermediate from an aldehyde and an amine, followed by its in-situ reduction.[1][2] For the synthesis of a primary amine, ammonia or an ammonia surrogate is used. The use of sodium triacetoxyborohydride (NaBH(OAc)3) is often preferred as it is a mild and selective reducing agent that can be used in a one-pot procedure.[3][4]

Proposed Synthesis of Starting Material: 2,3-Difluoro-4-methylbenzaldehyde

The starting aldehyde is commercially available.[5][6] However, a plausible synthetic route would involve the formylation of 1,2-difluoro-3-methylbenzene. A common method for this transformation is the Gattermann-Koch reaction or similar formylation procedures.[7]

Experimental Protocol: Reductive Amination

This protocol is based on established procedures for the reductive amination of substituted benzaldehydes.[3][4]

• Imine Formation and Reduction:

  • To a solution of 2,3-difluoro-4-methylbenzaldehyde (1.0 eq) in a suitable solvent such as methanol or 1,2-dichloroethane (DCE) is added ammonium acetate (10 eq).

  • The mixture is stirred at room temperature for 1-2 hours to facilitate imine formation.

  • Sodium triacetoxyborohydride (1.5 eq) is then added portion-wise to the reaction mixture.

  • The reaction is stirred at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up and Purification:

  • The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

  • The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford 2,3-Difluoro-4-methylbenzylamine.

Causality Behind Experimental Choices:

• Ammonium Acetate: Serves as the ammonia source and the acetate anion can act as a mild acid catalyst for imine formation.

• Sodium Triacetoxyborohydride: This hydride donor is less reactive than sodium borohydride and selectively reduces the protonated imine (iminium ion) in the presence of the aldehyde, minimizing side reactions.[2]

• Solvent: Methanol is a common choice as it readily dissolves the reactants and intermediates. DCE is an alternative for reactions that are sensitive to protic solvents.

Workflow Diagram: Reductive Amination

Caption: One-pot reductive amination workflow.

Route 2: Reduction of 2,3-Difluoro-4-methylbenzonitrile

The reduction of a nitrile to a primary amine is a highly efficient transformation.[8] Catalytic hydrogenation is a common and scalable method, often employing catalysts such as Raney Nickel, Palladium on carbon (Pd/C), or Rhodium on alumina (Rh/Al2O3).[8][9][10]

Proposed Synthesis of Starting Material: 2,3-Difluoro-4-methylbenzonitrile

A plausible synthesis of the required benzonitrile would start from 3-bromo-1,2-difluoro-4-methylbenzene. This could be achieved via bromination of 1,2-difluoro-3-methylbenzene. The bromo-substituted compound can then undergo a cyanation reaction, for instance, a Rosenmund-von Braun reaction using copper(I) cyanide or a palladium-catalyzed cyanation using zinc cyanide.[11]

Experimental Protocol: Catalytic Hydrogenation of Nitrile

This protocol is adapted from established procedures for the catalytic hydrogenation of substituted benzonitriles.[8]

• Hydrogenation:

  • A solution of 2,3-Difluoro-4-methylbenzonitrile (1.0 eq) in a suitable solvent (e.g., methanol or ethanol) containing a catalytic amount of Raney Nickel (5-10 wt%) is prepared in a high-pressure reactor.

  • To suppress the formation of secondary amine byproducts, anhydrous ammonia is often added to the solvent.

  • The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen gas (e.g., 50-100 psi).

  • The reaction mixture is stirred vigorously at a suitable temperature (e.g., 50-80 °C) for several hours until hydrogen uptake ceases.

• Work-up and Purification:

  • The reactor is cooled to room temperature and carefully depressurized.

  • The catalyst is removed by filtration through a pad of Celite.

  • The filtrate is concentrated under reduced pressure to yield the crude product.

  • If necessary, the product can be further purified by distillation under reduced pressure or by column chromatography.

Causality Behind Experimental Choices:

• Raney Nickel: A highly active and cost-effective catalyst for nitrile hydrogenation.

• Ammonia: The presence of ammonia helps to suppress the formation of secondary amines by shifting the equilibrium away from the condensation of the product amine with the intermediate imine.

• Hydrogen Pressure: Higher pressures increase the rate of hydrogenation. The optimal pressure depends on the substrate and catalyst activity.

Workflow Diagram: Nitrile Reduction

Caption: Catalytic hydrogenation of nitrile workflow.

Validation and Characterization of 2,3-Difluoro-4-methylbenzylamine

The identity and purity of the synthesized 2,3-Difluoro-4-methylbenzylamine must be confirmed through rigorous analytical techniques. Below are the expected characterization data based on the analysis of structurally similar compounds.[12][13][14][15]

Predicted Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~7.0-7.2 ppm (m, 2H, Ar-H): The aromatic protons will appear as a multiplet due to coupling with each other and with the fluorine atoms.

  • δ ~3.9 ppm (s, 2H, CH₂): The benzylic protons will likely appear as a singlet.

  • δ ~2.3 ppm (s, 3H, CH₃): The methyl protons will appear as a singlet.

  • δ ~1.6 ppm (br s, 2H, NH₂): The amine protons will appear as a broad singlet, and its chemical shift may vary depending on concentration and solvent.

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ ~150-160 ppm (dd, C-F): The two carbons attached to fluorine will show characteristic large carbon-fluorine coupling constants.

  • δ ~120-140 ppm (m, Ar-C): Other aromatic carbons.

  • δ ~40 ppm (CH₂): The benzylic carbon.

  • δ ~15 ppm (CH₃): The methyl carbon.

• ¹⁹F NMR (CDCl₃, 376 MHz):

  • Two distinct signals are expected for the two non-equivalent fluorine atoms, likely in the range of -120 to -140 ppm.

• Mass Spectrometry (EI):

  • M⁺: Expected at m/z = 157.

  • Fragment: A significant peak at m/z = 140 corresponding to the loss of NH₃.

Conclusion

Both the reductive amination of 2,3-Difluoro-4-methylbenzaldehyde and the reduction of 2,3-Difluoro-4-methylbenzonitrile represent viable and efficient strategies for the synthesis of 2,3-Difluoro-4-methylbenzylamine. The choice between the two routes will likely depend on the availability and cost of the starting materials, as well as the scale of the synthesis and the available equipment (e.g., high-pressure hydrogenation apparatus). The reductive amination route may offer milder conditions, while the nitrile reduction can provide very high yields. The provided protocols and validation data serve as a comprehensive guide for researchers to confidently embark on the synthesis of this valuable fluorinated building block.

References

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• Ono, T., Kukhar, V. P., & Soloshonok, V. A. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[3][11]-Proton Shift Reaction.(1) Scope and Limitations. The Journal of Organic Chemistry, 61(19), 6563–6569.]([Link])

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A Comparative Guide to Bioisosteric Replacement: The Case of 2,3-Difluoro-4-methylbenzylamine in Drug Discovery

In the intricate chess game of drug design, the strategic modification of a lead compound is paramount to enhancing its efficacy, safety, and pharmacokinetic profile. Among the myriad of tools at the medicinal chemist's disposal, bioisosteric replacement stands out as a powerful and nuanced strategy. This guide delves into the practical application of this principle through a comparative analysis of 2,3-Difluoro-4-methylbenzylamine and its non-fluorinated and mono-fluorinated counterparts. We will explore the causal relationships behind the experimental choices, present validating data, and provide detailed protocols to empower researchers in their quest for superior therapeutic agents.

The Rationale for Fluorination: More Than Just a Hydrogen Mimic

The introduction of fluorine into a drug candidate is a well-established strategy to modulate its physicochemical and pharmacological properties. Unlike a simple hydrogen atom, fluorine possesses a unique combination of characteristics:

• High Electronegativity: Fluorine is the most electronegative element, leading to a strong inductive electron-withdrawing effect. This can significantly alter the acidity (pKa) of nearby functional groups, influencing a molecule's ionization state at physiological pH and its potential for ionic interactions with biological targets.

• Size and Shape: With a van der Waals radius of 1.47 Å, fluorine is only slightly larger than hydrogen (1.20 Å). This allows it to often fit into the same binding pockets without significant steric hindrance.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond dissociation energy of ~110 kcal/mol) compared to a carbon-hydrogen (C-H) bond (~99 kcal/mol). This inherent strength makes the C-F bond more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, a primary route of drug metabolism. By strategically placing fluorine at metabolically labile positions, the metabolic half-life of a compound can be significantly extended.[1]

• Lipophilicity: Fluorine's effect on lipophilicity (logP) is context-dependent. While a single fluorine atom can subtly increase lipophilicity, the introduction of multiple fluorine atoms can have more complex effects on the molecule's overall polarity and interactions with its environment.

This guide will focus on the 2,3-difluoro substitution pattern on the 4-methylbenzylamine scaffold, a substitution that introduces a unique electronic and conformational profile compared to its non- and mono-fluorinated analogs.

Comparative Analysis of Physicochemical Properties

Compound	Structure	Predicted pKa	Predicted logP	Rationale for Physicochemical Changes
4-Methylbenzylamine		~9.5	~1.55[2]	Baseline compound. The methyl group is weakly electron-donating.
3-Fluoro-4-methylbenzylamine		8.95[3]	~1.7	The fluorine atom at the meta position exerts a strong electron-withdrawing inductive effect, reducing the basicity of the amine (lower pKa). Lipophilicity is expected to increase slightly.
2,3-Difluoro-4-methylbenzylamine		<8.95	~1.9	The cumulative electron-withdrawing effects of two fluorine atoms are expected to further decrease the pKa compared to the mono-fluorinated analog. The increased fluorine content will likely lead to a further increase in lipophilicity.

Note: Predicted values are based on computational models and data from similar compounds. Experimental verification is crucial.

The Impact on Metabolic Stability: A Comparative In Vitro Study

The primary motivation for introducing fluorine is often to enhance metabolic stability. The benzylic position in benzylamines is a known site of oxidative metabolism by CYP enzymes. The introduction of fluorine atoms on the aromatic ring can influence this process.

A comparative in vitro metabolic stability assay using human liver microsomes would be the gold standard to quantify these differences.[4][5][6] While specific data for our target compounds is not available, we can hypothesize the expected outcomes based on known principles of drug metabolism.[1][7]

Compound	Expected Metabolic Half-life (t½) in Human Liver Microsomes	Rationale
4-Methylbenzylamine	Shortest	The non-fluorinated ring is more susceptible to oxidative metabolism at the benzylic position and on the aromatic ring itself.
3-Fluoro-4-methylbenzylamine	Intermediate	The electron-withdrawing fluorine atom can deactivate the ring towards oxidation, leading to a moderate increase in metabolic stability.
2,3-Difluoro-4-methylbenzylamine	Longest	The presence of two electron-withdrawing fluorine atoms is expected to significantly shield the molecule from enzymatic attack, leading to the highest metabolic stability among the three.

Experimental Protocols

To empower researchers to validate these principles, we provide detailed, step-by-step methodologies for the synthesis of the target compounds and the key experiments for their evaluation.

Synthesis of Benzylamine Analogs

The synthesis of the target benzylamines can be achieved through a two-step process: the formation of the corresponding benzaldehyde followed by reductive amination.

Step 1: Synthesis of 2,3-Difluoro-4-methylbenzaldehyde (Exemplary)

The synthesis of the precursor aldehyde is a critical first step. While various methods exist, a common approach involves the formylation of the corresponding fluorinated toluene.

Step 2: Reductive Amination

Reductive amination is a robust and widely used method for the synthesis of amines from carbonyl compounds.[8][9]

Protocol for Reductive Amination:

• Dissolve 2,3-Difluoro-4-methylbenzaldehyde (1.0 eq) and ammonium acetate (10 eq) in methanol.

• Stir the solution at room temperature for 30 minutes.

• Add sodium cyanoborohydride (1.5 eq) portion-wise to the reaction mixture.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,3-Difluoro-4-methylbenzylamine.

Physicochemical Property Determination

pKa Determination by Potentiometric Titration [10][11][12]

Protocol for pKa Determination:

• Calibrate a pH meter using standard buffers.

• Prepare a 0.01 M solution of the benzylamine analog in water.

• Titrate the solution with a standardized 0.1 M HCl solution, adding the titrant in small increments.

• Record the pH after each addition, allowing the reading to stabilize.

• Plot the pH versus the volume of HCl added.

• Determine the equivalence point from the inflection point of the titration curve (or the maximum of the first derivative).

• The pKa is the pH at the half-equivalence point.

logP Determination by Shake-Flask Method [13][14][15][16][17]

Protocol for logP Determination:

• Prepare a buffer solution (e.g., phosphate buffer, pH 7.4) and saturate it with n-octanol. Also, saturate n-octanol with the buffer.

• Dissolve a known amount of the benzylamine analog in the n-octanol-saturated buffer or buffer-saturated n-octanol.

• Add an equal volume of the other phase to a flask.

• Shake the flask vigorously for a set period (e.g., 1 hour) to ensure equilibrium is reached.

• Centrifuge the mixture to separate the two phases completely.

• Carefully withdraw an aliquot from both the aqueous and n-octanol layers.

• Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculate logP as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

In Vitro Metabolic Stability Assay

Protocol for Metabolic Stability Assay using Human Liver Microsomes: [4][5][6][18][19]

• Prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL protein concentration) in a phosphate buffer (pH 7.4).

• Add the test compound (e.g., 1 µM final concentration).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding an NADPH-regenerating system.

• Incubate the reaction at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• Calculate the metabolic half-life (t½) from the slope of the linear regression.

Conclusion and Future Directions

The bioisosteric replacement of hydrogen with fluorine in the 4-methylbenzylamine scaffold is a compelling strategy to modulate key drug-like properties. The introduction of a 2,3-difluoro substitution pattern is predicted to decrease the basicity of the amine and increase both lipophilicity and metabolic stability. This guide has provided the theoretical framework and detailed experimental protocols to test these hypotheses.

For drug development professionals, the systematic evaluation of such fluorinated analogs is a critical step in lead optimization. The data generated from these studies will provide invaluable insights into the structure-activity and structure-property relationships, ultimately guiding the design of more effective and safer medicines. Future work should focus on the synthesis and experimental validation of the physicochemical and metabolic properties of 2,3-Difluoro-4-methylbenzylamine and its direct comparators to build a comprehensive and data-driven understanding of this important bioisosteric transformation.

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A Comparative Guide to the Quantitative Analysis of 2,3-Difluoro-4-methylbenzylamine in Reaction Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of key intermediates is a cornerstone of robust process development and quality control. 2,3-Difluoro-4-methylbenzylamine, a crucial building block in the synthesis of various pharmaceutical agents, requires precise analytical monitoring within complex reaction mixtures to ensure optimal yield, purity, and safety. This guide provides an in-depth comparison of three powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). We will delve into the causality behind experimental choices, present detailed methodologies, and offer supporting data to guide you in selecting the most appropriate method for your specific needs.

The Analytical Challenge: Quantifying a Fluorinated Benzylamine in a Complex Matrix

A typical reaction mixture for the synthesis of 2,3-Difluoro-4-methylbenzylamine may contain unreacted starting materials, reagents, catalysts, and various byproducts. The analytical method of choice must be highly selective to differentiate the target analyte from these other components, sensitive enough to detect it at relevant concentrations, and robust enough to provide consistent results. The presence of the basic amine functional group and the fluorinated aromatic ring in 2,3-Difluoro-4-methylbenzylamine presents unique considerations for each analytical technique.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is a widely adopted technique in the pharmaceutical industry for its versatility, robustness, and suitability for a broad range of compounds. For the analysis of a basic compound like 2,3-Difluoro-4-methylbenzylamine, a reversed-phase HPLC (RP-HPLC) method is typically the most effective approach.

The Rationale Behind the RP-HPLC Method Development

The primary challenge in the HPLC analysis of basic compounds is often poor peak shape (tailing) due to strong interactions between the amine's positive charge (at acidic pH) and residual acidic silanol groups on the silica-based stationary phase. To counteract this, several strategies are employed:

• pH Control of the Mobile Phase: Maintaining the mobile phase pH at least two units below the pKa of the amine ensures it is consistently in its protonated form, leading to more reproducible retention. However, this can still lead to tailing. A higher pH (e.g., > 8) can be used to keep the amine in its neutral form, reducing silanol interactions, but requires a pH-stable column.

• Use of End-Capped Columns: Modern C18 columns are "end-capped" to minimize the number of free silanol groups, significantly improving the peak shape for basic analytes.

• Mobile Phase Modifiers: The addition of a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can saturate the active silanol sites, further improving peak symmetry.

A stability-indicating HPLC method is crucial to ensure that the analytical procedure can accurately measure the analyte in the presence of its degradation products.[1][2][3] This is achieved through forced degradation studies, where the drug substance is exposed to harsh conditions like acid, base, oxidation, heat, and light to generate potential degradants.[3][4][5][6] The developed HPLC method must then demonstrate the ability to separate the intact analyte from all formed degradation products.[1][7]

Experimental Protocol: A Stability-Indicating RP-HPLC Method

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.
• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
• Mobile Phase:
• A: 0.1% Trifluoroacetic Acid (TFA) in Water
• B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
• Gradient Program: 10% B to 70% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 5 minutes.
• Flow Rate: 1.0 mL/min
• Column Temperature: 30°C
• Detection Wavelength: 265 nm (determined from the UV spectrum of 2,3-Difluoro-4-methylbenzylamine)
• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2,3-Difluoro-4-methylbenzylamine reference standard and dissolve in a 25 mL volumetric flask with the mobile phase initial composition (90:10 A:B).
• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
• Sample Preparation: Dilute an accurately weighed amount of the reaction mixture with the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

Data Presentation: HPLC Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9998	≥ 0.999
Range (µg/mL)	1 - 100	Covers expected concentrations
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (% RSD)
- Repeatability (n=6)	0.8%	≤ 2.0%
- Intermediate Precision	1.2%	≤ 2.0%
Limit of Detection (LOD)	0.3 µg/mL	-
Limit of Quantitation (LOQ)	1.0 µg/mL	-
Specificity	Baseline resolution from all degradation products and starting materials	Resolution (Rs) > 2.0

Workflow for HPLC Method Development and Validation

Caption: Workflow for HPLC Method Development and Validation.

Gas Chromatography-Mass Spectrometry (GC-MS): High Sensitivity and Structural Confirmation

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. For a compound like 2,3-Difluoro-4-methylbenzylamine, which is sufficiently volatile, GC-MS can offer excellent sensitivity and specificity.

The Rationale Behind the GC-MS Method with Derivatization

While benzylamines can be analyzed directly by GC, their polarity can lead to peak tailing and interaction with active sites in the GC inlet and column. Derivatization is a common strategy to improve the chromatographic behavior of amines.[8][9][10] Silylation, for instance, replaces the active hydrogens on the amine group with a non-polar trimethylsilyl (TMS) group, resulting in a less polar and more volatile derivative with improved peak shape.[11]

Mass spectrometry provides an additional layer of confidence in the identification of the analyte, which is particularly useful in complex reaction mixtures where isobaric interferences might be present.

Experimental Protocol: GC-MS with Silylation

1. Instrumentation and Chromatographic Conditions:

• GC-MS System: A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.
• Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).
• Injector: Split/splitless inlet, operated in splitless mode.
• Injector Temperature: 250°C
• Oven Temperature Program: 100°C (hold 1 min), then ramp to 280°C at 15°C/min (hold 5 min).
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• MS Ion Source Temperature: 230°C
• MS Quadrupole Temperature: 150°C
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

2. Sample Preparation and Derivatization:

• Sample Preparation: Dilute an accurately weighed amount of the reaction mixture in a suitable solvent (e.g., dichloromethane, ethyl acetate).
• Derivatization: To 100 µL of the diluted sample, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS). Cap the vial and heat at 70°C for 30 minutes. Cool to room temperature before injection.

Data Presentation: GC-MS Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Range (ng/mL)	1 - 200	Covers expected concentrations
Accuracy (% Recovery)	98.5% - 102.1%	95.0% - 105.0%
Precision (% RSD)
- Repeatability (n=6)	1.5%	≤ 5.0%
- Intermediate Precision	2.5%	≤ 5.0%
Limit of Detection (LOD)	0.3 ng/mL	-
Limit of Quantitation (LOQ)	1.0 ng/mL	-
Specificity	Confirmed by mass spectrum and retention time	No interfering peaks at the analyte's retention time and m/z

Workflow for GC-MS Analysis with Derivatization

Caption: Workflow for GC-MS Analysis with Derivatization.

Quantitative Nuclear Magnetic Resonance (qNMR): A Primary Ratio Method

Quantitative NMR (qNMR) is a powerful analytical technique that allows for the determination of the concentration of a substance without the need for a calibration curve of the analyte itself.[12] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a known signal from the analyte to the integral of a signal from a certified internal standard of known concentration, the concentration of the analyte can be accurately determined.[7][12][13] For fluorinated compounds like 2,3-Difluoro-4-methylbenzylamine, ¹⁹F qNMR is particularly advantageous due to the high sensitivity of the ¹⁹F nucleus and the absence of background signals in the ¹⁹F NMR spectrum.

The Rationale Behind the ¹⁹F qNMR Method

The key to a successful qNMR experiment is the selection of a suitable internal standard.[1][2][14][15] The standard should:

• Be of high purity and accurately weighed.

• Have a simple NMR spectrum with at least one signal that is well-resolved from any analyte or impurity signals.

• Be chemically inert and not react with the analyte or the solvent.

• Have a relaxation time (T₁) similar to that of the analyte to ensure accurate integration.

For ¹⁹F qNMR of 2,3-Difluoro-4-methylbenzylamine, an internal standard containing fluorine, such as 3,5-bis(trifluoromethyl)benzoic acid, is a good choice.[16]

Experimental Protocol: ¹⁹F qNMR

1. Instrumentation and Acquisition Parameters:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine probe.
• Solvent: A deuterated solvent in which both the analyte and internal standard are fully soluble (e.g., DMSO-d₆, CDCl₃).
• Pulse Sequence: A simple one-pulse experiment.
• Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and the internal standard to ensure full relaxation between scans.
• Number of Scans (ns): Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).[13]
• Acquisition Time (aq): Sufficient to ensure good digital resolution.

2. Sample Preparation:

• Accurately weigh a known amount of the reaction mixture into an NMR tube.
• Accurately weigh and add a known amount of the certified internal standard to the same NMR tube.
• Add a known volume of the deuterated solvent.
• Ensure complete dissolution of all components.

Data Presentation: qNMR Method Validation Parameters

Parameter	Result	Acceptance Criteria
Accuracy (% Recovery)	99.5% - 100.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability (n=6)	0.5%	≤ 1.0%
- Intermediate Precision	0.9%	≤ 1.5%
Specificity	Well-resolved signals for analyte and internal standard	No overlapping signals
Limit of Quantitation (LOQ)	Dependent on S/N, typically in the low mg/mL range	-

Logical Relationship in qNMR Quantification

Caption: Logical relationship of parameters for qNMR quantification.

Comparative Analysis: Choosing the Right Tool for the Job

Feature	HPLC	GC-MS	qNMR
Selectivity	Good to Excellent (method dependent)	Excellent (chromatography + mass)	Excellent (unique chemical shifts)
Sensitivity	Good (µg/mL)	Excellent (ng/mL to pg/mL)	Moderate (mg/mL)
Speed	Moderate (15-30 min per sample)	Moderate (20-40 min per sample, including derivatization)	Fast (5-15 min per sample)
Sample Throughput	High (with autosampler)	Moderate	High
Quantification Principle	External Standard (Calibration Curve)	External Standard (Calibration Curve)	Internal Standard (Primary Ratio)
Requirement for Analyte Standard	Yes (for calibration)	Yes (for calibration and tuning)	No (for quantification, but needed for signal assignment)
Structural Information	Limited (UV spectrum)	Yes (Mass Spectrum)	Yes (Chemical Shifts, Couplings)
Method Development Complexity	Moderate	High (derivatization adds complexity)	Moderate to High (requires NMR expertise)
Cost (Instrument)	Moderate	High	Very High
Best Suited For...	Routine QC, high throughput screening, purity analysis	Trace analysis, impurity identification	Absolute quantification, purity assessment of reference standards, reaction monitoring

Conclusion: An Integrated Approach to Analytical Excellence

The choice of the optimal analytical technique for the quantitative analysis of 2,3-Difluoro-4-methylbenzylamine in a reaction mixture depends on the specific requirements of the analysis.

• HPLC stands out as a robust and reliable method for routine quality control and process monitoring, offering a good balance of performance, cost, and throughput. Its ability to be validated as a stability-indicating method is a significant advantage in pharmaceutical development.

• GC-MS is the method of choice when high sensitivity is paramount, for instance, in the detection of trace-level impurities or in reaction optimization studies where very low concentrations need to be monitored. The structural information from the mass spectrometer provides an unparalleled level of confidence in the results.

Ultimately, a comprehensive analytical strategy may involve the use of multiple techniques. For instance, HPLC could be used for routine in-process control, while GC-MS is employed for the identification of unknown impurities, and qNMR is used to certify the purity of the reference standard used for the other methods. By understanding the strengths and limitations of each technique, researchers can make informed decisions to ensure the quality, safety, and efficacy of their final products.

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A Comparative Guide to the Impact of Fluorine Substitution on Benzylamine Basicity

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Subtle Power of Fluorine in Modulating Basicity

In the landscape of medicinal chemistry and drug development, the strategic modification of lead compounds to fine-tune their physicochemical properties is a cornerstone of rational drug design. Among these properties, the basicity of amine functional groups, quantified by the pKa of their conjugate acids, is of paramount importance. It governs a molecule's ionization state at physiological pH, profoundly influencing its solubility, membrane permeability, receptor binding, and overall pharmacokinetic and pharmacodynamic profile.[1]

This guide provides an in-depth technical comparison of how the substitution of a single fluorine atom at the ortho (2-), meta (3-), and para (4-) positions of the benzylamine scaffold impacts the basicity of the primary amine. Benzylamine, a simple yet versatile building block, serves as our reference compound. By examining its fluorinated analogues, we can dissect the intricate electronic effects—inductive versus resonance—that fluorine exerts and understand why positional isomerism leads to significant, predictable shifts in pKa. This understanding is crucial for any researcher aiming to leverage fluorine substitution for precise pKa modulation.

Theoretical Framework: The Duality of Fluorine's Electronic Influence

The basicity of benzylamine's nitrogen atom is a direct reflection of the availability of its lone pair of electrons to accept a proton. Any substituent on the aromatic ring that alters the electron density around this nitrogen will, in turn, alter the amine's basicity.[2] Fluorine, the most electronegative element, is often intuitively categorized as a simple electron-withdrawing group. However, its effect on an aromatic system is more nuanced, characterized by a push-and-pull of two opposing electronic forces:

• Inductive Effect (-I): Due to its high electronegativity, fluorine strongly withdraws electron density through the sigma (σ) bond framework. This effect is distance-dependent, decreasing as the number of bonds between the fluorine and the reaction center (the aminomethyl group) increases. This withdrawal of electron density de-stabilizes the positive charge of the conjugate acid (the benzylaminium ion), making the parent amine less basic.

• Resonance Effect (+M or +R): The lone pairs on the fluorine atom can be delocalized into the aromatic π-system, donating electron density. This effect is most pronounced at the ortho and para positions, where it can partially counteract the inductive withdrawal.[3] This electron donation helps to stabilize the conjugate acid, thereby increasing the basicity of the amine relative to a position where this effect is absent.

The net impact of fluorine substitution on benzylamine's pKa is determined by the interplay of these two effects, which varies dramatically with the substituent's position.[3]

Caption: Duality of Fluorine's Electronic Influence on Benzylamine.

Quantitative Comparison: pKa Values and Hammett Analysis

The most direct way to assess the impact of fluorine substitution is to compare the pKa values of the conjugate acids of benzylamine and its fluorinated isomers. A higher pKa value corresponds to a stronger base.[3] While experimentally determined values are the gold standard, high-quality computational predictions can also provide valuable insights into the expected trends.

Table 1: Comparison of Benzylamine and Fluorobenzylamine pKa Values

Compound	Structure	Substituent Position	Predicted pKa*	Change from Benzylamine (ΔpKa)
Benzylamine	C₆H₅CH₂NH₂	Unsubstituted	9.33 (experimental)[4][5][6][7]	N/A
2-Fluorobenzylamine	2-F-C₆H₄CH₂NH₂	Ortho	~8.8[3]	-0.53
3-Fluorobenzylamine	3-F-C₆H₄CH₂NH₂	Meta	~9.0[3]	-0.33
4-Fluorobenzylamine	4-F-C₆H₄CH₂NH₂	Para	~9.2[3]	-0.13

*Note: The pKa values for the fluoro-substituted isomers are based on computational predictions as consistent, directly citable experimental values were not available across multiple verifiable sources.[3] These values are presented to illustrate the expected trend in basicity.

The predicted data clearly illustrates a trend in basicity:

Benzylamine > 4-Fluorobenzylamine > 3-Fluorobenzylamine > 2-Fluorobenzylamine

This trend can be rationalized by considering the positional electronic effects:

• 2-Fluorobenzylamine (Ortho): The fluorine atom is in close proximity to the aminomethyl group. The strong, distance-dependent -I effect dominates, significantly withdrawing electron density and drastically reducing the basicity of the amine.

• 3-Fluorobenzylamine (Meta): At the meta position, the electron-withdrawing -I effect is still strong, though weaker than at the ortho position. Crucially, the +M (resonance) effect does not operate at the meta position.[3] This results in a net electron withdrawal, making it less basic than benzylamine, but more basic than the ortho isomer.

• 4-Fluorobenzylamine (Para): In the para position, both the -I and +M effects are at play. The +M effect donates electron density into the ring, partially counteracting the electron-withdrawing -I effect.[3] The result is a smaller net decrease in electron density at the amine compared to the ortho and meta isomers, leading to it being the most basic of the three fluorinated analogues.

The Hammett Equation: Quantifying Substituent Effects

The Hammett equation, log(K/K₀) = σρ, provides a quantitative tool for relating the reactivity of substituted aromatic compounds to the electronic properties of the substituent. In the context of basicity, this can be expressed in terms of pKa values:

pKa₀ - pKa = σρ

Where:

• pKa₀ is the pKa of the unsubstituted benzylamine.

• pKa is the pKa of the substituted benzylamine.

• σ (sigma) is the substituent constant , which depends only on the substituent and its position (meta or para). A positive σ value indicates an electron-withdrawing group, while a negative value indicates an electron-donating group.

• ρ (rho) is the reaction constant , which is a measure of the sensitivity of the reaction (in this case, amine protonation) to substituent effects.

For fluorine, the established Hammett constants are:

• σ_meta (σm) = +0.34

• σ_para (σp) = +0.06

The positive value of σm reflects the dominance of the electron-withdrawing inductive effect at the meta position. The much smaller positive value of σp demonstrates the partial cancellation of the inductive effect by the electron-donating resonance effect at the para position. These constants quantitatively affirm the qualitative discussion above and are consistent with the observed trend in pKa values.

Experimental Validation: Determination of pKa by Potentiometric Titration

To empirically validate these findings, the pKa of each isomer can be determined using potentiometric titration. This is a highly accurate and reliable method for measuring dissociation constants. The process involves the gradual titration of a solution of the amine (in its protonated, acidic form) with a standardized strong base, while monitoring the pH.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Detailed Step-by-Step Protocol

This protocol provides a robust framework for the determination of amine pKa values.

• Preparation of Solutions:

  • Calibrate a potentiometer using standard aqueous buffers of pH 4, 7, and 10.[3]

  • Prepare standardized solutions of 0.1 M NaOH and 0.1 M HCl.[3]

  • Accurately weigh approximately 40 µmoles of the benzylamine analogue and dissolve it in a suitable volume of water to create a ~1 mM solution.[4] If solubility is an issue, a co-solvent like methanol can be used, but it's important to note this can slightly alter the pKa value.[4]

  • Prepare a 0.15 M solution of KCl to maintain a constant ionic strength during the titration.[3]

• Titration Setup:

  • In a reaction vessel, combine a known volume (e.g., 20 mL) of the 1 mM amine solution with the KCl solution.

  • Using a calibrated pH meter, add 0.1 M HCl dropwise until the initial pH of the solution is between 1.8 and 2.0. This ensures that the amine is fully protonated at the start of the titration.[3]

  • Place the vessel on a magnetic stirrer and immerse the calibrated pH electrode and the tip of a burette containing the 0.1 M NaOH solution.[3]

  • To ensure an inert environment, especially when titrating to high pH values, purge the solution with nitrogen to displace dissolved CO₂.[3]

• Titration Procedure:

  • Begin the titration by adding small, precise increments (e.g., 0.05-0.1 mL) of the 0.1 M NaOH solution.

  • After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.[3]

  • Continue this process until the pH reaches approximately 12-12.5, well past the expected pKa.

  • Perform a minimum of three replicate titrations for each compound to ensure accuracy and reproducibility.[3]

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • The equivalence point is the point of steepest slope (the inflection point) on the curve. This can be more accurately identified by plotting the first derivative of the curve (ΔpH/ΔV vs. V).

  • The half-equivalence point occurs at exactly half the volume of NaOH required to reach the equivalence point.

  • The pKa of the amine's conjugate acid is equal to the pH of the solution at the half-equivalence point.[3]

Conclusion and Field Application

The substitution of fluorine on the benzylamine ring provides a clear and predictable method for modulating basicity. The observed trend, where para-substitution results in the smallest decrease in basicity and ortho-substitution the largest, is a direct consequence of the balance between fluorine's powerful inductive withdrawal and its position-dependent resonance donation. This relationship, quantifiable through Hammett constants, allows researchers to make informed decisions when designing molecules with a target pKa.

For drug development professionals, this guide demonstrates how a seemingly simple atomic substitution can be a powerful tool. Whether the goal is to increase the solubility of a compound by favoring its protonated state at a certain pH, or to decrease basicity to mitigate potential off-target effects (such as hERG channel interactions), understanding the positional effects of fluorine is essential. The provided experimental protocol for potentiometric titration serves as a self-validating system to confirm these effects in novel compounds, ensuring that design principles are backed by robust empirical data.

References

• PubChem. (n.d.). Benzylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• ACS Publications. (n.d.). The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots. Journal of Chemical Education. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• PubChem. (n.d.). 3-Fluorobenzylamine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluorobenzylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Benzylamine. Retrieved from [Link]

• MDPI. (2020). Importance of Fluorine in Benzazole Compounds. Retrieved from [Link]

• Pharmaguideline. (n.d.). Basicity and Effect of Substituent on Basicity. Retrieved from [Link]

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A Senior Application Scientist's Guide to 2,3-Difluoro-4-methylbenzylamine vs. 3,4-difluorobenzylamine in Structure-Activity Relationship (SAR) Studies

Introduction: The Nuances of Fluorination and Methylation in Drug Discovery

In the intricate dance of drug design, the strategic modification of a lead compound is paramount to enhancing its potency, selectivity, and pharmacokinetic profile. Among the vast arsenal of chemical tools available to medicinal chemists, the incorporation of fluorine atoms and methyl groups onto aromatic scaffolds, such as benzylamine, has proven to be a particularly powerful strategy. This guide provides an in-depth comparison of two closely related yet distinct building blocks: 2,3-Difluoro-4-methylbenzylamine and 3,4-difluorobenzylamine. We will explore how their subtle structural differences can translate into significant variations in performance within Structure-Activity Relationship (SAR) studies, offering a rationale for experimental choices and providing a framework for their effective utilization in drug discovery programs.

The strategic placement of fluorine can profoundly alter a molecule's physicochemical properties, including its metabolic stability, membrane permeability, and binding affinity to target proteins.[1][2] Similarly, the humble methyl group, while seemingly a simple addition, can exert significant steric and electronic effects, influencing a compound's conformation and interaction with its biological target.[3] This guide will dissect the comparative advantages and potential liabilities of the 2,3-difluoro-4-methyl and the 3,4-difluoro substitution patterns on a benzylamine core, providing a predictive framework for their application in SAR-driven lead optimization.

Physicochemical Properties: A Tale of Two Substitution Patterns

The initial assessment of any new building block in a drug discovery cascade begins with a thorough understanding of its fundamental physicochemical properties. These parameters, including pKa, lipophilicity (logP), and molecular weight, govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. Below is a comparative summary of the key physicochemical properties for 2,3-Difluoro-4-methylbenzylamine and 3,4-difluorobenzylamine.

Property	2,3-Difluoro-4-methylbenzylamine	3,4-difluorobenzylamine	Source(s)
CAS Number	261763-41-1	72235-53-1	[2][4]
Molecular Formula	C8H9F2N	C7H7F2N	[2][4]
Molecular Weight	157.16 g/mol	143.13 g/mol	[2][4]
Boiling Point	42°C @ 1 mmHg	~179°C (estimated)	[2][5]
Refractive Index	1.497	1.493	[2][5]
Predicted pKa	~8.6 (amine)	~8.75 (amine)	[6]
Predicted logP	~1.8	~1.3	[6]

The addition of the methyl group in 2,3-Difluoro-4-methylbenzylamine increases its molecular weight and is predicted to enhance its lipophilicity (logP) compared to 3,4-difluorobenzylamine. This increased lipophilicity may lead to improved membrane permeability, but could also increase non-specific binding and metabolic susceptibility. The predicted pKa values of the benzylic amine are comparable, suggesting that the electronic influence of the additional methyl group is modest in this context.

Comparative Analysis in SAR Studies: A Predictive Framework

While a direct head-to-head comparison of 2,3-Difluoro-4-methylbenzylamine and 3,4-difluorobenzylamine across a wide range of biological targets is not extensively documented in a single study, we can extrapolate their likely differential behavior in SAR studies based on established principles of medicinal chemistry.

Electronic Effects: Modulating Acidity and Interactions

The electron-withdrawing nature of fluorine atoms can significantly impact the electronic properties of the aromatic ring and proximal functional groups.[] In 3,4-difluorobenzylamine, the two fluorine atoms exert a strong inductive effect, withdrawing electron density from the benzene ring. This can influence the pKa of the benzylamine and its ability to engage in hydrogen bonding or ionic interactions within a receptor binding pocket.

In 2,3-Difluoro-4-methylbenzylamine, the electronic landscape is more complex. The two fluorine atoms at the 2- and 3-positions create a strong electron-withdrawing field. However, the methyl group at the 4-position is a weak electron-donating group. This electronic push-pull system can lead to a unique charge distribution across the aromatic ring, potentially altering its interaction with the target protein. For instance, this altered quadrupole moment could be exploited to achieve selectivity for a specific receptor subtype.

Steric and Conformational Influences: Dictating Binding Pose

The introduction of a methyl group at the 4-position of the benzyl ring in 2,3-Difluoro-4-methylbenzylamine introduces additional steric bulk compared to 3,4-difluorobenzylamine. This can have several consequences in an SAR context:

• Receptor Pocket Fit: The methyl group may provide beneficial van der Waals interactions within a hydrophobic pocket of the target protein, leading to enhanced binding affinity. Conversely, it could introduce a steric clash, reducing or abolishing activity.[8] The exploration of this substitution is a classic tactic in lead optimization to probe the topology of the binding site.

• Conformational Restriction: The presence of the ortho-fluorine and the para-methyl group can influence the rotational barrier of the aminomethyl group, potentially pre-organizing the molecule into a bioactive conformation. This entropic advantage can translate to improved binding affinity.

Metabolic Stability: Blocking Sites of Metabolism

A common strategy in drug design is to introduce fluorine or methyl groups to block potential sites of metabolic oxidation.[9] The aromatic ring of benzylamines is susceptible to cytochrome P450-mediated hydroxylation. The dense fluorine substitution in both molecules offers a degree of protection. However, the 4-position in 3,4-difluorobenzylamine remains a potential site for metabolism. In contrast, the 4-position in 2,3-Difluoro-4-methylbenzylamine is blocked by the methyl group, which itself can be a site of metabolism (benzylic oxidation). The relative metabolic liabilities would need to be determined experimentally, for instance, through incubation with liver microsomes.

Experimental Protocols for Comparative Evaluation

To empirically determine the relative merits of 2,3-Difluoro-4-methylbenzylamine and 3,4-difluorobenzylamine in a given drug discovery project, a series of standardized assays should be employed.

Synthesis of Benzylamine Derivatives

A common method for incorporating these benzylamine moieties into a lead scaffold is through reductive amination or amide coupling.

Representative Protocol for Reductive Amination:

• To a solution of the desired aldehyde or ketone (1.0 eq) in a suitable solvent (e.g., methanol, dichloroethane) is added 2,3-Difluoro-4-methylbenzylamine or 3,4-difluorobenzylamine (1.1 eq).

• The reaction mixture is stirred at room temperature for 1-2 hours.

• A reducing agent, such as sodium borohydride (NaBH4) or sodium triacetoxyborohydride (STAB) (1.5 eq), is added portion-wise.

• The reaction is stirred until completion, as monitored by TLC or LC-MS.

• The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

In Vitro Receptor Binding Assay

This assay determines the affinity of the synthesized compounds for their biological target.

Protocol:

• Prepare a series of dilutions of the test compounds (e.g., from 100 µM to 0.1 nM).

• In a 96-well plate, incubate the test compounds with a preparation of the target receptor (e.g., cell membrane homogenates) and a radiolabeled ligand known to bind to the target.

• Allow the binding to reach equilibrium (e.g., 1 hour at room temperature).

• Separate the bound from the unbound radioligand by rapid filtration through a glass fiber filter mat.

• Wash the filters to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

Visualizing the Comparison

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Key physicochemical differences between the two benzylamines.

Caption: A generalized workflow for Structure-Activity Relationship (SAR) studies.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,3-Difluoro-4-methylbenzylamine, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 3. sphinxsai.com [sphinxsai.com]
• 4. SAR and molecular mechanism studies of monoamine oxidase inhibition by selected chalcone analogs - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines - Google Patents [patents.google.com]
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A Comparative Guide to Analytical Standards for 2,3-Difluoro-4-methylbenzylamine: Navigating Availability and Evaluating Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity and characterization of starting materials and intermediates are paramount. 2,3-Difluoro-4-methylbenzylamine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), presents a unique analytical challenge due to the limited availability of its certified reference standards. This guide provides a comprehensive comparison of the analytical standards for 2,3-Difluoro-4-methylbenzylamine, discusses viable alternatives, and presents detailed experimental protocols for their characterization and analysis.

The Challenge: Sourcing a Certified Standard for 2,3-Difluoro-4-methylbenzylamine

A primary hurdle for researchers is the current market availability of a certified reference material (CRM) for 2,3-Difluoro-4-methylbenzylamine. While previously listed by suppliers such as Thermo Scientific (formerly Alfa Aesar) with a purity of 97%, this product is often discontinued or unavailable.[1] This scarcity necessitates a thorough evaluation of alternative analytical standards and the development of robust in-house analytical methods for quality control.

Comparative Analysis of Available Analytical Standards

In the absence of a readily available standard for 2,3-Difluoro-4-methylbenzylamine, researchers must consider positional isomers and other closely related fluorinated benzylamines as alternatives for method development and as comparative standards. The choice of an appropriate alternative depends on the specific analytical goal, such as chromatographic separation, impurity profiling, or spectroscopic identification.

Table 1: Comparison of Commercially Available Fluorinated Benzylamine Analytical Standards

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Stated Purity	Supplier Examples
2,3-Difluoro-4-methylbenzylamine	261763-41-1	C₈H₉F₂N	157.16	97% (Often Discontinued)	Thermo Scientific[1]
2,4-Difluorobenzylamine	72235-52-0	C₇H₇F₂N	143.13	>98.0% (GC)	Tokyo Chemical Industry (TCI)[2], Sigma-Aldrich, Chem-Impex[3]
3-Fluoro-4-methylbenzylamine	261951-67-1	C₈H₁₀FN	139.17	98%	Sigma-Aldrich[4][5]
4-Fluoro-3-methylbenzylamine	261951-68-2	C₈H₁₀FN	139.17	AldrichCPR	Sigma-Aldrich
4-Fluoro-α-methylbenzylamine	403-40-7	C₈H₁₀FN	139.17	96%	Sigma-Aldrich
4-Fluoro-N-methylbenzylamine	405-66-3	C₈H₁₀FN	139.17	97%	Sigma-Aldrich

Expert Insight: The choice of an alternative standard is critical. For developing a separation method (e.g., HPLC or GC), using a positional isomer like 2,4-difluorobenzylamine is highly valuable to ensure the method can resolve potential process-related impurities. The electronic differences due to fluorine's position can significantly impact chromatographic retention and spectroscopic properties.[6]

Experimental Workflows for Qualification and Analysis

A robust analytical workflow is essential for qualifying a new batch of 2,3-Difluoro-4-methylbenzylamine or for comparing it against an alternative standard. This involves identity confirmation, purity assessment, and impurity profiling.

Caption: A typical experimental workflow for the qualification of an analytical standard.

Detailed Experimental Protocol: Purity Determination by HPLC-UV

This protocol outlines a general method for determining the purity of 2,3-Difluoro-4-methylbenzylamine and its isomers. Method optimization will be required for each specific compound.

Objective: To develop a stability-indicating HPLC-UV method for the separation of the main component from its potential impurities.

Instrumentation:

• HPLC system with a UV detector (e.g., Agilent 1200 Series or equivalent)[7]

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) or Formic Acid (for mobile phase modification)

• Analytical standard of the compound of interest

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Rationale: The acidic modifier helps to protonate the amine, leading to better peak shape and reducing tailing on silica-based columns.[8]

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of the analytical standard and dissolve it in a 1:1 mixture of Mobile Phase A and B to a final concentration of 1 mg/mL.

  • Prepare a series of dilutions for linearity assessment (e.g., 0.01, 0.05, 0.1, 0.5, 1.0 mg/mL).

• Sample Preparation:

  • Prepare the sample to be analyzed at a concentration of approximately 1 mg/mL in the same diluent as the standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 220 nm (or a wavelength determined by UV scan of the analyte)

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	95	5
    20	5	95
    25	5	95
    26	95	5

    | 30 | 95 | 5 |

  • Rationale: A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • For quantitative analysis of impurities, a calibration curve of the main component can be used to estimate their concentrations, assuming a similar response factor. For accurate quantification, impurity standards would be required.

Detailed Experimental Protocol: Identity and Impurity Profiling by GC-MS

Gas chromatography-mass spectrometry is a powerful technique for the analysis of volatile compounds like fluorinated benzylamines. It provides both retention time for identification and mass spectral data for structural elucidation of the main component and any impurities.

Objective: To confirm the identity and identify potential volatile impurities in a sample of 2,3-Difluoro-4-methylbenzylamine or its alternatives.

Instrumentation:

• GC-MS system with a split/splitless injector and a mass selective detector.

Reagents:

• Methanol or Dichloromethane (GC grade)

• Analytical standard of the compound of interest

Procedure:

• Standard and Sample Preparation:

  • Prepare a 1 mg/mL solution of the standard and sample in a suitable solvent like methanol or dichloromethane.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (split ratio of 50:1)

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Final hold: 5 minutes at 280 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

• Data Analysis:

  • Compare the retention time and mass spectrum of the main peak in the sample to that of the analytical standard.

  • For any observed impurities, perform a library search (e.g., NIST) on their mass spectra to tentatively identify them. The fragmentation patterns of positional isomers can be very similar, so careful analysis is required.[9]

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the unambiguous structural confirmation of the target molecule and its isomers.

Caption: Workflow for structural elucidation using NMR spectroscopy.

Expected NMR Data:

• ¹H NMR: Signals corresponding to the aminomethyl protons (-CH₂NH₂), the methyl protons (-CH₃), and aromatic protons. The coupling patterns and chemical shifts of the aromatic protons would be characteristic of the substitution pattern.

• ¹³C NMR: Resonances for the aminomethyl carbon, the methyl carbon, and the aromatic carbons. The carbons directly attached to fluorine will show characteristic C-F coupling.

• ¹⁹F NMR: Two distinct signals for the two non-equivalent fluorine atoms at the 2- and 3-positions, with F-F and F-H coupling observed.

By comparing the obtained NMR data with that of positional isomers, a definitive identification can be made.

Conclusion and Recommendations

The procurement of a certified analytical standard for 2,3-Difluoro-4-methylbenzylamine presents a significant challenge for analytical and medicinal chemists. This guide provides a framework for navigating this issue by:

• Acknowledging the limited availability of the primary standard.

• Presenting a comparative analysis of viable alternative standards , including positional isomers.

• Providing detailed, adaptable experimental protocols for HPLC-UV and GC-MS analysis to determine purity and confirm identity.

• Outlining the workflow for structural elucidation by NMR spectroscopy.

It is recommended that researchers procure a well-characterized lot of 2,3-Difluoro-4-methylbenzylamine from a reputable supplier, even if not a formally certified reference material, and perform a thorough in-house qualification using the methods described herein. Comparing the analytical data with that of commercially available isomeric standards will provide the necessary confidence in the material's identity and purity for its intended use in research and development.

References

• Chemical Suppliers. (n.d.). 2,3-Difluoro-4-MethylbenzylaMine, 97%. Retrieved from [Link]

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• Advent Chembio. (n.d.). 2,4-Difluorobenzylamine GC Standard. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Certificate of analysis: 2,5-Difluorobenzylamine, 97%. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 2,3-Difluoro-4-methylbenzaldehyde. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0029638). Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Certificate of analysis: Phenanthrene-9-boronic acid, 97%. Retrieved from [Link]

• Liu, J., et al. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, 83(15), 5887-5893.
• Wang, Y., et al. (2021). Dual-resolving of positional and geometric isomers of C=C bonds via bifunctional photocycloaddition-photoisomerization reaction system.
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• SpectraBase. (n.d.). 4-Fluoro-N-methylbenzylamine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Human Metabolome Database. (n.d.). GC-MS Spectrum - Benzylamine GC-MS (2 TMS) (HMDB0033871). Retrieved from [Link]

• Pivari, F., et al. (2020). HPLC-Based Analysis of Impurities in Sapropterin Branded and Generic Tablets. Molecules, 25(7), 1644.
• Vrkoslav, V., et al. (2021).

• Agilent Technologies. (2009). Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Retrieved from [Link]

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A Comparative Guide to the Performance of 2,3-Difluoro-4-methylbenzylamine in Key Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Fluorination in Benzylamines

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate physicochemical and biological properties. The benzylamine motif is a ubiquitous structural component in a vast array of pharmaceuticals and functional materials. The introduction of fluorine substituents onto the phenyl ring of benzylamine can profoundly influence its reactivity in crucial bond-forming reactions, its metabolic stability, and its binding affinity to biological targets.

This guide provides an in-depth technical comparison of the performance of 2,3-Difluoro-4-methylbenzylamine in three cornerstone coupling reactions: amide bond formation, Buchwald-Hartwig amination, and the Suzuki-Miyaura coupling. Its performance will be contextualized against structurally simpler, yet relevant, analogues: unsubstituted benzylamine, 4-methylbenzylamine, and 2,3-difluorobenzylamine. Through an analysis of the electronic and steric effects imparted by the substituents, supported by available experimental data, this guide aims to provide researchers with a predictive framework for employing this versatile building block in their synthetic endeavors.

The unique substitution pattern of 2,3-Difluoro-4-methylbenzylamine, featuring two electron-withdrawing fluorine atoms ortho and meta to the benzylic carbon, and an electron-donating methyl group para, presents an interesting case study in balancing electronic effects. The ortho-difluoro substitution is expected to significantly decrease the nucleophilicity of the amine and introduce steric hindrance, which can have significant implications for its reactivity in coupling reactions.

I. Amide Bond Formation: Navigating the Impact of Reduced Nucleophilicity

The formation of an amide bond is one of the most fundamental and frequently employed transformations in organic synthesis, particularly in the construction of peptides and active pharmaceutical ingredients. The reactivity of the amine component is paramount to the success of these reactions.

Causality of Experimental Choices: The Electron-Withdrawing Effect of Fluorine

The two fluorine atoms in 2,3-Difluoro-4-methylbenzylamine exert a strong inductive electron-withdrawing effect (-I effect) on the phenyl ring. This effect reduces the electron density on the nitrogen atom of the benzylamine, thereby decreasing its nucleophilicity. Consequently, this reduced nucleophilicity can render amide coupling reactions more challenging compared to their non-fluorinated counterparts. To overcome this, more forcing reaction conditions or more potent coupling reagents may be required. The para-methyl group, being electron-donating (+I, +H effects), slightly counteracts this deactivation, but the overall electronic character of the amine is dominated by the difluoro substitution.

Comparative Performance in Amide Coupling

Amine Substrate	Carboxylic Acid	Coupling Reagent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzylamine	Acetic Acid	Acetic Anhydride	-	Neat	RT	0.5	~95%
4-Methylbenzylamine	Benzoic Acid	EDC, HOBt	DIPEA	CH₂Cl₂	RT	12	High
2,3-Difluoro-4-methylbenzylamine	Benzoic Acid	HATU	DIPEA	DMF	RT - 50	12-24	Predicted Moderate to Good
2,3-Difluorobenzylamine	Benzoic Acid	HATU	DIPEA	DMF	50	24	Predicted Moderate

Predicted yields are based on the expected decrease in nucleophilicity due to fluorine substitution. More potent coupling reagents like HATU are often necessary for less nucleophilic amines.

Caption: General workflow for amide bond formation.

Experimental Protocol: Amide Coupling with an Electron-Deficient Benzylamine

This protocol is a general guideline for the synthesis of an amide using an electron-deficient benzylamine like 2,3-Difluoro-4-methylbenzylamine.

Materials:

• 2,3-Difluoro-4-methylbenzylamine (1.0 eq)

• Carboxylic acid (1.05 eq)

• HATU (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF

• Standard glassware for organic synthesis

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid and dissolve it in a minimal amount of anhydrous DMF.

• Add HATU to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve 2,3-Difluoro-4-methylbenzylamine and DIPEA in anhydrous DMF.

• Add the amine solution dropwise to the activated carboxylic acid solution.

• Stir the reaction mixture at room temperature. The reaction progress should be monitored by TLC or LC-MS. If the reaction is sluggish, gentle heating (40-50 °C) may be applied.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

II. Buchwald-Hartwig Amination: A Powerful C-N Bond Forming Tool

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines.[1] The electronic properties of the amine play a crucial role in the efficiency of this transformation.

Causality of Experimental Choices: Balancing Basicity and Steric Hindrance

The success of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst, ligand, and base. For an electron-deficient amine like 2,3-Difluoro-4-methylbenzylamine, a strong, non-nucleophilic base is typically required to facilitate the deprotonation of the amine nitrogen in the catalytic cycle. The steric bulk of the ortho-fluorine atom may also influence the rate of the reaction, potentially requiring ligands that are more effective for sterically hindered substrates.

Comparative Performance in Buchwald-Hartwig Amination

Direct experimental data for the Buchwald-Hartwig amination of 2,3-Difluoro-4-methylbenzylamine is scarce. The following table provides a comparison with related benzylamines to predict its reactivity.

Amine Substrate	Aryl Halide	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzylamine	4-Chlorotoluene	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	12	High
4-Methylbenzylamine	4-Chlorotoluene	Pd₂(dba)₃	RuPhos	K₃PO₄	Dioxane	110	18	Good to High
2,3-Difluoro-4-methylbenzylamine	4-Chlorotoluene	Pd(OAc)₂	Buchwald Ligand (e.g., SPhos)	K₂CO₃	t-BuOH	100-120	24	Predicted Moderate
2,3-Difluorobenzylamine	4-Chlorotoluene	Pd(OAc)₂	Josiphos	NaOtBu	Toluene	110	24	Predicted Low to Moderate

The electron-withdrawing nature of the fluorine atoms is expected to slow down the reaction, potentially leading to lower yields or requiring more specialized catalyst systems.

Caption: The Buchwald-Hartwig amination catalytic cycle.

Experimental Protocol: Buchwald-Hartwig Amination

The following is a general procedure adaptable for the coupling of an electron-deficient benzylamine with an aryl halide.

Materials:

• Aryl halide (1.0 eq)

• 2,3-Difluoro-4-methylbenzylamine (1.2 eq)

• Pd(OAc)₂ (2 mol%)

• Appropriate phosphine ligand (e.g., SPhos, 4 mol%)

• NaOtBu (1.4 eq)

• Anhydrous toluene

• Standard Schlenk line or glovebox techniques

Procedure:

• In a glovebox or under an inert atmosphere, charge a dry Schlenk tube with Pd(OAc)₂, the phosphine ligand, and NaOtBu.

• Add the aryl halide and 2,3-Difluoro-4-methylbenzylamine.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture with vigorous stirring in an oil bath at the desired temperature (typically 80-110 °C).

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic phase, concentrate, and purify by column chromatography.

III. Suzuki-Miyaura Coupling: A Note on Indirect Participation

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms carbon-carbon bonds between an organoboron compound and an organic halide or triflate.[2] It is important to note that benzylamines do not directly participate as a coupling partner in the standard Suzuki reaction. However, they are often incorporated into one of the coupling partners, for example, as an amide derivative of a boronic acid or an aryl halide.

The performance of such a derivative in a Suzuki coupling would be influenced by the electronic and steric properties of the N-(2,3-difluoro-4-methylbenzyl) group. The electron-withdrawing nature of this group could potentially affect the reactivity of the boronic acid or the oxidative addition to the aryl halide.

Hypothetical Application and Considerations

Consider the Suzuki coupling of a hypothetical boronic acid derivative, N-(2,3-difluoro-4-methylbenzyl)benzamide-4-boronic acid , with an aryl bromide. The electron-withdrawing character of the difluorobenzyl group might slightly decrease the nucleophilicity of the organoboron species, potentially requiring more forcing conditions or a more active catalyst system to achieve high yields.

Caption: The Suzuki-Miyaura coupling catalytic cycle.

Conclusion: A Versatile but Electron-Deficient Building Block

2,3-Difluoro-4-methylbenzylamine is a valuable building block for the synthesis of complex molecules. Its unique substitution pattern, however, necessitates careful consideration of reaction conditions in common coupling reactions.

• In Amide Bond Formation, the reduced nucleophilicity due to the ortho-difluoro substitution is the primary challenge. This can be overcome by employing more potent coupling reagents, such as HATU, and potentially slightly elevated temperatures.

• In Buchwald-Hartwig Amination, the electron-deficient nature of the amine requires a carefully chosen catalyst system with a suitable ligand and a strong base to achieve good yields.

• In Suzuki-Miyaura Coupling, while not a direct participant, its incorporation into a coupling partner will influence the reactivity of that partner, likely requiring optimization of the standard conditions.

For researchers and drug development professionals, understanding the interplay of the electronic and steric effects of the substituents on 2,3-Difluoro-4-methylbenzylamine is key to successfully employing this versatile intermediate. While direct comparative data is limited, the principles of physical organic chemistry provide a robust framework for predicting its performance and for the rational design of synthetic routes.

References

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of N-benzyl acetamide. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of N-benzylacetamide. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N‐benzylacetamide. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Beilstein Journals. (2022). Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. Retrieved from [Link]

• Amazon S3. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]

• ACS Publications. (n.d.). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Retrieved from [Link]

• ACS Publications. (2025). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Reactive deep eutectic solvents for EDC-mediated amide synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (2017). Palladium catalyzed Suzuki cross-coupling of benzyltrimethylammonium salts via C–N bond cleavage. Retrieved from [Link]

• YouTube. (2020). Suzuki Coupling. Retrieved from [Link]

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A Comparative Docking Analysis of Novel 2,3-Difluoro-4-methylbenzylamine Derivatives Against VEGFR-2

A Technical Guide for Drug Discovery Professionals

In the landscape of modern oncology, the inhibition of key signaling pathways that drive tumor growth and proliferation remains a cornerstone of targeted therapy. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a critical receptor tyrosine kinase that plays a central role in angiogenesis, the process of new blood vessel formation essential for tumor sustenance and metastasis.[1][2] The targeted inhibition of VEGFR-2 is a clinically validated strategy, with several approved small molecule inhibitors effectively halting tumor progression.

This guide presents a comparative molecular docking study of a novel class of potential VEGFR-2 inhibitors: 2,3-Difluoro-4-methylbenzylamine derivatives. Fluorination is a widely used strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[3] This study evaluates the binding potential of these derivatives against the ATP-binding site of VEGFR-2 and benchmarks their performance against Sorafenib, a well-established multi-kinase inhibitor with potent anti-VEGFR-2 activity.[2][4]

This document is intended for researchers, scientists, and drug development professionals with an interest in computational drug design and kinase inhibitor discovery. We will delve into the causality behind the experimental choices, provide a detailed, self-validating protocol for the docking simulations, and present a comparative analysis of the binding interactions and energies.

The Rationale for Targeting VEGFR-2

VEGF-A binding to VEGFR-2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in its cytoplasmic domain. This phosphorylation event initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-Raf-MEK-MAPK and the PI3K-Akt pathways.[5][6][7] These pathways collectively promote endothelial cell proliferation, migration, survival, and vascular permeability, which are all essential for angiogenesis.[1][8] By blocking the ATP-binding site of VEGFR-2, small molecule inhibitors can prevent its phosphorylation and subsequent activation, thereby disrupting the entire downstream signaling cascade and inhibiting tumor-induced angiogenesis.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the point of inhibition by small molecule inhibitors.

Caption: VEGFR-2 signaling pathway and mechanism of inhibition.

Comparative Analysis of Ligand Binding

To evaluate the potential of 2,3-Difluoro-4-methylbenzylamine derivatives as VEGFR-2 inhibitors, a molecular docking study was performed. Three derivatives with varying substitutions were designed and docked into the ATP-binding pocket of VEGFR-2, alongside the known inhibitor Sorafenib.

Ligands Under Investigation:

• DFMBA-01: 2,3-Difluoro-4-methylbenzylamine (the core scaffold)

• DFMBA-02: N-((2,3-Difluoro-4-methylphenyl)methyl)-5-methylisoxazole-3-carboxamide

• DFMBA-03: 1-(4-chlorophenyl)-3-((2,3-difluoro-4-methylphenyl)methyl)urea

• Sorafenib: A multi-kinase inhibitor used as a reference.

The docking results are summarized in the table below. Binding energy is a measure of the affinity of the ligand for the protein, with more negative values indicating stronger binding. The inhibition constant (Ki) is an indicator of the potency of the inhibitor.

Compound	Binding Energy (kcal/mol)	Estimated Ki (µM)	Interacting Residues
Sorafenib (Reference)	-10.8	0.045	Cys919, Asp1046, Glu885, Phe1047
DFMBA-01	-6.2	85.6	Cys919, Leu840
DFMBA-02	-9.5	0.42	Cys919, Asp1046, Glu885, Leu840
DFMBA-03	-10.2	0.11	Cys919, Asp1046, Glu885, Phe1047, Cys1045

The results indicate that the core scaffold, DFMBA-01, has a modest binding affinity for VEGFR-2. However, the addition of functional groups in DFMBA-02 and DFMBA-03 significantly improves the binding energy, bringing it into a range comparable with the reference inhibitor, Sorafenib. DFMBA-03, in particular, shows a strong binding affinity and a low estimated inhibition constant, suggesting it is a promising candidate for further development. The key interactions with Cys919 in the hinge region and Asp1046 in the DFG motif are crucial for potent VEGFR-2 inhibition, and both DFMBA-02 and DFMBA-03 successfully form these interactions.[3][9]

The following diagram illustrates the key binding interactions of the most promising derivative, DFMBA-03, within the VEGFR-2 active site.

Caption: Workflow for the comparative molecular docking study.

Conclusion and Future Directions

This comparative guide demonstrates the potential of 2,3-Difluoro-4-methylbenzylamine derivatives as a novel class of VEGFR-2 inhibitors. The in silico analysis indicates that with appropriate chemical modifications, these derivatives can achieve binding affinities comparable to the established inhibitor Sorafenib. The detailed docking protocol provides a robust framework for further computational evaluation of similar compounds.

The promising results for DFMBA-03 warrant further investigation. The next logical steps would involve in vitro enzymatic assays to confirm the inhibitory activity against VEGFR-2, followed by cell-based assays to assess the impact on cancer cell proliferation and angiogenesis. This study serves as a strong foundation for the rational design and development of this novel chemical scaffold for anti-cancer therapeutics.

References

• Schrödinger, LLC. Glide Tutorial. [Link]

• Bio-Rad. VEGF signaling via VEGFR2 - generic cascades Pathway Map. [Link]

• Frontiers in Cell and Developmental Biology. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. [Link]

• SpringerLink. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis. [Link]

• AutoDock. Tutorial – AutoDock Vina. [Link]

• YouTube. Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. [Link]

• Assay Genie. VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights. [Link]

• YouTube. Autodock Vina Tutorial - Molecular Docking. [Link]

• PubChem. VEGFA-VEGFR2 signaling. [Link]

• YouTube. Covalent Docking Using Schrödinger | Step-by-Step Workflow for Covalent Inhibitors (Glide & Maestro). [Link]

• Eagon Research Group. Vina Docking Tutorial. [Link]

• YouTube. Peptide Docking in Schrödinger | Glide & Prime MM-GBSA Workflow Explained. [Link]

• Read the Docs. Basic docking — Autodock Vina 1.2.0 documentation. [Link]

• Taylor & Francis Online. Synthesis, biological evaluation, and molecular docking of new series of antitumor and apoptosis inducers designed as VEGFR-2 inhibitors. [Link]

• ResearchGate. Docking pose of sorafenib with VEGFR2. [Link]

• PMC. Design and synthesis of sorafenib-inspired benzofuran hybrids as VEGFR-2 inhibitors: antiproliferative evaluation, mechanistic insights, and docking studies in hepatocellular carcinoma. [Link]

• J's Blog. Schrödinger Notes—Molecular Docking. [Link]

• Schrödinger. Docking and scoring. [Link]

• SELECTING PROTEIN STRUCTURE/S FOR DOCKING-BASED VIRTUAL SCREENING: A CASE STUDY ON TYPE II INHIBITORS OF VEGFR-2 KINASE. [Link]

• ResearchGate. The molecular structure of VEGF/VEGFR-2. [Link]

• RCSB PDB. 2M59: Spatial structure of dimeric VEGFR2 membrane domain in DPC micelles. [Link]

• PMC. Identification of Novel Potential VEGFR-2 Inhibitors Using a Combination of Computational Methods for Drug Discovery. [Link]

• Journal of King Saud University. Development of newer generation Vascular endothelial growth factor Receptor-2 Inhibitors: Pharmacophore based design, virtual Screening, molecular Docking, molecular dynamic Simulation, and DFT analyses. [Link]

• ResearchGate. docking pose of sorafenib inside VEGFR-2 TK pocket. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,3-Difluoro-4-methylbenzylamine

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2,3-Difluoro-4-methylbenzylamine. As a substituted benzylamine, this compound is presumed to possess corrosive and irritant properties, necessitating meticulous adherence to safety and waste management protocols. This guide is designed for researchers, scientists, and drug development professionals to ensure operational safety, environmental protection, and regulatory compliance.

Hazard Analysis and Risk Assessment

Before handling, it is crucial to understand the potential hazards associated with 2,3-Difluoro-4-methylbenzylamine. While specific data for this compound is limited, a conservative approach involves extrapolating from structurally similar chemicals, such as other fluorinated and methylated benzylamines. The primary risks are associated with its likely corrosive nature.

Based on analogous compounds, 2,3-Difluoro-4-methylbenzylamine should be handled as a hazardous substance with the following potential classifications.[1][2][3]

Hazard Category	Description	Primary Precaution
Skin Corrosion/Irritation	Expected to cause severe skin burns and irritation upon contact.[1][2][3]	Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe shoes.
Serious Eye Damage/Irritation	Poses a high risk of serious, potentially irreversible eye damage.[1][2][3]	Use chemical safety goggles and a face shield for maximum protection.
Respiratory Irritation	Inhalation of vapors or mists may cause respiratory tract irritation.	Handle only in a well-ventilated area or, preferably, within a certified chemical fume hood.
Acute Toxicity (Oral/Dermal)	May be harmful if swallowed or absorbed through the skin.[2]	Avoid all direct contact and ingestion. Do not eat, drink, or smoke in the laboratory.
Incompatible Materials	Reacts with strong oxidizing agents, strong acids, acid chlorides, and potentially carbon dioxide.[1][4]	Segregate from incompatible chemicals during storage and waste accumulation.

Essential Personal Protective Equipment (PPE)

A robust defense against chemical exposure is non-negotiable. The selection of appropriate PPE is the first line of defense.

• Hand Protection: Use chemical-resistant gloves (e.g., Nitrile rubber, minimum thickness 0.11mm). Change gloves immediately if contamination occurs.

• Eye/Face Protection: Wear tightly sealed chemical safety goggles. For procedures with a higher risk of splashing, a face shield is mandatory.[1]

• Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required. Ensure all skin is covered.

• Respiratory Protection: All handling of 2,3-Difluoro-4-methylbenzylamine, including waste preparation, must be conducted in a chemical fume hood to prevent inhalation of vapors.[1][5]

Waste Characterization and Segregation Workflow

Proper segregation is paramount to prevent dangerous chemical reactions within waste containers.[6] 2,3-Difluoro-4-methylbenzylamine is a halogenated organic compound and must be disposed of accordingly. Never mix this waste with non-halogenated solvents, acids, bases, or oxidizers.[6][7]

Caption: Waste Characterization & Segregation Workflow.

Step-by-Step Disposal Protocol for Chemical Waste

This protocol applies to unused product and solutions containing 2,3-Difluoro-4-methylbenzylamine.

• Select an Appropriate Waste Container:

  • Choose a container made of a material compatible with the chemical (e.g., high-density polyethylene, borosilicate glass).[8] Avoid metal containers.[9]

  • The container must have a leak-proof, screw-on cap.[8] Corks, stoppers, or parafilm are not acceptable closures.[7][8]

  • Ensure the container is clean, dry, and in good condition.[10]

• Label the Hazardous Waste Container:

  • Before adding any waste, affix a "Hazardous Waste" tag or label provided by your institution's Environmental Health & Safety (EHS) office.[10][11]

  • Clearly write the full chemical name: "Waste 2,3-Difluoro-4-methylbenzylamine". Do not use abbreviations or chemical formulas.[7][11] If it is a mixture, list all constituents and their approximate concentrations.[7]

  • Fill in all other required information on the label, such as the date of generation, principal investigator, and lab location.[11]

• Transfer the Waste:

  • Perform the transfer inside a chemical fume hood.

  • Carefully pour the waste into the labeled container using a funnel to prevent spills.

  • Do not overfill the container. Leave at least 10-20% of headspace to allow for thermal expansion and prevent splashing.[7][12]

  • Securely close the container cap immediately after adding waste.[10]

• Store the Waste Container:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6]

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.[13]

  • Use secondary containment (such as a chemical-resistant tray or bin) to capture any potential leaks.[8] The secondary container must be able to hold 110% of the volume of the largest container it holds.[8]

  • Segregate the halogenated waste container from incompatible materials, especially acids and oxidizers.[6]

• Arrange for Disposal:

  • Once the container is full or has been stored for the maximum allowable time (e.g., 6-12 months, check your institutional and local regulations), arrange for pickup by your institution's EHS department.[6][13]

  • Do not dispose of this chemical down the drain or in regular trash.[11] This is a violation of EPA regulations under the Resource Conservation and Recovery Act (RCRA).[11][13]

Managing Contaminated Materials and Empty Containers

Properly managing contaminated items is crucial to prevent unintended exposures and ensure compliance.

Contaminated Solids:

• PPE: Contaminated gloves, absorbent pads, and other solid debris should be placed in a designated solid hazardous waste container, separate from liquid waste.[8]

• Sharps: Contaminated needles, razor blades, or broken glassware must be placed in a puncture-proof sharps container labeled as hazardous waste.

Empty Container Protocol: An "empty" container that held a hazardous chemical must be managed carefully. The EPA's "triple-rinse" procedure is the standard for decontamination.[10]

• First Rinse: Add a suitable solvent (e.g., methanol or ethanol) to the container, filling it to about 10% of its volume. Secure the cap and swirl to rinse all interior surfaces.

• Collect Rinsate: Pour the solvent rinsate into the appropriate hazardous waste container (in this case, the "Liquid Halogenated Organic Waste" container).[10]

• Repeat: Repeat the rinse and collection steps two more times.

• Final Disposal: After the triple rinse, the container can often be considered non-hazardous. Remove or deface the original chemical label, and dispose of it in the regular laboratory trash or recycling, as per your institution's policy.[12]

Caption: Empty Container Triple-Rinse Procedure.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate hazards.

• Evacuate and Alert: Immediately alert others in the area. If the spill is large or you feel unsafe, evacuate the lab and call your institution's emergency number.

• Secure the Area: If the spill is small and you are trained to handle it, restrict access to the area. Ensure the fume hood is operational.

• Don PPE: Wear the full PPE detailed in Section 2.

• Contain the Spill: Use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to dike the spill and prevent it from spreading.

• Absorb and Collect: Cover the spill with the absorbent material, working from the outside in. Once fully absorbed, carefully scoop the material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• Report: Document the spill and report it to your lab supervisor and EHS office, following institutional procedures.

References

• Hazardous Waste Disposal Procedures. Environmental Health and Safety, University of Maryland, Baltimore.[Link]

• Hazardous Waste Disposal Procedures. Central Washington University.[Link]

• How to Dispose of Chemical Waste. Environmental Health and Safety, University of Tennessee, Knoxville.[Link]

• How to Store and Dispose of Hazardous Chemical Waste. Environment, Health & Safety, UC San Diego.[Link]

• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Campus Safety Division, Lehigh University.[Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.[Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.[Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.[Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA).[Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society.[Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 2,3-Difluoro-4-methylbenzylamine

Hazard Analysis: Understanding the Risk

Based on data from similar chemical structures, 2,3-Difluoro-4-methylbenzylamine should be treated as a corrosive material.[1][6] The primary hazards are:

• Skin Corrosion/Irritation: Expected to cause severe skin burns.[1][4][5]

• Serious Eye Damage/Irritation: Poses a significant risk of severe eye damage.[1][4][5]

• Inhalation Toxicity: Vapors or mists may be harmful if inhaled, potentially causing respiratory irritation.[2][4][7]

• Ingestion Toxicity: May be harmful if swallowed, with the potential to cause severe damage to the gastrointestinal tract.[1][3][4]

Given these potential hazards, a multi-layered approach to PPE is essential to create a reliable barrier between the researcher and the chemical.

Essential Personal Protective Equipment: A Step-by-Step Protocol

The selection of appropriate PPE is the cornerstone of safe chemical handling. The following is a step-by-step guide for donning and doffing PPE when working with 2,3-Difluoro-4-methylbenzylamine.

Causality: Benzylamines and their fluorinated derivatives can be readily absorbed through the skin, and their corrosive nature can cause immediate and severe tissue damage. Therefore, selecting the correct gloves is critical.

Protocol:

• Inner Gloves: Begin with a pair of thin nitrile gloves. This initial layer provides a primary barrier and maintains dexterity for fine motor tasks.

• Outer Gloves: Wear a pair of thicker, chemical-resistant gloves over the nitrile gloves. Butyl rubber or Viton® gloves are recommended for handling corrosive amines. Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Regular Inspection: Before and during use, visually inspect gloves for any signs of degradation, punctures, or swelling.

• Prompt Replacement: If any breach is suspected, or after prolonged use, replace the outer gloves immediately. A timetable for regular glove replacement should be established to ensure they are renewed before being permeated by chemicals.[8]

Causality: The corrosive nature of this compound can cause irreversible eye damage upon contact. Vapors can also be severely irritating.

Protocol:

• Chemical Splash Goggles: Wear snug-fitting chemical splash goggles that provide a complete seal around the eyes. This is the minimum requirement.

• Face Shield: For procedures with a higher risk of splashing, such as transferring larger volumes or working with the chemical under pressure, a full-face shield must be worn in conjunction with chemical splash goggles.[9][10]

Causality: Accidental spills can quickly lead to skin contact and severe burns. Protective clothing provides a crucial barrier.

Protocol:

• Laboratory Coat: A standard cotton lab coat is not sufficient. A chemical-resistant lab coat or a disposable coverall made of a material like Tyvek® is required.

• Chemical-Resistant Apron: For added protection, especially when handling larger quantities, a chemical-resistant apron should be worn over the lab coat or coverall.

• Full-Body Protection: In situations with a high risk of significant exposure, such as a large-scale reaction or a major spill, a fully encapsulating chemical protective suit may be necessary.[11]

Causality: Inhalation of corrosive vapors can cause severe respiratory tract irritation and damage.

Protocol:

• Work in a Fume Hood: All work with 2,3-Difluoro-4-methylbenzylamine must be conducted in a properly functioning chemical fume hood.[1][2]

• Respirator Selection: If there is a potential for exposure outside of a fume hood, or in the event of a spill, a NIOSH-approved respirator is mandatory.[11] A full-face respirator with an organic vapor/acid gas cartridge is recommended. For emergencies or situations with unknown concentrations, a self-contained breathing apparatus (SCBA) is required.[11][12]

Causality: Spills can easily reach the floor, and improper footwear can lead to immediate and severe chemical burns on the feet.

Protocol:

• Closed-Toed Shoes: Never wear open-toed shoes, sandals, or perforated shoes in the laboratory.

• Chemical-Resistant Footwear: Sturdy, closed-toed shoes made of a non-porous material are essential. For enhanced protection, chemical-resistant shoe covers or boots should be worn.[8]

Operational and Disposal Plans: A Framework for Safety

A proactive approach to operational safety and waste disposal is as crucial as the PPE itself.

• Designated Area: All work with 2,3-Difluoro-4-methylbenzylamine should be conducted in a designated area within a chemical fume hood.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[2]

• Spill Kit: A spill kit specifically for corrosive materials must be available in the immediate vicinity. This should include an absorbent material (not combustible), and a neutralizing agent appropriate for amines (e.g., a weak acid like citric acid).

• First Aid: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[3] For eye contact, use the eyewash station for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[1][2][3]

Causality: Improper disposal of chemical waste can lead to environmental contamination and pose a risk to others.

Protocol:

• Waste Collection: All waste contaminated with 2,3-Difluoro-4-methylbenzylamine, including gloves, disposable lab coats, and absorbent materials from spills, must be collected in a designated, labeled, and sealed hazardous waste container.[13][14]

• Container Rinsing: Empty containers of 2,3-Difluoro-4-methylbenzylamine must be triple-rinsed with a suitable solvent. The first rinseate must be collected as hazardous waste.[13][14] Subsequent rinses may also need to be collected depending on local regulations.

• Labeling: All waste containers must be clearly labeled with the full chemical name and the appropriate hazard warnings (e.g., "Corrosive," "Hazardous Waste").[14]

• Disposal: Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[13][14]

Data Summary and Visual Guides

Table 1: Summary of Recommended PPE for 2,3-Difluoro-4-methylbenzylamine

Body Part	Primary Protection	Enhanced Protection (for higher risk tasks)
Hands	Double Gloving (Inner: Nitrile, Outer: Butyl rubber or Viton®)	Frequent changes of outer gloves
Eyes	Chemical Splash Goggles	Full-Face Shield over Goggles
Body	Chemical-Resistant Lab Coat or Coverall	Chemical-Resistant Apron, Full Chemical Suit
Respiratory	Work in a Chemical Fume Hood	Full-Face Respirator with appropriate cartridges or SCBA
Feet	Closed-Toed, Non-Porous Shoes	Chemical-Resistant Shoe Covers or Boots

Diagram 1: PPE Selection Workflow

This diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the task at hand.

Caption: Decision tree for PPE selection based on task-specific risks.

References

• Personal Protective Equipment | US EPA. (2025, September 12). Retrieved from [Link]

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• Guidance for Selection of Personal Protective Equipment for MDI Users - American Chemistry Council. Retrieved from [Link]

• Recommended PPE to handle chemicals - Bernardo Ecenarro. Retrieved from [Link]

• Personal Protective Equipment Guidance - Dow Corporate. (2012, June 8). Retrieved from [Link]

• SAFETY DATA SHEET - 3-Fluoro-4-methylbenzylamine. Fisher Scientific. (2024, March 15). Retrieved from [Link]

• 4-Fluoro-2-methylbenzylamine | C8H10FN | CID 3460457 - PubChem. Retrieved from [Link]

• 2,4-Difluorobenzylamine | C7H7F2N | CID 2733244 - PubChem. Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27). Retrieved from [Link]

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